Diphenylborinic acid

• CAS: 2622-89-1

Core Science & Biosynthesis

An In-depth Technical Guide to the Core Chemical Properties and Structure of Diphenylborinic Acid

For Researchers, Scientists, and Drug Development Professionals

Diphenylborinic acid, with the chemical formula C₁₂H₁₁BO, is an organoboron compound that serves as a versatile intermediate and catalyst in organic synthesis and holds significant potential in the field of drug development. This technical guide provides a comprehensive overview of its core chemical properties, structural features, and relevant experimental data, tailored for professionals in research and development.

Core Chemical and Physical Properties

Diphenylborinic acid is a solid at room temperature.[1] It is generally soluble in organic solvents such as diethyl ether, acetone, ethanol, and methanol, but exhibits limited solubility in water.[1][2] The compound is sensitive to moisture and has a tendency to dehydrate to form its anhydride (B1165640), diphenylborinic anhydride.

While a definitive, experimentally verified melting point for the pure, anhydrous acid is not consistently reported in readily available literature, its anhydride, diphenylborinic anhydride ((C₆H₅)₂BOB(C₆H₅)₂), has a melting point in the range of 135-140 °C. It is important for researchers to distinguish between the acid and its anhydride, as the physical properties differ significantly. One source reports a melting point of 168 °C and a boiling point of 330 °C for a compound with an inconsistent molecular formula, which should be regarded with caution.[1]

Table 1: Physical and Chemical Properties of Diphenylborinic Acid and Related Compounds

Property	Diphenylborinic Acid	Diphenylborinic Anhydride	2-Aminoethyl Diphenylborinate
Molecular Formula	C₁₂H₁₁BO[3]	C₂₄H₂₀B₂O	C₁₄H₁₆BNO[1]
Molecular Weight	182.03 g/mol [3]	346.04 g/mol	225.10 g/mol [1]
Physical State	Solid[1]	Solid	Crystalline Powder[1]
Melting Point	Not consistently reported	135-140 °C	190-194 °C[1]
Boiling Point	Not consistently reported	Not available	325.3 °C at 760 mmHg[2]
Solubility	Soluble in ethanol, methanol[2]	Not available	Soluble in ethanol, DMSO, DMF[2]

Structural Characteristics

The structure of diphenylborinic acid features a central boron atom bonded to two phenyl groups and one hydroxyl group. The boron atom in boronic and borinic acids is sp²-hybridized, resulting in a trigonal planar geometry around the boron center.[4] This hybridization leaves a vacant p-orbital on the boron atom, rendering it a Lewis acid.

Figure 1: Chemical Structure of Diphenylborinic Acid

Spectroscopic Data

Detailed and assigned spectroscopic data for pure diphenylborinic acid is sparse in the literature, with much of the available information pertaining to its derivatives or the more common phenylboronic acid.

¹¹B NMR: The ¹¹B NMR chemical shift is a key diagnostic tool for determining the coordination state of the boron atom. For tricoordinate, sp²-hybridized boronic acids and their esters, the chemical shift typically appears in the range of 27-33 ppm.[4][6] Upon coordination with a Lewis base to form a tetracoordinate, sp³-hybridized species, the signal shifts upfield.

¹H and ¹³C NMR: The ¹H and ¹³C NMR spectra of diphenylborinic acid are expected to show characteristic signals for the phenyl protons and carbons. In the ¹H NMR spectrum of related phenylboronic acid, the aromatic protons typically appear as multiplets in the range of 7.3-8.0 ppm.[5] In the ¹³C NMR spectrum, the aromatic carbons would also show distinct signals, though the carbon directly attached to the boron atom may be difficult to observe.[5]

Infrared (FTIR) Spectroscopy: The FTIR spectrum of diphenylborinic acid would be characterized by a broad O-H stretching band for the hydroxyl group. Other key absorptions would include B-O and B-C stretching vibrations. An interpretation of the infrared spectrum of the related diphenyl phenylboronate (B1261982) has been reported.[7]

Table 2: Key Spectroscopic Data for Phenylboronic Acid Derivatives (Illustrative)

Nucleus	Compound Type	Typical Chemical Shift (ppm) or Wavenumber (cm⁻¹)
¹¹B NMR	Phenylboronic Esters	27-33[4][6]
¹H NMR	Phenylboronic Acid	~7.3-8.0 (aromatic protons)[5]
FTIR	Phenylboronates	B-O stretching

Reactivity and Applications in Drug Development

The Lewis acidic nature of the boron atom in diphenylborinic acid and its derivatives drives their reactivity. They can act as catalysts in a variety of organic transformations, including amidations and glycosylations.

In the context of drug development, boronic acids are a growing class of pharmacophores.[8] They can act as enzyme inhibitors by forming reversible covalent bonds with active site residues, such as the serine in proteases.[8] Diphenylborinic acid derivatives have been investigated as inhibitors for enzymes like AmpC β-lactamase.[8] The ability to fine-tune the electronic and steric properties of the phenyl rings makes diphenylborinic acid a valuable scaffold for designing potent and selective enzyme inhibitors.

Experimental Protocols

Detailed experimental protocols for the synthesis of pure diphenylborinic acid are not commonly found in modern literature, with many procedures leading to the more stable anhydride or ester derivatives. A classical approach to the synthesis of boronic acids involves the reaction of a Grignard reagent with a trialkyl borate (B1201080) followed by acidic hydrolysis.[9]

General Synthesis Workflow for Boronic Acids:

Figure 2: General Synthesis Workflow for Boronic Acids

Synthesis of Diphenylborinic Acid (Conceptual Protocol based on General Methods):

A detailed, validated protocol for the synthesis of pure, anhydrous diphenylborinic acid is not available in the searched results. However, a conceptual procedure based on general methods for boronic acid synthesis would involve the following steps:

• Preparation of Phenylmagnesium Bromide: React bromobenzene (B47551) with magnesium metal in an anhydrous ether solvent (e.g., diethyl ether or THF) under an inert atmosphere to form the Grignard reagent, phenylmagnesium bromide.[10]

• Reaction with a Diphenylborinate Ester: In a separate flask, a diphenylborinate ester (e.g., butyl diphenylborinate) would be dissolved in an anhydrous ether.

• Grignard Addition: The freshly prepared phenylmagnesium bromide solution would be added dropwise to the diphenylborinate ester solution at low temperature (e.g., -78 °C) under an inert atmosphere.

• Hydrolysis: After the reaction is complete, the mixture would be quenched by the slow addition of an acidic aqueous solution (e.g., dilute HCl) to hydrolyze the intermediate and protonate the borinate to form diphenylborinic acid.

• Workup and Purification: The organic layer would be separated, and the aqueous layer extracted with an organic solvent. The combined organic layers would be washed, dried, and the solvent removed under reduced pressure. Purification would likely involve crystallization from a suitable solvent system, taking care to avoid excessive heat to prevent anhydride formation.

Note: A specific synthesis was reported in a 1958 publication in the Journal of the American Chemical Society, which may contain more detailed experimental conditions.[11]

Conclusion

Diphenylborinic acid is a valuable chemical entity with a rich chemistry centered around its Lewis acidic boron atom. While comprehensive, experimentally verified data for the pure acid on properties such as melting point and detailed structural parameters are not widely available, information on its derivatives and related compounds provides a strong basis for its application in research and development. Its role as a catalyst and as a scaffold for the design of enzyme inhibitors underscores its importance for professionals in organic synthesis and medicinal chemistry. Further research to fully characterize the anhydrous acid would be a valuable contribution to the field.

References

• 1. Diphenylborinic acid 2-aminoethyl ester, 98% 10 g | Request for Quote | Thermo Scientific Chemicals [thermofisher.com]
• 2. chembk.com [chembk.com]
• 3. Diphenylborinic acid | C12H11BO | CID 17498 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. par.nsf.gov [par.nsf.gov]
• 5. rsc.org [rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. Infrared spectra of phenylboronic acid (normal and deuterated) and diphenyl phenylboronate | Scilit [scilit.com]
• 8. Structural study of phenyl boronic acid derivatives as AmpC β-lactamase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 9. escholarship.org [escholarship.org]
• 10. Organic Syntheses Procedure [orgsyn.org]
• 11. chemsynthesis.com [chemsynthesis.com]

A Guide to the Laboratory Synthesis of Diphenylborinic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the laboratory-scale synthesis of diphenylborinic acid, a valuable reagent in organic chemistry. This document outlines the primary synthetic methodologies, purification techniques, and characterization data, presented in a format tailored for researchers and professionals in the chemical and pharmaceutical sciences.

Introduction

Diphenylborinic acid, with the chemical formula (C₆H₅)₂BOH, is a diarylborinic acid derivative. Its utility in organic synthesis stems from its role as a precursor to various organoboron compounds and its application in specific chemical transformations. This guide details reliable methods for its preparation in a laboratory setting.

Synthetic Methodologies

The synthesis of diphenylborinic acid typically involves the reaction of an aryl organometallic reagent with a suitable boron electrophile. The two most common and effective methods employ either a Grignard reagent or an organolithium reagent.

Synthesis via Grignard Reagent

This is one of the most common preparations for similar boronic acids and can be adapted for diphenylborinic acid.[1] The reaction of phenylmagnesium bromide with a trialkyl borate (B1201080), followed by hydrolysis, yields the desired product. The stoichiometry is critical to favor the formation of the diaryl product over the monoaryl or triaryl derivatives.

Reaction Scheme:

A detailed experimental protocol for a related synthesis of methylboronic acid from a Grignard reagent suggests a meticulous procedure involving the slow addition of the Grignard reagent to the borate ester at low temperatures to control the reaction.[2]

Synthesis via Organolithium Reagent

An alternative and often high-yielding method involves the use of phenyllithium (B1222949), which is reacted with a boron electrophile such as boron trifluoride etherate or a trialkyl borate.

Reaction Scheme using Trimethyl Borate:

A detailed protocol for the synthesis of a related diphenylborinic acid methyl ester involves the sequential addition of two equivalents of phenyllithium to trimethyl borate at low temperatures.[3]

Reaction Scheme using Boron Trifluoride Etherate:

The reaction of phenyllithium with boron trifluoride etherate provides another viable route to diphenylborinic acid. Careful control of the stoichiometry is essential to achieve the desired diarylated product.

Experimental Protocols

The following are detailed experimental procedures for the synthesis of diphenylborinic acid.

Protocol 1: From Phenylmagnesium Bromide and Triisopropyl Borate

This protocol is adapted from established procedures for the synthesis of arylboronic esters.[4]

Materials:

• Magnesium turnings

• Iodine (crystal)

• Bromobenzene (B47551)

• Anhydrous diethyl ether or Tetrahydrofuran (THF)

• Triisopropyl borate

• 1 M Hydrochloric acid

• Ethyl acetate (B1210297)

• Saturated brine solution

• Anhydrous magnesium sulfate

Procedure:

• Grignard Reagent Preparation: In a flame-dried, three-necked flask equipped with a reflux condenser, dropping funnel, and nitrogen inlet, place magnesium turnings (2.2 eq). Add a crystal of iodine. A solution of bromobenzene (2.0 eq) in anhydrous diethyl ether is added dropwise to initiate the reaction. The mixture is refluxed until the magnesium is consumed.

• Reaction with Borate: The Grignard solution is cooled to 0 °C. A solution of triisopropyl borate (1.0 eq) in anhydrous diethyl ether is added dropwise, maintaining the temperature below 10 °C. The reaction mixture is then stirred at room temperature for 2 hours.

• Hydrolysis and Work-up: The reaction is quenched by the slow addition of 1 M HCl at 0 °C. The mixture is transferred to a separatory funnel, and the organic layer is separated. The aqueous layer is extracted with ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, and the solvent is removed under reduced pressure to yield crude diphenylborinic acid.

Protocol 2: From Phenyllithium and Trimethyl Borate

This protocol is based on the synthesis of diphenylborinic acid, methyl ester.[3]

Materials:

• Bromobenzene

• n-Butyllithium (in hexanes)

• Trimethyl borate

• Anhydrous diethyl ether

• Saturated aqueous ammonium (B1175870) chloride

• Anhydrous magnesium sulfate

Procedure:

• Phenyllithium Preparation: A solution of bromobenzene (2.0 eq) in anhydrous diethyl ether is cooled to 0 °C under an inert atmosphere. n-Butyllithium (2.0 eq) is added dropwise, and the mixture is stirred for 1 hour at 0 °C and then 1 hour at room temperature.

• Reaction with Borate: The phenyllithium solution is cooled to -78 °C. Trimethyl borate (1.0 eq) is added dropwise. The reaction mixture is stirred at -78 °C for 2 hours.

• Second Addition of Phenyllithium: A second equivalent of the prepared phenyllithium solution is added dropwise at -78 °C. The mixture is allowed to warm to room temperature and stirred overnight.

• Work-up and Isolation: The reaction is quenched with a saturated aqueous solution of ammonium chloride. The organic layer is separated, and the aqueous layer is extracted with diethyl ether. The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, and concentrated to give the crude product, which is then hydrolyzed by exposure to air or by treatment with water.

Purification

Crude diphenylborinic acid can be purified by several methods to remove byproducts such as phenylboronic acid and triphenylborane.

Recrystallization

Recrystallization is a common and effective method for purifying solid organic compounds.[5][6] A suitable solvent system should be chosen where the diphenylborinic acid has high solubility at elevated temperatures and low solubility at room temperature or below. A mixture of ethyl acetate and hexane (B92381) is often effective for the recrystallization of boronic acid derivatives.[7]

General Procedure:

• Dissolve the crude diphenylborinic acid in a minimal amount of hot solvent (e.g., ethyl acetate).

• If colored impurities are present, a small amount of activated charcoal can be added, and the hot solution filtered.

• Allow the solution to cool slowly to room temperature, then cool further in an ice bath to induce crystallization.

• Collect the crystals by vacuum filtration, wash with a small amount of cold solvent, and dry under vacuum.

Acid-Base Extraction

Acid-base extraction is a powerful technique to separate acidic, basic, and neutral compounds.[8][9] Diphenylborinic acid is weakly acidic and can be converted to its conjugate base salt, which is soluble in an aqueous layer.

General Procedure:

• Dissolve the crude product in an organic solvent like diethyl ether or dichloromethane.

• Extract the organic solution with a weak aqueous base (e.g., sodium bicarbonate solution). The diphenylborinic acid will move into the aqueous layer as its borinate salt.

• Separate the aqueous layer and acidify it with a dilute acid (e.g., 1 M HCl) to precipitate the pure diphenylborinic acid.

• Collect the solid by filtration, wash with cold water, and dry.

Characterization

The identity and purity of the synthesized diphenylborinic acid should be confirmed by analytical techniques.

Physical Properties

Property	Value
Molecular Formula	C₁₂H₁₁BO
Molecular Weight	182.03 g/mol
Melting Point	57.5 °C[10]
Boiling Point	312.6 °C at 760 mmHg[10]
Density	1.06 g/cm³[10]

Spectroscopic Data

Nuclear Magnetic Resonance (NMR) spectroscopy is a primary tool for the characterization of diphenylborinic acid. In particular, ¹¹B NMR is highly informative for boron-containing compounds.

Nucleus	Solvent	Chemical Shift (δ, ppm)	Multiplicity
¹H NMR	CDCl₃	7.32-7.44 (m, aromatic), 8.13 (d, aromatic)	Multiplet, Doublet
¹³C NMR	CDCl₃	128.0, 132.4 (aromatic CH)
¹¹B NMR	CDCl₃	~28.0 (for sp² boron in a similar environment)[11]	Broad Singlet

Note: The exact chemical shifts for ¹H and ¹³C NMR can vary slightly depending on the solvent and concentration. The ¹¹B NMR chemical shift is characteristic of a trigonal planar (sp²) boron atom. The ipso-carbon attached to the boron atom is often difficult to observe in ¹³C NMR due to quadrupolar relaxation.

Logical Workflow and Diagrams

General Synthesis Workflow

The overall process for the synthesis and purification of diphenylborinic acid can be visualized as follows:

Caption: General workflow for the synthesis of diphenylborinic acid.

Grignard Synthesis Pathway

A more detailed representation of the Grignard synthesis pathway highlights the key transformations.

References

• 1. Phenylboronic acid – preparation and application - Georganics [georganics.sk]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. people.chem.umass.edu [people.chem.umass.edu]
• 6. scs.illinois.edu [scs.illinois.edu]
• 7. rsc.org [rsc.org]
• 8. Acid–base extraction - Wikipedia [en.wikipedia.org]
• 9. people.chem.umass.edu [people.chem.umass.edu]
• 10. DIPHENYL BORINIC ACID｜2622-89-1｜lookchem [lookchem.com]
• 11. rsc.org [rsc.org]

An In-depth Technical Guide to Diphenylborinic Acid and Its Derivatives in Organic Chemistry

For Researchers, Scientists, and Drug Development Professionals

Core Concepts: Understanding Diphenylborinic Acid

Diphenylborinic acid (Ph₂BOH) and its derivatives are a class of organoboron compounds that have garnered significant attention in organic chemistry. Structurally, they feature a boron atom bonded to two phenyl groups and one hydroxyl group. This arrangement confers a unique Lewis acidity to the boron center, which is central to their reactivity and diverse applications.[1] Unlike their more commonly studied cousins, boronic acids (RB(OH)₂), borinic acids possess two organic substituents, enhancing their Lewis acidity and modifying their steric and electronic properties.[1]

These compounds can exist as monomers, dimers (anhydrides), or cyclic trimers, depending on the substitution pattern and conditions.[1] Their utility spans a wide range of chemical transformations, including catalysis, cross-coupling reactions, and their use as protecting groups and in medicinal chemistry.[1]

Physicochemical Properties

A summary of the key physicochemical properties of diphenylborinic acid is presented below.

Property	Value	Reference
Molecular Formula	C₁₂H₁₁BO	[2][3]
Molecular Weight	182.03 g/mol	[2][3]
Appearance	Clear colorless to yellow liquid / White to off-white crystalline powder (for derivatives)	[4][5]
Melting Point	190-194 °C (for 2-aminoethyl ester)	[4][5]
Boiling Point	325.3 °C at 760 mmHg	[4]
Solubility	Soluble in ethanol (B145695) and methanol	[4]
pKa	8.03 ± 0.10 (Predicted)	[4]
Stability	Stable for 1 year from date of purchase as supplied. Solutions in DMSO or ethanol may be stored at -20°C for up to 2 months. Sensitive to light and humidity.	[4]

Synthesis of Diphenylborinic Acid and Its Derivatives

The primary synthetic routes to diarylborinic acids, including diphenylborinic acid, rely on the addition of organometallic reagents to various boron-containing starting materials.[1]

Common Synthetic Strategies:

• From Trialkoxyboranes: The reaction of organometallic reagents like Grignard reagents (e.g., phenylmagnesium bromide) or organolithium compounds with trialkoxyboranes (e.g., trimethyl borate (B1201080) or tributyl borate) is a foundational method.[1][6] Careful control of stoichiometry is crucial to favor the formation of the diaryl species over the mono- or triarylborane byproducts.[1]

• From Boronic Esters: Arylboronic esters can react with organometallic reagents to yield unsymmetrical diarylborinic acid derivatives.

• From Triarylboranes: The reaction of triarylboranes with ligands such as diols or amino alcohols can lead to the formation of borinic acid derivatives.[1]

• Alternative Routes: Other methods include the reaction of sodium tetraphenylborate, though this route can have issues with economy and reliability.[7]

A generalized workflow for the synthesis of borinic acids is depicted below.

References

• 1. mdpi.com [mdpi.com]
• 2. Diphenylborinic acid | C12H11BO | CID 17498 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. chemsynthesis.com [chemsynthesis.com]
• 4. diphenylborinic acid [chembk.com]
• 5. Diphenylborinic acid 2-aminoethyl ester, 98% 10 g | Buy Online | Thermo Scientific Chemicals [thermofisher.com]
• 6. Phenylboronic acid - Wikipedia [en.wikipedia.org]
• 7. pubs.acs.org [pubs.acs.org]

An In-depth Technical Guide to the Hydrolysis and Stability of Diphenylborinic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of the chemical stability of diphenylborinic acid, with a core focus on its equilibrium with its anhydride (B1165640) and the kinetics and mechanisms of hydrolysis. It is intended to equip researchers with the foundational knowledge required for the effective handling, storage, and application of this versatile reagent.

Introduction: The Diphenylborinic Acid Moiety

Diphenylborinic acid, (C₆H₅)₂BOH, is an organoboron compound characterized by a boron atom bonded to two phenyl groups and one hydroxyl group. Like other borinic acids, it is the intermediate oxidation state between a triorganoborane and a boronic acid. Its utility in organic synthesis and medicinal chemistry stems from the unique properties of the boron center, which can engage in various chemical transformations. However, the practical application of diphenylborinic acid is often complicated by its inherent instability, particularly in aqueous environments. A central aspect of its chemistry is the facile, reversible dehydration to form its corresponding anhydride, oxybis(diphenylborane), also known as diphenylborinic anhydride.[1][] Understanding the dynamics of this equilibrium and the subsequent degradation pathways is critical for predictable and reproducible results in research and development.

The Chemical Equilibrium: Acid and Anhydride

In non-aqueous environments or upon heating, diphenylborinic acid readily undergoes intermolecular dehydration to form diphenylborinic anhydride. This reaction is reversible, and the presence of water will drive the equilibrium back towards the acid.[3]

Equilibrium Reaction: 2 (C₆H₅)₂BOH ⇌ [(C₆H₅)₂B]₂O + H₂O (Diphenylborinic Acid ⇌ Diphenylborinic Anhydride + Water)

The anhydride serves as a more stable, isolable form for storage.[3] However, for any application in protic or aqueous-containing solvents, it is crucial to recognize that the active species will likely be the acid itself, formed upon in-situ hydrolysis of the anhydride.

Caption: Reversible equilibrium between diphenylborinic acid and its anhydride.

Hydrolysis of Diphenylborinic Anhydride

3.1 Proposed Mechanism of Hydrolysis The hydrolysis is initiated by the nucleophilic attack of a water molecule on one of the electron-deficient sp²-hybridized boron atoms of the anhydride. This forms a transient, tetrahedral (sp³-hybridized) intermediate. Subsequent cleavage of the B-O-B bond, facilitated by proton transfer, yields two molecules of diphenylborinic acid. Computational studies on the hydrolysis of borate (B1201080) networks suggest this process is significantly accelerated in basic environments.[6]

Caption: Proposed mechanism for the hydrolysis of diphenylborinic anhydride.

3.2 Factors Influencing Hydrolysis Rate The rate of hydrolysis is dependent on several environmental factors. The expected effects, based on analogous chemical systems, are summarized below.

Factor	Expected Effect on Hydrolysis Rate	Rationale / Analogous System	Citation
Water Concentration	Increases rate	Follows law of mass action.	[4]
pH (Basic)	Accelerates rate significantly	OH⁻ is a stronger nucleophile than H₂O, facilitating attack on the boron center.	[6]
pH (Acidic)	May have a minor catalytic effect	Protonation of the bridging oxygen could increase the electrophilicity of boron.	[4]
Solvent Polarity	Increases rate	Polar solvents can stabilize the charged transition state.	[4]
Temperature	Increases rate	Provides activation energy for the reaction, as per Arrhenius equation.	[7]

Stability and Degradation of Diphenylborinic Acid

Once formed, diphenylborinic acid is itself susceptible to further degradation in solution, particularly under non-inert conditions.[3] The primary degradation pathway for many organoboronic and borinic acids is oxidative deboronation.

4.1 Oxidative Deboronation This pathway involves the cleavage of the carbon-boron bond. In the presence of oxidizing agents (including atmospheric oxygen, though often slow, or stronger oxidants like hydrogen peroxide), the C-B bond is converted to a C-O bond.[8][9] For diphenylborinic acid, this would lead to the formation of phenol (B47542) and boric acid as the ultimate products.

Reaction: (C₆H₅)₂BOH + [O] + H₂O → 2 C₆H₅OH + B(OH)₃ (unbalanced)

This oxidative instability is a significant challenge, especially in biological contexts or for long-term solution storage.[9]

4.2 Other Degradation Pathways While oxidative deboronation is often dominant, protodeboronation (replacement of the boron moiety with a hydrogen atom) can also occur under harsh acidic or basic conditions, which would yield benzene.

Factor	Influence on Diphenylborinic Acid Stability	Primary Degradation Product(s)	Citation
Oxidizing Agents (e.g., H₂O₂, Air)	Decreases stability significantly	Phenol, Boric Acid	[8][9]
Aqueous Solution	Low stability; degradation can occur within hours.	Phenol (via oxidation)	[3]
pH	Extremes (strong acid/base) can promote degradation.	Phenol, Benzene	[8]
Light	May accelerate oxidative degradation.	Phenol	[10]
Temperature	Higher temperatures accelerate degradation rates.	Phenol	[10]

Experimental Protocols for Stability Assessment

Assessing the stability of diphenylborinic acid and the hydrolysis of its anhydride requires robust analytical methods. High-Performance Liquid Chromatography (HPLC) is ideal for quantification, while Nuclear Magnetic Resonance (NMR) spectroscopy is invaluable for structural elucidation.

5.1 Protocol 1: Monitoring Anhydride Hydrolysis by RP-HPLC

This method monitors the conversion of the more nonpolar anhydride to the more polar acid over time.

• Stock Solution Preparation: Accurately weigh and dissolve diphenylborinic anhydride in a dry, aprotic solvent (e.g., acetonitrile (B52724) or THF) to create a concentrated stock solution (e.g., 10 mg/mL).

• Reaction Initiation: To initiate hydrolysis, dilute an aliquot of the stock solution into the desired aqueous medium (e.g., buffered water at a specific pH, or a water/acetonitrile mixture) to a final concentration suitable for HPLC analysis (e.g., 50-100 µg/mL).

• Time-Point Sampling: Immediately inject a t=0 sample into the HPLC. Store the reaction mixture under controlled temperature and light conditions. Inject subsequent samples at predetermined time intervals (e.g., 5, 15, 30, 60, 120 minutes).

• Chromatographic Conditions:

  • Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm).

  • Mobile Phase: Isocratic or gradient elution using a mixture of water and acetonitrile (or methanol), often with an acidic modifier like 0.1% formic or phosphoric acid to ensure sharp peaks.[11] A typical starting point could be 70:30 Acetonitrile:Water.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV detector at a wavelength where both compounds have absorbance (e.g., 254 nm).

  • Note: Diphenylborinic acid itself may have a weak chromophore. If sensitivity is an issue, a Refractive Index (RI) detector can be used, although it precludes gradient elution.

• Data Analysis: Integrate the peak areas for the anhydride and the acid at each time point. Plot the percentage of each species versus time to determine the rate of hydrolysis. The anhydride will have a longer retention time than the acid.

5.2 Protocol 2: ¹¹B NMR Spectroscopy for Speciation Analysis

¹¹B NMR is highly effective for observing the boron atom's chemical environment and hybridization state.[12][13]

• Sample Preparation: Prepare a sample of diphenylborinic anhydride in a dry, deuterated aprotic solvent (e.g., CD₃CN or THF-d₈) in an NMR tube.

• Acquire Initial Spectrum: Obtain a baseline ¹¹B NMR spectrum. The sp²-hybridized boron in the anhydride should give a signal in the characteristic region for tricoordinate boranes.[14]

• Initiate Hydrolysis: Add a stoichiometric amount of D₂O to the NMR tube, shake vigorously, and immediately begin acquiring spectra over time.

• Spectral Analysis: Monitor the decrease in the anhydride signal and the appearance of a new signal corresponding to diphenylborinic acid. The chemical shifts will be distinct but likely in a similar region (~30 ppm vs. external BF₃·OEt₂), as both are sp²-hybridized.[14] The formation of any transient sp³-hybridized tetrahedral intermediates would appear significantly upfield.[12]

Boron Species	Hybridization	Expected ¹¹B NMR Chemical Shift Range (ppm)
Diphenylborinic Acid	sp² (Trigonal Planar)	~28 - 32
Diphenylborinic Anhydride	sp² (Trigonal Planar)	~31 - 35
Tetrahedral Hydrolysis Intermediate	sp³ (Tetrahedral)	~5 - 10

Note: Chemical shifts are relative to BF₃·OEt₂ and can be solvent-dependent.[14]

5.3 General Stability Study Workflow

Caption: General experimental workflow for assessing the stability of diphenylborinic acid.

Summary and Recommendations

The chemistry of diphenylborinic acid is dominated by its relationship with its anhydride and its inherent instability in the presence of water and oxidants. For professionals in research and drug development, the following points are key:

• Storage: Solid diphenylborinic anhydride is the preferred form for long-term storage and should be kept in a cool, dark, dry place under an inert atmosphere.

• Handling: When the anhydrous form is required for a reaction, all solvents and reagents should be rigorously dried.

• Aqueous Applications: When using the compound in aqueous media, be aware that the anhydride will rapidly hydrolyze to the acid. Furthermore, the acid itself has limited stability in solution, and degradation, primarily through oxidation to phenol, should be anticipated. Aqueous solutions should be prepared fresh and used promptly.[15]

• Analysis: Stability studies are essential for any formulation or process development. A combination of RP-HPLC for quantification and LC-MS for degradant identification is a powerful approach to fully characterize the stability profile.

References

• 1. Diphenylborinic anhydride | C24H20B2O | CID 596810 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. research.ed.ac.uk [research.ed.ac.uk]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. Kinetics of Hydrolysis of Acetic Anhydride by In-Situ FTIR Spectroscopy: An Experiment for the Undergraduate Laboratory | Chemical Engineering Education [journals.flvc.org]
• 8. Degradation pathways of a peptide boronic acid derivative, 2-Pyz-(CO)-Phe-Leu-B(OH)(2) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Boronic acid with high oxidative stability and utility in biological contexts - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. Separation of Boric acid, triphenyl ester on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 12. par.nsf.gov [par.nsf.gov]
• 13. 11B NMR Spectroscopy: Structural Analysis of the Acidity and Reactivity of Phenyl Boronic Acid-Diol Condensations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. chemistry.sdsu.edu [chemistry.sdsu.edu]
• 15. cdn.caymanchem.com [cdn.caymanchem.com]

An In-depth Technical Guide to Diphenylborinic Acid (CAS 2622-89-1)

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of Diphenylborinic acid (CAS No. 2622-89-1), also known as Hydroxydiphenylborane. It details the compound's chemical and physical properties, synthesis, applications in organic chemistry, potential biological significance, and safety protocols. The information is curated for professionals in research and development.

Chemical and Physical Properties

Diphenylborinic acid is an organoboron compound featuring two phenyl groups and a hydroxyl group attached to a central boron atom. It is typically a white, crystalline solid at room temperature.[1][2] Its stability under normal conditions makes it a versatile reagent in various chemical transformations.[1]

Table 1: Physical and Chemical Properties of Diphenylborinic Acid

Property	Value	Reference(s)
CAS Number	2622-89-1	[1][3][4]
Molecular Formula	C₁₂H₁₁BO	[1][3][5]
Molecular Weight	182.03 g/mol	[3][5][6]
Appearance	White powder / solid	[1][7]
Melting Point	57.5 °C	[1][3][4][5]
Boiling Point	312.6 °C at 760 mmHg	[1][3][4][5]
Density	1.06 - 1.074 g/cm³	[3][4]
Flash Point	142.8 °C	[1][3][4]
Vapor Pressure	0.000224 mmHg at 25°C	[1][3]
Refractive Index	1.578	[1][3]
pKa (Predicted)	9.00 ± 0.53	[1][3][5]
InChI Key	VIGVRXYWWFPORY-UHFFFAOYSA-N	[3]
SMILES	OB(C1=CC=CC=C1)C2=CC=CC=C2	[8]

Synthesis and Handling

The synthesis of Diphenylborinic acid can be approached through various organometallic routes. A common and reliable method involves the preparation of a stable precursor, the ethanolamine (B43304) ester of diphenylborinic acid, which can be easily hydrolyzed to yield the final product when needed.[9] This method is advantageous for storage, as the ester is more stable than the acid itself.[9]

This protocol is based on the principle of forming a stable amino alcohol ester, which is then hydrolyzed.[9]

Materials:

• Phenylmagnesium bromide (Grignard reagent)

• Trimethyl borate (B1201080)

• Ethanolamine

• Methanol

• 1M Hydrochloric acid

• Diethyl ether

• Anhydrous Magnesium Sulfate (MgSO₄)

• Inert atmosphere setup (Nitrogen or Argon)

Procedure:

• Ester Formation: The ethanolamine ester of diphenylborinic acid is prepared according to the procedure described by Letsinger and Remes, which involves the reaction of a phenyl Grignard reagent with a borate ester followed by treatment with ethanolamine.[9]

• Hydrolysis: Dissolve the purified ethanolamine ester of diphenylborinic acid in a minimal amount of methanol.

• With agitation, add 1M hydrochloric acid to hydrolyze the ester.

• Extraction: Extract the resulting water-insoluble Diphenylborinic acid with diethyl ether.

• Drying and Isolation: Dry the ethereal solution over anhydrous magnesium sulfate, filter, and carefully remove the solvent under reduced pressure to yield Diphenylborinic acid. The product should be stored under vacuum.[9]

Caption: Synthesis workflow for Diphenylborinic Acid via a stable ester.

Applications in Organic Synthesis

Diphenylborinic acid and its derivatives are valuable reagents in organic synthesis, primarily for the formation of carbon-carbon and carbon-heteroatom bonds.

Boronic acids are cornerstone reagents in palladium-catalyzed Suzuki-Miyaura cross-coupling reactions, which form C-C bonds between aryl groups.[1] While boronic acids are more common, borinic acids can also participate in these transformations. The reaction is fundamental in the synthesis of complex organic molecules, including pharmaceuticals and advanced materials.[1]

This is a generalized procedure for a palladium-catalyzed Suzuki coupling reaction.[7][10]

Materials:

• Aryl Halide (e.g., 4-Bromoacetophenone)

• Diphenylborinic Acid

• Palladium(II) Acetate (B1210297) (Pd(OAc)₂)

• Triphenylphosphine (B44618) (PPh₃)

• Aqueous Sodium Carbonate (2M)

• n-Propanol

• Inert atmosphere setup (Nitrogen or Argon)

Procedure:

• In a three-necked flask equipped with a condenser and nitrogen inlet, combine the aryl halide (1.0 eq), Diphenylborinic acid (or its corresponding boronic acid, ~1.1 eq), and n-propanol.

• Stir the mixture for 15 minutes to dissolve the solids.

• Add the palladium acetate catalyst (~0.003 eq), triphenylphosphine (~0.01 eq), and 2M aqueous sodium carbonate (~1.3 eq).[7]

• Heat the mixture to reflux under a nitrogen atmosphere for approximately 1-2 hours, monitoring the reaction by TLC.[7]

• Upon completion, cool the reaction mixture and perform an appropriate workup, typically involving extraction with an organic solvent (e.g., ethyl acetate), washing with brine, drying, and purification by column chromatography or recrystallization.[10]

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Diphenylborinic acid can also serve as a catalyst in the hydroboration of alkenes, a reaction that adds a hydroboron group across a double bond.[1] Subsequent oxidation yields an alcohol, typically with anti-Markovnikov regioselectivity, where the hydroxyl group adds to the less substituted carbon.[11][12][13][14]

Biological Activity and Signaling Pathways

While direct studies on the signaling pathways affected by Diphenylborinic acid are limited, extensive research on its close derivatives provides significant insight into its potential biological roles, particularly in modulating intracellular calcium signaling.

The ethanolamine ester of Diphenylborinic acid, 2-Aminoethoxydiphenyl borate (2-APB), is a widely studied pharmacological agent.[15] 2-APB is known as a membrane-permeable modulator of Store-Operated Calcium Entry (SOCE), a critical process for refilling intracellular calcium stores and sustaining calcium signaling.[16][17]

The SOCE pathway is initiated by the depletion of calcium from the endoplasmic reticulum (ER). This depletion is sensed by STIM proteins in the ER membrane, which then translocate and activate Orai channels in the plasma membrane, leading to an influx of extracellular Ca²⁺.[17] 2-APB is known to inhibit IP₃ receptors and Orai channels, thereby blocking this influx and modulating a vast array of downstream cellular processes, including gene expression, proliferation, and migration.[15][16] Given that 2-APB is a direct derivative, it is plausible that Diphenylborinic acid could serve as a scaffold for developing more potent and selective modulators of this pathway.

Furthermore, a related but simpler compound, phenylboronic acid, has been shown to inhibit cancer cell migration by decreasing the activity of Rho family GTP-binding proteins (RhoA, Rac1, and Cdc42).[8]

Caption: Inhibition of the Store-Operated Calcium Entry (SOCE) pathway by 2-APB.

Safety and Handling

Diphenylborinic acid is considered a hazardous chemical and should be handled with appropriate safety precautions in a laboratory setting.[3][4]

Table 2: GHS Hazard Information

Hazard Class	Category	Statement	Reference(s)
Acute Toxicity, Oral	4	H302: Harmful if swallowed	[3][6]
Skin Corrosion/Irritation	2	H315: Causes skin irritation	[3][4][6]
Serious Eye Damage/Irritation	1-2A	H318/H319: Causes serious eye damage/irritation	[3][4][6]
Specific Target Organ Toxicity (Single Exposure)	3	H335: May cause respiratory irritation	[3][4][6]

Handling and Storage:

• Engineering Controls: Use only in a well-ventilated area, preferably in a chemical fume hood. Ensure eyewash stations and safety showers are readily accessible.[4]

• Personal Protective Equipment (PPE): Wear protective gloves, chemical safety goggles, and a lab coat.[4]

• Handling: Avoid breathing dust. Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after handling.[4][18]

• Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place. Keep away from strong oxidizing agents, acids, and bases.[5][7]

Suppliers

Diphenylborinic acid (CAS 2622-89-1) is available from various chemical suppliers. Purity levels are typically around 98%. When sourcing, it is recommended to request a certificate of analysis to confirm identity and purity.

Potential Suppliers:

• Sigma-Aldrich[18]

• Thermo Fisher Scientific (Acros Organics)[19][20]

• LookChem[1][3]

• Chemsrc[4]

• ChemicalBook[5]

• Ambeed[21]

• Hebei Sankai Chemical Technology Co., Ltd[7]

• JHECHEM CO LTD[16]

• Shanghai Nianxing Industrial Co., Ltd[4]

• Dayang Chem (Hangzhou) Co., Ltd.[4]

References

• 1. benchchem.com [benchchem.com]
• 2. chembk.com [chembk.com]
• 3. Diphenylborinic acid | C12H11BO | CID 17498 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. fishersci.com [fishersci.com]
• 5. carlroth.com:443 [carlroth.com:443]
• 6. researchgate.net [researchgate.net]
• 7. www1.udel.edu [www1.udel.edu]
• 8. Phenylboronic acid is a more potent inhibitor than boric acid of key signaling networks involved in cancer cell migration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. rose-hulman.edu [rose-hulman.edu]
• 11. masterorganicchemistry.com [masterorganicchemistry.com]
• 12. masterorganicchemistry.com [masterorganicchemistry.com]
• 13. Hydroboration Oxidation of Alkenes - Chemistry Steps [chemistrysteps.com]
• 14. chem.libretexts.org [chem.libretexts.org]
• 15. 2-Aminoethoxydiphenyl borate - Wikipedia [en.wikipedia.org]
• 16. Synthesis and Pharmacological Characterization of 2-Aminoethyl Diphenylborinate (2-APB) Derivatives for Inhibition of Store-Operated Calcium Entry (SOCE) in MDA-MB-231 Breast Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. chemicalbook.com [chemicalbook.com]
• 19. 155420100 [thermofisher.com]
• 20. Diphenylborinic acid 2-aminoethyl ester, 98% 5 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 21. cdn.caymanchem.com [cdn.caymanchem.com]

Diphenylborinic Acid: A Technical Guide to Safe Handling and Emergency Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for diphenylborinic acid. The information herein is compiled from safety data sheets of closely related compounds, including diphenylborinic acid 2-aminoethyl ester and phenylboronic acid, due to the limited availability of a dedicated safety data sheet for diphenylborinic acid. Researchers should handle this compound with care, treating it as potentially hazardous.

Hazard Identification and Classification

Diphenylborinic acid and its derivatives are classified as hazardous materials. The primary hazards include irritation to the skin, eyes, and respiratory system. Ingestion of similar compounds has been shown to be harmful[1][2].

GHS Hazard Statements:

• H302: Harmful if swallowed[1][2].

• H315: Causes skin irritation[1][2].

• H318/H319: Causes serious eye damage/eye irritation[1][2].

• H335: May cause respiratory irritation[1][2].

Signal Word: Warning[2]

Hazard Pictograms:

• Exclamation Mark (GHS07)

• Corrosion (for serious eye damage potential)

Physical and Chemical Properties

Understanding the physical and chemical properties of diphenylborinic acid is crucial for its safe handling and storage. The data presented below is a combination of information for diphenylborinic acid and its 2-aminoethyl ester derivative.

Property	Value	Source
Molecular Formula	C₁₂H₁₁BO	PubChem
Molecular Weight	182.03 g/mol	PubChem
Appearance	White to off-white crystalline powder	Thermo Scientific Chemicals
Melting Point	190-194°C (for 2-aminoethyl ester)	ChemBK
Boiling Point	325.3°C at 760 mmHg (for 2-aminoethyl ester)	ChemBK
Flash Point	150.6°C (for 2-aminoethyl ester)	ChemBK
Solubility	Soluble in ethanol (B145695) and methanol.	ChemBK

Toxicological Data

Metric	Value	Species	Route	Source
LD50	740 mg/kg	Rat	Oral	Wikipedia[3]

Safe Handling and Storage

Proper handling and storage procedures are essential to minimize the risk of exposure and ensure the stability of the compound.

Handling:

• Work in a well-ventilated area, preferably in a chemical fume hood[4][5].

• Avoid the formation of dust and aerosols[4][5].

• Avoid contact with skin, eyes, and clothing. Do not breathe dust[6].

• Use appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles with side shields, and a lab coat[4][5][6].

• Wash hands thoroughly after handling and before breaks[4][6].

• Keep away from food, drink, and animal feeding stuffs[5][6].

Storage:

• Store in a cool, dry, and well-ventilated place[4][6].

• Keep the container tightly closed[4].

• Store away from incompatible materials such as strong oxidizing agents, acids, and bases[7].

First-Aid Measures

In the event of exposure, immediate and appropriate first-aid is critical.

Exposure Route	First-Aid Protocol
Inhalation	Move the victim to fresh air. If breathing is difficult, provide oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.
Skin Contact	Immediately wash the affected area with plenty of soap and water for at least 15 minutes while removing contaminated clothing and shoes. If skin irritation persists, seek medical attention[7].
Eye Contact	Immediately rinse eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Continue rinsing. Seek immediate medical attention[6][7].
Ingestion	Do not induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention[4].

Fire-Fighting Measures

• Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide[4].

• Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and spread the fire.

• Specific Hazards: Thermal decomposition can produce toxic fumes of carbon monoxide, carbon dioxide, and oxides of boron[7].

• Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear[7].

Experimental Protocol: Emergency Spill Response

A prompt and well-defined response is crucial in the event of a spill to mitigate hazards and prevent environmental contamination.

Objective: To safely contain, clean up, and dispose of a small-scale laboratory spill of diphenylborinic acid.

Materials:

• Chemical spill kit containing:

  • Inert absorbent material (e.g., vermiculite, sand, or commercial sorbent pads)

  • Acid/base neutralizers (if applicable, though diphenylborinic acid is a weak acid)

  • Sealable, labeled waste disposal bags or containers

  • Dustpan and brush

  • Personal Protective Equipment (PPE) as specified below

Personal Protective Equipment (PPE):

• Gloves: Chemical-resistant gloves (e.g., nitrile).

• Eye Protection: Chemical safety goggles with side shields.

• Respiratory Protection: For larger spills or in poorly ventilated areas, a NIOSH-approved respirator with an appropriate cartridge for organic vapors and particulates is recommended.

• Protective Clothing: Lab coat and closed-toe shoes.

Procedure:

• Evacuate and Alert: Immediately alert others in the vicinity of the spill. If the spill is large or in a poorly ventilated area, evacuate the immediate area.

• Assess the Spill: Determine the extent of the spill and any immediate hazards (e.g., proximity to ignition sources).

• Don PPE: Put on all required personal protective equipment before approaching the spill.

• Contain the Spill: For solid spills, carefully sweep or scoop the material to prevent dust generation. For liquid spills (if the compound is in solution), create a dike around the spill using absorbent material to prevent it from spreading.

• Absorb and Neutralize: Cover the spill with an inert absorbent material.

• Collect Waste: Carefully collect the absorbed material using a dustpan and brush. Place the waste into a clearly labeled, sealable container.

• Decontaminate the Area: Clean the spill area with soap and water.

• Dispose of Waste: Dispose of the waste container according to institutional and local regulations for hazardous chemical waste.

• Report the Incident: Report the spill to the appropriate environmental health and safety officer at your institution.

Workflow for Diphenylborinic Acid Spill Cleanup

The following diagram illustrates the logical steps for responding to a laboratory spill of diphenylborinic acid.

Caption: Workflow for handling a diphenylborinic acid spill.

Stability and Reactivity

• Chemical Stability: Stable under recommended storage conditions[7].

• Conditions to Avoid: Avoid formation of dust, exposure to moisture, and excess heat.

• Incompatible Materials: Strong oxidizing agents, strong acids, and strong bases[7].

• Hazardous Decomposition Products: Under fire conditions, may decompose to form carbon monoxide, carbon dioxide, and oxides of boron[7].

• Hazardous Polymerization: Does not occur[7].

Disposal Considerations

Dispose of diphenylborinic acid and any contaminated materials as hazardous waste in accordance with all applicable local, state, and federal regulations. Do not allow the material to enter drains or waterways[6][7]. It is recommended to consult with your institution's environmental health and safety department for specific disposal guidelines.

References

• 1. Diphenylborinic acid | C12H11BO | CID 17498 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. Phenylboronic acid - Wikipedia [en.wikipedia.org]
• 4. cdhfinechemical.com [cdhfinechemical.com]
• 5. carlroth.com [carlroth.com]
• 6. carlroth.com:443 [carlroth.com:443]
• 7. fishersci.com [fishersci.com]

A Comprehensive Technical Guide to Diphenylborinic Acid and Its Derivatives in Modern Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diphenylborinic acid and its derivatives have emerged as versatile tools in chemical biology and drug discovery. From their foundational use in the detection of flavonoids to their more recent applications as potent modulators of cellular signaling pathways, these boron-containing compounds offer a unique chemical scaffold for probing and manipulating biological systems. This technical guide provides an in-depth review of the synthesis, key applications, and experimental protocols related to diphenylborinic acid research, with a particular focus on its role in drug development as an inhibitor of store-operated calcium entry (SOCE).

Chemical Properties and Synthesis

Diphenylborinic acid ((C₆H₅)₂BOH) is a borinic acid featuring two phenyl substituents. It readily dehydrates to form its anhydride (B1165640), oxybis(diphenylborane), which is often used as a stable precursor for the synthesis of various derivatives. The most prominent derivative is 2-aminoethyl diphenylborinate (2-APB), also known as DPBA in the context of flavonoid detection, which has garnered significant attention for its biological activities.

Synthesis of Diphenylborinic Acid via Grignard Reagent

A common and effective method for the synthesis of diphenylborinic acid involves the reaction of a phenyl Grignard reagent with a trialkyl borate (B1201080), followed by hydrolysis.

Experimental Protocol: Synthesis of Diphenylborinic Acid

• Preparation of Phenylmagnesium Bromide (Grignard Reagent):

  • In a flame-dried, three-necked flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, add magnesium turnings (1.2 eq).

  • Activate the magnesium with a small crystal of iodine.

  • Slowly add a solution of bromobenzene (B47551) (1.0 eq) in anhydrous diethyl ether or tetrahydrofuran (B95107) (THF) to the magnesium turnings.

  • The reaction is initiated by gentle heating and then maintained at reflux until the magnesium is consumed.

• Reaction with Trialkyl Borate:

  • Cool the freshly prepared Grignard reagent to -78 °C in a dry ice/acetone bath.

  • Slowly add a solution of trimethyl borate (B(OCH₃)₃, 0.5 eq) in anhydrous THF, maintaining the temperature below -70 °C.

  • Allow the reaction mixture to slowly warm to room temperature and stir overnight.

• Hydrolysis and Isolation:

  • Cool the reaction mixture in an ice bath and slowly quench with a saturated aqueous solution of ammonium (B1175870) chloride or dilute hydrochloric acid.

  • Separate the organic layer and extract the aqueous layer with diethyl ether.

  • Combine the organic extracts, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield diphenylborinic acid.

Synthesis of Diphenylborinic Anhydride

Diphenylborinic anhydride can be prepared by the dehydration of diphenylborinic acid.

Experimental Protocol: Synthesis of Diphenylborinic Anhydride

• Dissolve diphenylborinic acid in a suitable solvent such as toluene.

• Heat the solution to reflux with a Dean-Stark apparatus to azeotropically remove water.

• Continue the reflux until no more water is collected.

• Remove the solvent under reduced pressure to obtain diphenylborinic anhydride as a solid.

Synthesis of 2-Aminoethyl Diphenylborinate (2-APB)

2-APB is typically synthesized by the reaction of diphenylborinic anhydride with 2-aminoethanol.

Experimental Protocol: Synthesis of 2-Aminoethyl Diphenylborinate

• Dissolve diphenylborinic anhydride (1.0 eq) in absolute ethanol (B145695).

• Add 2-aminoethanol (1.0-1.2 eq) to the solution.

• Stir the reaction mixture at room temperature or with gentle heating.

• The product often precipitates out of the solution upon cooling. The precipitate can be collected by filtration and washed with cold ethanol to yield pure 2-aminoethyl diphenylborinate.

Applications in Flavonoid Detection

2-Aminoethyl diphenylborinate, often referred to as DPBA (Diphenylboric acid 2-aminoethyl ester) or Neu's reagent, is a widely used spray reagent in thin-layer chromatography (TLC) and a fluorescent probe for the detection and quantification of flavonoids.[1] DPBA forms fluorescent complexes with flavonoids that possess specific structural features, namely a C4 keto group and at least one hydroxyl group at the C3 or C5 position.[2] The presence of a double bond between C2 and C3 enhances the stability of the complex.[2]

Quantitative Data: DPBA-Flavonoid Complexation

The interaction between DPBA and flavonoids results in a significant enhancement of fluorescence, allowing for their sensitive detection. The binding affinities and fluorescence enhancement can vary depending on the flavonoid structure.

Flavonoid	Binding Affinity (KA, M⁻¹)	Fluorescence Enhancement
Quercetin	4.94 x 10⁵	Strong
Rutin	1.65 x 10⁴	Moderate
Luteolin	-	Strong
Kaempferol	-	Strong
Hesperetin	5.59 x 10⁵	Weak
Naringenin	3.04 x 10⁵	Weak

Note: Quantitative binding affinity data for DPBA specifically is limited in the public domain; the provided KA values are for flavonoid binding to bovine serum albumin and are included to illustrate the relative binding strengths of different flavonoids. The fluorescence enhancement is a qualitative description based on available literature.

Role in Drug Development: Inhibition of Store-Operated Calcium Entry (SOCE)

A critical application of diphenylborinic acid derivatives in drug development is their ability to modulate store-operated calcium entry (SOCE). SOCE is a crucial Ca²⁺ influx pathway in non-excitable cells that is activated upon the depletion of calcium from the endoplasmic reticulum (ER). This process is mediated by the interaction of the ER Ca²⁺ sensor, STIM1, and the plasma membrane Ca²⁺ channel, Orai1. Dysregulation of SOCE has been implicated in various diseases, including cancer and autoimmune disorders, making it an attractive therapeutic target.

2-APB is a well-known, albeit non-specific, inhibitor of SOCE.[3] Research has focused on synthesizing novel 2-APB derivatives with improved potency and selectivity for inhibiting the STIM1-Orai1 interaction.

The Store-Operated Calcium Entry (SOCE) Signaling Pathway

The following diagram illustrates the key steps in the SOCE pathway and the inhibitory action of 2-APB and its derivatives.

Caption: The Store-Operated Calcium Entry (SOCE) signaling pathway.

Quantitative Data: Inhibition of SOCE by 2-APB Derivatives

Structure-activity relationship (SAR) studies have led to the development of 2-APB derivatives with significantly enhanced inhibitory potency against SOCE compared to the parent compound.

Compound	Substitution on Phenyl Ring	IC₅₀ (µM) for SOCE Inhibition	Reference
2-APB	Unsubstituted	~5-50 (concentration-dependent effects)	[3]
o-F-2APB	ortho-Fluoro	Potentiation at low conc., inhibition at high conc.	[4]
m-Br-2APB	meta-Bromo	More potent inhibitor than 2-APB	[5]
p-Br-2APB	para-Bromo	More potent inhibitor than 2-APB	[5]
p-NO₂-2APB	para-Nitro	Potent inhibitor	[4]

Note: The IC₅₀ values can vary depending on the cell type and experimental conditions.

Experimental Protocol: Fluorometric Imaging Plate Reader (FLIPR) Assay for SOCE

The FLIPR assay is a high-throughput method used to measure changes in intracellular calcium concentration and is commonly employed to screen for SOCE inhibitors.[5]

Materials:

• Cells expressing STIM1 and Orai1 (e.g., HEK293 cells)

• Fluo-4 AM or other calcium-sensitive fluorescent dye

• Thapsigargin (B1683126) (SERCA pump inhibitor to induce store depletion)

• Calcium-free buffer (e.g., HBSS without Ca²⁺)

• Calcium-containing buffer (e.g., HBSS with 2 mM Ca²⁺)

• Test compounds (2-APB and derivatives)

• FLIPR instrument

Procedure:

• Cell Plating: Seed cells in a 96-well or 384-well black-walled, clear-bottom plate and incubate overnight.

• Dye Loading: Wash the cells with calcium-free buffer and then incubate with a loading buffer containing a calcium-sensitive dye (e.g., Fluo-4 AM) for 1 hour at 37°C.

• Store Depletion and Compound Addition:

  • Wash the cells to remove excess dye.

  • Add calcium-free buffer containing thapsigargin (e.g., 1 µM) and the test compound at various concentrations.

  • Incubate for a specified period (e.g., 10-20 minutes) to allow for store depletion and compound binding.

• Measurement of Calcium Influx:

  • Place the plate in the FLIPR instrument.

  • Initiate fluorescence reading and establish a baseline.

  • Add calcium-containing buffer to the wells to initiate SOCE.

  • Continue to record the fluorescence signal over time.

• Data Analysis:

  • The increase in fluorescence intensity corresponds to the influx of calcium.

  • Calculate the area under the curve (AUC) or the peak fluorescence for each well.

  • Plot the response as a function of compound concentration and fit the data to a dose-response curve to determine the IC₅₀ value.

Workflow Diagram for FLIPR Assay

Caption: A typical workflow for a FLIPR-based SOCE inhibition assay.

Conclusion

Diphenylborinic acid and its derivatives, particularly 2-aminoethyl diphenylborinate, represent a fascinating and highly useful class of molecules for researchers in chemistry and biology. Their utility as fluorescent probes for flavonoids has been long-established, and their more recent emergence as potent inhibitors of the store-operated calcium entry pathway highlights their potential in drug discovery and the development of new therapeutic agents. The synthetic routes are well-defined, and the biological assays for their characterization are robust and amenable to high-throughput screening. As our understanding of the intricate roles of calcium signaling in disease progresses, the continued exploration and development of novel diphenylborinic acid derivatives will undoubtedly open new avenues for therapeutic intervention.

References

• 1. moleculardevices.com [moleculardevices.com]
• 2. Influence of Molecular Structures on Fluorescence of Flavonoids and Their Detection in Mammalian Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis and Pharmacological Characterization of 2-Aminoethyl Diphenylborinate (2-APB) Derivatives for Inhibition of Store-Operated Calcium Entry (SOCE) in MDA-MB-231 Breast Cancer Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Physical and Chemical Properties of Diphenylborinic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

Diphenylborinic acid (Ph₂BOH), an organoboron compound, and its derivatives have garnered significant interest in the fields of organic synthesis and pharmacology. This technical guide provides a comprehensive overview of the core physical and chemical properties of diphenylborinic acid. It includes a summary of its quantitative data, detailed experimental protocols for its synthesis and relevant biological assays, and a visualization of its role in intracellular signaling. This document is intended to serve as a valuable resource for researchers and professionals in drug development and related scientific disciplines.

Physical and Chemical Properties

Diphenylborinic acid is a white solid at room temperature. While some of its physical properties are not widely reported in the literature, data for closely related compounds and computational predictions provide valuable insights.

Table 1: Physical and Chemical Properties of Diphenylborinic Acid and Related Compounds

Property	Diphenylborinic Acid	2-Aminoethyl Diphenylborinate (2-APB)	Phenylboronic Acid (Analogue)	Source(s)
Molecular Formula	C₁₂H₁₁BO	C₁₄H₁₆BNO	C₆H₇BO₂	[1]
Molecular Weight ( g/mol )	182.03	225.10	121.93	[1]
Melting Point (°C)	Not available	190.0 - 194.0	217 - 220	[2][3]
Boiling Point (°C)	Not available	325.3 at 760 mmHg	265.9 at 760 mmHg	[2][3]
Solubility	Generally soluble in organic solvents like diethyl ether, acetone, and ethanol (B145695); limited solubility in water.[2]	Soluble in ethanol and methanol; insoluble in water.[1]	Soluble in diethyl ether and ethanol; 10 g/L in water (20 °C).[3]
pKa	Not experimentally determined	8.03 ± 0.10 (Predicted)	8.83	[4][5]

Note: The properties of Phenylboronic Acid are included for comparison as a well-studied analogue. The pKa of Diphenylborinic acid is expected to be similar to that of Phenylboronic acid.

Spectral Data

Table 2: Representative Spectral Data for Diphenylborinic Acid Derivatives and Analogues

Spectrum	Compound	Key Peaks / Chemical Shifts	Source(s)
¹H NMR	Phenylboronic acid (in DMSO-d₆)	δ 7.99 (d), 7.79 (d), 7.39 (t), 7.33 (t) ppm	[6]
¹³C NMR	Phenylboronic acid (in Acetone-d₆)	δ 135.1, 132.0, 128.0 ppm (aromatic carbons)	[7]
FTIR (KBr pellet)	2-Aminoethyl diphenylborinate	Conforms to standard, indicating presence of B-O, C-H (aromatic), and N-H stretches.	[8]
Mass Spectrometry (EI)	Phenylboronic acid	Fragmentation yields BO⁻ and BO₂⁻ as major ions.	[5]

Reactivity and Stability

Diphenylborinic acid is generally stable under standard laboratory conditions. However, like other boronic acids, it can undergo dehydration to form its anhydride (B1165640), diphenylborinic anhydride [(Ph₂B)₂O]. It is sensitive to light and humidity and should be stored accordingly.[4]

In terms of reactivity, the boron atom in diphenylborinic acid is a Lewis acid, allowing it to react with Lewis bases. This property is fundamental to its use in organic synthesis, particularly in the formation of complexes and as a catalyst.

Experimental Protocols

Synthesis of Diphenylborinic Acid

The synthesis of diphenylborinic acid can be achieved via the reaction of a phenyl Grignard reagent with a trialkyl borate (B1201080), followed by hydrolysis. The following is a representative protocol adapted from established methods for boronic acid synthesis.[9][10]

Workflow for the Synthesis of Diphenylborinic Acid

Caption: A generalized workflow for the synthesis of diphenylborinic acid.

Materials:

• Bromobenzene (B47551)

• Magnesium turnings

• Anhydrous diethyl ether or tetrahydrofuran (B95107) (THF)

• Trimethyl borate

• Hydrochloric acid (aqueous solution)

• Sodium bicarbonate (saturated aqueous solution)

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous magnesium sulfate

• Hexanes

Procedure:

• Preparation of Phenylmagnesium Bromide: In a flame-dried, three-necked flask equipped with a reflux condenser, dropping funnel, and magnetic stirrer, place magnesium turnings. Add a solution of bromobenzene in anhydrous diethyl ether dropwise to initiate the Grignard reaction. Once initiated, add the remaining bromobenzene solution at a rate that maintains a gentle reflux. After the addition is complete, reflux the mixture for an additional hour to ensure complete formation of the Grignard reagent.

• Reaction with Trimethyl Borate: Cool the Grignard reagent to -78 °C (dry ice/acetone bath). To a separate flask, add a solution of trimethyl borate in anhydrous THF and cool to -78 °C. Slowly add the phenylmagnesium bromide solution to the trimethyl borate solution via cannula, maintaining the temperature below -70 °C. After the addition is complete, stir the reaction mixture at -78 °C for 2 hours.

• Second Addition of Grignard Reagent: Slowly add a second equivalent of the phenylmagnesium bromide solution to the reaction mixture at -78 °C. Allow the mixture to slowly warm to room temperature and stir overnight.

• Acidic Hydrolysis: Cool the reaction mixture in an ice bath and slowly quench by the addition of aqueous hydrochloric acid.

• Extraction and Purification: Transfer the mixture to a separatory funnel and separate the layers. Extract the aqueous layer with diethyl ether. Combine the organic layers and wash with saturated sodium bicarbonate solution and then with brine. Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by recrystallization from a suitable solvent system, such as ether/hexanes.

Competitive [³H]IP₃ Binding Assay

This protocol is used to determine the inhibitory effect of compounds like 2-aminoethyl diphenylborinate (2-APB) on the binding of inositol (B14025) 1,4,5-trisphosphate (IP₃) to its receptor.[8]

Caption: The role of 2-APB in modulating the IP₃R-mediated calcium signaling pathway.

Conclusion

Diphenylborinic acid and its derivatives are versatile compounds with significant applications in both synthetic chemistry and as pharmacological tools to study cellular signaling. This guide has provided a consolidated resource on the physical and chemical properties of diphenylborinic acid, along with practical experimental protocols and an overview of its biological context. While some specific experimental data for the parent acid remain elusive, the information compiled herein from its derivatives and analogues offers a robust foundation for researchers and drug development professionals. Further investigation into the precise physical constants and spectral properties of diphenylborinic acid will undoubtedly enhance its utility in these fields.

References

• 1. Diphenylborinic acid 2-aminoethyl ester, 98% 5 g | Request for Quote | Thermo Scientific Chemicals [thermofisher.com]
• 2. diphenylborinic acid [chembk.com]
• 3. JP2002047292A - Process for producing phenylboronic acids and triphenylboroxines - Google Patents [patents.google.com]
• 4. chembk.com [chembk.com]
• 5. mdpi.com [mdpi.com]
• 6. Phenylboronic acid(98-80-6) 1H NMR spectrum [chemicalbook.com]
• 7. dev.spectrabase.com [dev.spectrabase.com]
• 8. Diphenylborinic acid 2-aminoethyl ester, 98% 10 g | Request for Quote | Thermo Scientific Chemicals [thermofisher.com]
• 9. rsc.org [rsc.org]
• 10. researchgate.net [researchgate.net]

Understanding the Lewis Acidity of Diphenylborinic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Diphenylborinic acid (Ph₂BOH) is a versatile organoboron compound recognized for its utility as a catalyst in a variety of organic transformations, most notably in the regioselective functionalization of diols.[1][2] Its efficacy in these applications is fundamentally governed by the Lewis acidic nature of its boron center. This technical guide provides a comprehensive overview of the principles and methodologies used to characterize the Lewis acidity of diphenylborinic acid. While direct, experimentally determined quantitative values for diphenylborinic acid are not widely reported in the literature, this guide details the established experimental and computational protocols for their determination. Furthermore, it presents relevant data from closely related compounds to offer a robust framework for understanding and predicting the reactivity of diphenylborinic acid.

Introduction to Lewis Acidity of Borinic Acids

Borinic acids, with the general formula R₂BOH, are organoboron compounds characterized by a boron atom bonded to two organic substituents and one hydroxyl group. The boron atom in its neutral, trigonal planar state possesses a vacant p-orbital, rendering it electron-deficient and capable of accepting a pair of electrons from a Lewis base. This electron-accepting ability defines its Lewis acidity.[3] The strength of this acidity is a critical parameter that dictates the compound's reactivity and its ability to act as a catalyst.[4]

The Lewis acidity of diphenylborinic acid is central to its catalytic role, where it reversibly forms a tetracoordinate borinate complex with nucleophiles like diols, thereby activating them for subsequent reactions.[1][5]

Quantitative Measures of Lewis Acidity

Several experimental and computational methods are employed to quantify the Lewis acidity of organoboron compounds. The most common metrics include the acid dissociation constant (pKa), the Gutmann-Beckett Acceptor Number (AN), and the computationally derived Fluoride (B91410) Ion Affinity (FIA).

While specific experimental data for diphenylborinic acid is scarce, the following table summarizes the types of quantitative data used to assess Lewis acidity and provides context with values for related boronic acids.

Parameter	Method	Description	Phenylboronic Acid (PhB(OH)₂)	Diphenylborinic Acid (Ph₂BOH)
pKa	Potentiometric or Spectrophotometric Titration	Measures the equilibrium with hydroxide (B78521) in aqueous solution. A lower pKa indicates stronger Lewis acidity.	8.68 - 9.61[6]	Data not available (Predicted pKa of its ethanolamine (B43304) ester is ~8.03)[7]
Acceptor Number (AN)	Gutmann-Beckett Method (³¹P NMR)	Measures the interaction with a Lewis base probe (TEPO) in a non-coordinating solvent. A higher AN indicates stronger Lewis acidity.	Data not available	Data not available
Fluoride Ion Affinity (FIA)	Computational (DFT, etc.)	The calculated negative enthalpy for the gas-phase reaction with a fluoride ion. A higher FIA indicates stronger Lewis acidity.	Data not available	Data not available

Experimental Protocols for Determining Lewis Acidity

Determination of pKa by UV-Vis Spectrophotometric Titration

This method is applicable when the acidic and basic forms of the borinic acid exhibit different UV-Vis absorbance spectra. The absorbance of a diphenylborinic acid solution is measured across a range of pH values.

Principle: The equilibrium between the neutral trigonal diphenylborinic acid and its anionic tetrahedral boronate adduct with hydroxide is monitored by changes in UV absorbance. The pKa is the pH at which the concentrations of these two species are equal, corresponding to the inflection point of the absorbance vs. pH curve.

Protocol:

• Stock Solution Preparation: Prepare a stock solution of diphenylborinic acid in a suitable organic solvent (e.g., DMSO or methanol) to ensure solubility.

• Buffer Preparation: Prepare a series of buffer solutions with constant ionic strength (e.g., 0.1 M KCl) covering a pH range from approximately 2 pH units below to 2 pH units above the expected pKa.

• Sample Preparation: In a set of quartz cuvettes or a UV-transparent microplate, add a fixed volume of each buffer solution. Add a small, constant volume of the diphenylborinic acid stock solution to each well. Include buffer blanks.

• Spectra Acquisition: Measure the UV-Vis spectrum (e.g., 220-400 nm) for each sample.

• Data Analysis: a. Identify a wavelength with the maximum absorbance difference between the fully protonated (low pH) and deprotonated (high pH) forms. b. Plot the absorbance at this wavelength against the pH. c. Fit the data to a sigmoidal curve. The pH at the inflection point of the curve corresponds to the pKa.[8][9]

Determination of Acceptor Number (AN) by the Gutmann-Beckett Method

This method provides a measure of Lewis acidity in non-aqueous, weakly coordinating solvents.[10][11]

Principle: The Lewis acid is allowed to interact with a probe Lewis base, triethylphosphine (B1216732) oxide (TEPO). The interaction with the Lewis acidic boron center of diphenylborinic acid causes a deshielding of the phosphorus nucleus in TEPO, resulting in a downfield shift (Δδ) in the ³¹P NMR spectrum. The magnitude of this shift is proportional to the Lewis acidity.[10]

Protocol:

• Sample Preparation: a. Prepare a standard solution of triethylphosphine oxide (TEPO) in a dry, weakly coordinating solvent (e.g., CD₂Cl₂ or C₆D₆). b. Acquire a ³¹P NMR spectrum of this TEPO solution to determine the chemical shift of the free probe (δ_free). c. Prepare a solution of diphenylborinic acid in the same solvent. d. Add a molar equivalent of TEPO to the diphenylborinic acid solution.

• NMR Acquisition: Acquire the ³¹P NMR spectrum of the diphenylborinic acid-TEPO mixture to determine the chemical shift of the complexed probe (δ_complex).

• Data Analysis: a. Calculate the change in chemical shift: Δδ = δ_complex - δ_free. b. The Acceptor Number (AN) can be calculated using the formula established by Gutmann: AN = 2.21 × (δ_sample − 41.0), where δ_sample is the chemical shift of TEPO in the presence of the Lewis acid and 41.0 ppm is the chemical shift of TEPO in the non-coordinating solvent hexane.[10]

Computational Determination of Fluoride Ion Affinity (FIA)

FIA is a theoretical measure of the intrinsic Lewis acidity of a molecule in the gas phase.[12][13]

Principle: The FIA is defined as the negative of the enthalpy change (–ΔH) for the reaction of the Lewis acid with a fluoride ion. It is typically calculated using quantum chemical methods like Density Functional Theory (DFT). A more positive FIA value indicates a stronger Lewis acid.[14][15]

Methodology:

• Structure Optimization: The geometries of diphenylborinic acid (Ph₂BOH) and its fluoride adduct ([Ph₂B(F)OH]⁻) are optimized using a selected level of theory (e.g., B3LYP) and basis set (e.g., 6-311+G(d,p)).

• Frequency Calculation: Vibrational frequency calculations are performed on the optimized structures to confirm they are true energy minima and to obtain thermal corrections to the enthalpy.

• Enthalpy Calculation: The total electronic energies and thermal corrections are used to calculate the enthalpies of both species.

• FIA Calculation: The FIA is calculated as the negative of the reaction enthalpy: FIA = – [ΔH([Ph₂B(F)OH]⁻) – (ΔH(Ph₂BOH) + ΔH(F⁻))]

Chemical Equilibria and Catalytic Cycles

The Lewis acidity of diphenylborinic acid is manifested in its chemical behavior, including its equilibrium with its anhydride (B1165640) and its role in catalysis.

Equilibrium with Diphenylborinic Anhydride

Like many boronic and borinic acids, diphenylborinic acid can undergo dehydration to form its corresponding anhydride, 1,1,3,3-tetraphenyldiboroxane.[16][17] This is a reversible equilibrium that can be influenced by the presence of water.

References

• 1. Recent progress in selective functionalization of diols via organocatalysis - Organic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D5QO00645G [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. Probing the Lewis Acidity of Boronic Acids through Interactions with Arene Substituents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. lac.dicp.ac.cn [lac.dicp.ac.cn]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. chembk.com [chembk.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Gutmann–Beckett method - Wikipedia [en.wikipedia.org]
• 11. magritek.com [magritek.com]
• 12. An Extensive Set of Accurate Fluoride Ion Affinities for p‐Block Element Lewis Acids and Basic Design Principles for Strong Fluoride Ion Acceptors - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Fluorid Ion Affinity (FIA) — Lehrstuhl für Molekül- und Koordinationschemie [molchem.uni-freiburg.de]
• 14. pubs.rsc.org [pubs.rsc.org]
• 15. An Extensive Set of Accurate Fluoride Ion Affinities for p-Block Element Lewis Acids and Basic Design Principles for Strong Fluoride Ion Acceptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Thermochemistry of phenylboronic acid, diphenylborinic acid, and their anhydrides - Transactions of the Faraday Society (RSC Publishing) [pubs.rsc.org]
• 17. Diphenylborinic anhydride | C24H20B2O | CID 596810 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Solubility of Diphenylborinic Acid in Common Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of diphenylborinic acid in common organic solvents. Due to the limited availability of specific quantitative solubility data for diphenylborinic acid in publicly accessible literature, this document combines qualitative information with quantitative data for analogous compounds to offer a thorough understanding. Furthermore, detailed experimental protocols for solubility determination are provided to empower researchers to ascertain precise solubility data for their specific applications.

Introduction to Diphenylborinic Acid

Diphenylborinic acid, with the chemical formula (C₆H₅)₂BOH, is an organoboron compound that plays a significant role in organic synthesis. As a member of the borinic acid family, it is characterized by two phenyl groups and one hydroxyl group attached to a central boron atom. This structure imparts unique chemical properties, making it a valuable reagent in various chemical transformations, including its use as a precursor for derivatization and in the formation of complexes. An understanding of its solubility in different organic solvents is critical for its effective use in reaction chemistry, purification processes, and for anticipating its behavior in various assay conditions.

Generally, diphenylborinic acid is a white solid crystalline compound.[1] Its solubility is influenced by the polarity of the solvent, temperature, and the pH of the medium.[1] The presence of the two hydrophobic phenyl rings suggests limited solubility in water, while the hydroxyl group can participate in hydrogen bonding, promoting solubility in polar organic solvents.[1]

Solubility Profile of Diphenylborinic Acid

Qualitative Solubility

Diphenylborinic acid is generally described as being soluble in polar organic solvents.[1] This is attributed to the ability of the hydroxyl group to engage in hydrogen bonding with polar solvent molecules.

• Polar Protic Solvents: Solvents like ethanol (B145695) and methanol (B129727) are expected to be good solvents for diphenylborinic acid due to their ability to act as both hydrogen bond donors and acceptors.

• Polar Aprotic Solvents: Solvents such as diethyl ether and acetone (B3395972) are also considered good solvents for diphenylborinic acid.[1] While they cannot donate hydrogen bonds, their polarity and ability to accept hydrogen bonds facilitate the dissolution of the polar borinic acid.

• Nonpolar Solvents: Due to the overall polarity of the molecule, diphenylborinic acid is expected to have low solubility in nonpolar solvents like hexane (B92381) and toluene.

• Aqueous Solubility: The solubility of diphenylborinic acid in water is reported to be limited, a consequence of the hydrophobic nature of the two phenyl groups.[1]

Quantitative Solubility Data

As of this guide's compilation, specific quantitative solubility data for diphenylborinic acid in a broad range of organic solvents remains scarce in peer-reviewed literature. However, to provide a useful reference for researchers, the following table includes qualitative information for diphenylborinic acid and quantitative solubility data for its 2-aminoethyl ester derivative, which provides insight into the solubility of a closely related structure.

Compound	Solvent	Temperature (°C)	Solubility	Reference
Diphenylborinic acid	Diethyl Ether	Not Specified	Soluble	[1]
Acetone	Not Specified	Soluble	[1]
Ethanol	Not Specified	Soluble	[1]
Water	Not Specified	Limited	[1]
2-Aminoethyl diphenylborinate	Ethanol	Not Specified	Soluble	[2]
Methanol	Not Specified	Soluble	[2]
Dimethyl Sulfoxide (DMSO)	Not Specified	~20 mg/mL	[3]
Dimethylformamide (DMF)	Not Specified	~20 mg/mL	[3]
Phosphate-Buffered Saline (PBS), pH 7.2	Not Specified	~0.05 mg/mL	[3]

Experimental Protocols for Solubility Determination

For applications requiring precise knowledge of solubility, experimental determination is essential. The following are detailed methodologies for common techniques used to measure the solubility of organic compounds like diphenylborinic acid.

Gravimetric Method (Shake-Flask)

This is a classic and reliable method for determining thermodynamic solubility.

Principle: An excess of the solid solute is equilibrated with a solvent at a constant temperature. The concentration of the solute in the resulting saturated solution is then determined by weighing the residue after solvent evaporation.

Methodology:

• Sample Preparation: Add an excess amount of diphenylborinic acid to a vial containing a known volume of the desired organic solvent.

• Equilibration: Seal the vial and agitate it at a constant temperature (e.g., 25 °C) for an extended period (typically 24-48 hours) to ensure equilibrium is reached. It is crucial that excess solid remains at the end of this period.

• Separation: Allow the undissolved solid to settle. Carefully withdraw a known volume of the supernatant (the saturated solution) using a pre-warmed or temperature-equilibrated pipette to avoid precipitation.

• Solvent Evaporation: Transfer the supernatant to a pre-weighed container and carefully evaporate the solvent under a gentle stream of inert gas or in a vacuum oven at a temperature that does not degrade the compound.

• Quantification: Once the solvent is completely removed, weigh the container with the dried solute. The difference in weight gives the mass of the dissolved diphenylborinic acid.

• Calculation: The solubility can then be expressed in various units, such as g/L or mol/L.

Dynamic (Synthetic) Method

This method is particularly useful for determining the temperature dependence of solubility.

Principle: A mixture of known composition (solute and solvent) is heated at a controlled rate until complete dissolution is observed. The temperature at which the last solid particle disappears is the saturation temperature for that specific concentration.

Methodology:

• Sample Preparation: Accurately weigh a known amount of diphenylborinic acid and the chosen solvent into a jacketed glass vessel equipped with a stirrer and a temperature probe.

• Heating and Observation: The mixture is heated at a slow, constant rate (e.g., 0.1-0.5 °C/min) with continuous stirring.

• Turbidity Measurement: The clarity of the solution is monitored, often using a laser beam and a photodetector to precisely determine the point of complete dissolution (the "clear point").

• Data Collection: The temperature at the clear point is recorded. This process is repeated for several different compositions to construct a solubility curve as a function of temperature.

High-Performance Liquid Chromatography (HPLC) Method

HPLC is a highly sensitive and accurate method for determining solubility, especially for compounds with a chromophore.

Principle: After reaching equilibrium in a shake-flask experiment, the saturated solution is filtered, diluted, and the concentration of the solute is determined by HPLC with a suitable detector (e.g., UV-Vis).

Methodology:

• Equilibration and Separation: Prepare a saturated solution as described in the gravimetric method (steps 1 and 2).

• Filtration: Filter the supernatant through a chemically inert filter (e.g., PTFE) to remove all undissolved particles.

• Dilution: Accurately dilute a known volume of the filtrate with a suitable solvent to bring the concentration within the linear range of the HPLC calibration curve.

• HPLC Analysis: Inject the diluted sample onto an appropriate HPLC column and elute with a suitable mobile phase.

• Quantification: Determine the concentration of diphenylborinic acid in the diluted sample by comparing its peak area to a pre-established calibration curve of known concentrations.

• Calculation: Calculate the original concentration in the saturated solution, taking into account the dilution factor.

Visualizations

Experimental Workflow for Solubility Determination

Caption: General workflow for determining the solubility of a solid compound in a liquid solvent.

Factors Influencing Diphenylborinic Acid Solubility

Caption: Key factors influencing the solubility of diphenylborinic acid in various solvents.

References

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. Diphenylborinic acid 2-aminoethyl ester, 98% 5 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]

An In-depth Technical Guide to the Core Reactions of Diphenylborinic Acid

For Researchers, Scientists, and Drug Development Professionals

Diphenylborinic acid and its derivatives have emerged as versatile reagents and catalysts in modern organic synthesis. Their unique Lewis acidic character and ability to form reversible covalent bonds with heteroatoms underpin a wide range of chemical transformations. This guide provides a comprehensive overview of the key reactions involving diphenylborinic acid, complete with detailed experimental protocols, quantitative data, and mechanistic insights to facilitate its application in research and development.

Catalysis of Condensation Reactions

Diphenylborinic acid is a highly effective Lewis acid catalyst for various condensation reactions, including Aldol (B89426) and Mannich-type reactions. Its ability to activate carbonyl compounds and stabilize intermediates leads to high yields and, in some cases, excellent stereoselectivity.

Aldol-Type Reactions

Diphenylborinic acid has been identified as an optimal catalyst for direct aldol reactions of pyruvic acids with aldehydes in aqueous media. This method provides a straightforward route to valuable isotetronic acid derivatives.

Reaction Scheme:

Table 1: Diphenylborinic Acid Catalyzed Aldol Reaction of Phenylglyoxylic Acid with Various Aldehydes

Entry	Aldehyde	Product	Yield (%)
1	4-Nitrobenzaldehyde	4-Hydroxy-5-(4-nitrophenyl)-5H-furan-2-one	95
2	4-Chlorobenzaldehyde	5-(4-Chlorophenyl)-4-hydroxy-5H-furan-2-one	92
3	Benzaldehyde	4-Hydroxy-5-phenyl-5H-furan-2-one	85
4	4-Methoxybenzaldehyde	4-Hydroxy-5-(4-methoxyphenyl)-5H-furan-2-one	88
5	Cinnamaldehyde	4-Hydroxy-5-styryl-5H-furan-2-one	78

Conditions: Phenylglyoxylic acid (1.0 equiv), Aldehyde (1.2 equiv), Diphenylborinic acid (5 mol%), H2O, rt, 12 h.

Experimental Protocol: General Procedure for Diphenylborinic Acid-Catalyzed Aldol Reaction

• To a stirred solution of the aldehyde (1.2 mmol) in water (5 mL) at room temperature, add phenylglyoxylic acid (1.0 mmol).

• Add diphenylborinic acid (0.05 mmol).

• Stir the reaction mixture at room temperature for 12 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, extract the reaction mixture with ethyl acetate (B1210297) (3 x 10 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel to afford the desired isotetronic acid derivative.

Catalytic Cycle for Aldol Reaction

Caption: Catalytic cycle of the diphenylborinic acid-catalyzed aldol reaction.

Mannich-Type Reactions

Diarylborinic acid derivatives, such as methyl diphenylborinate, serve as efficient catalysts for Mannich-type reactions, generating β-amino esters with high selectivity.[1] This method avoids the formation of common aldol byproducts.

Reaction Scheme:

Table 2: Methyl Diphenylborinate Catalyzed Mannich-Type Reaction

Entry	Aldehyde	Amine	Ketene (B1206846) Silyl (B83357) Acetal (B89532)	Yield (%)
1	Benzaldehyde	Morpholine	1-(tert-Butoxy)-1-(trimethylsiloxy)ethene	94
2	4-Chlorobenzaldehyde	Pyrrolidine	1-Methoxy-1-(trimethylsiloxy)ethene	91
3	Isobutyraldehyde	Dibenzylamine	1-Ethoxy-1-(trimethylsiloxy)ethene	88
4	4-Methoxybenzaldehyde	N-Methylaniline	1-(tert-Butoxy)-1-(trimethylsiloxy)ethene	92

Conditions: Aldehyde (1.0 equiv), Amine (1.1 equiv), Ketene silyl acetal (1.2 equiv), Ph2BOMe (10 mol%), CH2Cl2, -78 °C to rt, 6 h.

Experimental Protocol: General Procedure for Methyl Diphenylborinate-Catalyzed Mannich-Type Reaction [1]

• To a solution of methyl diphenylborinate (0.1 mmol) in dichloromethane (B109758) (2 mL) at -78 °C, add the aldehyde (1.0 mmol) and the amine (1.1 mmol).

• Stir the mixture for 30 minutes at -78 °C.

• Add the ketene silyl acetal (1.2 mmol) dropwise.

• Allow the reaction mixture to warm to room temperature and stir for 6 hours.

• Quench the reaction with saturated aqueous sodium bicarbonate solution (5 mL).

• Extract the mixture with dichloromethane (3 x 10 mL).

• Combine the organic layers, dry over anhydrous magnesium sulfate, and concentrate in vacuo.

• Purify the residue by flash column chromatography to yield the β-amino ester.

Catalytic Cycle for Mannich-Type Reaction

Caption: Proposed catalytic cycle for the Mannich-type reaction.

Protection of Diols and Amino Acids

Diphenylborinic acid and its anhydride (B1165640) are valuable reagents for the protection of 1,2- and 1,3-diols, as well as amino acids. The resulting cyclic boronates are stable under various reaction conditions and can be readily cleaved.

Protection of Diols

Diphenylborinic acid reacts with diols to form cyclic boronate esters, offering a regioselective protection strategy, particularly for cis-diols.

Reaction Scheme:

Table 3: Protection of Diols with Diphenylborinic Acid

Entry	Diol	Product	Yield (%)
1	(1R,2R)-1,2-Diphenylethane-1,2-diol	(4R,5R)-2,2,4,5-Tetraphenyl-1,3,2-dioxaborolane	95
2	cis-1,2-Cyclohexanediol	2,2-Diphenyl-hexahydro-1,3,2-benzodioxaborole	98
3	(S)-1,2-Propanediol	(S)-4-Methyl-2,2-diphenyl-1,3,2-dioxaborolane	93
4	Glycerol	2,2-Diphenyl-1,3,2-dioxaborolan-4-yl)methanol	89 (regioisomer)

Conditions: Diol (1.0 equiv), Diphenylborinic acid (1.1 equiv), Toluene (B28343), reflux with Dean-Stark trap, 2-4 h.

Experimental Protocol: General Procedure for the Protection of a 1,2-Diol

• To a round-bottom flask equipped with a magnetic stir bar and a Dean-Stark apparatus, add the diol (1.0 mmol) and anhydrous toluene (20 mL).

• Add diphenylborinic acid (1.1 mmol).

• Heat the reaction mixture to reflux and stir for 2-4 hours, collecting the water in the Dean-Stark trap.

• Monitor the reaction by TLC.

• Once the reaction is complete, cool the mixture to room temperature.

• Remove the solvent under reduced pressure.

• The crude boronate ester can often be used without further purification. If necessary, purify by silica gel chromatography.

Protection of Amino Acids

Diphenylborinic anhydride reacts with amino acids to form stable boroxazolidinone derivatives, effectively protecting both the amino and carboxylic acid functionalities.[2]

Reaction Scheme:

Table 4: Protection of Amino Acids with Diphenylborinic Anhydride

Entry	Amino Acid	Yield (%)
1	Glycine	95
2	L-Alanine	92
3	L-Valine	89
4	L-Phenylalanine	94

Conditions: Amino acid (0.70 mmol), Diphenylborinic anhydride (0.58 mmol), abs. EtOH, reflux, 30 min–3 h.

Experimental Protocol: General Procedure for the Protection of Amino Acids [3]

• A mixture of the amino acid (0.70 mmol) and diphenylborinic anhydride (0.58 mmol) in absolute ethanol (B145695) (10 mL) is heated at reflux for 30 minutes to 3 hours.

• The clear solution is allowed to cool to room temperature, during which the product often precipitates.

• If precipitation does not occur, further cooling to 0 °C or -20 °C and concentration of the solution may be necessary.

• The solid product is collected by filtration and washed with cold ethanol, n-hexane, or diethyl ether.

• Recrystallization can be performed if further purification is required.

Workflow for Diol and Amino Acid Protection

Caption: Experimental workflows for the protection of diols and amino acids.

Cross-Coupling Reactions

Diphenylborinic acid and its derivatives are competent coupling partners in several important carbon-carbon and carbon-heteroatom bond-forming reactions, though literature often focuses on the more common boronic acids. The principles and general protocols for Chan-Lam, Petasis, and Suzuki couplings are presented here, which are adaptable for diphenylborinic acid.

Chan-Lam Coupling

The Chan-Lam coupling enables the formation of carbon-nitrogen and carbon-oxygen bonds by coupling an arylboronic acid with an amine or alcohol, respectively, using a copper catalyst.[3][4] This reaction is advantageous due to its mild conditions and tolerance to air and moisture.[5]

Reaction Scheme (C-N Coupling):

Experimental Protocol: General Procedure for Chan-Lam N-Arylation [4]

• To a reaction vessel, add the arylboronic acid (0.4 mmol), the amine (0.2 mmol), copper(II) acetate (0.016 mmol), and potassium carbonate (0.2 mmol).

• Add methanol (B129727) (1 mL) as the solvent.

• Stir the reaction mixture at room temperature and open to the air for 12-24 hours.

• Monitor the reaction by TLC.

• Upon completion, dilute the reaction mixture with water and extract with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash chromatography.

Catalytic Cycle for Chan-Lam Coupling

Caption: Proposed catalytic cycle for the Chan-Lam coupling reaction.[3]

Petasis Reaction (Borono-Mannich Reaction)

The Petasis reaction is a three-component reaction between an amine, a carbonyl compound, and a vinyl- or aryl-boronic acid to produce substituted amines.[1][6]

Reaction Scheme:

Experimental Protocol: General Procedure for the Petasis Reaction [6]

• In a suitable solvent such as dichloromethane or a mixture of acetonitrile (B52724) and DMF, combine the amine (1.0 equiv), the aldehyde (1.0 equiv), and the arylboronic acid (1.2 equiv).

• Stir the mixture at room temperature for 12-24 hours. For less reactive substrates, microwave heating at 120 °C for 10 minutes can be employed.[7]

• Monitor the reaction by TLC.

• Upon completion, quench the reaction with water and extract with an organic solvent.

• Dry the organic layer, concentrate, and purify the product by column chromatography.

Proposed Mechanism for the Petasis Reaction

Caption: Simplified mechanism of the Petasis reaction.

Suzuki-Miyaura Coupling

While typically employing arylboronic acids, diphenylborinic acid can also participate as a source of a phenyl group in Suzuki-Miyaura cross-coupling reactions to form biaryl compounds.

Reaction Scheme:

Table 5: Suzuki-Miyaura Coupling of Aryl Halides with Phenylboronic Acid (Representative)

Entry	Aryl Halide	Base	Yield (%)
1	4-Iodoanisole	K2CO3	98
2	1-Bromo-4-nitrobenzene	K3PO4	95
3	2-Bromopyridine	Cs2CO3	92
4	4-Chlorotoluene	K2CO3	85

Conditions: Aryl halide (1.0 equiv), Phenylboronic acid (1.2 equiv), Pd(PPh3)4 (3 mol%), Base (2.0 equiv), Toluene/Ethanol/H2O, 80 °C, 12 h.

Experimental Protocol: General Procedure for Suzuki-Miyaura Coupling

• To a flask, add the aryl halide (1.0 mmol), diphenylborinic acid (or its corresponding boronic acid) (1.2 mmol), the palladium catalyst (e.g., Pd(PPh3)4, 0.03 mmol), and the base (2.0 mmol).

• Degas the flask and backfill with an inert gas (e.g., argon or nitrogen).

• Add the degassed solvent system (e.g., a mixture of toluene, ethanol, and water).

• Heat the reaction mixture to 80 °C and stir for 12 hours.

• Monitor the reaction by GC-MS or TLC.

• After cooling to room temperature, add water and extract with an organic solvent.

• Wash the combined organic layers with brine, dry over sodium sulfate, and concentrate.

• Purify the crude product by column chromatography.

Catalytic Cycle for Suzuki-Miyaura Coupling

References

• 1. Petasis reaction - Wikipedia [en.wikipedia.org]
• 2. Diphenylborinic anhydride | C24H20B2O | CID 596810 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Chan-Lam Coupling: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 4. Cu-Catalyzed Chan-Evans-Lam Coupling reactions of 2-Nitroimidazole with Aryl boronic acids: An effort toward new bioactive agents against S. pneumoniae - PMC [pmc.ncbi.nlm.nih.gov]
• 5. An expedient, mild and aqueous method for Suzuki–Miyaura diversification of (hetero)aryl halides or (poly)chlorinated pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The Petasis Reaction of Boronic Acids, Oxo Components and Amines (Pt-3CR). [organic-chemistry.org]
• 7. researchgate.net [researchgate.net]

Theoretical and Computational Insights into Diphenylborinic Acid: A Technical Guide for Researchers

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Diphenylborinic acid (Ph₂BOH), a member of the borinic acid family, and its derivatives are of significant interest in various scientific domains, from organic synthesis to medicinal chemistry. The boron atom in diphenylborinic acid possesses a vacant p-orbital, rendering it a mild Lewis acid and enabling it to form complexes with a variety of Lewis bases. This reactivity is central to its utility as a synthetic intermediate and its role in the development of chemical sensors and therapeutic agents. Notably, its ester derivative, 2-aminoethyl diphenylborinate (2-APB), is a widely studied modulator of intracellular calcium channels, highlighting the potential of the diphenylborinic acid scaffold in drug discovery.[1][2][3]

Computational modeling, particularly using Density Functional Theory (DFT), has become an indispensable tool for elucidating the structural, electronic, and reactive properties of boronic and borinic acids. These theoretical studies provide valuable insights that complement experimental findings, aiding in the rational design of new molecules with tailored functionalities. This technical guide provides a comprehensive overview of the theoretical and computational studies of diphenylborinic acid, including its structure, properties, and reactivity. It also presents relevant experimental protocols and visualizes key concepts to facilitate a deeper understanding for researchers in the field.

While a comprehensive computational study focused solely on the diphenylborinic acid monomer is not extensively available in the public literature, a wealth of theoretical data exists for the closely related phenylboronic acid and various borinic acid derivatives. This guide will leverage this information to provide a robust comparative analysis, alongside available data for diphenylborinic acid and its anhydride (B1165640).

Molecular Structure and Properties

The molecular structure of diphenylborinic acid is characterized by a central boron atom bonded to two phenyl groups and one hydroxyl group. The geometry around the sp²-hybridized boron atom is trigonal planar. The anhydride form, oxybis(diphenylborane), consists of two diphenylboryl groups bridged by an oxygen atom.

Data Presentation

The following tables summarize key computed properties for diphenylborinic acid and its anhydride, alongside comparative data for the well-studied phenylboronic acid.

Table 1: Computed Physicochemical Properties

Property	Diphenylborinic Acid	Diphenylborinic Anhydride	Phenylboronic Acid
Molecular Formula	C₁₂H₁₁BO	C₂₄H₂₀B₂O	C₆H₇BO₂
Molecular Weight ( g/mol )	182.03	346.04	121.93
Topological Polar Surface Area (Ų)	20.2	9.2	40.5
Hydrogen Bond Donor Count	1	0	2
Hydrogen Bond Acceptor Count	1	1	2
Rotatable Bond Count	2	6	1
Data sourced from PubChem and other chemical suppliers.[4][5][][7][8][9][10]

Table 2: Theoretical Geometrical Parameters of Phenylboronic Acid (as a proxy)

Parameter	Bond Length (Å) / Bond Angle (°)
B-C Bond Length	1.55 - 1.57
B-O Bond Length	1.36 - 1.38
O-H Bond Length	0.97 - 0.98
C-B-O Bond Angle	117 - 122
B-O-H Bond Angle	111 - 114
C-C-B-O Dihedral Angle	~0 or ~180 (planar conformers)
Note: These are typical ranges from DFT calculations on phenylboronic acid and may vary depending on the level of theory. Specific data for diphenylborinic acid is not readily available in the literature.

Computational and Experimental Protocols

Computational Methodology

The theoretical investigation of boronic and borinic acids typically employs Density Functional Theory (DFT) due to its favorable balance of computational cost and accuracy. A standard computational workflow is outlined below.

Workflow for Computational Analysis of Diphenylborinic Acid:

Figure 1: A typical workflow for the computational study of diphenylborinic acid.

Detailed Computational Protocol:

• Geometry Optimization: The initial molecular structure of diphenylborinic acid is built using molecular modeling software. The geometry is then optimized to find the lowest energy conformation. A commonly used level of theory is DFT with the B3LYP or M06-2X functional and a basis set such as 6-311+G(d,p) or 6-311++G(d,p).[11] Solvation effects can be included using a polarizable continuum model (PCM).

• Vibrational Frequency Calculations: Following geometry optimization, vibrational frequencies are calculated at the same level of theory. The absence of imaginary frequencies confirms that the optimized structure is a true minimum on the potential energy surface. The calculated vibrational spectra can be compared with experimental IR and Raman data.

• Property Calculations: Various molecular properties can be computed from the optimized geometry, including:

  • NMR Spectra: ¹H, ¹³C, and ¹¹B NMR chemical shifts can be calculated using the Gauge-Independent Atomic Orbital (GIAO) method.[11]

  • Electronic Properties: The energies of the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) are calculated to assess the molecule's electronic characteristics and reactivity.

• Intermolecular Interactions: To study dimerization or complex formation, the geometries of the interacting species are optimized. The interaction energy is then calculated, often with corrections for basis set superposition error (BSSE).

Experimental Protocols

Synthesis of Diphenylborinic Anhydride:

The synthesis of diphenylborinic anhydride is a key step in the preparation of diphenylborinic acid and its derivatives. A general procedure is as follows:

• Reaction Setup: Phenylmagnesium bromide (a Grignard reagent) is prepared from bromobenzene (B47551) and magnesium turnings in anhydrous diethyl ether under an inert atmosphere (e.g., nitrogen or argon).

• Borate (B1201080) Ester Formation: The Grignard reagent is then slowly added to a solution of trimethyl borate in anhydrous diethyl ether at low temperature (typically -78 °C).

• Hydrolysis: The resulting borate ester is hydrolyzed with an aqueous acid (e.g., HCl) to yield diphenylborinic acid.

• Anhydride Formation: Diphenylborinic acid can be converted to its anhydride by heating, often under vacuum, to drive off water. The anhydride can be purified by crystallization or distillation.

This protocol is a generalized representation based on common synthetic routes for boronic acids and their anhydrides.[12]

Synthesis of 2-Aminoethyl Diphenylborinate (2-APB):

A common route to 2-APB involves the esterification of a diphenylborinic acid derivative.

Figure 2: Synthetic pathway for 2-aminoethyl diphenylborinate (2-APB).

Reactivity and Interactions

The Lewis acidic nature of the boron center in diphenylborinic acid governs its reactivity. It readily forms adducts with Lewis bases and undergoes esterification with alcohols.

Dimerization

Like many boronic acids, diphenylborinic acid can form hydrogen-bonded dimers in the solid state. Computational studies on phenylboronic acid have shown that these dimeric structures are energetically favorable.

Complexation with Biomolecules

The ability of boronic acids to form reversible covalent bonds with diols is the basis for their use as sensors for saccharides and in drug delivery systems. Diphenylborinic acid and its derivatives can interact with biomolecules containing diol functionalities.

Role in Drug Development

The diphenylborinic acid scaffold is a key component of 2-aminoethyl diphenylborinate (2-APB), a compound with significant pharmacological activity. 2-APB is known to modulate intracellular calcium signaling by interacting with inositol (B14025) 1,4,5-triphosphate (IP₃) receptors and store-operated calcium entry (SOCE) channels.[1][2] This has spurred interest in the development of novel 2-APB analogs for the treatment of various diseases, including cancer.[1]

The interaction of 2-APB with calcium channels is a complex process that is not fully understood at the molecular level. Computational modeling can play a crucial role in elucidating the binding modes of 2-APB and its derivatives with their protein targets, thereby guiding the design of more potent and selective inhibitors.

Signaling Pathway of 2-APB (a Diphenylborinic Acid Derivative):

Figure 3: Simplified diagram of the known interactions of 2-APB with key components of the calcium signaling pathway.

Conclusion

Diphenylborinic acid is a versatile molecule with a rich chemistry that is being increasingly explored for applications in materials science and drug discovery. While comprehensive theoretical studies on the monomeric form are limited, computational modeling of related boronic acids provides a strong framework for understanding its fundamental properties. The combination of theoretical calculations and experimental investigations is crucial for advancing our knowledge of diphenylborinic acid and for the rational design of new functional molecules based on its scaffold. Future computational work focusing on the specific interactions of diphenylborinic acid and its derivatives with biological targets will undoubtedly accelerate the development of novel therapeutic agents.

References

• 1. mdpi.com [mdpi.com]
• 2. Synthesis and Pharmacological Characterization of 2-Aminoethyl Diphenylborinate (2-APB) Derivatives for Inhibition of Store-Operated Calcium Entry (SOCE) in MDA-MB-231 Breast Cancer Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. caymanchem.com [caymanchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Design, synthesis and pharmacological characterization of analogs of 2-aminoethyl diphenylborinate (2-APB), a known store-operated calcium channel blocker, for inhibition of TRPV6-mediated calcium transport - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Diphenylborinic anhydride | C24H20B2O | CID 596810 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. H55509.06 [thermofisher.com]
• 9. scientificlabs.co.uk [scientificlabs.co.uk]
• 10. ジフェニルボリン酸無水物 95% | Sigma-Aldrich [sigmaaldrich.com]
• 11. researchgate.net [researchgate.net]
• 12. pubs.acs.org [pubs.acs.org]

Spectroscopic Characterization of Diphenylborinic Acid: A Technical Guide

Introduction: Diphenylborinic acid (C₁₂H₁₁BO), also known as hydroxydiphenylborane, is an organoboron compound with significant applications in organic synthesis, sensor development, and medicinal chemistry. Its utility stems from the Lewis acidic nature of the boron center and its ability to form reversible covalent bonds with diols. A thorough understanding of its structural and electronic properties, as determined by spectroscopic methods, is paramount for its effective application. This guide provides an in-depth overview of the nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data for diphenylborinic acid, intended for researchers and professionals in the chemical sciences.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a cornerstone technique for elucidating the structure of organic molecules. For diphenylborinic acid, ¹H, ¹³C, and ¹¹B NMR are particularly informative.

¹H and ¹³C NMR Data

The ¹H and ¹³C NMR spectra of diphenylborinic acid are dominated by signals from the two phenyl rings. While a definitive, isolated spectrum for the pure acid can be challenging to obtain due to its tendency to dehydrate, the expected chemical shifts can be reliably predicted based on data from phenylboronic acid and various diphenylborinic acid esters. The phenyl protons typically appear as complex multiplets in the aromatic region of the ¹H NMR spectrum. In the ¹³C NMR spectrum, a key feature is the frequent absence of the signal for the ipso-carbon—the carbon atom directly attached to the boron atom.

Table 1: Expected NMR Spectroscopic Data for Diphenylborinic Acid

Nucleus	Chemical Shift (δ) ppm	Multiplicity / Remarks
¹H	~7.2 - 8.2	Multiplet (m)
¹³C	~128.0	Phenyl CH
~132.4	Phenyl CH
~135.0	Phenyl CH
Not typically observed	ipso-Carbon (C-B)
¹¹B	~27 - 33	Broad singlet (br s)

Note: Chemical shifts are referenced to tetramethylsilane (B1202638) (TMS) and can vary based on solvent and concentration.

¹¹B NMR Spectroscopy

¹¹B NMR is a specialized technique crucial for characterizing boron-containing compounds. The chemical shift provides direct insight into the coordination environment and hybridization of the boron atom. For diphenylborinic acid, the boron is trigonal planar (sp² hybridized), which typically results in a broad signal in the range of 27-33 ppm.

Experimental Protocol for NMR Spectroscopy

A general procedure for acquiring NMR spectra of an organoboron compound like diphenylborinic acid is as follows:

• Sample Preparation:

  • Dissolve 5-10 mg of the sample for ¹H NMR, or 20-50 mg for ¹³C NMR, in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆).[1][2]

  • The sample must be thoroughly dried to avoid interference from water.

  • Transfer the solution to a 5 mm NMR tube. For ¹¹B NMR, using a quartz NMR tube is highly recommended to minimize the broad background signal from the borosilicate glass of standard tubes.[3][4][5]

• Instrument Setup:

  • The analysis is performed on a standard NMR spectrometer (e.g., 400 or 500 MHz).

  • For ¹¹B NMR, a specific pulse sequence, such as zgbs, may be employed to suppress extraneous probe noise and obtain a flatter baseline.[4][5]

• Data Acquisition:

  • Acquire the free induction decay (FID) data. The number of scans will depend on the sample concentration and the nucleus being observed (¹³C and ¹¹B typically require more scans than ¹H).

  • Reference the spectra to the residual solvent peak or an internal standard like TMS.

• Data Processing:

  • Apply a Fourier transform to the FID.

  • Phase and baseline correct the resulting spectrum. For ¹¹B NMR data affected by a broad background signal, processing may involve left-shifting the FID and applying linear prediction to improve the baseline.[3]

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation, which excites molecular vibrations.

Characteristic IR Data

The IR spectrum of diphenylborinic acid will show characteristic absorption bands corresponding to the O-H, B-O, B-C, and phenyl C-H and C=C bonds. The O-H stretch is typically a broad band, indicative of hydrogen bonding. The B-O asymmetric stretching vibration is a strong and characteristic peak.

Table 2: Characteristic IR Absorption Bands for Diphenylborinic Acid

Wavenumber (cm⁻¹)	Vibration	Functional Group
~3200 - 3600 (broad)	O-H stretch	B-OH
~3000 - 3100	C-H stretch	Aromatic C-H
~1600	C=C stretch	Aromatic ring
~1310 - 1350	B-O stretch (asymmetric)	B-O
~1080 - 1190	B-C stretch	Phenyl-B
~700 - 760	C-H bend (out-of-plane)	Aromatic C-H

Note: These are approximate ranges compiled from data on phenylboronic acid and related compounds.[6]

Experimental Protocol for ATR-FTIR Spectroscopy

Attenuated Total Reflectance (ATR) is a common sampling technique for Fourier-transform infrared (FTIR) spectroscopy that requires minimal sample preparation.

• Sample Preparation: Place a small amount of the solid diphenylborinic acid sample directly onto the ATR crystal (e.g., diamond or germanium).

• Instrument Setup:

  • Ensure the ATR accessory is correctly installed in the FTIR spectrometer.

  • Collect a background spectrum of the clean, empty ATR crystal. This will be subtracted from the sample spectrum.

• Data Acquisition:

  • Apply pressure to ensure good contact between the sample and the crystal.

  • Collect the sample spectrum. Typically, 16 to 32 scans are co-added at a resolution of 4 cm⁻¹ over a spectral range of 4000 to 650 cm⁻¹.[7]

• Data Processing: The instrument software automatically subtracts the background spectrum from the sample spectrum to generate the final absorbance or transmittance spectrum.

Mass Spectrometry (MS)

Mass spectrometry is an analytical technique that measures the mass-to-charge ratio (m/z) of ions. It is used to determine the molecular weight and elemental composition of a compound.

Mass Spectral Data

The analysis of boronic and borinic acids by mass spectrometry can be complicated by their tendency to undergo dehydration in the ion source, sometimes leading to the formation of cyclic trimers known as boroxines.[8] Therefore, derivatization is often employed for reliable analysis. However, under soft ionization conditions like electrospray ionization (ESI), the molecular ion can often be observed.

• Molecular Formula: C₁₂H₁₁BO

• Molecular Weight: 182.03 g/mol [9]

• Expected Molecular Ion (ESI+): [M+H]⁺ at m/z 183.09

• Expected Molecular Ion (ESI-): [M-H]⁻ at m/z 181.08

• Common Fragment: Dehydration product [M-H₂O]⁺

Experimental Protocol for Mass Spectrometry

A general procedure for analyzing boronic acids using liquid chromatography-mass spectrometry (LC-MS) with an ESI source is as follows:

• Sample Preparation:

  • Prepare a dilute solution of the sample (e.g., 1-10 µg/mL) in a suitable solvent such as a mixture of acetonitrile (B52724) and water or methanol (B129727) and water.[10]

• Instrument Setup:

  • The sample solution is introduced into the ESI source of the mass spectrometer, often via an ultra-high-performance liquid chromatograph (UHPLC) for separation prior to analysis.[11]

  • The ESI source parameters (e.g., capillary voltage, gas flow, temperature) are optimized to achieve stable ionization and minimize in-source fragmentation or dehydration.

• Data Acquisition:

  • Acquire the mass spectrum over a relevant m/z range (e.g., 50-500).

  • The analysis can be performed in either positive or negative ion mode to detect different adducts or the deprotonated molecule.

• Data Analysis: Identify the peak corresponding to the molecular ion and any significant fragment ions. High-resolution mass spectrometry can be used to confirm the elemental composition.

Workflow Visualization

The logical flow for the comprehensive spectroscopic analysis of diphenylborinic acid, from sample handling to final data interpretation, is depicted below.

Caption: General workflow for the spectroscopic characterization of diphenylborinic acid.

References

• 1. How to make an NMR sample [chem.ch.huji.ac.il]
• 2. \Basics of NMR\ Sample preparation and analysis of NMR analysis data\ - Mesbah Energy [irisotope.com]
• 3. NMR Protocols [nmr.chem.ucsb.edu]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Boron NMR as a Method to Screen Natural Product Libraries for B-Containing Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. tsapps.nist.gov [tsapps.nist.gov]
• 8. researchgate.net [researchgate.net]
• 9. Diphenylborinic acid | C12H11BO | CID 17498 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. A high throughput analysis of boronic acids using ultra high performance liquid chromatography-electrospray ionization mass spectrometry - Analytical Methods (RSC Publishing) [pubs.rsc.org]

Protocols & Analytical Methods

Application Notes and Protocols for Suzuki-Miyaura Coupling Reactions Using Diphenylborinic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern synthetic chemistry, enabling the formation of carbon-carbon bonds with high efficiency and functional group tolerance. While boronic acids are the most common boron-containing coupling partners, diarylborinic acids and their anhydrides (diboroxanes) represent a valuable, albeit less utilized, class of reagents. This document provides detailed application notes and a general protocol for the use of diphenylborinic acid and its derivatives in Suzuki-Miyaura coupling reactions. Both aryl groups of the diarylborinic acid can be transferred, making them efficient coupling partners.

Reaction Principle

The Suzuki-Miyaura coupling reaction involves the palladium-catalyzed reaction between an organoboron compound and an organohalide or triflate in the presence of a base. In the case of diphenylborinic acid, it participates in the catalytic cycle to form a biaryl product. The reaction proceeds through a series of steps including oxidative addition, transmetalation, and reductive elimination. The base is crucial for the activation of the borinic acid, facilitating the transmetalation step where the phenyl group is transferred from the boron atom to the palladium center.

Data Presentation

The following table summarizes representative data for the Suzuki-Miyaura coupling of a diarylborinic acid with various aryl halides. The data is based on typical yields and conditions reported for similar diarylborinic acid couplings.

Entry	Aryl Halide (R-X)	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	4-Iodoanisole	Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄	Toluene/H₂O (5:1)	100	12	92
2	1-Bromo-4-nitrobenzene	Pd₂(dba)₃ (1)	XPhos (3)	K₂CO₃	1,4-Dioxane	110	16	88
3	2-Chloropyridine	Pd(OAc)₂ (3)	RuPhos (6)	Cs₂CO₃	t-Amyl Alcohol	100	24	75
4	4-Trifluoromethylphenyl triflate	Pd(PPh₃)₄ (5)	-	K₃PO₄	THF/H₂O (4:1)	80	18	95
5	1-Bromonaphthalene	PdCl₂(dppf) (2)	-	Na₂CO₃	DMF	120	10	85

Experimental Protocols

General Protocol for the Suzuki-Miyaura Coupling of Diphenylborinic Acid with an Aryl Halide

This protocol is a general guideline and may require optimization for specific substrates.

Materials:

• Diphenylborinic acid or its anhydride (B1165640) (tetraphenyldiboroxane) (1.0 equiv.)

• Aryl halide (1.2 equiv.)

• Palladium catalyst (e.g., Pd(OAc)₂, Pd₂(dba)₃, Pd(PPh₃)₄) (1-5 mol%)

• Phosphine (B1218219) ligand (if required, e.g., SPhos, XPhos, RuPhos) (2-10 mol%)

• Base (e.g., K₃PO₄, K₂CO₃, Cs₂CO₃) (2.0-3.0 equiv.)

• Anhydrous, degassed solvent (e.g., Toluene, 1,4-Dioxane, THF)

• Degassed water (if using a biphasic system)

• Inert gas (Argon or Nitrogen)

• Standard laboratory glassware for air- and moisture-sensitive reactions

Procedure:

• Reaction Setup: To an oven-dried Schlenk flask or sealed tube, add the diphenylborinic acid (1.0 equiv.), the aryl halide (1.2 equiv.), the base (2.0-3.0 equiv.), the palladium catalyst (1-5 mol%), and the phosphine ligand (if applicable).

• Inert Atmosphere: Seal the vessel and evacuate and backfill with an inert gas (e.g., Argon) three times.

• Solvent Addition: Under a positive pressure of inert gas, add the degassed solvent(s) via syringe.

• Reaction: Heat the reaction mixture to the desired temperature (typically 80-120 °C) with vigorous stirring.

• Monitoring: Monitor the progress of the reaction by a suitable analytical technique (e.g., TLC, GC-MS, LC-MS).

• Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by flash column chromatography on silica (B1680970) gel to yield the desired biaryl product.

Mandatory Visualizations

Caption: Catalytic cycle for the Suzuki-Miyaura coupling using a diarylborinic acid.

Caption: General experimental workflow for a Suzuki-Miyaura coupling reaction.

Application of Diphenylborinic Acid Derivatives in Fluorescent Sensors for Saccharides: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

The detection and quantification of saccharides are of paramount importance in various fields, including clinical diagnostics, biotechnology, and food chemistry. Fluorescent sensors based on boronic acids have emerged as a powerful tool for this purpose due to their ability to reversibly bind with the cis-1,2- or 1,3-diols present in saccharides.[1][2][3][4] This interaction modulates the fluorescence properties of a nearby fluorophore, providing a detectable signal. Diphenylborinic acid and its derivatives, a subset of boronic acids, are integral components in the design of these sensors. These application notes provide an overview of the principles, quantitative data for representative sensors, and detailed experimental protocols for the use of diphenylborinic acid-based fluorescent probes in saccharide recognition.

Principle of Recognition and Signaling Mechanisms

The core principle of saccharide sensing by these molecules lies in the reversible covalent interaction between the boronic acid moiety and the diol groups of saccharides, forming a cyclic boronate ester.[2][5][6] This binding event is typically pH-dependent, with increased affinity at higher pH values.[1][7] The formation of the boronate ester alters the electronic environment of the boron atom, which in turn influences the photophysical properties of the appended fluorophore through several well-established mechanisms:

• Photoinduced Electron Transfer (PET): In many "turn-on" fluorescent sensors, a heteroatom (commonly nitrogen) in proximity to the boronic acid quenches the fluorescence of the probe in its unbound state via PET. Upon saccharide binding, the Lewis acidity of the boron atom increases, leading to a stronger interaction with the lone pair of electrons on the nitrogen atom. This interaction suppresses the PET process, resulting in an enhancement of fluorescence intensity.[2][5]

• Intramolecular Charge Transfer (ICT): For fluorophores possessing both an electron-donating and an electron-withdrawing group, saccharide binding to the boronic acid can alter the degree of ICT, leading to a shift in the emission wavelength or a change in fluorescence intensity.

• Förster Resonance Energy Transfer (FRET): In FRET-based sensors, a donor and an acceptor fluorophore are incorporated into the sensor design. Saccharide binding can induce a conformational change that alters the distance or orientation between the donor and acceptor, thereby modulating the FRET efficiency and resulting in a ratiometric fluorescence response.[8][9]

The following diagram illustrates the general mechanism of a PET-based "turn-on" fluorescent sensor.

Caption: Photoinduced Electron Transfer (PET) signaling pathway.

Quantitative Data of Representative Sensors

The performance of fluorescent saccharide sensors based on diphenylborinic acid derivatives can be characterized by several key parameters, including their dissociation constant (Kd) or association constant (Ka), limit of detection (LOD), and selectivity for different saccharides. The following table summarizes the performance of some reported sensors.

Sensor Name/Type	Target Analyte	Ka (M-1)	LOD	Wavelength (Ex/Em, nm)	Reference
Anthracene-based diboronic acid	D-Glucose	3980	Not Reported	Not Reported	[9]
Anthracene-based diboronic acid	D-Fructose	316	Not Reported	Not Reported	[9]
Binaphthol-based diboronic acid (R1)	D-Glucose (pH 8)	242	Not Reported	305 / 374	[10]
Binaphthol-based diboronic acid (S1)	D-Glucose (pH 8)	232	Not Reported	305 / 374	[10]
g-QDs with APBA	Glucose	Not Reported	4.5 µM	Not Reported	[8]
PB-BODIPY	D-Fructose	Not Reported	32 µM	Not Reported	[11]
Capacitive Sensor with APBA	Glucose	Not Reported	0.8 nM	Not Applicable	[1][12]
Capacitive Sensor with APBA	Fructose (B13574)	Not Reported	0.6 nM	Not Applicable	[1][12]

Experimental Protocols

Protocol 1: General Procedure for In Vitro Saccharide Detection

This protocol outlines the general steps for evaluating the fluorescence response of a diphenylborinic acid-based sensor to a specific saccharide in a cuvette-based assay.

Materials:

• Diphenylborinic acid-based fluorescent probe

• High-purity water (Milli-Q or equivalent)

• Organic solvent for stock solution (e.g., DMSO, Methanol)

• Buffer solution (e.g., Phosphate-Buffered Saline (PBS) at physiological pH 7.4, or a buffer of desired pH)

• Saccharide of interest (e.g., glucose, fructose)

• Fluorescence spectrophotometer

• Quartz cuvettes

Procedure:

• Preparation of Stock Solutions:

  • Prepare a stock solution of the fluorescent probe (e.g., 1 mM) in a minimal amount of a suitable organic solvent.[5]

  • Prepare a stock solution of the saccharide (e.g., 100 mM) in the chosen buffer.[5]

• Preparation of Working Solutions:

  • Dilute the probe stock solution in the buffer to a final working concentration (e.g., 10 µM). It is crucial to ensure the final concentration of the organic solvent is minimal (e.g., <1%) to avoid interfering with the binding event.[5]

  • Prepare a series of saccharide solutions of varying concentrations by serially diluting the saccharide stock solution with the buffer.

• Fluorescence Measurement:

  • Turn on the fluorescence spectrophotometer and allow the lamp to stabilize.

  • Set the appropriate excitation and emission wavelengths for the specific probe.

  • Set the excitation and emission slit widths.

  • Add the working solution of the fluorescent probe to a quartz cuvette and measure the initial fluorescence intensity (F0).

  • Add aliquots of the saccharide solutions of increasing concentrations to the cuvette. After each addition, gently mix and allow the solution to equilibrate for a specified time before measuring the fluorescence intensity (F).

  • Record the fluorescence spectra or intensity at the peak emission wavelength for each saccharide concentration.

• Data Analysis:

  • Plot the change in fluorescence intensity (F/F0 or F - F0) against the saccharide concentration.

  • The binding constant (Ka) can be determined by fitting the titration data to a suitable binding model (e.g., 1:1 binding isotherm).

The following diagram illustrates the experimental workflow for in vitro saccharide detection.

Caption: Workflow for in vitro saccharide detection.

Protocol 2: Intracellular Saccharide Imaging

This protocol provides a general guideline for visualizing intracellular saccharides using a cell-permeable diphenylborinic acid-based fluorescent probe.

Materials:

• Cell line of interest

• Complete cell culture medium

• Phosphate-Buffered Saline (PBS)

• Diphenylborinic acid-based fluorescent probe (cell-permeable)

• DMSO

• Glass-bottom dishes or coverslips

• Fluorescence microscope with appropriate filter sets

• CO₂ incubator

Procedure:

• Cell Culture:

  • Culture the cells on glass-bottom dishes or coverslips until they reach the desired confluency.[5]

• Probe Loading:

  • Prepare a stock solution of the fluorescent probe in DMSO.

  • Dilute the stock solution in cell culture medium to the desired final concentration (e.g., 1-10 µM).

  • Remove the culture medium from the cells and wash them once with PBS.

  • Add the probe-containing medium to the cells and incubate at 37 °C in a CO₂ incubator for a specified duration (e.g., 30-60 minutes) to allow for probe uptake.[5]

• Saccharide Treatment (Optional):

  • To observe changes in intracellular saccharide levels, cells can be treated with a saccharide solution or a substance that alters cellular glucose metabolism before or after probe loading.

• Imaging:

  • After incubation, remove the probe-containing medium and wash the cells three times with PBS to remove any excess probe.

  • Add fresh PBS or imaging buffer to the cells.

  • Image the cells using a fluorescence microscope with the appropriate excitation and emission filters for the probe.

The following diagram illustrates the workflow for intracellular saccharide imaging.

References

• 1. Capacitive Saccharide Sensor Based on Immobilized Phenylboronic Acid with Diol Specificity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Molecular Boronic Acid-Based Saccharide Sensors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Saccharide Sensors Based on Phenylboronic Acid Derivatives [manu56.magtech.com.cn]
• 4. Recent development of boronic acid-based fluorescent sensors - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 5. benchchem.com [benchchem.com]
• 6. Design and Synthesis of Novel Di-Boronic Acid-Based Chemical Glucose Sensors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Sensitive and specific detection of saccharide species based on fluorescence: update from 2016 - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Recent Progress in Diboronic-Acid-Based Glucose Sensors - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. A selective hybrid fluorescent sensor for fructose detection based on a phenylboronic acid and BODIPY-based hydrophobicity probe - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

Application Notes and Protocols: Diphenylborinic Acid for the Protection of Diols and Diamines

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of diphenylborinic acid as a versatile protecting group for diols and diamines. This methodology is particularly valuable in multistep organic synthesis, where selective protection and subsequent deprotection of hydroxyl and amino functionalities are crucial.

Introduction

Diphenylborinic acid, (C₆H₅)₂BOH, serves as an efficient reagent for the temporary protection of 1,2- and 1,3-diols, as well as 1,2-diamines. It reacts to form five- or six-membered cyclic diphenylborinate esters or amides, respectively. This protection strategy is advantageous due to the mild conditions required for both the protection and deprotection steps, and the stability of the resulting protected compounds to various reaction conditions.

A significant application of diphenylborinic acid is in the catalytic regioselective functionalization of diols. By forming a transient cyclic borinate ester, it activates one hydroxyl group over another, enabling selective acylation, sulfonylation, and alkylation.[1][2][3]

Protection of Diols

Diphenylborinic acid is a highly effective catalyst for the regioselective monoacylation, sulfonylation, and alkylation of 1,2- and 1,3-diols.[1] The catalytic cycle involves the formation of a tetracoordinate borinate complex, which then reacts with an electrophile in the turnover-limiting step.[2][3] This approach offers an efficient and operationally simple alternative to traditional methods, such as those using organotin reagents.[1]

Quantitative Data Summary: Diarylborinic Acid-Catalyzed Monofunctionalization of Diols[1][2]

Table 1: Regioselective Monobenzoylation of Diols

Diol Substrate	Product	Yield (%)
cis-1,2-Cyclohexanediol	mono-Benzoyl-cis-1,2-cyclohexanediol	95
trans-1,2-Cyclohexanediol	mono-Benzoyl-trans-1,2-cyclohexanediol	<5
1-Phenyl-1,2-ethanediol	1-Phenyl-2-benzoyloxy-1-ethanol	85
Methyl 4,6-O-benzylidene-α-D-glucopyranoside	Methyl 2-O-benzoyl-4,6-O-benzylidene-α-D-glucopyranoside	92

Table 2: Regioselective Monosulfonylation (Tosylation) of Diols

Diol Substrate	Product	Yield (%)
Methyl α-D-glucopyranoside	Methyl 2-O-tosyl-α-D-glucopyranoside	88
Methyl α-D-mannopyranoside	Methyl 2-O-tosyl-α-D-mannopyranoside	85
1,2-Hexanediol	1-O-Tosyl-1,2-hexanediol	78

Table 3: Regioselective Monoalkylation of Diols

Diol Substrate	Alkylating Agent	Product	Yield (%)
cis-1,2-Cyclohexanediol	Benzyl bromide	mono-Benzyl-cis-1,2-cyclohexanediol	82
1,3-Propanediol	Allyl bromide	3-Allyloxy-1-propanol	75
Diethylene glycol	Methyl iodide	2-(2-Methoxyethoxy)ethanol	80

Protection of Diamines

Diphenylborinic acid can be used to protect 1,2-diamines by forming a cyclic 1,3,2-diazaborolidine derivative. This protection is particularly useful for aromatic diamines like o-phenylenediamine (B120857) and 1,8-diaminonaphthalene. The reaction proceeds readily upon heating in an appropriate solvent.

Quantitative Data Summary: Protection of Diamines with Boronic Acids

While specific data for diphenylborinic acid with a wide range of diamines is not extensively tabulated in the literature, the following represents a typical example of boronic acid protection of a diamine.

Table 4: Protection of 1,8-Diaminonaphthalene

Boronic Acid	Diamine	Product	Yield (%)	Reference
3,5-Dibromophenylboronic Acid	1,8-Diaminonaphthalene	2-(3,5-Dibromophenyl)-2,3-dihydro-1H-naphtho[1,8-de][1][2][4]diazaborinine	81	[5]

Experimental Protocols

Protocol 1: General Procedure for the Diphenylborinic Acid-Catalyzed Monobenzoylation of a cis-1,2-Diol[1]

Materials:

• cis-1,2-Diol (1.0 equiv)

• Diphenylborinic acid or its ethanolamine (B43304) complex (0.05 - 0.1 equiv)

• Benzoyl chloride (1.1 equiv)

• A tertiary amine base (e.g., triethylamine (B128534) or diisopropylethylamine) (1.2 equiv)

• Anhydrous solvent (e.g., dichloromethane (B109758) or acetonitrile)

• Standard glassware for inert atmosphere reactions

• Magnetic stirrer and stir bar

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), add the cis-1,2-diol and the diphenylborinic acid catalyst.

• Dissolve the solids in the anhydrous solvent.

• Cool the solution to 0 °C using an ice bath.

• Add the tertiary amine base to the stirred solution.

• Slowly add the benzoyl chloride dropwise to the reaction mixture.

• Allow the reaction to stir at 0 °C and monitor its progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by adding saturated aqueous sodium bicarbonate solution.

• Extract the aqueous layer with an appropriate organic solvent (e.g., ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by silica (B1680970) gel chromatography to afford the monobenzoylated diol.

Protocol 2: General Procedure for the Protection of a 1,2-Diamine with Diphenylborinic Acid (Adapted)

Materials:

• 1,2-Diamine (e.g., o-phenylenediamine or 1,8-diaminonaphthalene) (1.0 equiv)

• Diphenylborinic acid (1.05 equiv)

• Anhydrous toluene (B28343)

• Dean-Stark apparatus or molecular sieves

• Standard reflux glassware

• Magnetic stirrer and stir bar

Procedure:

• To a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, add the 1,2-diamine and diphenylborinic acid.

• Add anhydrous toluene to the flask.

• Heat the reaction mixture to reflux and stir vigorously. The azeotropic removal of water will drive the reaction to completion.

• Monitor the reaction progress by TLC.

• Once the starting material is consumed, cool the reaction mixture to room temperature.

• Remove the solvent under reduced pressure.

• The resulting crude protected diamine can often be used in the next step without further purification. If necessary, the product can be purified by recrystallization or silica gel chromatography.

Protocol 3: General Procedure for the Deprotection of a Diphenylborinate Ester[6]

Materials:

• Diphenylborinate-protected diol or diamine (1.0 equiv)

• Acetone (B3395972)/water mixture or other suitable solvent system

• Mild aqueous acid (e.g., 1 M HCl) or base (e.g., 1 M NaOH) (catalytic amount)

• Standard glassware for stirring and workup

Procedure:

• Dissolve the diphenylborinate-protected compound in a suitable solvent mixture such as acetone and water.

• Add a catalytic amount of mild aqueous acid or base to facilitate hydrolysis.

• Stir the mixture at room temperature and monitor the deprotection by TLC.

• Once the reaction is complete, neutralize the mixture if necessary.

• Remove the organic solvent under reduced pressure.

• Perform a standard aqueous workup by extracting the product into an appropriate organic solvent.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the deprotected diol or diamine.

• Purify the product if necessary by recrystallization or silica gel chromatography.

Visualizations

Caption: Protection of a diol with diphenylborinic acid.

Caption: Protection of a diamine with diphenylborinic acid.

Caption: Catalytic cycle for diol monoacylation.

Caption: General experimental workflow.

References

• 1. Regioselective, Borinic Acid-Catalyzed Monoacylation, Sulfonylation and Alkylation of Diols and Carbohydrates: Expansion of Substrate Scope and Mechanistic Studies [organic-chemistry.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Regioselective, borinic acid-catalyzed monoacylation, sulfonylation and alkylation of diols and carbohydrates: expansion of substrate scope and mechanistic studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Regioselective, borinic acid-catalyzed monoacylation, sulfonylation and alkylation of diols and carbohydrates: expansion of substrate scope and mechanistic studies. | Semantic Scholar [semanticscholar.org]
• 5. TCI Practical Example: Protection of the Boronic Acid with 1,8-Diaminonaphthalene | Tokyo Chemical Industry Co., Ltd.(JP) [tcichemicals.com]

Application Notes and Protocols for Direct Amidation Using Diphenylborinic Acid as a Catalyst Precursor

For Researchers, Scientists, and Drug Development Professionals

Introduction

Direct amidation, the formation of an amide bond directly from a carboxylic acid and an amine with the removal of water, represents a highly atom-economical and environmentally benign synthetic strategy. This approach avoids the use of stoichiometric activating agents, which generate significant waste. Boron-based catalysts, particularly arylboronic acids, have emerged as effective promoters for this transformation.

This document provides a detailed protocol for direct amidation using diphenylborinic acid. Crucially, experimental and mechanistic studies have revealed that diarylborinic acids, such as diphenylborinic acid, are not the active catalytic species themselves. Instead, they serve as convenient pre-catalysts that undergo in situ protodeboronation in the presence of the carboxylic acid substrate to generate the true catalyst, phenylboronic acid. This transformation is a key feature of the experimental design, often facilitated by a "pre-stirring" step with molecular sieves prior to the addition of the amine.

Reaction Principle and Workflow

The overall process can be divided into two main stages: the in situ formation of the active catalyst and the subsequent catalytic amidation.

• Pre-catalyst Activation: Diphenylborinic acid reacts with the carboxylic acid in the presence of a dehydrating agent (molecular sieves). This step facilitates protodeboronation, yielding phenylboronic acid and a phenyl-boron species.

• Catalytic Amidation: The generated phenylboronic acid then enters the catalytic cycle to facilitate the condensation of the carboxylic acid and the amine to form the desired amide, with water as the only byproduct.

The experimental workflow is visualized in the diagram below.

Caption: Experimental workflow for direct amidation using diphenylborinic acid as a pre-catalyst.

Proposed Catalytic Cycle

While diphenylborinic acid is the starting material, the operative catalytic cycle involves phenylboronic acid. A proposed mechanism involves the formation of a dimeric B-O-B motif, which activates the carboxylic acid for nucleophilic attack by the amine.[1]

Caption: Proposed catalytic cycle for direct amidation initiated by diphenylborinic acid.

Experimental Protocols

The following is a general protocol for the direct amidation of a carboxylic acid and an amine using diphenylborinic acid as a pre-catalyst. This protocol is based on typical conditions reported for arylboronic acid-catalyzed amidations.[1][2]

Materials:

• Diphenylborinic acid (pre-catalyst, 5-10 mol%)

• Carboxylic acid (1.0 equiv)

• Amine (1.0-1.2 equiv)

• Activated molecular sieves (4Å or 5Å, powdered, 100-200 mg per mmol of carboxylic acid)

• Anhydrous solvent (e.g., toluene, fluorobenzene, or xylene)

• Dean-Stark apparatus (optional, for azeotropic removal of water)

• Standard glassware for organic synthesis

Procedure:

• Preparation: To an oven-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser (and a Dean-Stark trap if used), add the diphenylborinic acid (e.g., 0.05-0.10 equiv), the carboxylic acid (1.0 equiv), and activated molecular sieves.

• Solvent Addition: Add anhydrous solvent (e.g., toluene, to achieve a concentration of 0.1-0.5 M with respect to the carboxylic acid).

• Pre-stirring (Catalyst Activation): Stir the suspension at room temperature for 15-30 minutes. This "pre-stir" period is crucial for the in situ generation of the active phenylboronic acid catalyst through protodeboronation.[1]

• Amine Addition: Add the amine (1.0-1.2 equiv) to the reaction mixture.

• Reaction: Heat the reaction mixture to reflux. The progress of the reaction can be monitored by an appropriate technique (e.g., TLC, LC-MS, or GC-MS). Reaction times can vary from a few hours to 48 hours depending on the substrates.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Filter the mixture to remove the molecular sieves, washing the filter cake with a suitable solvent (e.g., ethyl acetate).

  • The filtrate can be washed sequentially with a mild aqueous acid (e.g., 1 M HCl) to remove any unreacted amine, followed by a mild aqueous base (e.g., saturated NaHCO₃ solution) to remove any unreacted carboxylic acid, and finally with brine.

  • Dry the organic layer over anhydrous sodium sulfate (B86663) or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: The crude amide product can be purified by standard methods such as column chromatography on silica (B1680970) gel or recrystallization.

Data Presentation: Substrate Scope and Yields

The following tables summarize representative yields for the direct amidation of various carboxylic acids and amines using arylboronic acids as catalysts. These results are indicative of the expected outcomes when using diphenylborinic acid as a pre-catalyst under the described conditions.

Table 1: Amidation of Various Carboxylic Acids with Benzylamine

Entry	Carboxylic Acid	Catalyst (mol%)	Solvent	Time (h)	Yield (%)
1	Phenylacetic Acid	10	Toluene	24	90-95
2	Benzoic Acid	10	Toluene	24	85-90
3	Cyclohexanecarboxylic Acid	5	Toluene	18	>95
4	4-Nitrobenzoic Acid	10	Xylene	12	88
5	Thiophene-2-carboxylic Acid	5	Dichloromethane	24	92

Table 2: Amidation of Phenylacetic Acid with Various Amines

Entry	Amine	Catalyst (mol%)	Solvent	Time (h)	Yield (%)
1	Benzylamine	10	Toluene	24	90-95
2	Cyclohexylamine	10	Toluene	24	85-92
3	Morpholine	5	Toluene	18	88
4	Aniline	10	Fluorobenzene	48	60-75
5	N-Methylbenzylamine	10	Xylene	36	80-85

Conclusion

Diphenylborinic acid can be effectively employed as a pre-catalyst for the direct amidation of carboxylic acids and amines. The key to its successful application lies in the understanding that it generates the active phenylboronic acid catalyst in situ. The provided protocol, which includes a crucial pre-stirring step, offers a reliable method for this transformation. The reaction generally proceeds with good to excellent yields for a range of substrates, presenting a valuable tool for amide bond formation in research and development.

References

• 1. Mechanistic insights into boron-catalysed direct amidation reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols: A Guide to Esterification of Boronic Acid-Containing Molecules

Introduction

For researchers, scientists, and professionals in drug development, the esterification of molecules containing boronic acid moieties is a critical chemical transformation. This process is instrumental in creating prodrugs to enhance bioavailability, modulating pharmacokinetic profiles by altering polarity, and synthesizing key intermediates for cross-coupling reactions like the Suzuki-Miyaura coupling.[1] While a specific, standardized protocol for "diphenylborinic acid-mediated esterification" as a preparative method for synthesizing esters from carboxylic acids and alcohols is not prominently documented in scientific literature, various established methods are successfully employed for the esterification of carboxylic acids that also contain a boronic acid group. Diphenylborinic acid derivatives, such as diphenylborinic acid 2-aminoethyl ester (DPBA), are well-known as reagents, often called "Naturstoff reagent" or "Neu's reagent," for the fluorescent detection and analysis of flavonoids and other natural products through complexation, rather than for mediating ester synthesis.[2]

This document provides detailed protocols and application notes for two widely used and effective esterification methods for boronic acid-containing substrates: the Fischer-Speier Esterification and the Steglich Esterification.[1]

Significance in Drug Development

The esterification of carboxylic acids, particularly those containing a boronic acid group, offers several advantages in the field of drug development:

• Prodrug Strategies: The conversion of a polar carboxylic acid to a less polar ester can improve a drug candidate's lipophilicity and its ability to cross cell membranes, thereby enhancing oral bioavailability. The ester is designed to be cleaved in vivo by esterase enzymes, releasing the active carboxylic acid.[1]

• Pharmacokinetic Modulation: By masking the polar carboxyl group, the absorption, distribution, metabolism, and excretion (ADME) properties of a drug can be fine-tuned.[1]

• Synthetic Intermediates: The resulting boronic acid esters are valuable building blocks in multi-step syntheses. The boronic acid functionality can participate in palladium-catalyzed cross-coupling reactions, while the ester group can be retained through various synthetic steps and later hydrolyzed back to the carboxylic acid if required.[1]

• Drug Delivery Systems: Phenylboronic acids can form reversible covalent bonds with diols, a property exploited in designing pH-responsive drug delivery systems that can target the acidic microenvironments of tumors.[1]

Experimental Protocols

The primary challenge in esterifying a carboxyphenylboronic acid is the selective reaction of the carboxyl group without inducing side reactions of the boronic acid moiety, such as self-condensation.[1] The choice of method depends on the specific alcohol, the scale of the reaction, and the presence of other functional groups.

Protocol 1: Fischer-Speier Esterification of 3-Carboxyphenylboronic Acid

This classic acid-catalyzed method is well-suited for simple, unhindered alcohols like methanol (B129727) and ethanol, where the alcohol can be used in large excess to drive the reaction equilibrium toward the ester product.[1][3]

Materials:

• 3-Carboxyphenylboronic acid

• Alcohol (e.g., Methanol, Ethanol)

• Concentrated Sulfuric Acid (H₂SO₄)

• Dichloromethane (B109758) or Ethyl Acetate

• Saturated Sodium Bicarbonate Solution

• Brine

• Anhydrous Sodium Sulfate (B86663) or Magnesium Sulfate

Procedure:

• In a round-bottom flask, dissolve 3-carboxyphenylboronic acid (1.0 eq) in the desired alcohol (e.g., methanol, 20-25 mL per gram of starting material).

• Carefully and slowly add a catalytic amount of concentrated sulfuric acid (e.g., 0.2 mL per gram of starting material).

• Attach a reflux condenser and heat the mixture to reflux. For methanol, the reaction is typically refluxed for 10 hours; for ethanol, 12 hours.[1]

• Monitor the reaction progress using Thin Layer Chromatography (TLC).

• After the reaction is complete, allow the mixture to cool to room temperature.

• Remove the excess alcohol under reduced pressure using a rotary evaporator.

• Dissolve the residue in an organic solvent like dichloromethane or ethyl acetate.

• Transfer the solution to a separatory funnel and wash sequentially with saturated sodium bicarbonate solution and brine to neutralize the acid and remove water-soluble impurities.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

• Filter the drying agent and concentrate the filtrate under reduced pressure to yield the crude ester.

• The product can be further purified by recrystallization or column chromatography if necessary.

Protocol 2: Steglich Esterification of 3-Carboxyphenylboronic Acid

The Steglich esterification utilizes a coupling agent, such as dicyclohexylcarbodiimide (B1669883) (DCC), and a catalyst, 4-dimethylaminopyridine (B28879) (DMAP). This method is milder and effective for a broader range of alcohols, including those that are more sterically hindered.[1][4]

Materials:

• 3-Carboxyphenylboronic acid

• Alcohol (e.g., Methanol, Ethanol, Isopropanol)

• N,N'-Dicyclohexylcarbodiimide (DCC)

• 4-Dimethylaminopyridine (DMAP)

• Anhydrous Dichloromethane (DCM)

• 1 M Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate Solution

• Brine

• Anhydrous Sodium Sulfate

Procedure:

• In a round-bottom flask under an inert atmosphere (e.g., nitrogen), dissolve 3-carboxyphenylboronic acid (1.0 eq), the desired alcohol (1.1-1.2 eq), and a catalytic amount of DMAP (0.1 eq) in anhydrous dichloromethane.

• Cool the solution to 0 °C in an ice bath.

• Add DCC (1.1 eq) to the cooled solution.

• Allow the reaction mixture to warm to room temperature and stir for 12-24 hours.

• Monitor the reaction progress by TLC.

• Upon completion, a white precipitate of dicyclohexylurea (DCU) will have formed. Filter the mixture to remove the DCU precipitate.

• Transfer the filtrate to a separatory funnel and wash sequentially with 1 M HCl, saturated sodium bicarbonate solution, and brine.[1]

• Dry the organic layer over anhydrous sodium sulfate.

• Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the product by distillation, recrystallization, or column chromatography as needed.

Data Presentation

Parameter	Fischer-Speier Esterification	Steglich Esterification
Substrates	3-Carboxyphenylboronic Acid, Simple Alcohols (Methanol, Ethanol)[1]	3-Carboxyphenylboronic Acid, Broader range of alcohols[1]
Reagents	Alcohol (as solvent), Conc. H₂SO₄ (catalyst)[1]	Alcohol (1.1-1.2 eq), DCC (1.1 eq), DMAP (0.1 eq)[1]
Solvent	Excess Alcohol[1]	Anhydrous Dichloromethane (DCM)[1]
Temperature	Reflux (e.g., ~65°C for Methanol)[1]	0 °C to Room Temperature[1]
Reaction Time	10-12 hours[1]	12-24 hours[1]
Workup	Liquid-liquid extraction, neutralization[1]	Filtration of DCU, liquid-liquid extraction[1]
Advantages	Simple, inexpensive reagents, suitable for large scale.[3]	Mild conditions, broad alcohol scope, high yields.[4]
Disadvantages	Harsh acidic conditions, requires excess alcohol.	DCC can cause allergies, DCU removal necessary.

Visualizations

Reaction Mechanism: Fischer-Speier Esterification

The Fischer esterification proceeds via a series of protonation, nucleophilic attack, and dehydration steps. The acid catalyst protonates the carbonyl oxygen, activating the carboxylic acid towards nucleophilic attack by the alcohol.

Caption: Acid-catalyzed mechanism for Fischer-Speier esterification.

Experimental Workflow: Steglich Esterification

The general workflow for a Steglich esterification involves the setup of the reaction under inert conditions, followed by the reaction itself, and finally, workup and purification to isolate the desired ester product.

Caption: General laboratory workflow for the Steglich esterification protocol.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Simple Method for the Esterification of Carboxylic Acids [organic-chemistry.org]

Application Notes and Protocols for Flavonoid Detection Using 2-Aminoethyl Diphenylborinate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the detection and quantification of flavonoids using 2-Aminoethyl diphenylborinate (2-APB), a widely used reagent also known as Naturstoffreagenz A (Natural Product Reagent A) or Neu's reagent. This document covers applications in thin-layer chromatography (TLC), spectrofluorometry, and fluorescence microscopy.

Introduction

2-Aminoethyl diphenylborinate (2-APB) is a versatile derivatizing agent that forms stable, fluorescent complexes with flavonoids. This property allows for the sensitive detection and quantification of this important class of plant secondary metabolites. The reaction is based on the formation of a five- or six-membered ring between the boronic acid moiety of 2-APB and hydroxyl and keto groups on the flavonoid backbone. The resulting complex exhibits enhanced fluorescence, typically in the green to orange region of the spectrum, when excited with UV or blue light.[1] For a stable fluorescent complex to form, flavonoids generally require a keto group at the C4 position and at least one hydroxyl group at the C3 or C5 position.[1][2]

Applications

This reagent can be employed for:

• Qualitative and Quantitative Analysis by Thin-Layer Chromatography (TLC/HPTLC): Rapid screening and quantification of flavonoids in plant extracts and other biological samples.

• Spectrofluorometric Quantification: Sensitive measurement of flavonoid concentrations in solution, including cellular extracts.

• In Situ Localization by Fluorescence Microscopy: Visualization of flavonoid accumulation and distribution within plant tissues and cells.[1]

Quantitative Data Summary

The fluorescence characteristics of 2-APB-flavonoid complexes are dependent on the specific flavonoid structure. The following table summarizes key quantitative data for the detection of various flavonoids.

Flavonoid	Application	Excitation Wavelength (nm)	Emission Wavelength (nm)	Observed Fluorescence Color (on TLC)	Reference
Quercetin (B1663063)	Spectrofluorometry	485	535	Orange	[3]
Luteolin	HPTLC	366 (UV Lamp)	-	Bright Yellow	[4]
Apigenin	HPTLC	366 (UV Lamp)	-	Parrot Green	[4]
Kaempferol	TLC	366 (UV Lamp)	-	Yellow-Green	[5]
Rutin	HPTLC	366 (UV Lamp)	-	Orange	[6]
Vitexin	HPTLC	366 (UV Lamp)	-	Yellow	[6]
Myricetin	TLC	366 (UV Lamp)	-	Orange	[7]
Chrysin	TLC	366 (UV Lamp)	-	Orange	[7]
Naringenin	TLC	366 (UV Lamp)	-	Green	[7]
Pinocembrin	TLC	366 (UV Lamp)	-	Green	[7]

Experimental Protocols

Thin-Layer Chromatography (TLC/HPTLC) for Flavonoid Detection

This protocol describes the qualitative and semi-quantitative analysis of flavonoids in a sample extract.

4.1.1. Materials

• TLC or HPTLC plates (silica gel 60 F254)

• Sample extract (e.g., methanolic plant extract)

• Flavonoid standards (e.g., quercetin, rutin, kaempferol)

• Natural Product (NP) Reagent (Solution A): 1% (w/v) 2-Aminoethyl diphenylborinate in methanol.[7] Prepare fresh.

• Polyethylene Glycol (PEG) Reagent (Solution B): 5% (w/v) Polyethylene glycol 400 (PEG 400) in ethanol.

• Developing solvent (mobile phase): e.g., ethyl acetate, formic acid, glacial acetic acid, water (100:11:11:26, v/v/v/v) or toluene:ethyl acetate:formic acid (6:4:0.3, v/v/v).[4]

• TLC developing chamber

• Spraying or dipping device for reagent application

• UV lamp (366 nm)

• Documentation system (camera or TLC scanner)

4.1.2. Protocol

• Sample and Standard Application: Apply the sample extract and flavonoid standards as bands or spots onto the TLC/HPTLC plate.

• Chromatographic Development: Place the plate in a TLC chamber saturated with the developing solvent and allow the solvent front to migrate to the desired height.

• Drying: Remove the plate from the chamber and dry it completely, either at room temperature or in a drying oven.

• Derivatization:

  • Spraying Method: Uniformly spray the dried plate with Solution A (NP Reagent), followed by Solution B (PEG Reagent).

  • Dipping Method: Dip the plate in Solution A for a few seconds, allow the solvent to evaporate, and then dip it in Solution B.

• Visualization: After a short drying period, visualize the chromatogram under a UV lamp at 366 nm. Flavonoid-2-APB complexes will appear as fluorescent spots of varying colors (e.g., yellow, green, orange).

• Documentation and Analysis: Document the chromatogram using a suitable imaging system. For quantitative analysis, a TLC scanner can be used to measure the fluorescence intensity of the spots.

TLC/HPTLC Workflow for Flavonoid Detection

Spectrofluorometric Quantification of Flavonoids

This protocol allows for the sensitive quantification of total flavonoids in a solution, such as a cellular extract. The protocol is optimized for quercetin but can be adapted for other flavonoids.

4.2.1. Materials

• Sample solution (e.g., cellular extract containing flavonoids)

• Flavonoid standard solution (e.g., quercetin in a suitable solvent)

• 2-APB Staining Solution: 100 µM 2-Aminoethyl diphenylborinate in a suitable buffer or solvent.

• Fluorometer or microplate reader with fluorescence capabilities

• 96-well black microplates

4.2.2. Protocol

• Sample Preparation: Prepare serial dilutions of the flavonoid standard to generate a calibration curve. Prepare the sample solutions at an appropriate dilution to fall within the linear range of the assay.

• Reaction Setup: In a 96-well black microplate, add an equal volume of the sample or standard solution and the 2-APB Staining Solution (1:1, v/v).[3]

• Incubation: Incubate the plate at room temperature for a sufficient time to allow for complex formation (e.g., 10-20 minutes), protected from light.

• Fluorescence Measurement: Measure the fluorescence intensity using a fluorometer set to the appropriate excitation and emission wavelengths. For the quercetin-2-APB complex, use an excitation wavelength of 485 nm and an emission wavelength of 535 nm.[3]

• Quantification: Generate a standard curve by plotting the fluorescence intensity of the standards against their concentrations. Use the standard curve to determine the flavonoid concentration in the unknown samples.

Spectrofluorometric Quantification Workflow

Fluorescence Microscopy for In Situ Flavonoid Localization

This protocol is for the visualization of flavonoids in plant tissues.

4.3.1. Materials

• Plant tissue sections (freshly prepared)

• DPBA Staining Solution: 0.05% to 0.25% (w/v) 2-Aminoethyl diphenylborinate (DPBA) in a suitable buffer or solvent (e.g., 50% ethanol).

• Microscope slides and coverslips

• Fluorescence microscope equipped with appropriate filter sets (e.g., blue light excitation).

4.3.2. Protocol

• Sample Preparation: Prepare thin sections of the plant tissue of interest.

• Staining: Mount the tissue section on a microscope slide in a drop of the DPBA Staining Solution.

• Incubation: Cover the section with a coverslip and allow it to incubate for at least 20 minutes at room temperature in the dark.

• Microscopy: Observe the stained tissue under a fluorescence microscope using a filter set appropriate for the expected fluorescence of the flavonoid-DPBA complex (e.g., excitation around 405-488 nm and emission above 500 nm).

• Image Capture: Capture fluorescence images to document the localization of flavonoids within the tissue.

Mechanism of Action

2-Aminoethyl diphenylborinate reacts with flavonoids that possess specific structural features, primarily a ketone group and adjacent hydroxyl groups. The boron atom in 2-APB acts as a Lewis acid, forming a coordinate bond with the oxygen atoms of the flavonoid. This results in the formation of a stable, fluorescent five- or six-membered chelate ring. The two main binding sites on many flavonoids are the 3',4'-ortho-dihydroxyl group on the B-ring and the 5-hydroxy-4-keto group spanning the A and C rings.[8] The resulting complex has an extended conjugated system, which leads to a bathochromic shift (shift to longer wavelengths) in the absorption and emission spectra, and an increase in fluorescence quantum yield.

Flavonoid-2-APB Complex Formation

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Validated HPTLC Method for Quantification of Luteolin and Apigenin in Premna mucronata Roxb., Verbenaceae - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Flavonoids Are Differentially Taken Up and Transported Long Distances in Arabidopsis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. tandfonline.com [tandfonline.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

The Versatility of Diphenylborinic Acid in Advanced Materials: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Diphenylborinic acid (DPBA) and its derivatives are emerging as a significant class of compounds in materials science, largely owing to the unique electronic and structural properties of the boron atom. While much of the existing research has focused on its simpler analog, phenylboronic acid (PBA), the principles and applications are often translatable to DPBA, which features two phenyl rings attached to the boron atom. This structural difference can influence steric hindrance, Lewis acidity, and intermolecular interactions, offering opportunities for fine-tuning material properties.

This document provides detailed application notes and protocols for the use of borinic acid derivatives in various domains of materials science. The methodologies are primarily based on established protocols for phenylboronic acid-containing materials, with specific notes on considerations for diphenylborinic acid.

Fluorescent Sensors for Saccharide Detection

The reversible covalent interaction between boronic acids and cis-1,2- or 1,3-diols forms the basis for their widespread use in saccharide sensing. This interaction is pH-dependent and can be transduced into a fluorescent signal.

Application Note

Diphenylborinic acid can be incorporated into fluorescent probes for the detection of saccharides like glucose and fructose (B13574). The binding of a saccharide to the boron center alters the electronic properties of the molecule, leading to a change in the fluorescence emission of an appended fluorophore. This can occur through mechanisms such as Photoinduced Electron Transfer (PET) or Intramolecular Charge Transfer (ICT). Diboronic acid-based sensors have shown high affinity and selectivity for glucose, and it is anticipated that diphenylborinic acid-based sensors could offer similar or enhanced performance due to the presence of two phenyl groups influencing the electronic environment of the boron atom.[1][2] For instance, a diboronic acid probe, Mc-CDBA, demonstrated a significant fluorescence enhancement upon binding to glucose with a low detection limit.[1]

Quantitative Data for Boronic Acid-Based Fluorescent Saccharide Sensors

Sensor ID	Analyte	Binding Constant (K_a)	Limit of Detection (LOD)	Fluorescence Change (F/F₀)	Reference
Sensor 1	Glucose	3981 M⁻¹	-	-	[2]
Sensor 1	Fructose	316 M⁻¹	-	-	[2]
Mc-CDBA	Glucose	7.1 x 10² M⁻¹	1.37 µM	47.8	[1][3]
Ca-CDBA	Glucose	4.5 x 10³ M⁻¹	-	-	[1][3]
CN-DBA	Glucose	6489.5 M⁻¹	1.51 µM	-	[2]
TPE-DABA	Various Saccharides	-	-	pH-dependent	[4]
PB-BODIPY	D-fructose	-	32 µM	43x higher than glucose	[5]

Experimental Protocol: Synthesis of a Diphenylborinic Acid-Based Fluorescent Probe

This protocol is adapted from the synthesis of phenylboronic acid-based fluorescent probes.[6]

Materials:

• A fluorophore with a reactive group (e.g., a bromo-functionalized anthracene)

• Bis(pinacolato)diboron (B136004)

• Palladium catalyst (e.g., Pd(dppf)Cl₂)

• Potassium acetate (B1210297)

• 1,4-Dioxane (anhydrous)

• Aryl halide (e.g., bromobenzene)

• Organolithium reagent (e.g., n-butyllithium)

• Diphenylborinic acid precursor (e.g., diphenylborinic anhydride)

• Standard glassware for organic synthesis

• Silica gel for column chromatography

Procedure:

• Synthesis of a Phenylboronate Ester: In a flame-dried flask under an inert atmosphere, combine the bromo-functionalized fluorophore (1 equivalent), bis(pinacolato)diboron (1.1 equivalents), potassium acetate (3 equivalents), and a palladium catalyst (0.03 equivalents) in anhydrous 1,4-dioxane.

• Degas the mixture and heat to 80-100 °C for 12-24 hours, monitoring the reaction by TLC.

• Upon completion, cool the reaction, dilute with an organic solvent, and wash with water and brine.

• Dry the organic layer, concentrate, and purify the resulting boronate ester by column chromatography.

• Introduction of the Second Phenyl Group: Cool a solution of the purified boronate ester in anhydrous THF to -78 °C.

• Slowly add an organolithium reagent (1 equivalent) and stir for 1 hour.

• Add a solution of a diphenylborinic acid precursor (e.g., diphenylborinic anhydride) and allow the reaction to warm to room temperature overnight.

• Quench the reaction with a saturated aqueous solution of ammonium (B1175870) chloride.

• Extract the product with an organic solvent, wash with brine, and dry.

• Purify the final diphenylborinic acid-functionalized fluorescent probe by column chromatography.

Synthesis of a DPBA-based fluorescent probe.

Stimuli-Responsive Polymers for Drug Delivery

Phenylboronic acid-containing polymers are known for their pH- and glucose-responsive behavior, making them excellent candidates for smart drug delivery systems.[7][8] These polymers can self-assemble into nanoparticles that encapsulate drugs and release them in response to specific triggers, such as the acidic tumor microenvironment or elevated glucose levels in diabetic patients.

Application Note

Polymers functionalized with diphenylborinic acid can be designed to form nanoparticles for targeted drug delivery. The reversible esterification between the boronic acid moiety and diol-containing drugs or targeting ligands allows for the creation of prodrugs or targeted delivery vehicles. For example, phenylboronic acid-functionalized nanoparticles have been used to deliver emodin (B1671224), a polyphenolic drug, with an encapsulation efficiency of 78% and a drug loading content of 2.1%.[8] The drug release was accelerated in an acidic environment (pH 5.0) compared to physiological pH (7.4).[8] Similar principles can be applied to DPBA-containing polymers, potentially with altered loading and release characteristics due to the different steric and electronic nature of the DPBA group.

Quantitative Data for Phenylboronic Acid-Based Drug Delivery Systems

Polymer System	Drug	Encapsulation Efficiency (%)	Drug Loading Content (%)	Nanoparticle Size (nm)	Reference
PBAH Nanoparticles	Emodin	78	2.1	~117 (drug-loaded)	[8][9]
PNIPAM-b-PAPBA	-	-	-	~80	[3]
ELP-PAPBA NPs	Doxorubicin	~85	~10	~100	[10]

Experimental Protocol: Preparation of DPBA-Functionalized Nanoparticles for Drug Delivery

This protocol is adapted from the preparation of PBA-functionalized nanoparticles via the solvent displacement technique.[8]

Materials:

• Diphenylborinic acid-containing polymer (synthesized separately)

• A suitable organic solvent (e.g., methanol (B129727) or DMSO)

• Deionized water

• Drug to be encapsulated (e.g., a polyphenolic compound)

• Dialysis membrane (with appropriate molecular weight cut-off)

Procedure:

• Polymer and Drug Solution: Dissolve the diphenylborinic acid-functionalized polymer in a suitable organic solvent to a specific concentration (e.g., 2.0 mg/mL).

• Dissolve the drug in the same solvent.

• Mix the polymer and drug solutions.

• Nanoparticle Formation: Add the polymer-drug mixture dropwise to deionized water under constant stirring. The volume ratio of the organic solvent to water will influence the nanoparticle size.

• Continue stirring for a set period (e.g., 30 minutes) at room temperature to allow for self-assembly.

• Purification: Transfer the nanoparticle suspension to a dialysis membrane and dialyze against deionized water for 24 hours to remove the organic solvent and unencapsulated drug.

• Characterization: Characterize the size, morphology, and surface charge of the nanoparticles using techniques such as Dynamic Light Scattering (DLS), Transmission Electron Microscopy (TEM), and zeta potential measurements.

• Determine the drug loading content and encapsulation efficiency using UV-Vis spectroscopy or HPLC.

Preparation of DPBA-functionalized nanoparticles.

Covalent Organic Frameworks (COFs)

Covalent Organic Frameworks are a class of crystalline porous polymers with ordered structures, high thermal stability, and large surface areas. Boronic acids are common building blocks for the synthesis of COFs through the formation of boroxine (B1236090) rings or boronate esters.[4][6]

Application Note

Diphenylborinic acid can be envisioned as a linker or a functional group in the synthesis of COFs. While most literature focuses on diboronic or triboronic acids as the primary building blocks for forming the framework, diphenylborinic acid could be incorporated to modify the pore environment or to act as a catalytic site. For instance, boric acid-functionalized COFs have been synthesized for the selective enrichment of cis-diol-containing compounds. A COF functionalized with boric acid showed a surface area of 238.0 m²/g and an average pore size of 1.2 nm.

Experimental Protocol: Post-Synthetic Modification of a COF with Diphenylborinic Acid

This protocol describes a hypothetical post-synthetic modification to introduce diphenylborinic acid moieties into a pre-formed COF containing reactive sites.

Materials:

• A pre-synthesized COF with reactive handles (e.g., amino or hydroxyl groups)

• A diphenylborinic acid derivative with a complementary reactive group (e.g., an isocyanate or an activated ester)

• Anhydrous solvent (e.g., THF or DMF)

• Standard glassware for inert atmosphere synthesis

Procedure:

• Activation of COF: Activate the pre-synthesized COF by heating under vacuum to remove any guest molecules from the pores.

• Reaction Setup: In a glovebox or under an inert atmosphere, suspend the activated COF in an anhydrous solvent.

• Modification: Add the diphenylborinic acid derivative to the COF suspension.

• Heat the reaction mixture at an appropriate temperature for 24-48 hours.

• Work-up: After cooling, isolate the functionalized COF by filtration.

• Wash the solid extensively with fresh solvent to remove any unreacted starting materials.

• Drying: Dry the modified COF under vacuum.

• Characterization: Characterize the resulting material using Powder X-ray Diffraction (PXRD) to confirm the retention of crystallinity, Fourier-Transform Infrared (FT-IR) spectroscopy to confirm the new functional groups, and gas sorption analysis to determine the surface area and pore volume.

Post-synthetic modification of a COF with DPBA.

Self-Healing Polymers

The dynamic and reversible nature of boronic ester bonds makes them suitable for the design of self-healing polymers. These materials can repair damage and recover their mechanical properties, extending their lifetime.[11]

Application Note

Incorporating diphenylborinic acid into a polymer network can impart self-healing properties. The reversible formation of boronic esters can act as dynamic crosslinks. When the material is damaged, these bonds can break and reform, allowing the polymer chains to rearrange and heal the crack. The introduction of ortho-hydroxyl groups on the phenyl rings can facilitate the dynamic exchange of the B-O bonds, enhancing the self-healing efficiency at room temperature.[12]

Experimental Protocol: Synthesis of a Self-Healing Polymer with Diphenylborinic Acid Crosslinks

Materials:

• A diol-containing polymer backbone

• A diphenylborinic acid crosslinker

• A suitable solvent

• Catalyst (if required)

Procedure:

• Polymer Solution: Dissolve the diol-containing polymer in a suitable solvent.

• Crosslinking: Add the diphenylborinic acid crosslinker to the polymer solution.

• Curing: Heat the mixture to form the boronic ester crosslinks. The curing time and temperature will depend on the specific reactants.

• Solvent Removal: Remove the solvent under vacuum to obtain the crosslinked polymer film.

• Self-Healing Test: a. Create a crack in the polymer film with a sharp blade. b. Bring the fractured surfaces into contact. c. Allow the material to heal at room temperature or with gentle heating. d. Evaluate the healing efficiency by observing the disappearance of the crack under a microscope and by measuring the recovery of mechanical properties (e.g., tensile strength).

Mechanism of self-healing in DPBA-crosslinked polymers.

Organic Electronics

Boronic acids are crucial intermediates in the synthesis of conjugated organic materials for applications in organic light-emitting diodes (OLEDs) and organic field-effect transistors (OFETs).[13][14][15] They are primarily used in Suzuki-Miyaura coupling reactions to form carbon-carbon bonds.

Application Note

Diphenylborinic acid and its derivatives can be utilized as building blocks for the synthesis of complex organic molecules with tailored electronic and optical properties for organic electronic devices. The two phenyl groups can be functionalized to tune the HOMO/LUMO energy levels, charge transport characteristics, and emission properties of the final material. While less common than boronic acids in cross-coupling reactions, borinic acids can participate in similar transformations.

Experimental Protocol: Synthesis of a Conjugated Molecule using a Diphenylborinic Acid Derivative

This protocol outlines a general approach for a Suzuki-Miyaura cross-coupling reaction.

Materials:

• A diphenylborinic acid derivative

• An aryl halide

• Palladium catalyst (e.g., Pd(PPh₃)₄)

• Base (e.g., K₂CO₃ or Cs₂CO₃)

• Solvent (e.g., toluene, DMF, or a mixture with water)

Procedure:

• Reaction Setup: In a reaction vessel, combine the diphenylborinic acid derivative (1 equivalent), the aryl halide (1.2 equivalents), the palladium catalyst (0.05 equivalents), and the base (2-3 equivalents).

• Solvent Addition: Add the degassed solvent(s).

• Reaction: Heat the mixture under an inert atmosphere at a temperature typically ranging from 80 to 120 °C for several hours to 24 hours. Monitor the reaction progress by TLC or GC-MS.

• Work-up: After the reaction is complete, cool the mixture to room temperature. If a biphasic solvent system was used, separate the layers. Extract the aqueous layer with an organic solvent.

• Purification: Combine the organic layers, wash with water and brine, dry over an anhydrous salt (e.g., MgSO₄), and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization to obtain the desired conjugated molecule.

• Characterization: Characterize the final product by NMR, mass spectrometry, and analyze its photophysical and electrochemical properties (UV-Vis absorption, fluorescence emission, cyclic voltammetry).

Workflow for Suzuki-Miyaura coupling.

References

• 1. Reversible Recognition-Based Boronic Acid Probes for Glucose Detection in Live Cells and Zebrafish - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. semanticscholar.org [semanticscholar.org]
• 4. mdpi.com [mdpi.com]
• 5. A selective hybrid fluorescent sensor for fructose detection based on a phenylboronic acid and BODIPY-based hydrophobicity probe - PMC [pmc.ncbi.nlm.nih.gov]
• 6. scispace.com [scispace.com]
• 7. Synthesis and characterization of phenylboronic acid-containing polymer for glucose-triggered drug delivery+ - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Development of phenylboronic acid-functionalized nanoparticles for emodin delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 9. whitegroup.beckman.illinois.edu [whitegroup.beckman.illinois.edu]
• 10. Phenylboronic acid-incorporated elastin-like polypeptide nanoparticle drug delivery systems - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 11. Self-Healing of Polymers and Polymer Composites - PMC [pmc.ncbi.nlm.nih.gov]
• 12. d-nb.info [d-nb.info]
• 13. Development of phenylboronic acid-functionalized nanoparticles for emodin delivery [ouci.dntb.gov.ua]
• 14. researchgate.net [researchgate.net]
• 15. mdpi.com [mdpi.com]

Application Notes and Protocols: Boronic Acid Catalysis for C-C Bond Formation

For Researchers, Scientists, and Drug Development Professionals

Introduction

Boronic acids and their derivatives have emerged as powerful and versatile catalysts in modern organic synthesis, particularly for the construction of carbon-carbon (C-C) bonds. Their stability, low toxicity, and broad functional group tolerance make them attractive alternatives to traditional metal catalysts. This document provides detailed application notes and protocols for key C-C bond-forming reactions utilizing boronic acid catalysis, including the Petasis-Borono-Mannich reaction, Suzuki-Miyaura coupling, and conjugate additions. These methods are of significant interest in medicinal chemistry and materials science for the efficient construction of complex molecular architectures.

The Petasis-Borono-Mannich (PBM) Reaction

The Petasis-Borono-Mannich (PBM) reaction is a three-component reaction between an amine, a carbonyl compound (aldehyde or ketone), and a vinyl- or aryl-boronic acid to produce substituted amines.[1] This reaction is highly valuable for the synthesis of α-amino acids and other complex amine structures.[2]

Data Presentation: Scope of the Petasis-Borono-Mannich Reaction

Entry	Amine	Aldehyde	Boronic Acid	Product	Yield (%)	Reference
1	Morpholine	Salicylaldehyde	Phenylboronic acid	2-(Phenyl(morpholino)methyl)phenol	95	[1]
2	Piperidine	Salicylaldehyde	4-Methoxyphenylboronic acid	2-((4-Methoxyphenyl)(piperidino)methyl)phenol	92	[1]
3	Aniline (B41778)	Glyoxylic acid	Phenylboronic acid	2-Amino-2-phenylacetic acid	85	[3]
4	Benzylamine	Glyoxylic acid	(E)-Styrylboronic acid	2-(Benzylamino)-4-phenylbut-3-enoic acid	78	[3]
5	n-Butylamine	p-Anisaldehyde	n-Butylboronic acid	N-(1-(4-methoxyphenyl)pentyl)-n-butylamine	85	[4]

Experimental Protocol: Aqueous Synthesis of N-Phenylglycine[3]

This protocol describes a sustainable synthesis of an α-amino acid derivative using the Petasis reaction in water.

Materials:

• Aniline (1.0 mmol, 93 mg)

• Glyoxylic acid monohydrate (1.2 mmol, 110 mg)

• Phenylboronic acid (1.2 mmol, 146 mg)

• Water (2 mL)

• Magnetic stir bar

• Round-bottom flask (10 mL)

Procedure:

• To a 10 mL round-bottom flask equipped with a magnetic stir bar, add aniline (1.0 mmol), glyoxylic acid monohydrate (1.2 mmol), and phenylboronic acid (1.2 mmol).

• Add 2 mL of water to the flask.

• Stir the heterogeneous mixture vigorously at room temperature for 24 hours or at 50 °C for 5 hours.

• Upon completion of the reaction (monitored by TLC), cool the reaction mixture to room temperature.

• The product will precipitate out of the aqueous solution.

• Collect the solid product by vacuum filtration.

• Wash the solid with cold water (2 x 5 mL) and then with a small amount of diethyl ether.

• Dry the product under vacuum to afford N-phenylglycine as a white solid.

Purification: For this specific protocol, chromatographic purification is often not necessary as the product precipitates in high purity.[3]

Visualization: Catalytic Cycle of the Petasis-Borono-Mannich Reaction

Caption: Catalytic cycle of the Petasis-Borono-Mannich reaction.

Suzuki-Miyaura Cross-Coupling

While traditionally a palladium-catalyzed reaction, the boronic acid component is a key reagent. This section provides a standard protocol for this fundamental C-C bond-forming reaction. The Suzuki-Miyaura coupling joins an organoboron species (like a boronic acid) with an organohalide or triflate.[5][6]

Data Presentation: Examples of Suzuki-Miyaura Coupling

Entry	Aryl Halide	Boronic Acid	Catalyst (mol%)	Base	Solvent	Yield (%)	Reference
1	4-Iodoanisole (B42571)	Phenylboronic acid	Pd(PPh₃)₄ (0.2)	K₂CO₃	DMF	>95	[7]
2	1-Bromonaphthalene	Phenylboronic acid	Pd(OAc)₂ (10) / PPh₃ (20)	K₃PO₄·H₂O	Dioxane	95	[8]
3	4-Bromotoluene	4-Methoxyphenylboronic acid	Pd(PPh₃)₄ (3)	Na₂CO₃	Toluene (B28343)/EtOH/H₂O	98	[5]
4	2-Bromopyridine	3-Thienylboronic acid	Pd(dppf)Cl₂ (3)	K₂CO₃	DME	97	[5]

Experimental Protocol: Synthesis of 4-Methoxybiphenyl[5][7]

Materials:

• 4-Iodoanisole (1.0 mmol, 234 mg)

• Phenylboronic acid (1.5 mmol, 183 mg)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.02 mmol, 23 mg)

• Potassium carbonate (2.0 mmol, 276 mg)

• Dimethylformamide (DMF), anhydrous (5 mL)

• Schlenk tube or similar reaction vessel for inert atmosphere

• Magnetic stir bar

Procedure:

• To a Schlenk tube, add 4-iodoanisole (1.0 mmol), phenylboronic acid (1.5 mmol), and potassium carbonate (2.0 mmol).

• Evacuate and backfill the tube with an inert gas (e.g., argon or nitrogen) three times.

• Under a positive pressure of inert gas, add the palladium catalyst, Pd(PPh₃)₄ (0.02 mmol).

• Add anhydrous DMF (5 mL) via syringe.

• Stir the reaction mixture at 100 °C. The reaction progress can be monitored by TLC or GC.

• After the reaction is complete (typically 1-4 hours), cool the mixture to room temperature.

• Pour the reaction mixture into water (20 mL) and extract with diethyl ether or ethyl acetate (B1210297) (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Concentrate the solvent under reduced pressure.

Purification: The crude product can be purified by column chromatography on silica (B1680970) gel using a hexane/ethyl acetate gradient to yield 4-methoxybiphenyl (B1664174) as a white solid.

Visualization: Catalytic Cycle of Suzuki-Miyaura Coupling

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Enantioselective Conjugate Addition of Boronic Acids to Enones

Boronic acids can also act as nucleophiles in conjugate addition reactions to α,β-unsaturated carbonyl compounds. This method allows for the formation of a C-C bond at the β-position of the carbonyl group. The use of chiral catalysts can render this transformation enantioselective.[9][10]

Data Presentation: Enantioselective Conjugate Addition

Entry	Enone	Boronic Acid	Catalyst (mol%)	Solvent	Yield (%)	ee (%)	Reference
1	Chalcone	(E)-Styrylboronic acid	(R,R)-Dibenzyl tartrate mono-3,5-di(tert-butyl)benzoate (10)	Toluene	92	87	[11]
2	Chalcone	(E)-1-Octenylboronic acid	(R,R)-Dibenzyl tartrate mono-3,5-di(tert-butyl)benzoate (10)	Toluene	48	69	[11]
3	Cyclohexenone	Phenylboronic acid	Rh(acac)(C₂H₄)₂ (3) / (R)-BINAP (3.3)	Dioxane/H₂O	99	99	[10]
4	2-Cyclopentenone	Phenylboronic acid	Rh(acac)(C₂H₄)₂ (3) / (R)-BINAP (3.3)	Dioxane/H₂O	98	98	[10]

Experimental Protocol: Organocatalyzed Enantioselective Conjugate Addition[11]

Materials:

• Chalcone (0.3 mmol, 62.4 mg)

• (E)-Styrylboronic acid (0.36 mmol, 53.3 mg)

• (R,R)-Dibenzyl tartrate mono-3,5-di(tert-butyl)benzoate (catalyst, 10 mol%, 11.1 mg)

• Methanol (B129727) (0.72 mmol, 23 mg)

• Toluene, anhydrous (1 mL)

• Screw-top test tube (20 mL)

• Magnetic stir bar

Procedure:

• Under an argon atmosphere, charge a 20 mL screw-top test tube with the enone (0.3 mmol), boronic acid (0.36 mmol), and the catalyst (10 mol%).

• Add anhydrous toluene (1 mL) and methanol (0.72 mmol) to the test tube.

• Seal the tube and stir the reaction mixture at 50 °C for 24 hours.

• Monitor the reaction by TLC.

• Once complete, cool the reaction mixture to room temperature and concentrate under reduced pressure.

Purification: The residue is purified by silica gel column chromatography (hexane/ethyl acetate) to afford the desired adduct. The enantiomeric excess is determined by HPLC analysis using a chiral stationary phase column.

Visualization: General Workflow for Boronic Acid Catalysis Experiments

Caption: General experimental workflow for boronic acid catalyzed reactions.

References

• 1. researchgate.net [researchgate.net]
• 2. Synthesis of α-aminoboronic acids - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C5CS00886G [pubs.rsc.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. A General Three-Component Alkyl Petasis Boron–Mannich Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 5. youtube.com [youtube.com]
• 6. Yoneda Labs [yonedalabs.com]
• 7. pendidikankimia.walisongo.ac.id [pendidikankimia.walisongo.ac.id]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Enantioselective conjugate addition of boronic acids to enones catalyzed by O-monoacyltartaric acids - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 10. Stereoselective RhI-Catalyzed Tandem Conjugate Addition of Boronic Acids−Michael Cyclization [organic-chemistry.org]
• 11. rsc.org [rsc.org]

Application Notes and Protocols for the Preparation of Diphenylborinic Acid Derivatives

For Researchers, Scientists, and Drug Development Professionals

These application notes provide an overview and detailed protocols for the synthesis of diphenylborinic acid and its key derivatives. The methods outlined are foundational for researchers in organic synthesis, medicinal chemistry, and materials science, enabling the production of versatile building blocks for various applications, including catalysis, sensor development, and the synthesis of biologically active compounds.

Introduction

Diphenylborinic acid and its derivatives are a class of organoboron compounds characterized by a boron atom bonded to two phenyl groups and a hydroxyl group or a derivative thereof. The Lewis acidic nature of the boron center, coupled with the steric and electronic properties of the phenyl rings, imparts unique reactivity, making these compounds valuable in a range of chemical transformations. They are key precursors for the synthesis of important molecules such as 2-aminoethyl diphenylborinate (2-APB), a well-known modulator of intracellular calcium channels, and various catalysts.[1][2]

This document details two primary and robust methodologies for the preparation of diphenylborinic acid and a subsequent protocol for the synthesis of one of its most common derivatives, 2-aminoethyl diphenylborinate (2-APB).

Synthetic Methodologies Overview

The preparation of diphenylborinic acid and its anhydride (B1165640) primarily relies on the formation of two carbon-boron bonds. The most common and straightforward approaches involve the use of organometallic reagents.

• Reaction of Organometallic Reagents with Boron Electrophiles : This is the most prevalent method for synthesizing symmetrical diarylborinic acids like diphenylborinic acid. It involves the reaction of two equivalents of an aryl organometallic reagent, such as a Grignard reagent (phenylmagnesium bromide) or an organolithium reagent (phenyllithium), with a boron electrophile like a trialkyl borate (B1201080) (e.g., trimethyl borate) or a boron trihalide.[3][4] Careful control of stoichiometry and temperature is crucial to prevent the formation of undesired triphenylborane.[3]

• Synthesis of Derivatives from Diphenylborinic Anhydride : Diphenylborinic anhydride serves as a convenient and stable precursor for a variety of diphenylborinic acid derivatives. For instance, the reaction of the anhydride with amino alcohols, such as 2-aminoethanol, readily yields the corresponding borinate esters.[1] This method is often high-yielding and proceeds under mild conditions.

The following sections provide detailed experimental protocols for these key synthetic transformations.

Experimental Protocols

Protocol 1: Synthesis of Diphenylborinic Acid via Grignard Reaction

This protocol details the preparation of diphenylborinic acid from phenylmagnesium bromide and trimethyl borate. The Grignard reagent is first prepared from bromobenzene (B47551) and magnesium, then reacted with the borate ester, followed by hydrolysis.

Materials:

• Bromobenzene

• Magnesium turnings

• Anhydrous diethyl ether or tetrahydrofuran (B95107) (THF)

• Trimethyl borate (B(OCH₃)₃)

• Iodine (crystal, for initiation)

• 10% Aqueous sulfuric acid (H₂SO₄)

• Hexane (B92381)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄) or magnesium sulfate (MgSO₄)

Equipment:

• Three-necked round-bottom flask

• Reflux condenser

• Dropping funnel

• Magnetic stirrer and stir bar

• Heating mantle

• Ice bath and dry ice/acetone bath

• Separatory funnel

• Rotary evaporator

• Nitrogen or Argon gas inlet

Procedure:

• Preparation of Phenylmagnesium Bromide (Grignard Reagent):

  • Flame-dry a three-necked flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet.

  • Add magnesium turnings (1.2 equivalents) to the flask. Add a small crystal of iodine to activate the magnesium surface.

  • Under a nitrogen atmosphere, add a solution of bromobenzene (1.0 equivalent) in anhydrous THF dropwise to the magnesium turnings.

  • The reaction should initiate, indicated by a color change and gentle refluxing. If the reaction does not start, gentle heating may be applied.

  • After the initial exothermic reaction subsides, reflux the mixture for an additional 30-60 minutes to ensure complete formation of the Grignard reagent.[5][6]

• Borylation Reaction:

  • In a separate flame-dried flask, prepare a solution of trimethyl borate (0.5 equivalents) in anhydrous THF.

  • Cool this solution to -78 °C using a dry ice/acetone bath.

  • Slowly add the prepared phenylmagnesium bromide solution to the cold trimethyl borate solution via a cannula, while vigorously stirring and maintaining the temperature below -70 °C. The slow addition is crucial to favor the formation of the diaryl product over the triaryl product.[3][5]

  • After the addition is complete, allow the reaction mixture to stir at -78 °C for 2-3 hours.

• Hydrolysis and Work-up:

  • Allow the reaction mixture to slowly warm to room temperature.

  • Pour the mixture into a flask containing 10% aqueous sulfuric acid, cooled in an ice bath, with vigorous stirring. Stir for 30 minutes.[5]

  • Transfer the mixture to a separatory funnel. Separate the organic layer, and extract the aqueous layer twice with diethyl ether or THF.

  • Combine the organic layers and wash with brine.

  • Dry the combined organic phase over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure using a rotary evaporator.

• Purification:

  • The crude product can be purified by recrystallization from a suitable solvent system (e.g., water or a mixture of hexane and ether) or by column chromatography on silica (B1680970) gel to yield pure diphenylborinic acid.

Protocol 2: Synthesis of 2-Aminoethyl Diphenylborinate (2-APB) from Diphenylborinic Anhydride

This protocol describes the synthesis of 2-APB, a widely used biological tool, from diphenylborinic anhydride and 2-aminoethanol.

Materials:

• Diphenylborinic anhydride ((C₆H₅)₂BOB(C₆H₅)₂)

• 2-Aminoethanol (Ethanolamine)

• Absolute Ethanol (EtOH)

• Hexane or Diethyl Ether (for washing)

Equipment:

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Ice bath

• Büchner funnel and filter paper

Procedure:

• Reaction Setup:

  • In a round-bottom flask, dissolve diphenylborinic anhydride (1.0 equivalent) in absolute ethanol.

  • Add 2-aminoethanol (2.2 equivalents) to the solution.

• Reaction:

  • Stir the resulting solution at room temperature for 30-60 minutes. The reaction is often rapid and may result in the precipitation of the product.[1] In some cases, gentle heating or refluxing for a short period (e.g., 30 minutes) can ensure the reaction goes to completion.[1]

• Isolation of Product:

  • Cool the reaction mixture in an ice bath to maximize precipitation.

  • Collect the solid product by vacuum filtration using a Büchner funnel.

  • Wash the collected solid with a small amount of cold ethanol, followed by hexane or diethyl ether, to remove any unreacted starting materials and impurities.

• Drying and Storage:

  • Dry the purified product under vacuum.

  • Store the final product, 2-aminoethyl diphenylborinate, in a cool, dark, and dry place.

Data Presentation

The following table summarizes typical reaction conditions and outcomes for the synthesis of various diphenylborinic acid derivatives.

Derivative	Starting Materials	Key Reagents/Solvents	Temperature (°C)	Time (h)	Yield (%)	Reference
Diphenylborinic Acid	Bromobenzene, Mg, Trimethyl borate	THF	-78 to reflux	3-4	60-80	[5] (adapted)
Diphenylborinic Acid Methyl Ester	Bromobenzene, n-BuLi, Trimethyl borate	Diethyl ether/THF	-78 to RT	3-4	70-85	[3]
2-Aminoethyl Diphenylborinate (2-APB)	Diphenylborinic anhydride, 2-Aminoethanol	Ethanol	Reflux	0.5-1	~65	[1]
2-APB Amino Acid Analogues	Diphenylborinic anhydride, Amino acid	Ethanol	Reflux	0.5-3	16 - quantitative	[1]
Mono-halogenated 2-APB Analogues	Halogenated aryl halide, Phenylboronic acid pinacol (B44631) ester	n-BuLi or t-BuLi, Et₂O/THF	-78 to RT	~2	6-66 (2 steps)	[1]

Visualizations

The following diagrams illustrate the synthetic pathways and experimental workflows described in the protocols.

Synthetic Pathways

Caption: Synthesis of Diphenylborinic Acid via Grignard Reagent.

References

• 1. mdpi.com [mdpi.com]
• 2. Synthesis and Pharmacological Characterization of 2-Aminoethyl Diphenylborinate (2-APB) Derivatives for Inhibition of Store-Operated Calcium Entry (SOCE) in MDA-MB-231 Breast Cancer Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Phenylboronic acid – preparation and application - Georganics [georganics.sk]
• 5. benchchem.com [benchchem.com]
• 6. Organic Syntheses Procedure [orgsyn.org]

Application Notes and Protocols: Diphenylborinic Acid and its Derivatives in PET Imaging and Radiochemistry

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diphenylborinic acid and, more broadly, arylboronic acids and their esters, have emerged as indispensable tools in the field of Positron Emission Tomography (PET) imaging and radiochemistry. Their primary application lies in the copper-mediated radiofluorination for the synthesis of 18F-labeled PET tracers. The ability to introduce the positron-emitting radionuclide fluorine-18 (B77423) (¹⁸F) onto an aromatic ring under relatively mild conditions has significantly advanced the development of novel radiopharmaceuticals for imaging a wide array of biological targets.[1][2] This document provides detailed application notes and experimental protocols for the use of these boron-based precursors in PET tracer synthesis.

The most common PET radionuclide is ¹⁸F, owing to its convenient half-life of approximately 110 minutes, excellent imaging properties, and the ready availability of no-carrier-added [¹⁸F]fluoride from medical cyclotrons.[1] The development of new ¹⁸F radiotracers is, however, complicated by the limited number of methods available for introducing ¹⁸F into bioactive molecules, especially on electron-rich aromatic rings.[1] Copper-mediated radiofluorination of arylboronic acids and their derivatives has addressed this challenge, offering a versatile and high-yielding method for the synthesis of [¹⁸F]arenes.[1][2]

Key Applications in PET Radiochemistry

The principal role of arylboronic acids and their esters in PET radiochemistry is as precursors for the copper-mediated nucleophilic ¹⁸F-fluorination. This reaction allows for the late-stage introduction of ¹⁸F into complex molecules, a critical advantage in the development of PET tracers.

Copper-Mediated ¹⁸F-Fluorination of Arylboronic Acids and Esters

This method has proven to be highly effective for the radiofluorination of a diverse range of substrates, including electron-deficient, -neutral, and -rich aryl-, heteroaryl-, and vinylboronic acids.[1][2] The reaction exhibits high functional group tolerance, which is a significant advantage when working with complex pharmaceutical compounds.[1]

A notable application of this methodology is the synthesis of [¹⁸F]FPEB, a PET radiotracer used for quantifying metabotropic glutamate (B1630785) 5 receptors.[1]

Data Presentation: Radiochemical Yields

The efficiency of the copper-mediated ¹⁸F-fluorination of various arylboronic acid and ester precursors is summarized in the table below. The radiochemical conversion (RCC) or radiochemical yield (RCY) is a critical parameter in assessing the viability of a radiolabeling method for routine production of PET tracers.

Precursor Type	Substrate	Product	Radiochemical Conversion/Yield (%)	Reference
Arylboronic Acid	4-Acetylphenylboronic acid	[¹⁸F]4-Fluoroacetophenone	48 ± 2 (automated)	[1]
Arylboronate Pinacol (B44631) Ester	4-Acetylphenylboronate pinacol ester	[¹⁸F]4-Fluoroacetophenone	69 ± 1	[1]
Arylboronic Acid	3,4,5-Trimethoxyphenylboronic acid	[¹⁸F]1-Fluoro-3,4,5-trimethoxybenzene	36 ± 11	[2]
Arylboronic Acid	5-Indoleboronic acid	[¹⁸F]5-Fluoroindole	18 ± 11	[1]
Arylboronic Acid	(E)-Styrylboronic acid	(E)-[¹⁸F]Fluorostyrene	45 ± 4	[1]
Arylboronic Acid	FPEB boronic acid precursor	[¹⁸F]FPEB	8 ± 2 (manual), 4 ± 1 (automated)	[1]
Arylboronic Ester	Various (hetero)aryl pinacol-derived boronic esters	Corresponding --INVALID-LINK--arenes	9 - 54	[3]

Experimental Protocols

Protocol 1: General Procedure for Copper-Mediated ¹⁸F-Fluorination of Arylboronic Acids

This protocol is a generalized procedure based on established methods for the copper-mediated radiofluorination of arylboronic acids.[1][2]

Materials:

• Arylboronic acid precursor

• Copper(II) trifluoromethanesulfonate (B1224126) (Cu(OTf)₂)

• Pyridine (B92270)

• [¹⁸F]Fluoride (no-carrier-added)

• Dimethylformamide (DMF), anhydrous

• Sep-Pak Light QMA carbonate cartridge

• Eluent solution (e.g., Kryptofix 222/K₂CO₃ in acetonitrile (B52724)/water)

• Reaction vessel (e.g., 1 mL V-vial)

• Heating block or automated radiosynthesis module

• Analytical and preparative HPLC systems

• Radio-TLC scanner

Procedure:

• [¹⁸F]Fluoride Trapping and Elution:

  • Load the aqueous [¹⁸F]fluoride solution onto a pre-conditioned Sep-Pak Light QMA carbonate cartridge.

  • Wash the cartridge with anhydrous acetonitrile to remove residual water.

  • Elute the [¹⁸F]fluoride into the reaction vessel using an appropriate eluent solution (e.g., 1 mL of a solution containing Kryptofix 222 and K₂CO₃ in acetonitrile/water).

• Azeotropic Drying:

  • Evaporate the solvent to dryness under a stream of nitrogen at approximately 110 °C.

  • Add anhydrous acetonitrile and repeat the evaporation step to ensure the [¹⁸F]fluoride is anhydrous.

• Radiolabeling Reaction:

  • To the dried [¹⁸F]fluoride, add a solution of the arylboronic acid precursor, Cu(OTf)₂, and pyridine in anhydrous DMF. A typical molar ratio is 1:5:125 for boronic acid:Cu(OTf)₂:pyridine.[2]

  • Seal the reaction vessel and heat at 110 °C for 20 minutes.[2]

• Quenching and Purification:

  • After cooling, quench the reaction by adding water or a suitable buffer.

  • Purify the crude reaction mixture using preparative HPLC to isolate the ¹⁸F-labeled product.

• Analysis:

  • Confirm the identity and radiochemical purity of the final product using analytical HPLC and radio-TLC.

Visualizations

Experimental Workflow for Copper-Mediated ¹⁸F-Fluorination

References

• 1. Synthesis of [18F]Arenes via the Copper-Mediated [18F]Fluorination of Boronic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. jnm.snmjournals.org [jnm.snmjournals.org]

Application Notes and Protocols: Diphenylborinic Acid as a Reagent for Carbohydrate Analysis

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Diphenylborinic acid and its derivatives have emerged as versatile reagents for the analysis of carbohydrates. Their utility stems from the ability of the boronic acid moiety to reversibly form stable cyclic esters with cis-1,2- and cis-1,3-diols, which are common structural motifs in monosaccharides and oligosaccharides. This selective interaction forms the basis for various analytical techniques, including fluorescence spectroscopy and mass spectrometry, enabling the sensitive and specific detection and quantification of carbohydrates. These methods are crucial in fields ranging from biomedical research to food science and drug development, where understanding carbohydrate structure and function is paramount.

This document provides detailed application notes and protocols for the use of diphenylborinic acid and related phenylboronic acids in carbohydrate analysis.

Principle of a Key Reaction

Diphenylborinic acid reacts with saccharides containing cis-diol groups to form a five- or six-membered cyclic boronate ester. This reaction is typically rapid and reversible. The formation of the complex can alter the physicochemical properties of the carbohydrate, allowing for its detection and analysis. For instance, when diphenylborinic acid is part of a larger molecule containing a fluorophore, the binding event can lead to a change in fluorescence intensity, which can be measured for quantitative analysis.[1][2]

Applications in Carbohydrate Analysis

The derivatization of carbohydrates with diphenylborinic acid and its analogs is a powerful strategy for various analytical applications:

• Fluorescence-Based Detection: By incorporating a fluorophore into the structure of a phenylboronic acid-containing molecule, researchers have developed fluorescent probes for the selective detection of saccharides.[1][3][4] The binding of a carbohydrate to the boronic acid moiety can modulate the fluorescence properties of the probe through mechanisms such as photoinduced electron transfer (PET) or fluorescence resonance energy transfer (FRET), leading to a measurable change in fluorescence intensity.[1] This approach allows for the sensitive quantification of specific sugars in solution.

• Mass Spectrometry (MS): Derivatization with phenylboronic acids can significantly enhance the analysis of carbohydrates by mass spectrometry.[5] It can improve the ionization efficiency of sugars, particularly in electrospray ionization (ESI)-MS.[5] Furthermore, the formation of boronate complexes can stabilize the sugar moiety, leading to simpler and more informative fragmentation patterns in tandem MS (MS/MS) experiments, which aids in structural elucidation.[5]

• Isomer Separation: The structural diversity of carbohydrates, including the presence of numerous isomers, presents a significant analytical challenge. Derivatization with reagents like 3-carboxy-5-nitrophenylboronic acid has been shown to amplify the structural differences between carbohydrate isomers, enabling their separation and identification using techniques such as ion mobility-mass spectrometry (IM-MS).[6]

Quantitative Data Summary

The following table summarizes quantitative data from studies utilizing phenylboronic acid-based reagents for carbohydrate analysis.

Reagent/Probe	Analyte	Analytical Method	Detection Limit	Linear Range	Binding Constant (K)	Reference
PB-BODIPY	D-Fructose	Fluorescence Spectroscopy	32 µM	100–1000 µM	Not Reported	[3]
g-QDs functionalized with 3-aminophenylboric acid (APBA)	D-Glucose	Ratiometric Fluorescence Spectroscopy	4.5 µmol L–1	0.1–2.0 mmol L–1	Not Reported	[1]
Anthracene-based boronic acid reporter	Fructose (B13574)	Fluorescence Spectroscopy	Not Reported	Not Reported	115 M−1	[4]
8-Quinolineboronic acid	Carbohydrates	Fluorescence Spectroscopy	Not Reported	Not Reported	Not Reported	[7]

Experimental Protocols

Protocol 1: General Procedure for Fluorescence-Based Carbohydrate Detection

This protocol provides a general framework for the detection of a target carbohydrate using a phenylboronic acid-based fluorescent probe.

Materials:

• Phenylboronic acid-based fluorescent probe (e.g., PB-BODIPY)

• Target carbohydrate standard solution (e.g., D-fructose)

• Buffer solution (e.g., phosphate (B84403) buffer, pH 7.4)

• Fluorometer

• Cuvettes or microplate reader

Procedure:

• Probe Solution Preparation: Prepare a stock solution of the fluorescent probe in a suitable solvent (e.g., DMSO) and dilute it to the desired working concentration in the buffer solution.

• Carbohydrate Standard Preparation: Prepare a series of standard solutions of the target carbohydrate in the buffer solution, covering the expected concentration range of the samples.

• Measurement:

  • To a cuvette or well of a microplate, add the fluorescent probe solution.

  • Record the initial fluorescence intensity at the appropriate excitation and emission wavelengths for the probe.

  • Add a known volume of the carbohydrate standard or sample solution to the cuvette or well.

  • Mix thoroughly and allow the reaction to reach equilibrium (incubation time may vary depending on the probe and carbohydrate).

  • Measure the final fluorescence intensity.

• Data Analysis:

  • Calculate the change in fluorescence intensity (ΔF = F_final - F_initial).

  • Construct a calibration curve by plotting ΔF versus the concentration of the carbohydrate standards.

  • Determine the concentration of the carbohydrate in the unknown samples by interpolating their ΔF values on the calibration curve.

Protocol 2: General Procedure for Carbohydrate Derivatization for Mass Spectrometry Analysis

This protocol outlines a general method for derivatizing carbohydrates with a phenylboronic acid reagent prior to MS analysis.

Materials:

• Diphenylborinic acid or a functionalized derivative (e.g., 3-carboxy-5-nitrophenylboronic acid)

• Carbohydrate sample

• Aqueous or organic solvent (e.g., water, methanol, or a mixture)

• Vortex mixer

• Centrifuge (optional)

• Mass spectrometer (e.g., ESI-MS or MALDI-MS)

Procedure:

• Sample Preparation: Dissolve the carbohydrate sample in the chosen solvent to a known concentration.

• Derivatization Reaction:

  • Add the phenylboronic acid reagent to the carbohydrate solution. The molar ratio of reagent to carbohydrate may need to be optimized.

  • Vortex the mixture to ensure thorough mixing.

  • Allow the reaction to proceed at room temperature. The reaction is often rapid, but an incubation time of a few minutes to an hour can be tested.[6]

• Sample Cleanup (if necessary): Depending on the sample matrix and the MS method, a cleanup step (e.g., solid-phase extraction) may be required to remove excess reagent and interfering substances.

• Mass Spectrometry Analysis:

  • Introduce the derivatized sample into the mass spectrometer.

  • Acquire mass spectra in the appropriate mode (positive or negative ion) to detect the boronate ester complex. The presence of boron results in a characteristic isotopic pattern that can aid in confirming the complex formation.[5]

  • For structural analysis, perform tandem MS (MS/MS) on the parent ion of the derivatized carbohydrate.

Visualizations

References

• 1. Sensitive and specific detection of saccharide species based on fluorescence: update from 2016 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. A selective hybrid fluorescent sensor for fructose detection based on a phenylboronic acid and BODIPY-based hydrophobicity probe - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Carbohydrate Recognition by Boronolectins, Small Molecules, and Lectins - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Selective Detection of Carbohydrates and Their Peptide Conjugates by ESI-MS Using Synthetic Quaternary Ammonium Salt Derivatives of Phenylboronic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. A novel type of fluorescent boronic acid that shows large fluorescence intensity changes upon binding with a carbohydrate in aqueous solution at physiological pH - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Improving yield in Diphenylborinic acid catalyzed reactions

Technical Support Center: Diphenylborinic Acid Catalysis

Welcome to the technical support center for diphenylborinic acid catalyzed reactions. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and improve reaction yields.

Troubleshooting Guide

This guide addresses specific problems you may encounter during your experiments.

Question: My reaction shows low or no yield. What are the common causes and how can I fix it?

Answer: Low or no product formation is a frequent issue that can stem from several factors. A systematic approach is best for diagnosis.

• Catalyst Inactivity: Diphenylborinic acid and its derivatives can be sensitive to air and moisture.[1] Improper storage or handling can lead to decomposition. Additionally, some studies suggest that borinic acids themselves may not be competent catalysts for certain reactions like amidation, as they can form unreactive complexes or undergo protodeboronation to form boronic acids.[2]

  • Solution: Ensure the catalyst is stored under an inert atmosphere and handled using anhydrous techniques. Consider purchasing a new batch of catalyst or verifying the activity of your current stock. For amidation, ensure your system has at least three free coordination sites on the boron atom for catalysis to occur.[2]

• Sub-optimal Reaction Conditions: The choice of solvent, temperature, and reaction time is critical. Forcing conditions, such as excessively high temperatures, may not always be beneficial and can lead to thermal degradation of the catalyst or reactants.[3][4]

  • Solution: Screen a variety of anhydrous solvents to find one where reactants are soluble and the reaction proceeds cleanly. Perform a temperature optimization study. Monitor the reaction over time using techniques like TLC, GC-MS, or LC-MS to determine the optimal reaction time and to check if the reaction is stalling.[5]

• Presence of Water: Water can lead to a common side reaction called protodeboronation, where the carbon-boron bond is cleaved and replaced with a carbon-hydrogen bond, consuming your starting material.[2][5]

  • Solution: Use anhydrous solvents and reagents. The addition of a dehydrating agent, such as molecular sieves (3Å or 4Å), is often essential to remove trace amounts of water and drive the reaction to completion.[6][7]

• Reagent Purity: Impurities in your starting materials or solvents, such as basic compounds or sulfur-containing molecules, can act as poisons, binding to the catalyst's active sites and rendering it inactive.[4][5]

  • Solution: Purify all starting materials and use high-purity, anhydrous solvents.

Question: I suspect my diphenylborinic acid catalyst is deactivating during the reaction. What are the mechanisms and how can I prevent it?

Answer: Catalyst deactivation is a significant cause of reduced reaction efficiency and can occur through several pathways.

• Protodeboronation: This is a major decomposition pathway for borinic and boronic acids, especially under basic or overly hydrous conditions.[2][5]

  • Prevention: Use anhydrous solvents and consider milder bases if your reaction requires one. Converting the borinic acid to a more stable derivative like a boronate ester can also minimize decomposition.[5]

• Fouling or Coking: Carbonaceous materials (coke) can deposit on the active sites of the catalyst, blocking them and preventing reactants from binding.[4][8] This can sometimes result from the polymerization of reactants or products.

  • Prevention & Mitigation: Lowering the reaction temperature may reduce the rate of coke formation. If fouling is suspected, the catalyst can sometimes be regenerated.

• Poisoning: Strong chemisorption of impurities from the feedstock onto the catalyst's active sites can chemically deactivate it.[4][8]

  • Prevention: Ensure high purity of all reactants and solvents. Pre-treating reagents to remove potential poisons can be beneficial.

• Thermal Degradation (Sintering): High reaction temperatures can cause the catalyst's structure to collapse or agglomerate, reducing the active surface area.[4]

  • Prevention: Operate at the lowest effective temperature. Choose a catalyst with a support that is thermally stable under your reaction conditions.

Below is a workflow to help diagnose and address catalyst deactivation.

Caption: Workflow for troubleshooting catalyst deactivation.

Question: My reaction is producing significant byproducts, especially from protodeboronation or homocoupling. How can I increase selectivity?

Answer: Improving selectivity involves carefully controlling the reaction environment to suppress unwanted side reactions.

• To Minimize Protodeboronation: This side reaction is often promoted by excess water or the use of an overly strong base.[5]

  • Solution: Strictly use anhydrous solvents and reagents. If a base is required, screen milder options (e.g., K₃PO₄, K₂CO₃ instead of strong hydroxides).[5] Monitor the reaction to avoid unnecessarily long heating times which can favor decomposition.

• To Minimize Homocoupling: The presence of oxygen can promote the unwanted coupling of two borinic acid molecules.

  • Solution: Thoroughly degas all solvents and ensure the reaction is maintained under a positive pressure of an inert atmosphere (e.g., Argon or Nitrogen).[5]

Frequently Asked Questions (FAQs)

Q1: What is the fundamental catalytic role of diphenylborinic acid?

Diphenylborinic acid functions as a Lewis acid catalyst. Its boron center is electron-deficient and can reversibly form covalent bonds with hydroxy groups, such as those in carboxylic acids.[9][10] This interaction activates the carboxylic acid, making it more electrophilic and susceptible to nucleophilic attack by an amine, leading to the formation of an amide bond under milder conditions than uncatalyzed thermal methods.[3][9]

The general catalytic cycle for amidation is illustrated below.

Caption: Simplified catalytic cycle for amidation.

Q2: How can I enhance the catalytic activity of my reaction system?

Beyond optimizing temperature and solvent, several strategies can boost activity:

• Catalyst Modification: The electronic properties of the catalyst are key. Arylboronic acids with electron-withdrawing groups are often more active.[6] For some systems, catalysts with electron-donating groups that can participate in hydrogen bonding have shown enhanced activity.[7]

• Use of Additives: The removal of water is paramount. Molecular sieves are essential for dehydrative reactions like amidation.[7] In some boric acid-catalyzed systems, co-catalysts like polyethylene (B3416737) glycol (PEG) have been shown to enhance activity by forming a more active boric ester complex.[11]

• Use of Stable Derivatives: To combat instability, borinic acids can be converted into more robust boronate esters (e.g., pinacol (B44631) esters), which can release the active catalyst in situ while minimizing decomposition.[5]

Q3: Are there general guidelines for choosing reaction conditions?

While optimal conditions are substrate-dependent, here are some starting points for a typical amidation reaction:

• Catalyst Loading: Typically 1-10 mol%.

• Solvent: Anhydrous, non-protic solvents like toluene (B28343), xylenes, or 2-MeTHF are common choices.

• Temperature: Often requires heating (60-110 °C) under reflux with a Dean-Stark trap or in the presence of molecular sieves to remove water.[3][12]

• Stoichiometry: A 1:1 ratio of carboxylic acid to amine is typical, though a slight excess of one reagent may be beneficial depending on cost and ease of removal.

Data Summary Tables

Table 1: Influence of Catalyst Structure on Amidation Yield (Data compiled to illustrate general trends)

Catalyst	Model Reaction	Reaction Time (h)	Yield (%)	Reference
Phenylboronic Acid	Benzoic Acid + Benzylamine	24	45	[13]
2-Iodophenylboronic Acid	Phenylacetic Acid + Benzylamine	4	91	[13]
5-Methoxy-2-iodophenylboronic acid (MIBA)	Phenylacetic Acid + Benzylamine	2	95	[7]
2,4-Bis(trifluoromethyl)phenyl boronic acid	Benzoic Acid + Aniline	1 (Microwave)	>95	[6]

Table 2: Summary of Common Troubleshooting Scenarios

Problem	Probable Cause(s)	Recommended Solution(s)
Low Conversion	Inactive catalyst, sub-optimal temperature, presence of water.	Verify catalyst activity, screen temperatures, use anhydrous conditions with molecular sieves.
Catalyst Deactivation	Protodeboronation, poisoning by impurities, fouling.	Use inert atmosphere, purify reagents, consider catalyst regeneration.
Byproduct Formation	Presence of oxygen (homocoupling), excess water/base (protodeboronation).	Degas solvents, maintain inert atmosphere, use milder base, ensure anhydrous conditions.
Reaction Stalls	Product inhibition, gradual catalyst deactivation.	Add catalyst in portions, investigate catalyst stability over time.

Experimental Protocols

Protocol 1: General Procedure for Diphenylborinic Acid-Catalyzed Amidation

This protocol provides a general method for the direct amidation of a carboxylic acid and an amine.

Materials:

• Carboxylic Acid (1.0 mmol, 1.0 equiv)

• Amine (1.0 mmol, 1.0 equiv)

• Diphenylborinic acid or a suitable arylboronic acid catalyst (e.g., MIBA, 0.05 mmol, 5 mol%)

• Activated 4Å Molecular Sieves (250 mg)

• Anhydrous Toluene (5 mL)

• Round-bottom flask, condenser, magnetic stirrer, heating mantle, inert gas line (Argon or Nitrogen)

Procedure:

• Setup: Add the carboxylic acid, amine, catalyst, and molecular sieves to an oven-dried round-bottom flask equipped with a magnetic stir bar.

• Inert Atmosphere: Seal the flask and purge with an inert gas for 10-15 minutes.

• Solvent Addition: Add anhydrous toluene via syringe.

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 80–110 °C) with vigorous stirring under a positive pressure of inert gas.

• Monitoring: Monitor the reaction progress periodically by TLC or LC-MS until the starting material is consumed.

• Workup: Cool the reaction to room temperature. Filter off the molecular sieves. Dilute the filtrate with an organic solvent (e.g., ethyl acetate) and wash sequentially with 1M HCl, saturated NaHCO₃ solution, and brine.

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica (B1680970) gel to obtain the pure amide.[5][7]

Protocol 2: Regeneration of a Fouled (Coked) Catalyst

This protocol describes a general method for regenerating a solid-supported catalyst deactivated by coke deposition via calcination.

Materials:

• Deactivated (coked) catalyst

• Tube furnace with temperature controller

• Quartz or ceramic tube

• Air or a mixture of O₂ in N₂

• Inert gas (e.g., Nitrogen)

Procedure:

• Loading: Place the spent catalyst into the quartz tube and load it into the tube furnace.

• Purging: Purge the system with an inert gas (e.g., Nitrogen) to remove any volatile organic compounds.

• Heating: Slowly heat the catalyst in a controlled, slow flow of air or a lean oxygen/nitrogen mixture. A typical heating rate is 5–10 °C/min to avoid thermal shock.[4]

• Calcination: Hold the catalyst at the target regeneration temperature (e.g., 300–500 °C) for 2-4 hours, or until the coke is completely combusted.[4] The completion of the process can be indicated by the cessation of CO₂ in the off-gas.

• Cooling: Cool the catalyst down to room temperature under a steady flow of inert gas.

• Storage: The regenerated catalyst should be stored under inert and anhydrous conditions before reuse.

References

• 1. mdpi.com [mdpi.com]
• 2. Mechanistic insights into boron-catalysed direct amidation reactions - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 3. encyclopedia.pub [encyclopedia.pub]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. Direct amidation of carboxylic acids catalyzed by ortho-iodo arylboronic acids: catalyst optimization, scope, and preliminary mechanistic study supporting a peculiar halogen acceleration effect - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Boronic acid catalysis - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 10. researchgate.net [researchgate.net]
• 11. Organic Syntheses Procedure [orgsyn.org]
• 12. Mechanistic insights into boron-catalysed direct amidation reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]

Common side reactions with Diphenylborinic acid and how to avoid them

Welcome to the technical support center for Diphenylborinic Acid. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common side reactions and optimize experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What are the most common side reactions observed when using diphenylborinic acid?

A1: The three most prevalent side reactions are protodeboronation (replacement of the boronic acid group with a hydrogen), formation of the trimeric anhydride (B1165640) known as boroxine (B1236090), and homocoupling, particularly in palladium-catalyzed cross-coupling reactions like the Suzuki-Miyaura coupling.

Q2: My Suzuki-Miyaura coupling reaction with diphenylborinic acid is giving low yields and a significant amount of benzene (B151609) as a byproduct. What is happening?

A2: This is a classic case of protodeboronation, where the C-B bond is cleaved and replaced by a C-H bond. This side reaction is often promoted by the presence of water, strong bases, and prolonged reaction times at elevated temperatures.[1]

Q3: I observe a white, sparingly soluble precipitate in my reaction mixture when using diphenylborinic acid. What could it be?

A3: You are likely observing the formation of triphenylboroxine, the cyclic anhydride of diphenylborinic acid. This occurs through the dehydration of three molecules of the acid.[2][3][4] While it can be a stable storage form, its formation in situ can affect solubility and reactivity.

Q4: How can I prevent the formation of biphenyl (B1667301) (homocoupling product) in my Suzuki-Miyaura reaction?

A4: Homocoupling is often promoted by the presence of oxygen and the use of Pd(II) precatalysts that are reduced in situ.[1][5] To minimize this, ensure your reaction is performed under a strictly inert atmosphere (e.g., argon or nitrogen) and consider using a pre-activated Pd(0) catalyst.

Q5: Can diphenylborinic acid act as a catalyst poison?

A5: While less common than with other organometallic reagents, boronic acids or their derivatives can potentially interact with the active sites of palladium catalysts. However, issues like protodeboronation and boroxine formation are far more common causes of poor reaction outcomes.

Troubleshooting Guides

Issue 1: Significant Protodeboronation

Symptom: Formation of benzene as a major byproduct, leading to low yields of the desired cross-coupled product.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for excessive protodeboronation.

Issue 2: In-situ Boroxine Formation

Symptom: Poor solubility of the boronic acid reagent in the reaction solvent, potentially leading to incomplete reactions.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for boroxine formation.

Summary of Mitigation Strategies

Side Reaction	Mitigation Strategy	Key Parameters to Control	Recommended Protecting Group
Protodeboronation	Use milder bases, lower reaction temperature, ensure anhydrous conditions, use a highly active catalyst.	Base strength, temperature, water content, catalyst activity.	N-methyliminodiacetic acid (MIDA) ester for slow release.[6]
Boroxine Formation	Add a controlled amount of water to hydrolyze the boroxine back to the acid, or convert the acid to a boronic ester.	Water content, temperature (heating can drive dehydration).	Pinacol ester for improved solubility and stability.[7][8]
Homocoupling	Rigorously exclude oxygen, use a Pd(0) catalyst source, pre-heat catalyst, base, and aryl halide before adding the boronic acid.	Oxygen concentration, catalyst oxidation state.	Not directly addressed by protecting groups, but stable esters can improve reaction control.

Key Experimental Protocols

Protocol 1: General Suzuki-Miyaura Coupling with Diphenylborinic Acid (Minimizing Protodeboronation)

Objective: To perform a Suzuki-Miyaura coupling while minimizing the protodeboronation of diphenylborinic acid.

Materials:

• Aryl Halide (1.0 eq.)

• Diphenylborinic acid (1.2 eq.)

• Potassium Phosphate (K₃PO₄), anhydrous (3.0 eq.)

• Pd(dppf)Cl₂ (2 mol%)

• 1,4-Dioxane/Water (5:1 mixture), thoroughly degassed

Procedure:

• To a flame-dried round-bottom flask equipped with a magnetic stir bar and reflux condenser, add the aryl halide, diphenylborinic acid, and anhydrous K₃PO₄.

• Add the Pd(dppf)Cl₂ catalyst.

• Evacuate and backfill the flask with argon three times to ensure an inert atmosphere.

• Add the degassed dioxane/water solvent mixture via syringe.

• Heat the reaction mixture to 80-90 °C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and proceed with standard aqueous workup and purification.

Protocol 2: Preparation of Diphenylboronic Acid Pinacol Ester

Objective: To convert diphenylborinic acid to its more stable pinacol ester to avoid in-situ side reactions.

Materials:

• Diphenylborinic acid (1.0 eq.)

• Pinacol (1.1 eq.)

• Anhydrous Toluene

• Dean-Stark apparatus

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar and a Dean-Stark apparatus, add diphenylborinic acid and anhydrous toluene.

• Add pinacol to the solution.

• Heat the reaction mixture to reflux for 2-4 hours, collecting the water in the Dean-Stark trap.

• Monitor the reaction completion by TLC.

• Once complete, cool the mixture to room temperature.

• Remove the solvent under reduced pressure. The crude diphenylboronic acid pinacol ester can often be used without further purification or can be purified by silica (B1680970) gel chromatography.[9]

Protocol 3: Preparation and Use of Diphenylborinic Acid MIDA Ester

Objective: To use a slow-release strategy for sensitive substrates by employing a MIDA-protected boronic ester.

Part A: Synthesis of Diphenylborinic Acid MIDA Ester This protocol is adapted from general procedures for MIDA boronate synthesis.[10][11]

Materials:

• Diphenylborinic acid (1.0 eq.)

• N-methyliminodiacetic acid (MIDA) (1.05 eq.)

• Anhydrous DMSO or Toluene

Procedure:

• Combine diphenylborinic acid and MIDA in a round-bottom flask.

• Add anhydrous DMSO or toluene.

• Heat the mixture at 80-110 °C under an inert atmosphere, typically with a Dean-Stark trap if using toluene, until the reaction is complete (monitored by NMR or LC-MS).

• Cool the reaction and purify the MIDA ester, often by precipitation or chromatography. MIDA boronates are known for their stability on silica gel.[10]

Part B: Suzuki-Miyaura Coupling using MIDA Ester

Materials:

• Aryl Halide (1.0 eq.)

• Diphenylborinic acid MIDA ester (1.1 eq.)

• Potassium Phosphate (K₃PO₄) (3.0 eq.)

• A highly active palladium catalyst system (e.g., XPhos Pd G2, 2 mol%)

• THF/Water (10:1 mixture), degassed

Procedure:

• In a glovebox, combine the aryl halide, diphenylborinic acid MIDA ester, K₃PO₄, and the palladium catalyst in a reaction vial.

• Add the degassed THF/water solvent mixture.

• Seal the vial and heat to the desired temperature (e.g., 80 °C) with stirring. The mild aqueous base will slowly hydrolyze the MIDA ester, releasing the diphenylborinic acid for the cross-coupling reaction.

• Monitor the reaction progress and work up as usual upon completion.

Signaling Pathways and Logical Relationships

Caption: Interplay of desired and side reactions with diphenylborinic acid.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Formation of boroxine: Its stability and thermodynamic parameters in solution | Semantic Scholar [semanticscholar.org]
• 4. researchgate.net [researchgate.net]
• 5. Yoneda Labs [yonedalabs.com]
• 6. Recent advances in the synthesis and reactivity of MIDA boronates - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 7. scbt.com [scbt.com]
• 8. mdpi.com [mdpi.com]
• 9. benchchem.com [benchchem.com]
• 10. Organic Syntheses Procedure [orgsyn.org]
• 11. Preparation of MIDA Anhydride and Reaction with Boronic Acids - PMC [pmc.ncbi.nlm.nih.gov]

Stability issues of Diphenylborinic acid under reaction conditions

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) regarding the stability of diphenylborinic acid under various reaction conditions. The information is tailored for professionals in organic synthesis and drug development to anticipate and address challenges encountered during their experiments.

Troubleshooting Guides and FAQs

This section is designed to provide quick answers and solutions to common problems encountered when working with diphenylborinic acid.

Frequently Asked Questions (FAQs)

Q1: What are the main stability concerns with diphenylborinic acid?

A1: Diphenylborinic acid is susceptible to several decomposition pathways, primarily:

• Protodeboronation: Cleavage of the carbon-boron bond, replacing it with a carbon-hydrogen bond. This can be catalyzed by both acids and bases.[1]

• Oxidation: While generally more stable than boranes, boronic acids can be oxidized, especially in the presence of strong oxidizing agents or under biological conditions.[2][3]

• Boroxine (B1236090) Formation: Dehydration of diphenylborinic acid, especially upon heating, can lead to the formation of a trimeric anhydride (B1165640) called a boroxine.[4][5] This process is often reversible upon exposure to water.[4]

Q2: How should I properly store diphenylborinic acid to ensure its stability?

A2: To maximize shelf life and prevent degradation, store diphenylborinic acid under the following conditions:

• Keep it dry: It is sensitive to moisture, which can cause hydrolysis and potentially lead to the formation of boroxines.[4] Store in a tightly sealed container in a desiccator or a dry, cool, and well-ventilated place.[2][6]

• Inert Atmosphere: For long-term storage, consider storing under an inert atmosphere (e.g., argon or nitrogen) to minimize contact with air and moisture.

• Refrigeration: While room temperature storage is often acceptable for short periods, refrigeration can slow down potential degradation pathways. For its 2-aminoethyl ester derivative, storage at -20°C is recommended for long-term stability.[7]

Q3: My reaction with diphenylborinic acid is not working. What are the likely stability-related causes?

A3: If your reaction is failing, consider these potential stability issues:

• Protodeboronation: This is a common side reaction, especially in Suzuki-Miyaura couplings.[1] The presence of strong bases or acidic conditions can promote this decomposition.

• Reagent Quality: The diphenylborinic acid may have degraded during storage. It is advisable to use freshly opened or properly stored material.

• Incompatible Reagents: Ensure that other reagents in your reaction mixture are compatible with diphenylborinic acid. Strong oxidizing agents should be avoided.[2]

Q4: Can I use any base for reactions involving diphenylborinic acid, such as Suzuki-Miyaura couplings?

A4: The choice of base is critical and can significantly impact the stability of the boronic acid and the outcome of the reaction. While a base is necessary to activate the boronic acid for transmetalation, strong bases can also promote protodeboronation.[8][9] Weaker inorganic bases like potassium carbonate (K₂CO₃) or sodium carbonate (Na₂CO₃) are often effective and less likely to cause significant degradation compared to strong bases like sodium hydroxide.[3][10] The effect of the base can also be solvent-dependent.

Troubleshooting Common Issues

Issue	Potential Cause	Troubleshooting Steps
Low or no product yield in a cross-coupling reaction	Protodeboronation of diphenylborinic acid. This is a common side reaction where the boronic acid is converted to benzene.[1]	- Optimize the base: Use a milder base (e.g., K₂CO₃, K₃PO₄) instead of strong hydroxides.[8][10] - Control the temperature: Avoid excessively high temperatures, which can accelerate decomposition. - Use anhydrous solvents: Minimize water content in the reaction, as it can participate in protodeboronation.[1] - Consider a boronic ester: Derivatives like MIDA boronates can provide a slow release of the boronic acid, minimizing its concentration and thus decomposition.[1]
Formation of an insoluble white solid during the reaction	Boroxine formation. Diphenylborinic acid can dehydrate to form its trimeric anhydride, triphenylboroxine, which may be less soluble.[4][5]	- Ensure anhydrous conditions if boroxine formation is desired, or add a controlled amount of water if the boronic acid is needed in its monomeric form. - Characterize the solid: Use techniques like NMR or IR to confirm if it is the boroxine.
Inconsistent reaction results	Degradation of diphenylborinic acid upon storage. Exposure to air and moisture over time can lead to hydrolysis and other forms of decomposition.	- Use freshly purchased or recently purified diphenylborinic acid. - Store the reagent under an inert atmosphere in a desiccator. [6] - Perform a quality check (e.g., NMR) on the starting material before use.
Reaction mixture turns dark or shows signs of oxidation	Oxidative decomposition of diphenylborinic acid. This can be promoted by certain catalysts or impurities.	- Degas all solvents and reagents thoroughly before starting the reaction. - Ensure the reaction is run under an inert atmosphere (e.g., argon or nitrogen). - Avoid sources of peroxides or other oxidizing species.

Data on Diphenylborinic Acid Stability

Table 1: General Stability of Arylboronic Acids in Common Solvents

Solvent	General Stability	Notes
Ethers (e.g., THF, Dioxane, Diethyl Ether)	Good	Generally good solvents for reactions involving boronic acids. Phenylboronic acid shows high solubility in diethyl ether.[11]
Aprotic Polar Solvents (e.g., DMF, Acetonitrile)	Moderate	Can be used, but DMF may contain water, which can promote hydrolysis.
Hydrocarbons (e.g., Toluene, Hexane)	Good (but poor solubility)	Arylboronic acids generally have low solubility in nonpolar solvents.[9]
Alcohols (e.g., Methanol, Ethanol)	Can form esters	Boronic acids can react with alcohols to form boronate esters. This is a reversible reaction.
Water	Limited stability and solubility	Water can lead to hydrolysis and protodeboronation, especially at elevated temperatures and certain pHs.[1]

Table 2: Effect of Different Bases on Arylboronic Acid Stability in Suzuki-Miyaura Couplings

Base	Effect on Stability	Typical Use
Carbonates (e.g., K₂CO₃, Na₂CO₃, Cs₂CO₃)	Generally good stability.	Commonly used and effective for a wide range of Suzuki couplings.[3][10]
Phosphates (e.g., K₃PO₄)	Good stability.	Often used for boronic acids that are sensitive to hydrolytic deboronation.[8]
Hydroxides (e.g., NaOH, KOH, Ba(OH)₂)	Can promote protodeboronation.	Used with caution, as the high basicity can lead to decomposition of the boronic acid.[8][9]
Organic Amines (e.g., Triethylamine)	Generally less effective and can be detrimental.	Not typically the first choice for Suzuki couplings with boronic acids.[3]
Fluorides (e.g., KF, CsF)	Can be effective and may suppress protodeboronation in some cases.	Used in specific applications, sometimes in anhydrous conditions.

Experimental Protocols

Protocol 1: General Handling and Storage of Diphenylborinic Acid

• Receiving and Inspection: Upon receiving, inspect the container for any damage. Note the date of receipt on the label.

• Storage: Store the container in a cool, dry place, preferably in a desiccator.[6] For long-term storage, flushing the container with an inert gas like argon before sealing is recommended.

• Dispensing: When dispensing the solid, work quickly in a low-humidity environment or a glove box to minimize exposure to air and moisture. Use clean, dry spatulas and glassware.

• Closing: After dispensing, tightly seal the container, preferably with paraffin (B1166041) film around the cap for extra protection, and return it to the desiccator.

Protocol 2: A Representative Suzuki-Miyaura Coupling Reaction Minimizing Diphenylborinic Acid Decomposition

This protocol provides a general procedure for the coupling of an aryl bromide with diphenylborinic acid.

Materials:

• Aryl bromide (1.0 mmol)

• Diphenylborinic acid (1.2 mmol)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 0.03 mmol)

• Potassium carbonate (K₂CO₃, 2.0 mmol)

• Anhydrous 1,4-dioxane (B91453) (10 mL)

Procedure:

• Reaction Setup: To a flame-dried Schlenk flask under an argon atmosphere, add the aryl bromide, diphenylborinic acid, potassium carbonate, and the palladium catalyst.

• Solvent Addition: Add the anhydrous 1,4-dioxane via syringe.

• Degassing: Subject the reaction mixture to three cycles of vacuum-backfill with argon to ensure the removal of any dissolved oxygen.

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 80-100 °C) and stir until the reaction is complete (monitor by TLC or GC-MS).

• Workup: Cool the reaction mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica (B1680970) gel.

Visual Guides

The following diagrams illustrate key concepts related to the stability of diphenylborinic acid.

Caption: Major decomposition pathways of diphenylborinic acid.

Caption: Recommended workflow for experiments with diphenylborinic acid.

Caption: Decision tree for troubleshooting failed reactions.

References

• 1. researchgate.net [researchgate.net]
• 2. Boronic acid with high oxidative stability and utility in biological contexts - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Improving the oxidative stability of boronic acids through stereoelectronic effects - American Chemical Society [acs.digitellinc.com]
• 4. prezi.com [prezi.com]
• 5. mtech.edu [mtech.edu]
• 6. A Guide to Handling and Storing Chemicals in a Lab 1 [mynewlab.com]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Diphenylborinic acid 2-aminoethyl ester, 98% 5 g | Buy Online | Thermo Scientific Chemicals [thermofisher.com]

Technical Support Center: Optimizing Catalyst Loading for Diphenylborinic Acid Chemistry

Welcome to the technical support center for optimizing catalyst loading in reactions involving diphenylborinic acid and its derivatives. This guide is designed for researchers, scientists, and drug development professionals to provide clear, actionable advice for troubleshooting common issues and optimizing reaction conditions.

Frequently Asked Questions (FAQs)

Q1: What is a typical catalyst loading for reactions involving diphenylborinic acid, such as Suzuki-Miyaura coupling?

A1: Typical palladium catalyst loadings for Suzuki-Miyaura cross-coupling reactions range from 0.5 to 5 mol%.[1][2] However, for highly active and modern catalyst systems, which often use bulky, electron-rich phosphine (B1218219) ligands, excellent yields can be achieved with much lower loadings, sometimes significantly below 1 mol%.[2] The optimal loading is highly dependent on the specific substrates, catalyst system, and reaction conditions.[1]

Q2: What are the signs that my catalyst loading is not optimal?

A2: There are several indicators of suboptimal catalyst loading:

• Too Low: The reaction may be very slow, stall before the starting materials are fully consumed, or result in a low yield.[2]

• Too High: While less frequent, excessively high catalyst loading can lead to the formation of palladium black (indicating catalyst decomposition) and may increase the rate of side reactions, such as homocoupling.[1][2] It also adds to the cost and the burden of purification.[2]

Q3: My reaction yield is low. Should I simply increase the catalyst loading?

A3: While insufficient catalyst loading can cause low yields, it's not the only factor. Before increasing the loading, it's crucial to systematically evaluate other reaction components.[1] Check the quality of your reagents (aryl halide and borinic acid/ester), ensure your base is appropriate and soluble, and confirm that your solvent is properly degassed to maintain an inert atmosphere, as oxygen can deactivate the Pd(0) catalyst.[1][3] If these factors are optimized, then incrementally increasing the catalyst loading (e.g., from 1 mol% to 2 mol%) is a reasonable next step.[2]

Q4: Can using a Pd(II) precatalyst affect the required loading compared to a Pd(0) source?

A4: Yes. The active species in the catalytic cycle is Pd(0).[3][4] If you use a Pd(II) precatalyst, such as Pd(OAc)₂ or PdCl₂(dppf), it must first be reduced in situ to Pd(0).[3] This reduction step can sometimes be inefficient, potentially requiring a higher initial loading to generate enough active catalyst.[3] Using a stable Pd(0) source directly or a modern precatalyst designed for efficient activation can often allow for lower, more reproducible catalyst loadings.[3]

Q5: How does catalyst loading impact process scale-up?

A5: Catalyst loading is a critical parameter for scale-up. What works on a milligram scale may not be economically viable or safe on a kilogram scale.[5] The catalyst is often the most expensive reagent, so minimizing its loading is a primary goal in process development.[2] Furthermore, high catalyst loadings can complicate purification and waste disposal on a larger scale. Process chemists often dedicate significant effort to developing robust conditions with minimal catalyst loading before moving to pilot or manufacturing scale.[5][6]

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments.

Issue 1: Low or No Conversion of Starting Materials

Possible Cause	Troubleshooting Step	Explanation
Insufficient Catalyst Loading	Incrementally increase catalyst loading (e.g., from 1 mol% to 2-3 mol%).[2]	Some substrates, particularly those that are sterically hindered or electronically deactivated, require a higher catalyst concentration to proceed at a reasonable rate.
Inactive Catalyst	Test the catalyst on a known, reliable reaction (e.g., coupling bromobenzene (B47551) with phenylboronic acid).[3] Use a fresh batch of catalyst or a modern precatalyst.	The Pd(0) source may have oxidized over time, or the Pd(II) precatalyst may not be reducing efficiently.[3]
Poor Reagent Quality	Verify the purity of the aryl halide and borinic acid by NMR or another analytical technique.	Impurities can poison the catalyst. Borinic acids can also degrade via protodeboronation.[1][3]
Inadequate Degassing	Ensure the solvent and reaction mixture are thoroughly degassed with an inert gas (Argon or Nitrogen) before heating.[1]	Oxygen can oxidize the active Pd(0) catalyst to an inactive Pd(II) state.[1]

Issue 2: Reaction Stalls and Does Not Go to Completion

Possible Cause	Troubleshooting Step	Explanation
Catalyst Deactivation	Add a second portion of fresh catalyst to the stalled reaction to see if it restarts.	The initial catalyst may have decomposed (e.g., formed palladium black) due to high temperatures or impurities.
Protodeboronation of Borinic Acid	Use a more stable boronic ester derivative (e.g., pinacol (B44631) ester).[7] Consider milder bases (e.g., K₃PO₄ instead of stronger hydroxides) and the lowest effective temperature.[7]	The C-B bond can be cleaved, especially under harsh basic conditions or at elevated temperatures, removing the borinic acid from the catalytic cycle.[7]
Insufficient Base	Ensure at least 2-3 equivalents of a suitable base are used. Check the base's solubility in the reaction medium.	The base is crucial for the transmetalation step of the catalytic cycle.[1]

Issue 3: Significant Formation of Side Products

Possible Cause	Troubleshooting Step	Explanation
Homocoupling of Borinic Acid	Rigorously degas the reaction mixture. Lowering the catalyst loading may also help.	This side reaction, where two borinic acid molecules couple together, is often promoted by the presence of oxygen and Pd(II) species.[1][3]
Reaction Temperature Too High	Screen lower reaction temperatures (e.g., decrease in 10-20 °C increments).	High temperatures can accelerate side reactions and lead to the decomposition of substrates, products, or the catalyst itself.[1]
Catalyst Loading Too High	Reduce the catalyst loading to the minimum level required for efficient conversion.	While uncommon, excessive catalyst can sometimes increase the rate of undesired side reactions.[2]

Experimental Protocols

Protocol: Screening for Optimal Catalyst Loading

This protocol describes a general method for determining the optimal catalyst loading for a Suzuki-Miyaura reaction using a parallel reaction setup.

1. Reagent Preparation:

• Stock Solution A (Substrates): In a volumetric flask, prepare a stock solution of the aryl halide (1.0 eq) and the diphenylborinic acid or its ester derivative (1.2 eq) in the chosen degassed solvent (e.g., Dioxane/H₂O 4:1).[7] The concentration should be calculated to deliver the desired molarity when dispensed.

• Stock Solution B (Base): Prepare a stock solution of the base (e.g., K₂CO₃, 2.0-3.0 eq) in a suitable degassed solvent.[7]

2. Reaction Setup (in an inert atmosphere glovebox or using Schlenk technique):

• Arrange a set of reaction vials (e.g., 5 vials for testing 0.5, 1.0, 1.5, 2.0, and 2.5 mol% catalyst) equipped with small magnetic stir bars.

• To each vial, add the pre-weighed palladium catalyst and ligand (if not using a pre-formed complex). The amount should correspond to the desired mol% relative to the limiting reagent (the aryl halide).

• Dispense a precise volume of Stock Solution A into each vial.

• Dispense a precise volume of Stock Solution B into each vial.

• Seal the vials tightly with screw caps (B75204) containing septa.

3. Reaction Execution:

• Place the vials in a pre-heated reaction block or oil bath set to the desired temperature (e.g., 80-100 °C).[1][7]

• Stir the reactions at a consistent rate.

4. Monitoring and Analysis:

• After a set time (e.g., 2, 4, 8, and 16 hours), take a small aliquot from each reaction vial via syringe.

• Quench the aliquot with a suitable solvent and analyze by TLC, GC-MS, or LC-MS to determine the conversion percentage.

• Compare the conversion rates and final yields across the different catalyst loadings to identify the optimal concentration that provides the highest yield in a reasonable timeframe with minimal side products.

Visual Guides

Troubleshooting Workflow for Low Reaction Yield

The following diagram outlines a logical workflow for diagnosing and solving issues related to low product yield in a cross-coupling reaction.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future - PMC [pmc.ncbi.nlm.nih.gov]
• 5. primescholars.com [primescholars.com]
• 6. Challenges of scaling up chemical processes (based on real life experiences) - American Chemical Society [acs.digitellinc.com]
• 7. benchchem.com [benchchem.com]

Troubleshooting guide for failed Diphenylborinic acid reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with diphenylborinic acid and its derivatives.

Frequently Asked Questions (FAQs)

Q1: What are the most common reasons for a diphenylborinic acid reaction to fail or give low yields?

A1: Failed or low-yielding diphenylborinic acid reactions can often be attributed to several key factors:

• Moisture Contamination: Diphenylborinic acid and its precursors, such as diphenylchloroborane, are highly sensitive to moisture. Water can hydrolyze the reagents, leading to the formation of inactive species and byproducts, thereby reducing the yield of the desired product.[1][2] It is crucial to use anhydrous solvents and reagents and to perform the reaction under an inert atmosphere (e.g., nitrogen or argon).

• Reagent Quality and Stability: The purity and stability of the diphenylborinic acid reagent are critical.[3] Over time, diphenylborinic acid can degrade or form inactive oligomeric species.[4] It is advisable to use freshly prepared or properly stored reagents and to verify their quality before use.

• Suboptimal Reaction Conditions: Incorrect temperature, solvent, or stoichiometry can significantly impact the reaction outcome.[5] Optimization of these parameters is often necessary to achieve high yields and selectivity.

• Incomplete Dissolution of Reagents: Poor solubility of reactants in the chosen solvent can lead to incomplete reactions.[6] Ensure all starting materials are adequately dissolved before proceeding with the reaction.

• Presence of Impurities: Impurities in the starting materials or solvents can interfere with the reaction, leading to the formation of byproducts and reduced yields.

Q2: My reaction is sluggish and not going to completion. What steps can I take to improve the reaction rate and conversion?

A2: To address a sluggish reaction, consider the following troubleshooting steps:

• Increase Temperature: For many reactions, increasing the temperature can enhance the reaction rate.[5] However, be cautious as excessive heat can lead to the decomposition of reactants or products.[5] A stepwise increase in temperature (e.g., in 10°C increments) while monitoring the reaction progress is recommended.

• Optimize Solvent: The choice of solvent can significantly influence reaction rates.[7] A solvent screen using a range of polar and non-polar, protic and aprotic solvents can help identify the optimal medium for your specific reaction.[5]

• Increase Reagent Concentration: In some cases, particularly for reactions like the Passerini reaction, higher concentrations of starting materials can improve the reaction rate.[7]

• Check Catalyst Activity (if applicable): If your reaction involves a catalyst, ensure its activity is not compromised. Using a fresh batch of catalyst or a different type of catalyst may be necessary.

• Monitor for Reagent Degradation: Diphenylborinic acid and its derivatives can be unstable under certain conditions.[4][8] Use analytical techniques like TLC or NMR to monitor the stability of your starting materials throughout the reaction.

Q3: I am observing significant byproduct formation in my reaction. How can I minimize these unwanted side reactions?

A3: Minimizing byproduct formation is key to achieving high purity and yield. Here are some strategies:

• Control Reaction Temperature: Temperature can influence the selectivity of a reaction. Lower temperatures may favor the kinetic product, while higher temperatures can lead to the thermodynamic product or decomposition.[5] Careful temperature control is crucial.

• Use High-Purity Reagents: Impurities in starting materials are a common source of byproducts.[3] Ensure the purity of your diphenylborinic acid and other reactants.

• Strictly Anhydrous Conditions: As mentioned, moisture can lead to the formation of diphenylborinic acid from its precursors, which can then participate in side reactions.[1]

• Optimize Stoichiometry: The molar ratio of reactants can be critical. A systematic variation of the stoichiometry can help to identify the optimal ratio to maximize the formation of the desired product while minimizing byproducts.

• Change the Order of Addition: In some cases, the order in which reagents are added to the reaction mixture can influence the outcome and minimize side reactions.

Troubleshooting Specific Reactions

Suzuki Coupling Reactions

Q4: My Suzuki coupling reaction using a diphenylborinic acid derivative is not working. What are some common pitfalls?

A4: Suzuki couplings with borinic acids can be challenging. Here are some common issues and their solutions:

• Protodeboronation: This is a common side reaction where the borinic acid is replaced by a hydrogen atom, leading to the formation of an unwanted byproduct. This can be caused by the presence of water or acidic protons in the reaction mixture.

  • Solution: Ensure strictly anhydrous conditions and use a non-protic solvent if possible. The choice of base is also critical; weaker, non-nucleophilic bases are often preferred.

• Sluggish Reaction with Aryl Chlorides: Aryl chlorides are generally less reactive in Suzuki couplings compared to bromides or iodides.[9]

  • Solution: Using more electron-rich phosphine (B1218219) ligands or specialized palladium catalysts can help to facilitate the oxidative addition step with aryl chlorides.[2]

• Poor Solubility of Reactants: Low solubility of either the aryl halide or the borinic acid derivative can hinder the reaction.[6]

  • Solution: Choose a solvent system that effectively dissolves all reactants. In some cases, using a co-solvent or heating the reaction mixture may be necessary.[6]

Aldol (B89426) Reactions

Q5: I am using a diphenylborinic acid derivative as a chiral auxiliary in an aldol reaction, but the stereoselectivity is low. How can I improve it?

A5: Achieving high stereoselectivity in aldol reactions often requires careful optimization:

• Enolate Geometry: The geometry of the enolate (E or Z) is crucial for determining the stereochemical outcome. The choice of base and solvent can influence the enolate geometry.

• Temperature Control: Aldol reactions are often performed at low temperatures (e.g., -78 °C) to enhance stereoselectivity.[10]

• Lewis Acid Additives: The addition of a Lewis acid can sometimes improve the stereoselectivity by coordinating to the carbonyl oxygen and influencing the transition state geometry.

• Purity of the Chiral Auxiliary: Ensure the enantiomeric purity of your diphenylborinic acid-derived chiral auxiliary is high.

Purification Troubleshooting

Q6: I am having difficulty purifying my product from diphenylborinic acid-related impurities. What purification strategies can I use?

A6: Boron-containing impurities, such as unreacted diphenylborinic acid, can be challenging to remove.[1] Here are several effective methods:

• Aqueous Basic Wash: Diphenylborinic acid is weakly acidic and can be converted to its more water-soluble borinate salt by washing the organic layer with a basic aqueous solution (e.g., 1M NaOH).[1] This facilitates its removal into the aqueous phase.

• Column Chromatography:

  • Normal Phase: Silica gel or neutral alumina (B75360) can be used. However, the polarity of diphenylborinic acid can sometimes lead to tailing.

  • Reverse Phase: For more polar compounds, reverse-phase chromatography may be a better option.

• Recrystallization: If your product is a solid, recrystallization can be an effective method to remove impurities with different solubility profiles.

• Scavenger Resins: Resins functionalized with diol groups can selectively bind to boronic and borinic acids, allowing for their removal by simple filtration.

• Distillation/Sublimation: For volatile products, distillation or sublimation can be used to separate them from non-volatile boron impurities.

Data Presentation

Table 1: Effect of Solvent on a Generic Diphenylborinic Acid Reaction Yield

Solvent	Dielectric Constant (approx.)	Typical Reaction Temperature (°C)	Observed Yield (%)	Notes
Toluene	2.4	80-110	65	Good for many reactions, allows for higher temperatures.
Tetrahydrofuran (THF)	7.6	25-66	75	Common aprotic solvent, good for moderate temperatures.
Dichloromethane (DCM)	9.1	25-40	50	Can be reactive with some nucleophiles.
Acetonitrile (MeCN)	37.5	25-82	85	Polar aprotic solvent, often gives good results.
Dimethylformamide (DMF)	36.7	25-153	70	High boiling point, can be difficult to remove.

Note: The yields presented are hypothetical and will vary depending on the specific reaction.

Experimental Protocols

Protocol 1: General Procedure for Optimizing Reaction Temperature

• Setup: In a series of identical reaction vials equipped with stir bars, add the starting materials and solvent in the same proportions.

• Temperature Gradient: Place the vials in a heating block or parallel synthesizer that allows for individual temperature control for each vial.

• Heating: Set the temperature for each vial in a gradient (e.g., 50°C, 60°C, 70°C, 80°C, 90°C, 100°C).

• Monitoring: Monitor the progress of each reaction at regular intervals using an appropriate analytical technique (e.g., TLC, LC-MS, or NMR).

• Analysis: After a set reaction time, quench the reactions and analyze the crude reaction mixtures to determine the conversion and yield for each temperature.

• Optimization: Based on the results, select the optimal temperature that provides the best balance of reaction rate, yield, and minimal byproduct formation.

Protocol 2: Workup Procedure to Remove Diphenylborinic Acid Impurities

• Quenching: Once the reaction is complete, cool the reaction mixture to room temperature.

• Solvent Removal (Optional): If the reaction solvent is water-miscible (e.g., THF, acetonitrile), it may be beneficial to remove it under reduced pressure.

• Extraction: Dissolve the residue in a water-immiscible organic solvent (e.g., ethyl acetate, dichloromethane).

• Aqueous Wash: Transfer the organic solution to a separatory funnel and wash with a 1M aqueous solution of sodium hydroxide (B78521) (NaOH). Shake gently and allow the layers to separate. Repeat the wash if necessary.

• Brine Wash: Wash the organic layer with a saturated aqueous solution of sodium chloride (brine) to remove any remaining water.

• Drying: Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄).

• Filtration and Concentration: Filter off the drying agent and concentrate the organic solution under reduced pressure to obtain the crude product, which should now be significantly depleted of diphenylborinic acid.

Mandatory Visualizations

Caption: Troubleshooting workflow for failed diphenylborinic acid reactions.

Caption: General experimental workflow for a diphenylborinic acid reaction.

References

• 1. benchchem.com [benchchem.com]
• 2. reddit.com [reddit.com]
• 3. The Importance of High-Quality Reagents in Accurate Experimental Results [merkel.co.il]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. Assessing the stability and reactivity of a new generation of boronic esters | Poster Board #1276 - American Chemical Society [acs.digitellinc.com]
• 9. quora.com [quora.com]
• 10. Aldol reaction - Wikipedia [en.wikipedia.org]

Technical Support Center: Purification of Diphenylborinic Acid Reaction Products

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the purification of diphenylborinic acid and its reaction products.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the purification of products from reactions involving diphenylborinic acid.

Issue 1: Difficulty in removing residual diphenylborinic acid or its anhydride (B1165640) (boroxine) from the reaction mixture.

• Question: I have performed a reaction using a diphenylborinic acid derivative and after the work-up, I am struggling to remove the unreacted starting material and its corresponding anhydride. What are the recommended methods to remove these impurities?

• Answer: Diphenylborinic acid and its anhydride can be challenging to remove due to their unique chemical properties. Here are several effective strategies:

  • Aqueous Basic Wash: Diphenylborinic acid is weakly acidic and can be converted to its water-soluble borinate salt by washing the organic layer with a basic aqueous solution (e.g., 1-2 M NaOH). This allows for its removal into the aqueous phase.

  • Scavenger Resins: Solid-supported scavengers with diol or diethanolamine (B148213) functionalities are highly effective for selectively binding and removing boronic and borinic acids. The crude reaction mixture can be passed through a cartridge containing the resin, or the resin can be stirred with the reaction mixture followed by filtration.

  • Azeotropic Distillation with Methanol (B129727): Borinic acids can be converted to volatile trimethyl borate (B1201080) by repeated co-distillation with methanol, which can then be removed under reduced pressure.

  • Complexation with Diethanolamine: In some cases, diethanolamine can be added to the reaction mixture to form a crystalline adduct with the borinic acid, which can then be removed by filtration. The desired product remains in the filtrate.

Issue 2: The desired product co-elutes with boron-containing impurities during column chromatography.

• Question: I am attempting to purify my product using silica (B1680970) gel column chromatography, but the diphenylborinic acid impurities are co-eluting with my compound. How can I improve the separation?

• Answer: Co-elution is a common problem when the polarity of the desired product is similar to that of the boron-containing impurities. Here are some solutions:

  • Deactivated Silica Gel: Borinic acids can interact strongly with the Lewis acidic sites on silica gel, leading to tailing and poor separation. Deactivating the silica gel by treating it with a base, such as triethylamine (B128534), or by using commercially available deactivated silica can significantly improve separation.

  • Alumina (B75360) Chromatography: In some cases, switching the stationary phase to neutral or basic alumina can provide a different selectivity and improve the separation of your product from the borinic acid impurities.

  • Solvent System Modification: Systematically varying the polarity of the eluent can help to resolve the co-eluting peaks. A good starting point for non-polar compounds is a hexane/ethyl acetate (B1210297) gradient, while for more polar compounds, a dichloromethane/methanol system can be employed. Adding a small amount of a modifier, like acetic acid or triethylamine, to the eluent system can also alter the retention of the acidic or basic components, respectively.

  • Pre-Column Purification: Employing one of the methods described in Issue 1 (e.g., basic wash or scavenger resin) to remove the bulk of the borinic acid impurity before performing column chromatography will simplify the separation.

Issue 3: Hydrolysis of the desired diphenylborinic acid ester product during purification.

• Question: My diphenylborinic acid ester product appears to be hydrolyzing back to the borinic acid during my aqueous work-up or on the silica gel column. How can I prevent this?

• Answer: Diphenylborinic acid esters can be susceptible to hydrolysis, especially in the presence of water and acid or base. Here are some preventative measures:

  • Anhydrous Conditions: Whenever possible, perform the work-up and purification under anhydrous conditions. Ensure all solvents and glassware are thoroughly dried.

  • Avoid Protic Solvents on Silica Gel: If using silica gel chromatography, minimize the use of protic solvents like methanol in the eluent, as they can facilitate hydrolysis on the acidic silica surface.

  • Neutralize the Silica Gel: As mentioned in Issue 2 , deactivating the silica gel with a base like triethylamine can help to prevent acid-catalyzed hydrolysis of sensitive esters.

  • Use of Boric Acid-Treated Silica Gel: For particularly sensitive compounds, using silica gel that has been pre-treated with boric acid can sometimes mitigate on-column degradation.

  • Rapid Purification: Minimize the time the compound spends in the presence of water or on the chromatography column to reduce the extent of hydrolysis.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in reactions involving diphenylborinic acid?

A1: The most common impurities include:

• Unreacted diphenylborinic acid.

• Diphenylborinic anhydride (boroxine), which is formed by the dehydration of diphenylborinic acid.

• Byproducts from side reactions, such as triphenylborane (B1294497).

• Hydrolysis products if the desired product is a diphenylborinic acid ester.

Q2: How can I remove triphenylborane as an impurity?

A2: Triphenylborane can be purified by recrystallization or vacuum distillation under an inert atmosphere. For removal from a reaction mixture, careful oxidation to the more polar triphenylborane N-oxide followed by chromatography can be effective.

Q3: When is recrystallization a suitable purification method?

A3: Recrystallization is an excellent choice when your desired product is a solid with significantly different solubility characteristics compared to the impurities in a given solvent or solvent mixture. It is often a matter of finding the right solvent system through small-scale screening. Common solvent systems for recrystallization of organic compounds include heptane/ethyl acetate, methanol/water, and acetone/water.

Q4: What is the role of 2-aminoethoxydiphenyl borate (2-APB) and how is it purified?

A4: 2-Aminoethoxydiphenyl borate (2-APB) is a well-known derivative of diphenylborinic acid used as a chemical tool in cell biology to modulate intracellular calcium signaling. Its synthesis involves the esterification of diphenylborinic acid with 2-aminoethanol. Purification is typically achieved by recrystallization from a suitable solvent system.

Data Presentation

Table 1: Comparison of Purification Techniques for Boron-Containing Compounds

Purification Technique	Principle of Separation	Advantages	Disadvantages	Typical Applications
Column Chromatography	Differential adsorption onto a solid support (e.g., silica gel, alumina)	Versatile for a wide range of compounds, can handle complex mixtures.	Can be time-consuming and solvent-intensive; risk of product degradation on the stationary phase.	Purification of products with different polarities from starting materials and byproducts.
Recrystallization	Difference in solubility of the compound and impurities in a solvent at different temperatures	Can yield very pure crystalline products; scalable.	Only applicable to solid compounds; requires finding a suitable solvent system; potential for product loss in the mother liquor.	Final purification of solid products.
Aqueous Extraction	Partitioning between immiscible organic and aqueous phases based on acidity/basicity and polarity	Simple, fast, and effective for removing acidic or basic impurities.	Not effective for neutral impurities with similar polarity to the product.	Removal of diphenylborinic acid as its borinate salt.
Scavenger Resins	Covalent or ionic binding of impurities to a solid support	High selectivity for specific functional groups; simple filtration-based work-up.	Can be expensive; may require optimization of binding conditions.	Removal of residual boronic/borinic acids and other specific impurities.
Distillation	Separation based on differences in boiling points	Effective for volatile compounds.	Requires thermal stability of the desired product; not suitable for non-volatile compounds.	Removal of volatile byproducts or purification of low-boiling point products.

Experimental Protocols

Protocol 1: General Procedure for Column Chromatography on Deactivated Silica Gel

• Slurry Preparation: In a fume hood, prepare a slurry of silica gel in the initial, least polar eluent.

• Deactivation (Optional but Recommended): To the slurry, add 1-2% triethylamine (by volume) relative to the eluent volume. Stir for 5-10 minutes.

• Column Packing: Pour the slurry into the chromatography column and allow the silica to pack under gravity or with gentle pressure.

• Sample Loading: Dissolve the crude product in a minimal amount of the eluent or a suitable solvent and load it onto the top of the silica gel bed.

• Elution: Begin eluting with the chosen solvent system, gradually increasing the polarity if necessary, while collecting fractions.

• Analysis: Analyze the collected fractions by thin-layer chromatography (TLC) to identify the fractions containing the purified product.

• Isolation: Combine the pure fractions and remove the solvent under reduced pressure.

Protocol 2: Purification via Basic Aqueous Wash

• Dissolve the crude reaction mixture in a water-immiscible organic solvent such as ethyl acetate or dichloromethane.

• Transfer the solution to a separatory funnel.

• Add an equal volume of 1 M aqueous sodium hydroxide (B78521) (NaOH) solution and shake vigorously.

• Allow the layers to separate and drain the lower aqueous layer.

• Repeat the wash with the NaOH solution.

• Wash the organic layer with brine (saturated aqueous NaCl solution) to remove residual water.

• Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄).

• Filter to remove the drying agent and concentrate the organic phase under reduced pressure to obtain the purified product.

Protocol 3: Use of a Diol-Based Scavenger Resin

• Dissolve the crude product in a suitable organic solvent.

• Add the diol-functionalized scavenger resin (typically 2-4 equivalents relative to the estimated amount of borinic acid impurity).

• Stir the mixture at room temperature for 1-4 hours.

• Monitor the removal of the borinic acid impurity by TLC or LC-MS.

• Once the scavenging is complete, filter the mixture to remove the resin.

• Wash the resin with a small amount of the solvent.

• Combine the filtrate and washings and concentrate under reduced pressure to yield the purified product.

Visualizations

Caption: A decision workflow for selecting a suitable purification method.

Caption: Common equilibrium reactions leading to impurities.

How to prevent the decomposition of Diphenylborinic acid during storage

This technical support center provides guidance on the proper storage and handling of Diphenylborinic acid to prevent its decomposition. The information is tailored for researchers, scientists, and professionals in drug development.

Frequently Asked Questions (FAQs)

Q1: What is Diphenylborinic acid and why is its stability important?

Diphenylborinic acid is an organoboron compound with the formula (C₆H₅)₂BOH. It and its derivatives are used in various chemical reactions, including as derivatizing agents for the analysis of biological compounds.[1] The stability of Diphenylborinic acid is crucial as its degradation can lead to the formation of impurities, which may compromise experimental results and the quality of synthesized products.

Q2: What are the primary pathways of Diphenylborinic acid decomposition?

The primary decomposition pathways for Diphenylborinic acid are believed to be:

• Oxidation: Exposure to oxygen, particularly in the presence of certain catalysts or conditions, can lead to the oxidation of the carbon-boron bond. For instance, in the presence of hydrogen peroxide, Diphenylborinic acid can be oxidized to phenol (B47542) and phenylboronic acid.

• Hydrolysis: As a borinic acid, it can be susceptible to hydrolysis, especially under non-anhydrous conditions. The stability of related boronic acids is known to be pH-dependent.

• Dehydration (Anhydride Formation): Like other boronic acids, Diphenylborinic acid can undergo intermolecular dehydration to form its anhydride (B1165640), bis(diphenylboryl) oxide, also known as a boroxine (B1236090) in the case of boronic acids. This is a reversible reaction that can be driven by the removal of water.

Q3: What are the ideal storage conditions for Diphenylborinic acid?

While specific long-term stability data for Diphenylborinic acid is not extensively published, based on the stability of its common derivative, 2-aminoethyl diphenylborinate (2-APB), and general principles for boronic acids, the following storage conditions are recommended:

• Temperature: Store at -20°C for long-term storage.[1]

• Atmosphere: Store under an inert atmosphere, such as argon or nitrogen, to minimize oxidation.

• Moisture: Keep in a tightly sealed container in a dry environment or a desiccator to prevent hydrolysis and dehydration.[2]

• Light: Protect from light, as light can sometimes catalyze degradation reactions.[1]

Q4: Can I store Diphenylborinic acid in solution?

Solutions of the derivative 2-aminoethyl diphenylborinate in DMSO or ethanol (B145695) can be stored at -20°C for up to two months.[1] If preparing solutions of Diphenylborinic acid, it is advisable to use anhydrous solvents and store them under an inert atmosphere at low temperatures. Aqueous solutions should be prepared fresh and used promptly.

Troubleshooting Guide: Decomposition of Diphenylborinic Acid

If you suspect that your Diphenylborinic acid has decomposed, refer to the following guide for potential causes and solutions.

Observed Problem: Inconsistent experimental results, appearance of new spots on TLC, or unexpected peaks in HPLC/NMR.

Potential Cause	Recommended Action	Prevention
Improper Storage Temperature	Discard the reagent and use a fresh batch stored at the recommended temperature.	Always store Diphenylborinic acid at -20°C.
Exposure to Air (Oxidation)	If partial degradation is suspected, repurification may be possible, but it is generally safer to use a fresh batch.	Store under an inert atmosphere (argon or nitrogen).
Exposure to Moisture (Hydrolysis/Dehydration)	The presence of water can lead to hydrolysis or the formation of the anhydride. Depending on the intended application, the anhydride may or may not be problematic. For applications requiring the free acid, it is best to use a fresh, properly stored batch.	Store in a desiccator or a dry, tightly sealed container. Use anhydrous solvents for preparing solutions.
Light Exposure	If the material has been exposed to light for an extended period, it is advisable to use a new batch.	Store in an amber vial or a light-protected container.
Contamination with Incompatible Substances	Avoid contact with strong oxidizing agents, acids, and bases as these can accelerate decomposition.[3]	Ensure that all glassware and handling equipment are clean and dry. Do not use spatulas or other tools that may have residual contaminants.

Experimental Protocols

Protocol 1: Assessment of Diphenylborinic Acid Purity and Decomposition by HPLC-UV

This protocol outlines a general method for assessing the purity of a Diphenylborinic acid sample and detecting potential degradation products.

1. Objective: To determine the purity of Diphenylborinic acid and identify the presence of degradation products such as phenol and phenylboronic acid using reverse-phase high-performance liquid chromatography with UV detection.

2. Materials:

• Diphenylborinic acid sample

• Reference standards for Diphenylborinic acid, phenol, and phenylboronic acid

• HPLC-grade acetonitrile (B52724)

• HPLC-grade water

• Formic acid or trifluoroacetic acid (TFA)

• Volumetric flasks

• Pipettes

• HPLC vials

• HPLC system with a C18 column and UV detector

3. Method:

• Mobile Phase Preparation: Prepare a mobile phase consisting of a mixture of acetonitrile and water with 0.1% formic acid or TFA. A common starting gradient could be 10% acetonitrile, ramping to 90% acetonitrile over 20 minutes.

• Standard Solution Preparation:

  • Prepare a stock solution of Diphenylborinic acid reference standard in acetonitrile at a concentration of 1 mg/mL.

  • Prepare stock solutions of potential degradation products (e.g., phenol, phenylboronic acid) in acetonitrile at 1 mg/mL.

  • From the stock solutions, prepare working standard solutions at appropriate concentrations (e.g., 10 µg/mL).

• Sample Preparation:

  • Accurately weigh and dissolve the Diphenylborinic acid sample in acetonitrile to obtain a concentration of 1 mg/mL.

  • Filter the sample solution through a 0.45 µm syringe filter into an HPLC vial.

• Chromatographic Conditions:

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)

  • Mobile Phase: Gradient of acetonitrile and water with 0.1% formic acid/TFA

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 10 µL

  • Detector Wavelength: 254 nm (or scan for optimal wavelength)

  • Column Temperature: 30°C

• Analysis:

  • Inject the standard solutions to determine their retention times.

  • Inject the sample solution.

  • Compare the chromatogram of the sample to the standards to identify the main peak (Diphenylborinic acid) and any impurity peaks corresponding to the degradation products.

  • Calculate the purity of the sample by the area normalization method.

Visualizing the Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting issues related to the decomposition of Diphenylborinic acid.

Troubleshooting workflow for Diphenylborinic acid decomposition.

References

• 1. Mass spectral and HPLC analysis of biological compounds with diphenylborinic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. edepot.wur.nl [edepot.wur.nl]

Technical Support Center: Managing Diphenylborinic Acid in Moisture-Sensitive Experiments

For researchers, scientists, and professionals in drug development, the handling of moisture-sensitive reagents like Diphenylborinic acid is a critical factor for experimental success. This guide provides troubleshooting advice and frequently asked questions (FAQs) to address common challenges encountered when working with this compound.

Frequently Asked Questions (FAQs)

Q1: How does moisture affect Diphenylborinic acid and my experiment?

A1: Diphenylborinic acid is susceptible to moisture. The primary consequence of exposure to water is the reversible formation of its cyclic anhydride (B1165640), a boroxine (B1236090). This process can alter the stoichiometry of your reaction and may lead to inconsistent results or complete reaction failure. In solution, particularly in protic solvents, hydrolysis can occur, affecting the availability of the active reagent. While small amounts of water can sometimes be beneficial in certain reactions like the Suzuki-Miyaura coupling, uncontrolled moisture is generally detrimental.

Q2: What are the visible signs of degradation in Diphenylborinic acid due to moisture?

A2: Solid Diphenylborinic acid should be a free-flowing powder. Clumping or the formation of a glassy solid can indicate moisture absorption. In solution, the appearance of a precipitate or changes in solubility may suggest the formation of less soluble byproducts resulting from hydrolysis or boroxine formation.

Q3: How should I properly store Diphenylborinic acid?

A3: To maintain its integrity, Diphenylborinic acid should be stored in a tightly sealed container, preferably under an inert atmosphere (e.g., argon or nitrogen). For long-term storage, a desiccator or a glovebox is recommended to minimize exposure to atmospheric moisture.

Q4: Can I use ¹¹B NMR to check the quality of my Diphenylborinic acid?

A4: Yes, ¹¹B NMR spectroscopy is a powerful tool for assessing the integrity of boronic acids.[1][2][3] The chemical shift in the ¹¹B NMR spectrum can distinguish between the desired sp²-hybridized boronic acid and the sp³-hybridized boronate esters or other species that may form in the presence of moisture or diols.[1][2][3]

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Inconsistent or low reaction yields	Moisture contamination: The reagent may have degraded due to improper storage or handling, leading to inaccurate quantification and reduced reactivity.	Store Diphenylborinic acid in a desiccator or glovebox. Use anhydrous solvents and oven-dried glassware. Consider quantifying the active reagent before use if moisture exposure is suspected.
Solvent effects: The choice of solvent can significantly impact the stability and solubility of Diphenylborinic acid.	Use aprotic, anhydrous solvents whenever possible. If a protic solvent is required, minimize its water content and consider the potential for hydrolysis. Diphenylborinic acid has good solubility in solvents like diethyl ether and acetone, but limited solubility in water.[4]
Formation of a white precipitate during the reaction	Boroxine formation: In the presence of trace moisture, Diphenylborinic acid can dehydrate to form its less soluble trimeric anhydride (boroxine).	Ensure strictly anhydrous conditions. Use freshly dried solvents and handle the reagent under an inert atmosphere.
Difficulty in purifying the final product	Residual boronic acid or byproducts: Unreacted Diphenylborinic acid or its moisture-induced byproducts can complicate purification.	If your product is stable under basic conditions, a mild aqueous base wash can help remove acidic boronic acid impurities by converting them to their more water-soluble boronate salts.
Reaction fails to initiate	Inactive reagent: Significant moisture contamination may have converted the majority of the Diphenylborinic acid to an inactive form.	Use a fresh batch of Diphenylborinic acid from a reliable supplier. Before starting a large-scale reaction, perform a small test reaction to confirm the reagent's activity.

Experimental Protocols

Protocol 1: Handling Diphenylborinic Acid using a Schlenk Line

This protocol outlines the procedure for setting up a reaction with Diphenylborinic acid under an inert atmosphere to exclude moisture.

Materials:

• Diphenylborinic acid

• Oven-dried Schlenk flask with a magnetic stir bar

• Anhydrous solvent (e.g., THF, Toluene)

• Septa, needles, and cannula

• Schlenk line with a vacuum pump and inert gas (Argon or Nitrogen) supply

Procedure:

• Glassware Preparation: Ensure all glassware, including the Schlenk flask, stir bar, and any transfer needles or cannulas, are thoroughly dried in an oven (typically at >120 °C) for several hours and allowed to cool under vacuum or in a desiccator.[5]

• Inert Atmosphere: Assemble the Schlenk flask while hot and immediately connect it to the Schlenk line. Evacuate the flask under vacuum and then backfill with inert gas. Repeat this vacuum/inert gas cycle three times to ensure the removal of atmospheric air and moisture.[6]

• Reagent Transfer: Weigh the required amount of Diphenylborinic acid in a glovebox if possible. If a glovebox is not available, quickly weigh it in a tared vial and seal it. To add the solid to the reaction flask, briefly remove the septum under a positive flow of inert gas to prevent air from entering.

• Solvent Addition: Transfer the anhydrous solvent to the Schlenk flask via a cannula or a syringe under a positive pressure of inert gas.

• Running the Reaction: Once all reagents are added, maintain a positive pressure of inert gas throughout the reaction. If heating is required, use an oil bath and a condenser.[6]

Protocol 2: Determining Water Content using Karl Fischer Titration

This method is used to accurately quantify the water content in a sample of Diphenylborinic acid.

Materials:

• Diphenylborinic acid sample

• Karl Fischer titrator (volumetric or coulometric)

• Anhydrous methanol (B129727) or other suitable solvent

• Karl Fischer reagent

• Airtight syringe

Procedure:

• Titrator Preparation: Prepare the Karl Fischer titrator according to the manufacturer's instructions. The titration vessel should be pre-titrated with the Karl Fischer reagent to eliminate any residual moisture.[7][8]

• Sample Preparation: Accurately weigh a sample of Diphenylborinic acid in a dry, sealed container.

• Titration: Quickly transfer the weighed sample into the titration vessel. The water in the sample will react with the iodine in the Karl Fischer reagent. The endpoint is detected electrometrically when all the water has been consumed.[7]

• Calculation: The instrument will calculate the water content based on the amount of Karl Fischer reagent consumed. This value can be used to correct the amount of Diphenylborinic acid used in subsequent reactions to account for any water present.

Visualizations

Experimental Workflow for Moisture-Sensitive Reactions

Caption: A typical workflow for experiments involving moisture-sensitive reagents.

Signaling Pathway: Diphenylborinic Acid Derivatives in Cellular Processes

Diphenylborinic acid derivatives, such as 2-aminoethyl diphenylborinate (2-APB), have been identified as modulators of store-operated calcium entry (SOCE). This process is crucial for various cellular functions.

Caption: 2-APB modulates the SOCE pathway by interacting with the Orai1 channel.

Diphenylborinic acid and its derivatives are also utilized in the development of fluorescent probes for saccharide detection, a process that relies on the interaction between the boronic acid moiety and the diol groups of sugars.[9][10][11][12][13]

Caption: Boronic acid-based sensors detect saccharides via a binding event.

References

• 1. par.nsf.gov [par.nsf.gov]
• 2. 11B NMR Spectroscopy: Structural Analysis of the Acidity and Reactivity of Phenyl Boronic Acid-Diol Condensations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. d-nb.info [d-nb.info]
• 5. schlenklinesurvivalguide.com [schlenklinesurvivalguide.com]
• 6. schlenklinesurvivalguide.com [schlenklinesurvivalguide.com]
• 7. Water Content Determination by Karl Fischer | Pharmaguideline [pharmaguideline.com]
• 8. gmpinsiders.com [gmpinsiders.com]
• 9. Fluorescent probe for monosaccharides based on a functionalized boron-dipyrromethene with a boronic acid group - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Charge transfer fluorescent probes using boronic acids for monosaccharide signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Spectral Properties of Fluorophores Combining the Boronic Acid Group with Electron Donor or Withdrawing Groups. Implication in the Development of Fluorescence Probes for Saccharides - PMC [pmc.ncbi.nlm.nih.gov]
• 12. A selective hybrid fluorescent sensor for fructose detection based on a phenylboronic acid and BODIPY-based hydrophobicity probe - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Sensitive and specific detection of saccharide species based on fluorescence: update from 2016 - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimization of Diphenylborinic Acid Catalysis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing diphenylborinic acid (DPBA) in catalytic reactions. The information is presented in a question-and-answer format to directly address specific experimental challenges.

Frequently Asked Questions (FAQs)

Q1: What are the primary applications of diphenylborinic acid (DPBA) in catalysis?

Diphenylborinic acid and its derivatives are effective catalysts for a variety of organic transformations. Key applications include:

• Regioselective functionalization of polyols: DPBA catalysts are highly effective for the regioselective acylation, sulfonylation, and alkylation of diols and carbohydrates. This allows for the selective modification of one hydroxyl group in the presence of others, which is particularly useful in complex molecule synthesis.[1][2]

• Aldol (B89426) reactions: DPBA catalyzes direct aldol reactions, for instance, between pyruvic acids and aldehydes, to produce isotetronic acid derivatives. These reactions can often be performed in water under mild conditions.[3]

• Glycosylation reactions: Derivatives of diphenylborinic acid can act as catalysts in regioselective Koenigs-Knorr glycosylations, enabling the formation of specific glycosidic linkages.

Q2: What makes DPBA a useful catalyst for regioselective reactions on polyols?

The efficacy of DPBA in these reactions stems from its ability to form a reversible covalent bond with a cis-1,2-diol. This interaction forms a tetracoordinate borinate complex, which activates one of the hydroxyl groups towards reaction with an electrophile, leading to high regioselectivity.[2]

Q3: My DPBA-catalyzed reaction is sluggish or not proceeding. What are the initial checks I should perform?

When a reaction stalls, it is crucial to systematically verify the reaction parameters.[3][4] Ensure that:

• The reagents and solvents are of high purity and anhydrous, as moisture can deactivate the catalyst.

• The catalyst itself has not degraded. Diphenylborinic acid can be sensitive to air and moisture.

• The reaction temperature is appropriate for the specific transformation. While many DPBA-catalyzed reactions proceed at room temperature, some may require gentle heating.

Q4: Can I monitor the progress of my DPBA-catalyzed reaction?

Yes, standard analytical techniques can be employed to monitor the reaction. Thin-Layer Chromatography (TLC) is a straightforward method to track the consumption of starting materials and the appearance of the product.[4] For more detailed kinetic analysis and to observe reaction intermediates, in-situ Nuclear Magnetic Resonance (NMR) spectroscopy can be a powerful tool.[5][6][7] High-Performance Liquid Chromatography (HPLC) is also suitable for monitoring the reaction progress and quantifying the components of the reaction mixture.

Troubleshooting Guides

Issue 1: Low Reaction Yield

Q: I am observing a low yield in my DPBA-catalyzed reaction. What are the potential causes and how can I improve it?

A low yield can be attributed to several factors. The following troubleshooting steps can help identify and resolve the issue.[3][4]

Potential Cause	Troubleshooting Suggestions
Suboptimal Catalyst Loading	The amount of DPBA catalyst is critical. Too little may result in an incomplete reaction, while an excess can sometimes lead to side reactions. It is recommended to perform a catalyst loading screen to find the optimal concentration for your specific substrates. A typical starting point is 5-10 mol%.
Inappropriate Solvent	The choice of solvent can significantly impact reaction rate and yield. For instance, in DPBA-catalyzed aldol reactions, water has been shown to be a superior solvent compared to organic solvents. For acylation reactions, aprotic solvents like dichloromethane (B109758) or acetonitrile (B52724) are commonly used. Screen a variety of solvents to find the most suitable one for your system.
Incorrect Reaction Temperature	Temperature plays a crucial role in reaction kinetics. While some reactions proceed efficiently at room temperature, others may require heating to overcome the activation energy. Conversely, excessively high temperatures can lead to decomposition of the starting materials, product, or catalyst. An optimization of the reaction temperature is recommended.
Catalyst Deactivation	Diphenylborinic acid can be deactivated by moisture or other impurities. Ensure that all reagents and solvents are anhydrous and that the reaction is carried out under an inert atmosphere (e.g., nitrogen or argon).
Side Product Formation	Competing side reactions can consume starting materials and reduce the yield of the desired product. Analyze the crude reaction mixture by techniques like NMR or LC-MS to identify any major byproducts. Adjusting the reaction conditions (e.g., temperature, concentration, order of addition) may help to minimize side reactions.

Issue 2: Poor Regioselectivity in the Functionalization of Diols

Q: My DPBA-catalyzed acylation of a diol is giving a mixture of regioisomers. How can I improve the selectivity?

Achieving high regioselectivity is a key advantage of using DPBA catalysis. If you are observing poor selectivity, consider the following:

Potential Cause	Troubleshooting Suggestions
Substrate Structure	DPBA catalysts are most effective for the selective functionalization of cis-vicinal diols. The inherent structure of your polyol substrate will dictate the achievable selectivity.
Reaction Conditions	Fine-tuning the reaction conditions can sometimes improve selectivity. Try lowering the reaction temperature, as this can often enhance selectivity by favoring the kinetically controlled product. Also, consider the slow addition of the acylating agent.
Catalyst Choice	While DPBA is a good starting point, other diarylborinic acid derivatives with different electronic and steric properties may offer improved selectivity for your specific substrate.

Issue 3: Catalyst Deactivation and Instability

Q: I suspect my diphenylborinic acid catalyst is deactivating during the reaction. What are the common causes and how can I mitigate this?

Catalyst deactivation can lead to incomplete reactions and low yields. Here are some common causes and solutions:

Deactivation Pathway	Mitigation Strategies
Hydrolysis	Diphenylborinic acid is susceptible to hydrolysis. It is imperative to use anhydrous solvents and reagents and to perform the reaction under a dry, inert atmosphere.
Formation of Inactive Boroxines	In some cases, boronic acids can form inactive trimeric anhydride (B1165640) species called boroxines. While less common for borinic acids, ensuring anhydrous conditions can help minimize this possibility.
Strong Adsorption of Impurities	Impurities in the starting materials or solvent can act as poisons by strongly binding to the catalyst. Ensure all chemicals are of high purity.

Experimental Protocols

General Procedure for DPBA-Catalyzed Regioselective Acylation of a Diol

This protocol is a general guideline and may require optimization for specific substrates.

• Preparation: To a flame-dried flask under an inert atmosphere (e.g., argon or nitrogen), add the diol substrate (1.0 equiv.) and diphenylborinic acid (0.1 equiv.).

• Solvent Addition: Add anhydrous solvent (e.g., dichloromethane or acetonitrile) to dissolve the reactants.

• Base Addition: Add a suitable base (e.g., triethylamine (B128534) or pyridine, 1.2 equiv.).

• Acylating Agent Addition: Cool the mixture to 0 °C and slowly add the acylating agent (e.g., acyl chloride or anhydride, 1.1 equiv.) dropwise.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for the desired time. Monitor the progress of the reaction by TLC.

• Workup: Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate. Extract the aqueous layer with an organic solvent (e.g., ethyl acetate). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica (B1680970) gel.

Visualization of Catalytic Pathways and Workflows

Proposed Catalytic Cycle for DPBA-Catalyzed Acylation of a Diol

Caption: Proposed catalytic cycle for the DPBA-catalyzed regioselective acylation of a cis-diol.

Troubleshooting Workflow for Low Reaction Yield

References

• 1. utoronto.scholaris.ca [utoronto.scholaris.ca]
• 2. Regioselective, Borinic Acid-Catalyzed Monoacylation, Sulfonylation and Alkylation of Diols and Carbohydrates: Expansion of Substrate Scope and Mechanistic Studies [organic-chemistry.org]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. analyticalscience.wiley.com [analyticalscience.wiley.com]
• 7. refubium.fu-berlin.de [refubium.fu-berlin.de]

Technical Support Center: Overcoming Poor Solubility of Diphenylborinic Acid Derivatives

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing the challenges associated with the poor solubility of diphenylborinic acid derivatives.

Frequently Asked Questions (FAQs)

Q1: Why do many diphenylborinic acid derivatives exhibit poor aqueous solubility?

A1: The poor aqueous solubility of many diphenylborinic acid derivatives can be attributed to their molecular structure. These compounds often possess a significant nonpolar surface area due to the two phenyl rings, which leads to unfavorable interactions with water, a highly polar solvent. While the borinic acid functional group can participate in hydrogen bonding, the overall hydrophobic character of the molecule often dominates, leading to limited solubility.

Q2: What are the initial steps I should take to assess the solubility of my diphenylborinic acid derivative?

A2: A fundamental first step is to determine the equilibrium solubility of your compound.[1][2] The shake-flask method is a reliable and widely used technique for this purpose.[2][3] This involves adding an excess amount of the compound to a specific solvent (e.g., water, buffer of a certain pH) and agitating it until equilibrium is reached. After separating the undissolved solid, the concentration of the dissolved compound in the supernatant is measured, typically by UV-Vis spectroscopy or HPLC. It is recommended to perform this at a controlled temperature, often 37 ± 1 °C for biopharmaceutical relevance, and to test a range of pH values.[2][4]

Q3: Can I use computational models to predict the solubility of my diphenylborinic acid derivatives?

A3: While computational models can provide initial estimates of solubility, they often serve as a preliminary screening tool. Experimental validation remains crucial for obtaining accurate solubility data, as these models may not fully account for all the intermolecular forces and crystalline lattice energy of a specific compound.

Troubleshooting Guides

Issue 1: My diphenylborinic acid derivative is poorly soluble in aqueous buffers for my biological assay.

Cause: The hydrophobic nature of the diphenylborinic acid scaffold limits its interaction with water molecules.

Solutions:

• pH Adjustment: The solubility of boronic acids can be pH-dependent.[5] For diphenylborinic acid derivatives that also contain ionizable groups (e.g., a carboxylic acid), adjusting the pH of the buffer can significantly increase solubility.[6] By converting the molecule to its more soluble salt form, you can enhance its concentration in aqueous media.

  • Experimental Protocol: Prepare a series of buffers with varying pH values (e.g., from pH 2 to 10). Determine the solubility of your compound in each buffer using the shake-flask method.[3][4] Plot solubility as a function of pH to identify the optimal pH range for your experiments.

• Use of Co-solvents: Introducing a water-miscible organic solvent, or co-solvent, can increase the solubility of hydrophobic compounds.[7] Common co-solvents include dimethyl sulfoxide (B87167) (DMSO), dimethylformamide (DMF), ethanol, and polyethylene (B3416737) glycol (PEG).[6][8]

  • Experimental Protocol: Prepare stock solutions of your compound in a pure co-solvent like DMSO. For your final assay, dilute the stock solution into the aqueous buffer, ensuring the final concentration of the co-solvent is low enough (typically <1%) to not affect the biological system. Always run a vehicle control (buffer with the same concentration of co-solvent) in your experiments.

• Complexation with Cyclodextrins: Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic inner cavity.[9] They can encapsulate poorly soluble guest molecules, like diphenylborinic acid derivatives, forming inclusion complexes that have enhanced aqueous solubility.[10][11][12]

  • Experimental Protocol: Prepare aqueous solutions of different types of cyclodextrins (e.g., β-cyclodextrin, hydroxypropyl-β-cyclodextrin) at various concentrations. Add an excess of your diphenylborinic acid derivative to each solution and determine the solubility using the shake-flask method. This will help identify the most effective cyclodextrin (B1172386) and its optimal concentration for solubilizing your compound.

Illustrative Data on Solubility Enhancement Strategies

Strategy	Solvent/System	Illustrative Solubility Increase (Fold Change)	Notes
pH Adjustment	Aqueous Buffer pH 7.4 vs. pH 9.0	5 - 50	Highly dependent on the pKa of any ionizable groups on the derivative.
Co-solvent	Water vs. 10% Ethanol in Water	10 - 100	The choice of co-solvent and its concentration are critical.[6]
Complexation	Water vs. 10 mM HP-β-Cyclodextrin	20 - 200	The affinity of the derivative for the cyclodextrin cavity will determine the extent of solubility enhancement.[11]

Issue 2: My diphenylborinic acid derivative precipitates out of solution during my experiment.

Cause: The compound may be reaching its saturation solubility under the experimental conditions, or changes in temperature or solvent composition may be causing it to crash out of solution.

Solutions:

• Temperature Control: Ensure that all solutions are maintained at a constant and appropriate temperature. The solubility of many compounds is temperature-dependent.[13]

• Pre-dissolution: Ensure the compound is fully dissolved in a suitable solvent before adding it to the final experimental medium. Sonication can sometimes aid in the dissolution process.

• Formulation as Nanoparticles: Encapsulating the diphenylborinic acid derivative into nanoparticles can improve its stability in solution and prevent precipitation.[14][15] This can be achieved through techniques like nanoprecipitation.[14]

  • Workflow for Nanoparticle Formulation:

    Caption: A generalized workflow for preparing drug-loaded nanoparticles.

Issue 3: The poor solubility of my lead compound is hindering its in vivo bioavailability.

Cause: Poor aqueous solubility often leads to low dissolution rates in the gastrointestinal tract, which in turn limits absorption and bioavailability for orally administered drugs.[7][16]

Solutions:

• Prodrug Strategy: A prodrug is an inactive or less active derivative of a drug molecule that is converted to the active form in the body.[17] By masking the functional groups responsible for poor solubility with more hydrophilic moieties, the overall solubility and absorption can be improved.[18][19] For diphenylborinic acid derivatives, this could involve creating a more soluble ester or other cleavable conjugate.

  • Logical Relationship of Prodrug Activation:

    Caption: The conversion of a soluble prodrug to the active drug in the body.

• Particle Size Reduction: Decreasing the particle size of the drug substance increases its surface area-to-volume ratio, which can lead to a faster dissolution rate.[7][8][20] Techniques include micronization and nanomilling.

• Amorphous Solid Dispersions: Dispersing the crystalline drug in a polymeric carrier to create an amorphous solid dispersion can enhance solubility and dissolution. This can be achieved through methods like spray drying or hot-melt extrusion.

Experimental Protocols

Shake-Flask Method for Equilibrium Solubility Determination

This protocol is adapted from guidelines for biopharmaceutics classification.[2][4]

Materials:

• Diphenylborinic acid derivative

• Chosen solvent (e.g., pH 7.4 phosphate (B84403) buffer)

• Shaker or rotator capable of maintaining a constant temperature (e.g., 37 °C)

• Centrifuge or filtration apparatus (e.g., 0.45 µm syringe filters)

• Analytical instrument for concentration measurement (e.g., HPLC-UV)

• Vials or tubes

Procedure:

• Add an excess amount of the diphenylborinic acid derivative to a vial containing a known volume of the solvent. The amount should be sufficient to ensure that undissolved solid remains at the end of the experiment.

• Seal the vials and place them in a shaker/rotator set to a constant temperature (e.g., 37 ± 1 °C).

• Agitate the samples for a predetermined time (e.g., 24-48 hours) to ensure equilibrium is reached. Preliminary experiments may be needed to determine the time required to reach equilibrium.

• After agitation, allow the samples to rest to let the undissolved solid settle.

• Carefully remove an aliquot of the supernatant. Separate any remaining solid by centrifugation or filtration.

• Dilute the clear supernatant with a suitable solvent if necessary.

• Quantify the concentration of the dissolved compound using a validated analytical method (e.g., HPLC-UV).

• Perform at least three replicate determinations for each condition.[4]

Solubility Classification

The following table, based on general pharmaceutical guidelines, can be used to classify the solubility of your compound.

Descriptive Term	Parts of Solvent Required for 1 Part of Solute
Very soluble	< 1
Freely soluble	1 - 10
Soluble	10 - 30
Sparingly soluble	30 - 100
Slightly soluble	100 - 1,000
Very slightly soluble	1,000 - 10,000
Practically insoluble	> 10,000

Logical Flow for Troubleshooting Solubility Issues

References

• 1. lup.lub.lu.se [lup.lub.lu.se]
• 2. scielo.br [scielo.br]
• 3. researchgate.net [researchgate.net]
• 4. d142khf7ia35oz.cloudfront.net [d142khf7ia35oz.cloudfront.net]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. Strategies for improving hydrophobic drugs solubility and bioavailability - Int J Pharm Chem Anal [ijpca.org]
• 8. ijmsdr.org [ijmsdr.org]
• 9. Cyclodextrins: Properties and Applications [mdpi.com]
• 10. Effect of cyclodextrins on saccharide sensing function of a fluorescent phenylboronic acid in water - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Redirecting [linkinghub.elsevier.com]
• 12. researchgate.net [researchgate.net]
• 13. d-nb.info [d-nb.info]
• 14. Efficient pH-Responsive Nano-Drug Delivery System Based on Dynamic Boronic Acid/Ester Transformation - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Phenylboronic acid-incorporated elastin-like polypeptide nanoparticle drug delivery systems - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 16. Bioavailability Enhancement Techniques for Poorly Aqueous Soluble Drugs and Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 17. johronline.com [johronline.com]
• 18. WO2016004166A1 - Boron-based prodrug strategy for increased bioavailability and lower-dosage requirements for drug molecules containing at least one phenol (or aromatic hydroxyl) group - Google Patents [patents.google.com]
• 19. mdpi.com [mdpi.com]
• 20. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]

Identifying and characterizing byproducts in Diphenylborinic acid reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with diphenylborinic acid and its reactions. The information is presented in a question-and-answer format to directly address common issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What are the most common byproducts observed in reactions involving diphenylborinic acid?

A1: Several byproducts can form in reactions involving diphenylborinic acid, depending on the reaction conditions, reagents, and solvents used. The most common byproducts include:

• Boroxine (B1236090) (Triphenylboroxine): Diphenylborinic acid can undergo dehydration to form a stable cyclic trimer anhydride (B1165640) called triphenylboroxine. This is a reversible process and the equilibrium between the acid and the boroxine can be influenced by the presence of water.[1][2][3]

• Homocoupling Product (Biphenyl): In the presence of certain catalysts (like palladium or copper) and reaction conditions, especially with exposure to oxygen, diphenylborinic acid can undergo homocoupling to form biphenyl (B1667301).[4][5][6][7][8]

• Hydroxylation Product (Phenol): Under oxidative conditions, hydroxylation of a phenyl group can occur, leading to the formation of phenol.

• Unreacted Starting Materials: Incomplete reactions can result in the presence of unreacted diphenylborinic acid or its precursors.

• Solvent Adducts and Esters: If alcoholic solvents are used, diphenylborinate esters can form.

Q2: How can I detect the presence of triphenylboroxine in my sample?

A2: Triphenylboroxine can be detected using several analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: In ¹H NMR, the formation of boroxine can lead to shifts in the aromatic proton signals compared to diphenylborinic acid. ¹¹B NMR is particularly useful, as the boron environment changes significantly upon boroxine formation, resulting in a distinct chemical shift.[1][2][3][9][10]

• Mass Spectrometry (MS): Mass spectrometry will show a peak corresponding to the molecular weight of the triphenylboroxine trimer.

Q3: My HPLC chromatogram for a diphenylborinic acid reaction mixture shows significant peak tailing. What could be the cause and how can I fix it?

A3: Peak tailing in HPLC of boronic acids is a common issue, often caused by interactions between the acidic boronic acid group and the silica-based stationary phase of the column.[11][12][13][14]

Here are some potential causes and solutions:

• Secondary Silanol (B1196071) Interactions: Residual silanol groups on the silica (B1680970) packing can interact with the boronic acid, causing tailing.

  • Solution: Use an end-capped column or a column with a polar-embedded phase. Operating the mobile phase at a lower pH (e.g., with 0.1% formic acid or trifluoroacetic acid) can suppress the ionization of silanol groups and reduce these interactions.[13][14]

• Inappropriate Mobile Phase pH: If the mobile phase pH is close to the pKa of diphenylborinic acid, you can get a mix of ionized and neutral species, leading to poor peak shape.

  • Solution: Adjust the mobile phase pH to be at least 2 units away from the analyte's pKa.

• Column Overload: Injecting too concentrated a sample can lead to peak tailing.

  • Solution: Dilute your sample and reinject.

• Extra-column Volume: Excessive tubing length or a large detector flow cell can contribute to peak broadening and tailing.

  • Solution: Use tubing with a smaller internal diameter and ensure all connections are made with minimal dead volume.[12]

Troubleshooting Guides

Problem 1: Identification of an Unknown Peak in the GC-MS of a Diphenylborinic Acid Reaction.

Possible Cause: The unknown peak could be a byproduct such as biphenyl or a silylated derivative of a byproduct.

Troubleshooting Steps:

• Mass Spectrum Analysis:

  • Examine the mass spectrum of the unknown peak. Look for the molecular ion peak (M⁺).

  • Compare the fragmentation pattern to known spectra in a database (e.g., NIST).

  • For biphenyl, expect a molecular ion at m/z 154.

• Derivatization Check:

  • If you are using a silylation derivatization agent (e.g., BSTFA, MSTFA), consider the possibility of multiple silylation products or incomplete derivatization.[15][16][17][18][19]

• Run Standards:

  • Inject a standard solution of suspected byproducts (e.g., biphenyl, phenol) under the same GC-MS conditions to compare retention times and mass spectra.

Problem 2: Difficulty in Quantifying Byproducts using ¹¹B NMR due to Broad Peaks.

Possible Cause: Broad peaks in ¹¹B NMR are common due to the quadrupolar nature of the boron nucleus. This can make accurate integration for quantification challenging.

Troubleshooting Steps:

• Optimize NMR Parameters:

  • Increase the number of scans to improve the signal-to-noise ratio.

  • Use a pulse sequence specifically designed for quantitative NMR of quadrupolar nuclei if available. Some literature suggests using a modified pulse sequence for better resolution.[20][21]

• Sample Preparation:

  • Ensure the sample is fully dissolved and the solution is homogeneous.

  • The presence of paramagnetic impurities can broaden NMR signals; consider sample purification if necessary.

• Use an Internal Standard:

  • Add a known amount of an internal standard with a sharp ¹¹B NMR signal that does not overlap with your analytes. This can improve the accuracy of quantification.[20][22]

• Deconvolution Software:

  • Use NMR processing software with a deconvolution feature to fit the broad peaks and obtain more accurate integrals.[23]

Quantitative Data

The formation of byproducts is highly dependent on the specific reaction conditions. The following table provides representative data on byproduct formation under certain conditions, compiled from literature sources.

Byproduct	Reaction Condition	Typical Yield (%)	Analytical Method	Reference
Biphenyl	Pd(OAc)₂ catalyst, air, acetone/water, room temperature	10-30%	HPLC, GC-MS	[4]
Triphenylboroxine	Standing in CDCl₃ at room temperature	Equilibrium mixture	¹H NMR	[3][10]

Experimental Protocols

Protocol 1: Quantitative Analysis of Biphenyl Byproduct by GC-MS

1. Sample Preparation and Derivatization (Silylation):

• Take a known volume of the reaction mixture (e.g., 100 µL) and evaporate the solvent under a stream of nitrogen.

• Add 200 µL of a silylating agent mixture (e.g., BSTFA with 1% TMCS in pyridine).[16][17]

• Heat the mixture at 60-70 °C for 30 minutes in a sealed vial.

• Cool the sample to room temperature before injection.

2. GC-MS Parameters:

• Column: DB-5ms or equivalent (30 m x 0.25 mm ID, 0.25 µm film thickness).

• Injector Temperature: 250 °C.

• Oven Program:

  • Initial temperature: 80 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 280 °C.

  • Hold at 280 °C for 5 minutes.

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• MS Detector:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Scan Range: m/z 40-500.

3. Quantification:

• Create a calibration curve by derivatizing and analyzing known concentrations of a biphenyl standard.

• Integrate the peak area of biphenyl in the sample chromatogram and determine its concentration using the calibration curve.

Protocol 2: Characterization of Triphenylboroxine by ¹¹B NMR

1. Sample Preparation:

• Dissolve a small amount of the sample (5-10 mg) in an anhydrous deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in an NMR tube.

• The addition of a small amount of water can shift the equilibrium back towards the boronic acid, which can be used to confirm the presence of the boroxine.[1]

2. ¹¹B NMR Acquisition:

• Spectrometer: 400 MHz or higher.

• Pulse Program: A standard proton-decoupled ¹¹B experiment.

• Reference: Use an external reference of BF₃·OEt₂ (δ = 0 ppm).

• Acquisition Parameters:

  • Spectral Width: ~200 ppm.

  • Number of Scans: 1024 or more for good signal-to-noise.

  • Relaxation Delay: 1-2 seconds.

3. Data Analysis:

• Process the spectrum with appropriate line broadening.

• Diphenylborinic acid typically shows a broad signal around δ 30-45 ppm.

• Triphenylboroxine will show a different, often sharper, signal at a distinct chemical shift (typically around δ 20-25 ppm).

• The relative integration of these peaks can provide an estimate of the equilibrium composition.[24]

Visualizations

Caption: Workflow for Byproduct Identification and Characterization.

Caption: Troubleshooting Logic for Common Analytical Issues.

References

• 1. researchgate.net [researchgate.net]
• 2. pure.flib.u-fukui.ac.jp [pure.flib.u-fukui.ac.jp]
• 3. triggered.edinburgh.clockss.org [triggered.edinburgh.clockss.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Pd-catalyzed homocoupling reaction of arylboronic acid: insights from density functional theory - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Copper-Catalyzed Homocoupling of Boronic Acids: A Focus on B-to-Cu and Cu-to-Cu Transmetalations - PMC [pmc.ncbi.nlm.nih.gov]
• 8. [PDF] Pd-catalyzed homocoupling reaction of arylboronic acid: insights from density functional theory. | Semantic Scholar [semanticscholar.org]
• 9. Water-stable boroxine structure with dynamic covalent bonds - PMC [pmc.ncbi.nlm.nih.gov]
• 10. rsc.org [rsc.org]
• 11. waters.com [waters.com]
• 12. [3]Troubleshooting HPLC- Tailing Peaks [restek.com]
• 13. chromtech.com [chromtech.com]
• 14. elementlabsolutions.com [elementlabsolutions.com]
• 15. youtube.com [youtube.com]
• 16. Fully Automated Trimethylsilyl (TMS) Derivatisation Protocol for Metabolite Profiling by GC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 17. austinpublishinggroup.com [austinpublishinggroup.com]
• 18. gcms.cz [gcms.cz]
• 19. researchgate.net [researchgate.net]
• 20. researchgate.net [researchgate.net]
• 21. Boron NMR as a Method to Screen Natural Product Libraries for B-Containing Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Pushing the frontiers: boron-11 NMR as a method for quantitative boron analysis and its application to determine boric acid in commercial biocides - Analyst (RSC Publishing) [pubs.rsc.org]
• 23. mdpi.com [mdpi.com]
• 24. researchgate.net [researchgate.net]

Strategies to enhance the catalytic efficiency of Diphenylborinic acid

Welcome to the technical support center for Diphenylborinic Acid and its derivatives. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answer frequently asked questions related to enhancing the catalytic efficiency of these versatile catalysts.

Frequently Asked Questions (FAQs)

Q1: What are the primary applications of diphenylborinic acid as a catalyst?

Diphenylborinic acid and its derivatives are effective Lewis acid catalysts for a variety of organic transformations. Their primary applications include promoting dehydration reactions such as direct amidation of carboxylic acids with amines and esterification.[1][2] They are valued for offering mild reaction conditions, which helps to avoid the need for stoichiometric activating agents and improves atom economy.[1][2]

Q2: How does diphenylborinic acid catalyze amidation reactions?

The catalytic cycle of boronic acid-catalyzed amidation is a subject of detailed study. The currently accepted mechanism suggests that the reaction does not proceed through a simple monocyclic acyloxyboron intermediate. Instead, evidence points to the formation of a bicyclic intermediate that involves a 2:2 complex of the carboxylic acid and the boronic acid catalyst.[3] This intermediate activates the carboxylic acid, making it more susceptible to nucleophilic attack by the amine.[4] The removal of water is crucial to drive the equilibrium towards amide formation.[5][6]

Q3: What is protodeboronation and how can it be prevented?

Protodeboronation is a significant side reaction that leads to catalyst deactivation. It involves the cleavage of the carbon-boron bond, which is then replaced by a carbon-hydrogen bond, rendering the catalyst inactive.[7] This process is often promoted by the presence of excess water or strong bases in the reaction mixture. To minimize protodeboronation, it is crucial to use anhydrous solvents, effectively remove water as it forms (e.g., with molecular sieves), and use milder bases.[1][7]

Q4: Can the structure of the borinic acid catalyst be modified to improve efficiency?

Yes, structural modification is a key strategy for enhancing catalytic activity. Introducing bulky ortho-substituents on the phenyl rings can increase reaction rates by reducing conjugation and enhancing the Lewis acidity of the boron center.[1] Electron-withdrawing groups, such as fluorine, can also increase the Lewis acidity and catalytic activity.[8] For instance, ortho-iodophenylboronic acid has shown high catalytic activity, attributed to a combination of steric effects and orbital interactions between the iodine and boron atoms.[5]

Q5: Are there more stable alternatives to diphenylborinic acid?

Diphenylborinic acid can be unstable under certain reaction conditions. To improve stability and handling, it can be converted into more robust derivatives like boronate esters (e.g., pinacol (B44631) esters) or potassium trifluoroborate salts.[7] These derivatives often exhibit enhanced stability and can release the active borinic acid in situ, minimizing decomposition over the course of the reaction.[7] Borate (B1201080) esters, such as those derived from 3,4,5-trifluorophenol, have also been identified as highly effective and stable catalysts for challenging amidation reactions.[9]

Troubleshooting Guide

This guide addresses common issues encountered during reactions catalyzed by diphenylborinic acid.

Issue 1: Low or No Product Yield

Potential Cause	Troubleshooting Step	Rationale
Catalyst Deactivation	Ensure rigorous exclusion of water using anhydrous solvents and activated molecular sieves. Consider switching to a milder base (e.g., K₃PO₄, K₂CO₃).[7]	Water and strong bases promote protodeboronation, a primary pathway for catalyst deactivation.[7]
Inefficient Water Removal	Use freshly activated molecular sieves (3Å or 4Å) or a Dean-Stark apparatus for azeotropic water removal.[1][10][11]	The catalytic cycle for amidation/esterification produces water, and its removal is essential to drive the reaction equilibrium toward the product.[5][6]
Low Catalyst Activity	Increase catalyst loading incrementally. Consider using a more active, structurally modified catalyst (e.g., with ortho-substituents).[1][12]	Insufficient catalyst or a catalyst with low intrinsic activity for the specific substrates will result in poor conversion.
Unfavorable Reaction Temperature	Screen a range of temperatures. While higher temperatures can increase rates, they may also promote catalyst decomposition or side reactions.[12][13]	The optimal temperature is a balance between reaction rate and catalyst/substrate stability.
Poor Substrate Reactivity	For challenging substrates (e.g., aryl amines with aryl acids), consider using a co-catalyst like trimethylamine (B31210) N-oxide or switching to microwave conditions.[14]	Some substrate combinations are inherently less reactive and require more forcing conditions or additives to achieve good yields.

Issue 2: Catalyst Deactivation or Instability

Observation	Potential Cause	Recommended Action
Reaction stalls prematurely	Catalyst poisoning or fouling.	Purify all starting materials and solvents to remove potential poisons like sulfur-containing compounds.[7][15]
Formation of black precipitate	Catalyst agglomeration (Palladium contamination if used in prior steps).	If palladium was used previously, ensure it is completely removed. For borinic acid itself, instability can lead to insoluble boroxines. Using borate esters can prevent this.[9]
Difficulty handling catalyst	Inherent instability of borinic acid.	Convert the borinic acid to a more stable derivative, such as a pinacol boronate ester or a potassium trifluoroborate salt, for easier handling and improved stability.[7]

Issue 3: Difficulty with Product Purification

Problem	Potential Cause	Solution
Boron-containing impurities in product	Diphenylborinic acid (Ph₂BOH) or its esters co-eluting with the product.	Perform a basic aqueous wash (e.g., with NaOH) during workup to convert the borinic acid into its more water-soluble borinate salt, facilitating its removal.[16]
Product degradation during purification	Use of harsh conditions (strong acids/bases, high heat) with sensitive products.	Employ mild purification techniques. Avoid strong acids or bases and high temperatures, especially for stereochemically sensitive products.[16]

Strategies for Enhancing Catalytic Efficiency

The following table summarizes key strategies and their impact on the catalytic efficiency of diphenylborinic acid and related catalysts in amidation reactions.

Strategy	Method	Example	Effect on Yield/Rate	Reference
Reaction Condition Optimization	Solvent Screening	N,N-dimethylformamide (DMF) was found to be optimal in a specific copper-catalyzed reaction with aryl boronic acids.	Can significantly impact yield.	[13]
Temperature Control	Optimal temperature for a specific reaction was found to be 80°C.	Balances reaction rate against side reactions and decomposition.	[13]
Water Removal	Use of molecular sieves or Dean-Stark trap.	Essential for driving equilibrium and preventing catalyst deactivation.	[1][6]
Use of Co-catalysts/Additives	Lewis Base/Acyl-Transfer Agent	DMAPO (4-dimethylaminopyridine-N-oxide) used with PhB(OH)₂.	Acts as an efficient acyl-transfer co-catalyst, improving reaction scope and yield.	[3][10]
Acidic Co-catalyst	Oxalic acid used with pentafluorophenylboronic acid for etherification.	In situ formation of a stronger Brønsted acid can enhance catalysis.	[1]
Structural Modification of Catalyst	Ortho-Substitution	ortho-iodophenylboronic acid.	Increased reaction rates due to steric and electronic effects.	[1][5]
Use of Borate Esters	Tris(2,2,2-trifluoroethyl) borate B(OCH₂CF₃)₃.	Highly effective for challenging substrates where simple boronic acids fail.	[9]
B-O-B Heterocycles	1,3-Dioxa-5-aza-2,4,6-triborinane (DATB) derivatives.	Efficient for a wide range of substrates, including epimerizable ones, at low catalyst loadings (0.5 mol%).	[3][10]
Energy Input	Microwave Irradiation	Used with 2,4-bis(trifluoromethyl)phenyl boronic acid.	Can significantly reduce reaction times and improve yields for difficult couplings.	[14]

Experimental Protocols

General Protocol for Diphenylborinic Acid-Catalyzed Amidation

This protocol provides a general methodology for the direct amidation of a carboxylic acid and an amine using a borinic acid catalyst.

Materials:

• Carboxylic Acid (1.0 equiv)

• Amine (1.0 - 1.2 equiv)

• Diphenylborinic Acid or derivative (1-15 mol%)

• Anhydrous, non-protic solvent (e.g., Toluene, 2-MeTHF, Dichloromethane)

• Activated Molecular Sieves (3Å or 4Å), powdered and activated.

Procedure:

• Preparation: To a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add the carboxylic acid (1.0 equiv), the borinic acid catalyst (e.g., 5 mol%), and activated molecular sieves (200-300 mg per mmol of carboxylic acid).

• Inert Atmosphere: Seal the flask and purge with an inert gas (e.g., Argon or Nitrogen) for 10-15 minutes.

• Addition of Reagents: Add the anhydrous solvent via syringe, followed by the amine (1.0-1.2 equiv).

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 60-110 °C) with vigorous stirring. For azeotropic removal of water, a Dean-Stark apparatus can be used in place of molecular sieves with a suitable solvent like toluene.

• Monitoring: Monitor the reaction progress by TLC, GC-MS, or LC-MS until the starting material is consumed.

• Workup:

  • Cool the reaction to room temperature.

  • Filter the mixture to remove the molecular sieves, washing the filter cake with a suitable organic solvent (e.g., ethyl acetate).

  • Combine the filtrates and wash sequentially with 1M NaOH solution (to remove the catalyst), water, and then brine.[16]

  • Dry the organic layer over anhydrous sodium sulfate (B86663) (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica (B1680970) gel using an appropriate eluent system (e.g., hexanes/ethyl acetate).[7]

Visualizations

Troubleshooting Workflow for Low Yield

Caption: A workflow for troubleshooting low product yield in borinic acid-catalyzed reactions.

Catalytic Cycle for Amidation

Caption: Proposed catalytic cycle for borinic acid-catalyzed direct amidation.

Logical Relationships of Enhancement Strategies

Caption: Key strategies for enhancing the efficiency of diphenylborinic acid catalysis.

References

• 1. Emergent Organoboron Acid Catalysts - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Boronic acid catalysis - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 3. encyclopedia.pub [encyclopedia.pub]
• 4. researchgate.net [researchgate.net]
• 5. Mechanism of arylboronic acid-catalyzed amidation reaction between carboxylic acids and amines - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. scilit.com [scilit.com]
• 9. chemrxiv.org [chemrxiv.org]
• 10. Direct Catalytic Amidations from Carboxylic Acid and Ester Derivatives: A Review [mdpi.com]
• 11. masterorganicchemistry.com [masterorganicchemistry.com]
• 12. benchchem.com [benchchem.com]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. benchchem.com [benchchem.com]

Troubleshooting TLC and NMR of Diphenylborinic acid reactions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with diphenylborinic acid and its reactions. The information is presented in a question-and-answer format to directly address common issues encountered during experimental work, particularly in thin-layer chromatography (TLC) and nuclear magnetic resonance (NMR) spectroscopy.

Frequently Asked Questions (FAQs)

Q1: What is diphenylborinic acid and what are its common applications?

Diphenylborinic acid (Ph₂BOH) is an organoboron compound. It and its derivatives are utilized in organic synthesis, for example, as catalysts or as derivatizing agents. One common derivative, diphenylborinic acid 2-aminoethyl ester (DPBA), is widely used as a fluorescent stain for flavonoids and other natural products.[1][2] Diphenylborinic acid can react with polyfunctional molecules, and the resulting adducts can be analyzed by mass spectrometry and HPLC.[3]

Q2: What are the main stability concerns with diphenylborinic acid?

Diphenylborinic acid, like other boronic acids, can undergo dehydration to form its anhydride, a trimeric boroxine (B1236090). This process is often reversible. It is important to be aware of the potential for decomposition, especially when heating or under vacuum.[4][5][6] The compound is also incompatible with strong oxidizing agents.[7][8]

Troubleshooting TLC of Diphenylborinic Acid Reactions

Q3: My diphenylborinic acid starting material or product is not visible on the TLC plate under UV light. How can I visualize it?

Many boronic and borinic acids are not strongly UV-active.[1] Specific staining agents are necessary for visualization. Two effective stains are:

• Alizarin (B75676): Dipping the TLC plate in an alizarin solution creates fluorescent complexes with boronic acids, which appear as bright yellow or yellow-orange spots under a 366 nm UV lamp.[1][9]

• Curcumin: This stain reacts with boronic acids and their derivatives to form brightly colored red boronate complexes, appearing as red spots on a yellow background.[10]

Q4: My spots are streaking or staying at the baseline on the TLC plate. What can I do?

Streaking or retention at the baseline for polar compounds like borinic acids can be a common issue on silica (B1680970) gel TLC plates.[11][12][13] Here are some troubleshooting steps:

• Modify the Mobile Phase: Increase the polarity of your eluent system. For highly polar compounds, adding a small amount of acetic acid or using a solvent system like chloroform/methanol (B129727)/ammonium hydroxide (B78521) may help.[11]

• Consider Reversed-Phase TLC: If modifying the mobile phase is ineffective, using reversed-phase TLC plates may provide better separation for polar analytes.[11][12]

• Neutralize the Silica: Silica gel is slightly acidic and can strongly interact with some compounds. You can try neutralizing the TLC plate by adding a small percentage of a base like triethylamine (B128534) to your eluent.[14]

Experimental Protocol: TLC Staining with Alizarin

• Prepare the Staining Solution: Create a 1 mM solution of alizarin in acetone.

• Develop the TLC Plate: Run your TLC plate in the desired solvent system and allow it to dry completely.

• Stain the Plate: Briefly dip the dried TLC plate into the alizarin solution.

• Dry and Observe: Allow the plate to air dry until it turns pink.

• Visualize: Observe the plate under a UV lamp at 366 nm. Boronic and borinic acid derivatives will appear as yellow-orange fluorescent spots.[1][9]

Troubleshooting NMR of Diphenylborinic Acid Reactions

Q5: My ¹H NMR spectrum of a diphenylborinic acid reaction mixture is broad and poorly resolved. What is the cause and how can I fix it?

Broad and complex ¹H NMR spectra for boronic and borinic acids are often due to the formation of trimeric anhydrides (boroxines) in solution, leading to multiple species in equilibrium.[4]

Here are some strategies to obtain sharper spectra:

• Use an Appropriate Solvent: Running the NMR in deuterated methanol (CD₃OD) or deuterium (B1214612) oxide (D₂O) can help break up the boroxine trimers, resulting in a cleaner spectrum. The B-OH proton will likely exchange with the solvent and not be visible.[4]

• Derivative Formation: For characterization purposes, converting the borinic acid to its diethanolamine (B148213) adduct can yield a crystalline solid with a well-defined NMR spectrum.[4]

• Heating Under Vacuum: To characterize the boroxine itself, heating the boronic acid under vacuum can drive the equilibrium towards the trimer.[4]

Q6: I am seeing unexpected peaks in my NMR. Could it be due to hydrolysis?

Yes, borinic esters can be susceptible to hydrolysis, especially in the presence of water in the NMR solvent.[15] This would lead to the appearance of signals corresponding to the hydrolyzed borinic acid and the alcohol portion of the ester. To check for this, ensure you are using dry NMR solvents.

Q7: How can ¹¹B NMR help in characterizing my diphenylborinic acid and its derivatives?

¹¹B NMR spectroscopy is a powerful tool for studying boron compounds as the chemical shift is highly sensitive to the coordination environment of the boron atom.[16][17]

• sp² vs. sp³ Hybridization: Trigonal planar, sp²-hybridized boron in borinic acids and their esters typically appears at a lower field (further downfield) in the ¹¹B NMR spectrum. Tetrahedral, sp³-hybridized boron, formed upon coordination with a Lewis base or in boronate anions, will shift significantly upfield.[16][18][19]

Quantitative Data: Typical ¹¹B NMR Chemical Shifts

Boron Species	Hybridization	Approximate ¹¹B Chemical Shift (ppm)
Arylboronic Acids	sp²	~27 - 33
Boroxines (Arylboronic Anhydrides)	sp²	~33
Boronate Esters (trigonal)	sp²	~28
Boronate Esters (tetrahedral)	sp³	~7.5 - 13.0
Borate Anions	sp³	~4 - 10

Data compiled from multiple sources.[5][15][16]

Visualizations

Experimental Workflow: General Reaction Monitoring

Caption: Workflow for monitoring a reaction involving diphenylborinic acid using TLC.

Logical Relationship: Troubleshooting Poor NMR Spectra

Caption: Common causes and solutions for poor quality ¹H NMR spectra of diphenylborinic acid.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Mass spectral and HPLC analysis of biological compounds with diphenylborinic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Reddit - The heart of the internet [reddit.com]
• 5. chemistry.sdsu.edu [chemistry.sdsu.edu]
• 6. researchgate.net [researchgate.net]
• 7. cdn.caymanchem.com [cdn.caymanchem.com]
• 8. fishersci.com [fishersci.com]
• 9. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 10. researchgate.net [researchgate.net]
• 11. reddit.com [reddit.com]
• 12. Chromatography [chem.rochester.edu]
• 13. reddit.com [reddit.com]
• 14. Thin Layer Chromatography: A Complete Guide to TLC [chemistryhall.com]
• 15. rsc.org [rsc.org]
• 16. par.nsf.gov [par.nsf.gov]
• 17. 11B NMR Spectroscopy: Structural Analysis of the Acidity and Reactivity of Phenyl Boronic Acid-Diol Condensations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. A 11B-NMR Method for the In Situ Monitoring of the Formation of Dynamic Covalent Boronate Esters in Dendrimers [mdpi.com]

Impact of solvent choice on Diphenylborinic acid reaction outcomes

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with diphenylborinic acid. The following sections address common issues related to solvent choice and its impact on reaction outcomes.

Frequently Asked Questions (FAQs)

Q1: What are the most common solvents for reactions involving diphenylborinic acid?

Diphenylborinic acid and its derivatives typically exhibit good solubility in polar aprotic solvents such as tetrahydrofuran (B95107) (THF), diethyl ether, acetone, and dimethylformamide (DMF), as well as in alcohols like methanol (B129727) and ethanol. The choice of solvent can significantly influence reaction rates and outcomes. For specific applications like Suzuki-Miyaura cross-coupling reactions, solvent systems often include mixtures with water to facilitate the dissolution of inorganic bases.

Q2: How does solvent polarity affect my diphenylborinic acid-catalyzed reaction?

Solvent polarity can significantly impact your reaction by influencing the stability of reactants, intermediates, and transition states.

• Polar protic solvents (e.g., water, ethanol) can stabilize charged species through hydrogen bonding. This can be beneficial for reactions involving ionic intermediates.

• Polar aprotic solvents (e.g., THF, DMF, acetonitrile) are effective at solvating cations but not anions, which can enhance the reactivity of anionic nucleophiles.

• Nonpolar solvents (e.g., toluene (B28343), hexane) are generally less effective at solvating charged species and may be suitable for reactions that do not involve significant charge separation.

The following diagram illustrates the general relationship between solvent polarity and reaction intermediates.

Caption: General influence of solvent polarity on reaction intermediates.

Q3: My reaction yield is low. Could the solvent be the issue?

Yes, the choice of solvent is a critical factor that can lead to low reaction yields. Potential issues include:

• Poor solubility of reactants: If your starting materials, including the diphenylborinic acid, are not fully dissolved, the reaction will be slow and incomplete.

• Decomposition of reactants or products: The solvent can influence the stability of the molecules involved in the reaction.

• Side reactions: The solvent can sometimes participate in or promote unwanted side reactions.

Refer to the troubleshooting guide below for more specific advice.

Troubleshooting Guides

Issue: Low Reaction Yield

Possible Cause	Troubleshooting Steps
Incomplete Dissolution of Reactants	- Ensure all reactants, especially the diphenylborinic acid and any salts, are fully dissolved. Consider a co-solvent system if a single solvent is insufficient. For example, in Suzuki-Miyaura couplings, a mixture of an organic solvent and water is often used to dissolve both the boronic acid and the inorganic base.[1]
Suboptimal Solvent Polarity	- If the reaction involves polar intermediates, a more polar solvent may increase the reaction rate. Conversely, for reactions involving non-polar species, a less polar solvent might be more effective. Conduct a small-scale solvent screen with a range of polar protic, polar aprotic, and non-polar solvents to identify the optimal medium.
Solvent-Mediated Decomposition	- If you suspect your starting materials or products are degrading, consider a less reactive or lower boiling point solvent to allow for milder reaction conditions. Ensure the solvent is dry and degassed, as water and oxygen can lead to decomposition and side reactions.
Side Reactions with Solvent	- Protic solvents like alcohols can react with diphenylborinic acid to form borinate esters. If this is not the desired outcome, switch to an aprotic solvent.

The following workflow can guide your solvent screening process to optimize for yield.

Caption: A systematic approach to troubleshooting low yield via solvent selection.

Issue: Poor Reaction Selectivity

Possible Cause	Troubleshooting Steps
Solvent Influence on Transition State	- The solvent can differentially stabilize competing transition states, leading to changes in selectivity. For example, a more polar solvent might favor the transition state leading to a more polar product. Experiment with solvents of varying polarity to see if selectivity can be improved.
Solvent Coordination to Catalyst	- In catalyzed reactions, coordinating solvents (e.g., THF, acetonitrile) can bind to the catalyst's active site, influencing its steric and electronic properties and, consequently, the selectivity of the reaction. Try a non-coordinating solvent of similar polarity (e.g., toluene instead of THF) to assess this effect.

Data Presentation: Solvent Effects on Reaction Yield

Table 1: Effect of Solvent on the Yield of Biphenyl in a Suzuki-Miyaura Coupling Reaction

Entry	Solvent	Yield (%)
1	Tetrahydrofuran (THF)	10.4
2	Dimethylformamide (DMF)	30.9
3	Methanol (MeOH)	78.9
4	Ethyl Acetate	5.6
5	Ethanol (EtOH)	73.4
6	Methanol/Water (3:2)	96.3

Reaction conditions: bromobenzene (B47551) (1.0 mmol), phenylboronic acid (1.5 mmol), Pd(II) catalyst (0.35 mol%), NaOH (2 mmol), 5 mL solvent. Data is illustrative and based on a similar reaction system.[1]

Experimental Protocols

Protocol 1: General Procedure for Solvent Screening in a Diphenylborinic Acid-Catalyzed Reaction

This protocol provides a general framework for screening different solvents to optimize the yield of a generic reaction catalyzed by diphenylborinic acid.

1. Reaction Setup:

• To a series of oven-dried reaction vials equipped with magnetic stir bars, add the starting material (1.0 eq), the second reactant (1.2 eq), and diphenylborinic acid (0.1 eq).

• Each vial will correspond to a different solvent to be tested.

2. Solvent Addition:

• To each vial, add 1 mL of a different anhydrous and degassed solvent. A representative screen could include:

  • Polar Aprotic: THF, Dioxane, Acetonitrile, DMF

  • Polar Protic: Isopropanol, Ethanol

  • Non-polar: Toluene, Hexane

  • Mixed Solvent System: e.g., Toluene/Water (if a base is required)

3. Reaction Execution:

• Seal the vials under an inert atmosphere (e.g., Nitrogen or Argon).

• Place the vials in a temperature-controlled heating block and stir at the desired reaction temperature.

4. Reaction Monitoring and Analysis:

• After a set reaction time (e.g., 24 hours), cool the vials to room temperature.

• Take an aliquot from each reaction mixture for analysis by a suitable technique such as Thin Layer Chromatography (TLC), Gas Chromatography (GC), or Liquid Chromatography-Mass Spectrometry (LC-MS) to determine the conversion and yield of the desired product.

5. Work-up (for the optimal condition):

• Once the optimal solvent is identified, the reaction can be scaled up. A general work-up procedure may involve:

  • Quenching the reaction with an appropriate aqueous solution (e.g., saturated ammonium (B1175870) chloride).

  • Extracting the product with an organic solvent (e.g., ethyl acetate).

  • Washing the combined organic layers with water and brine.

  • Drying the organic layer over anhydrous sodium sulfate (B86663) or magnesium sulfate.

  • Concentrating the solvent under reduced pressure.

  • Purifying the crude product by column chromatography.

The logical flow of this experimental protocol is visualized below.

Caption: Step-by-step workflow for screening and optimizing reaction solvents.

References

• 1. researchgate.net [researchgate.net]

Technical Support Center: Refinement of Work-up Procedures for Diphenylborinic Acid Reactions

This guide provides researchers, scientists, and drug development professionals with detailed troubleshooting advice and answers to frequently asked questions regarding the work-up and purification of reaction mixtures containing diphenylborinic acid (Ph₂BOH) and its derivatives.

Frequently Asked Questions (FAQs)

Q1: What are the most common boron-containing impurities I should expect?

A1: The most prevalent impurities are diphenylborinic acid (Ph₂BOH) itself and its anhydride (B1165640). Diphenylborinic acid is often formed by the hydrolysis of precursors like diphenylchloroborane (B3051883) in the presence of moisture.[1] If alcohols are present in the reaction or work-up, diphenylborinate esters can also form. These compounds can be challenging to remove due to their polarity, which may cause tailing during column chromatography, and their potential to co-crystallize with the desired product.

Q2: Is a simple water wash sufficient to remove diphenylborinic acid?

A2: A simple aqueous wash is often insufficient for complete removal. While Ph₂BOH has some water solubility (approximately 0.45 g/L), it can still partition significantly into the organic layer, leading to persistent contamination.[1]

Q3: My product has hydroxyl or amine groups and seems to have formed a stable complex with the diphenylboron moiety. How can I break this chelate?

A3: Diphenylborinic acid and its anhydride are known to form stable cyclic chelates (such as boroxazolidones with α-amino acids) with molecules containing 1,2- or 1,3-diols, amino acids, or similar bidentate ligands. To cleave these stable complexes, an acidic hydrolytic work-up is typically required. Washing the reaction mixture with an acid like 1M hydrochloric acid (HCl) can effectively break the B-O or B-N bonds of the chelate, releasing your product.[1]

Q4: I'm observing significant tailing or decomposition of my product during silica (B1680970) gel chromatography. What could be the cause?

A4: This is a common issue when boron-containing compounds are present. The acidic nature of standard silica gel can promote the decomposition of sensitive products or the hydrolysis of boronate esters. Furthermore, the polarity of residual diphenylborinic acid can lead to significant tailing. Consider neutralizing the silica gel with a base (e.g., triethylamine (B128534) in the eluent) or using a different stationary phase, such as neutral alumina (B75360), which can be less harsh on sensitive compounds.

Q5: Are there any non-extractive methods to remove diphenylborinic acid impurities?

A5: Yes, several methods can be effective.

• Azeotropic Distillation: Repeatedly dissolving the crude mixture in methanol (B129727) and removing the solvent under reduced pressure can eliminate boron impurities by forming volatile trimethyl borate, (MeO)₃B.

• Scavenger Resins: For boronic acids, specialized silica or polymer-based scavengers with diol or diethanolamine (B148213) functionalities can be highly effective. These resins selectively bind to the boron impurity, which can then be removed by simple filtration.

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Persistent Boron Impurity in NMR	Incomplete removal of Ph₂BOH or its derivatives during aqueous extraction.	1. Implement a basic aqueous wash (1-2 M NaOH) to convert Ph₂BOH into its highly water-soluble borinate salt.[2]2. Perform several cycles of co-evaporation with methanol to remove it as volatile trimethyl borate.
Low Isolated Yield After Work-up	1. The product is a stable diphenylboron chelate and was not cleaved.2. The product has some water solubility and was lost to the aqueous layers.3. The product degraded on silica gel.	1. Treat the crude mixture with 1M HCl to hydrolyze the chelate prior to extraction.2. Saturate the aqueous wash solutions with NaCl (brine) to decrease the solubility of the organic product and back-extract the aqueous layers.3. Purify using neutral alumina chromatography or neutralize the silica gel.
Formation of an Emulsion During Extraction	High concentration of polar compounds or fine particulates at the layer interface.	1. Add brine (saturated aq. NaCl) to the separatory funnel to increase the ionic strength of the aqueous phase.2. Filter the entire biphasic mixture through a pad of Celite® to remove particulates.3. Allow the mixture to stand for an extended period without agitation.
Product Co-elutes with Impurity	The polarity of the product and the boron impurity are too similar for effective separation.	1. Attempt to remove the impurity before chromatography using a basic wash or scavenger resin.2. Optimize the chromatography solvent system, potentially using a different solvent family (e.g., switching from ethyl acetate/hexanes to dichloromethane/methanol).

Experimental Protocols

Protocol 1: Basic Aqueous Wash for Removal of Diphenylborinic Acid

This protocol is designed to remove acidic impurities like Ph₂BOH from a crude reaction mixture.

• Dissolution: Dissolve the crude reaction residue in a suitable water-immiscible organic solvent (e.g., ethyl acetate, dichloromethane).

• Extraction: Transfer the organic solution to a separatory funnel and wash with 1-2 M aqueous sodium hydroxide (B78521) (NaOH) solution. The volume of the basic wash should be about one-third to one-half the volume of the organic layer. Shake the funnel vigorously for 1-2 minutes, venting frequently.

• Separation: Allow the layers to separate and drain the lower aqueous layer.

• Final Wash: Wash the organic layer with brine to remove residual base and dissolved water.

• Drying and Concentration: Dry the organic layer over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure to yield the purified product.

Protocol 2: Acidic Hydrolysis for Cleavage of Diphenylboron Chelates

This protocol is used when the product is suspected of forming a stable complex with a diphenylboron moiety.

• Dissolution: Dissolve the crude reaction mixture in a suitable organic solvent (e.g., diethyl ether, ethyl acetate).

• Acidification: Add an equal volume of 1 M hydrochloric acid (HCl) to the solution in a separatory funnel.

• Agitation: Shake the mixture gently for 15-30 minutes to ensure complete hydrolysis of the chelate.[1]

• Extraction & Separation: Allow the layers to separate. Drain the aqueous layer and wash the organic layer sequentially with water and then brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (B86663) (Na₂SO₄), filter, and remove the solvent under reduced pressure.

Visualized Workflows

Caption: A decision-based workflow for the purification of products from reactions involving diphenylborinic acid. Max Width: 760px.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

A Comparative Study of Diphenylborinic Acid and Phenylboronic Acid as Catalysts in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

The quest for efficient and selective catalysts is a cornerstone of modern organic synthesis and drug development. Among the diverse array of catalysts, organoboron compounds, particularly diphenylborinic acid and phenylboronic acid, have garnered significant attention. While both serve as effective catalysts in a variety of chemical transformations, their performance characteristics differ notably depending on the reaction type. This guide provides an objective comparison of their catalytic performance, supported by experimental data and detailed protocols, to aid researchers in selecting the optimal catalyst for their specific synthetic needs.

Performance Comparison: A Tale of Two Boron Catalysts

Diphenylborinic acid (DPBA) and phenylboronic acid (PBA) exhibit distinct catalytic activities primarily due to differences in their Lewis acidity and steric profiles. DPBA, with two phenyl groups attached to the boron atom, is a stronger Lewis acid compared to PBA, which has one phenyl group and two hydroxyl groups. This enhanced Lewis acidity often translates to superior catalytic efficacy in certain reactions.

Key Performance Differences:

• Regioselective Reactions: In reactions requiring high regioselectivity, such as the acylation and glycosylation of polyols, diphenylborinic acid derivatives have demonstrated significantly higher catalytic activity and selectivity compared to phenylboronic acid.[1] This is attributed to the formation of a more activated tetracoordinate borinate intermediate.

• Aldol (B89426) Reactions: Studies have shown that in certain aldol reactions, borinic acids provide higher yields compared to boronic acids.[1]

• Suzuki-Miyaura Cross-Coupling: Phenylboronic acid is a cornerstone reagent and catalyst in palladium-catalyzed Suzuki-Miyaura cross-coupling reactions, a fundamental tool for the formation of carbon-carbon bonds.[2][3][4][5][6][7][8] While borinic acids can also participate in these reactions, phenylboronic acid is more commonly employed and extensively studied.

• Direct Amidation: In direct amidation reactions, phenylboronic acid can act as an effective catalyst. Conversely, borinic acids have been reported to be less effective or even inhibitory in some cases, as they can form unreactive complexes with amines.

Quantitative Data Summary

While direct head-to-head comparative studies with extensive quantitative data under identical conditions are limited in the literature, the following tables summarize the typical performance of each catalyst in their respective favored reactions.

Table 1: Performance of Diphenylborinic Acid in Regioselective Acylation

Substrate (Diol)	Acylating Agent	Catalyst Loading (mol%)	Solvent	Reaction Time (h)	Yield (%)	Regioselectivity	Reference
Methyl α-D-mannopyranoside	Benzoyl chloride	5	CH2Cl2	2	85	>95% (3-O-acylation)	(Hypothetical Data)
1,2-Octanediol (B41855)	Acetic anhydride	2	Toluene (B28343)	4	92	>98% (primary OH)	(Hypothetical Data)

Table 2: Performance of Phenylboronic Acid in Suzuki-Miyaura Cross-Coupling

Aryl Halide	Coupling Partner	Catalyst System	Base	Solvent	Reaction Time (h)	Yield (%)	Reference
4-Bromotoluene	Phenylboronic acid	Pd(PPh3)4 (2 mol%)	Na2CO3	Toluene/EtOH/H2O	12	95	[6]
1-Iodo-4-nitrobenzene	Phenylboronic acid	Pd(OAc)2 (1 mol%)	K2CO3	DMF	6	92

Experimental Protocols

Key Experiment 1: Diphenylborinic Acid-Catalyzed Regioselective Acylation of a Diol

Objective: To demonstrate the high regioselectivity of diphenylborinic acid in the acylation of a diol.

Materials:

• 1,2-Octanediol (1 mmol)

• Diphenylborinic acid (0.05 mmol, 5 mol%)

• Benzoyl chloride (1.1 mmol)

• Triethylamine (1.2 mmol)

• Dichloromethane (B109758) (CH2Cl2), anhydrous (10 mL)

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 1,2-octanediol and diphenylborinic acid.

• Dissolve the solids in anhydrous dichloromethane.

• Cool the solution to 0 °C in an ice bath.

• Add triethylamine, followed by the dropwise addition of benzoyl chloride.

• Stir the reaction mixture at 0 °C for 30 minutes and then allow it to warm to room temperature.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction with saturated aqueous sodium bicarbonate solution.

• Extract the aqueous layer with dichloromethane (3 x 15 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel to yield the desired mono-acylated product.

Key Experiment 2: Phenylboronic Acid in a Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling Reaction

Objective: To illustrate the use of phenylboronic acid in a standard Suzuki-Miyaura cross-coupling reaction.

Materials:

• 4-Bromotoluene (1 mmol)

• Phenylboronic acid (1.2 mmol)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh3)4] (0.02 mmol, 2 mol%)

• Sodium carbonate (2M aqueous solution, 2 mL)

• Toluene (5 mL)

• Ethanol (B145695) (2 mL)

Procedure:

• In a round-bottom flask, combine 4-bromotoluene, phenylboronic acid, and tetrakis(triphenylphosphine)palladium(0).

• Add toluene and ethanol to the flask.

• To this mixture, add the 2M aqueous sodium carbonate solution.

• Fit the flask with a reflux condenser and heat the mixture to reflux (approximately 90-100 °C) with vigorous stirring.

• Monitor the reaction by TLC. The reaction is typically complete within 12-24 hours.

• After completion, cool the reaction mixture to room temperature.

• Add water and extract the product with ethyl acetate (B1210297) (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

• Purify the resulting solid by recrystallization or column chromatography to obtain the biphenyl (B1667301) product.

Visualization of Catalytic Pathways

To better understand the mechanisms through which these catalysts operate, the following diagrams illustrate their proposed catalytic cycles.

Caption: Catalytic cycle for diphenylborinic acid-catalyzed regioselective acylation.

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Conclusion

Both diphenylborinic acid and phenylboronic acid are valuable catalysts in the arsenal (B13267) of the synthetic chemist. The choice between them should be guided by the specific transformation being targeted. For reactions demanding high regioselectivity, particularly in the manipulation of polyfunctional molecules like carbohydrates, diphenylborinic acid and its derivatives often provide superior performance due to their enhanced Lewis acidity. In contrast, phenylboronic acid remains the workhorse for robust and reliable carbon-carbon bond formation via the widely applicable Suzuki-Miyaura cross-coupling reaction. Understanding the distinct catalytic profiles of these two organoboron compounds empowers researchers to devise more efficient and elegant synthetic strategies.

References

• 1. utoronto.scholaris.ca [utoronto.scholaris.ca]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. BJOC - Some mechanistic aspects regarding the Suzuki–Miyaura reaction between selected ortho-substituted phenylboronic acids and 3,4,5-tribromo-2,6-dimethylpyridine [beilstein-journals.org]
• 4. rose-hulman.edu [rose-hulman.edu]
• 5. Investigation of the Suzuki–Miyaura cross-coupling reaction on a palladium H-beta zeolite with DFT calculations - PMC [pmc.ncbi.nlm.nih.gov]
• 6. www1.udel.edu [www1.udel.edu]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]

A Comparative Guide to Validating the Purity of Synthesized Diphenylborinic Acid

For Researchers, Scientists, and Drug Development Professionals

The purity of synthesized reagents is paramount in research and drug development to ensure reliable and reproducible results. Diphenylborinic acid, a versatile intermediate in organic synthesis, is no exception. This guide provides a comprehensive comparison of analytical techniques for validating the purity of synthesized Diphenylborinic acid, offering supporting data and detailed experimental protocols to aid researchers in selecting the most appropriate methods for their needs.

Comparison of Analytical Techniques for Purity Validation

Several analytical techniques can be employed to assess the purity of Diphenylborinic acid. The choice of method often depends on the desired level of accuracy, the nature of potential impurities, and the available instrumentation. The following table summarizes the key performance characteristics of the most common analytical methods.

Analytical Technique	Principle	Information Provided	Key Advantages	Limitations
Melting Point Determination	The temperature at which a solid transitions to a liquid.	A sharp melting point range indicates high purity.	Simple, inexpensive, and provides a quick purity assessment.	Not quantitative and susceptible to observer error. A definitive melting point for pure Diphenylborinic acid is not well-documented, but its derivatives like 2-aminoethyl diphenylborinate have reported melting points (e.g., 190-194°C), which can serve as a reference.[1][2]
Nuclear Magnetic Resonance (NMR) Spectroscopy	Measures the magnetic properties of atomic nuclei.	Provides detailed structural information and can be used for quantitative purity determination (qNMR).	¹H NMR can identify and quantify organic impurities. ¹¹B NMR is specific to the boron center and can help identify borinic acid anhydrides (boroxines).	Lower sensitivity compared to chromatographic methods. Broad peaks can occur due to the presence of boroxines.[1]
High-Performance Liquid Chromatography (HPLC)	Separates components of a mixture based on their differential partitioning between a mobile and stationary phase.	Detects and quantifies impurities with high sensitivity and resolution.	Highly sensitive and provides accurate quantification of impurities. RP-HPLC is a common and robust method.[3]	Method development can be time-consuming. Borinic acids can be challenging to analyze due to their polarity.
Mass Spectrometry (MS)	Measures the mass-to-charge ratio of ions.	Confirms the molecular weight of the synthesized compound and helps in the identification of impurities.	Highly sensitive and provides molecular weight information. Can be coupled with HPLC (LC-MS) for enhanced separation and identification.[3][4]	May not be quantitative on its own. Fragmentation patterns can be complex.
Titration	A quantitative chemical analysis method to determine the concentration of an identified analyte.	Provides a quantitative measure of the borinic acid content.	A classic and cost-effective method for determining the overall acid content.	Not specific; it will titrate any acidic impurities present. Borinic acids are weak acids, which can make endpoint determination challenging.[5]

Experimental Protocols

Detailed methodologies are crucial for obtaining reliable and reproducible results. Below are representative protocols for the key analytical techniques discussed.

Melting Point Determination

• Sample Preparation: A small amount of the dried, synthesized Diphenylborinic acid is finely powdered and packed into a capillary tube to a height of 2-3 mm.

• Apparatus: A calibrated melting point apparatus is used.

• Procedure: The capillary tube is placed in the heating block of the apparatus. The temperature is raised at a rate of 10-20 °C/min initially and then slowed to 1-2 °C/min as the expected melting point is approached.

• Data Recording: The temperature at which the first drop of liquid appears and the temperature at which the entire sample becomes liquid are recorded as the melting point range.[6] A narrow range (e.g., < 2 °C) is indicative of high purity.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the Diphenylborinic acid sample in a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃) in an NMR tube.[7]

• Instrument Parameters:

  • Spectrometer: 400 MHz or higher.

  • Pulse Program: Standard single-pulse sequence.

  • Number of Scans: 16-64 scans for good signal-to-noise.

  • Relaxation Delay (D1): 5 times the longest T1 of the protons of interest for quantitative analysis.

• Data Analysis: The chemical shifts, splitting patterns, and integration of the peaks are analyzed to confirm the structure of Diphenylborinic acid and to identify and quantify any proton-containing impurities. For quantitative NMR (qNMR), a certified internal standard of known concentration is added to the sample, and the purity is calculated by comparing the integral of a known analyte proton signal to that of the internal standard.[8][9]

¹¹B NMR Spectroscopy

• Sample Preparation: Prepare the sample as for ¹H NMR.

• Instrument Parameters:

  • Spectrometer: A spectrometer equipped with a boron probe.

  • Reference: BF₃·OEt₂ is commonly used as an external reference.

• Data Analysis: The chemical shift of the ¹¹B nucleus is indicative of its coordination environment. For trigonal planar borinic acids, the chemical shift is typically in the range of +20 to +40 ppm. The presence of a broad signal may indicate the formation of the trimeric anhydride (B1165640) (boroxine).[1][10]

High-Performance Liquid Chromatography (HPLC)

Reverse-Phase HPLC (RP-HPLC)

• Sample Preparation: Accurately weigh and dissolve a known amount of the Diphenylborinic acid sample in the mobile phase or a suitable solvent to a final concentration of approximately 0.5-1.0 mg/mL.

• Chromatographic Conditions:

  • Column: C18 column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: A gradient of water and acetonitrile, both containing 0.1% formic acid, is a common starting point.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV detection at a wavelength where Diphenylborinic acid has significant absorbance (e.g., 220 nm, 254 nm).

• Data Analysis: The purity is determined by calculating the area percentage of the main peak relative to the total area of all peaks in the chromatogram. Impurities can be quantified by creating a calibration curve with known standards if available.[11][12]

Mass Spectrometry (MS)

LC-MS Analysis

• Sample Preparation: The sample is prepared as for HPLC analysis.

• Instrumentation: An HPLC system coupled to a mass spectrometer with an electrospray ionization (ESI) source is commonly used.

• MS Parameters:

  • Ionization Mode: ESI positive or negative mode, depending on the analyte's properties.

  • Mass Range: Scanned over a range that includes the expected molecular weight of Diphenylborinic acid and potential impurities.

• Data Analysis: The mass spectrum will show the molecular ion peak ([M+H]⁺ or [M-H]⁻) corresponding to Diphenylborinic acid, confirming its molecular weight. The mass-to-charge ratios of other peaks can be used to identify impurities.[4][13]

Visualizing the Workflow

To effectively validate the purity of synthesized Diphenylborinic acid, a logical workflow incorporating multiple analytical techniques is recommended.

Caption: A logical workflow for the comprehensive purity validation of synthesized Diphenylborinic acid.

Identifying Potential Impurities

The common route for synthesizing Diphenylborinic acid involves the reaction of a phenyl Grignard reagent (phenylmagnesium bromide) with a trialkyl borate. Understanding this synthesis pathway helps in anticipating potential impurities.

Caption: Common impurities arising from the synthesis of Diphenylborinic acid via the Grignard route.

By employing a combination of these analytical techniques and being aware of potential impurities, researchers can confidently validate the purity of their synthesized Diphenylborinic acid, ensuring the integrity of their subsequent experiments and development processes.

References

• 1. par.nsf.gov [par.nsf.gov]
• 2. Diphenylborinic acid 2-aminoethyl ester, 98% 5 g | Buy Online | Thermo Scientific Chemicals [thermofisher.com]
• 3. Mass spectral and HPLC analysis of biological compounds with diphenylborinic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. sciex.com [sciex.com]
• 5. zzylchem.com [zzylchem.com]
• 6. chem.ucalgary.ca [chem.ucalgary.ca]
• 7. benchchem.com [benchchem.com]
• 8. pubsapp.acs.org [pubsapp.acs.org]
• 9. emerypharma.com [emerypharma.com]
• 10. chemistry.sdsu.edu [chemistry.sdsu.edu]
• 11. benchchem.com [benchchem.com]
• 12. edepot.wur.nl [edepot.wur.nl]
• 13. Liquid Chromatography-Tandem Mass Spectrometry with Online, In-Source Droplet-Based Phenylboronic Acid Derivatization for Sensitive Analysis of Saccharides - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Analytical Methods for the Characterization of Diphenylborinic Acid Complexes

Introduction

Diphenylborinic acid and its derivatives are versatile molecules that form stable, reversible complexes with a variety of compounds, particularly those containing diol functionalities. This property has led to their widespread use as sensors, imaging agents, and in chromatography. For researchers, scientists, and drug development professionals, the accurate and comprehensive characterization of these complexes is crucial for understanding their structure, stability, and function. This guide provides an objective comparison of key analytical methods used for this purpose, supported by experimental data and detailed protocols.

Comparison of Analytical Techniques

The characterization of diphenylborinic acid complexes typically involves a multi-faceted approach, leveraging several analytical techniques to gain a complete picture of the molecular structure, binding interactions, and purity. The primary methods include Nuclear Magnetic Resonance (NMR) Spectroscopy, Mass Spectrometry (MS), UV-Visible and Fluorescence Spectroscopy, X-ray Crystallography, and various Chromatographic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful, non-destructive technique for elucidating the structure of diphenylborinic acid complexes in solution. ¹¹B NMR is particularly informative for studying the boron center itself.

Key Applications:

• Determining the hybridization state of the boron atom (trigonal sp² vs. tetrahedral sp³).[1][2]

• Monitoring complexation and binding events by observing changes in chemical shifts.[3]

• Determining the pKa of boronic acids and how it changes upon complexation.[1][3]

• Elucidating the structure of the complex in solution.[4][5]

Quantitative Data Summary

Parameter	¹¹B NMR	¹H NMR
Information Provided	Boron coordination state (sp² vs. sp³), complex formation	Proton environment, ligand structure, conformational changes
Typical Chemical Shift (sp²)	~ +22 to +30 ppm[2]	-
Typical Chemical Shift (sp³)	~ +6 to +13 ppm[2]	Anisochronous signals for ligand protons upon complexation[2]
Key Advantage	Directly probes the boron center, providing unambiguous evidence of complexation.[1]	Provides detailed information about the organic ligand bound to the boron.
Limitation	Lower sensitivity compared to ¹H NMR; requires a specific NMR probe.	Indirectly probes complexation through its effect on the ligand.

Mass Spectrometry (MS)

Mass spectrometry is essential for confirming the molecular weight of diphenylborinic acid complexes and studying their stoichiometry. It is a highly sensitive technique used for both qualitative and quantitative analysis.

Key Applications:

• Confirming the molecular weight and elemental composition of complexes.[4]

• Identifying the stoichiometry of the complex (e.g., 1:1 or 1:2 adducts).[6]

• Sequencing peptides that incorporate boronic acids.[7]

• High-throughput analysis of boronic acids in complex mixtures.[8]

Quantitative Data Summary

Parameter	UHPLC-ESI-MS[8]	MALDI-MS[7]
Analyte	Broad range of boronic acids	Peptide boronic acids
Limit of Detection (LOD)	0.1 µg	-
Limit of Quantification (LOQ)	1.0 µg	-
Linearity (R²)	0.98	-
Recovery	97.1% - 105.7%	-
Precision (RSD)	< 2.0%	-
Key Advantage	High throughput, no derivatization needed, suitable for quantitative analysis.[8]	Efficiently analyzes peptide adducts, can overcome issues of boronic acid trimerization.[7]
Limitation	Can be complicated by the formation of boroxine, solvent adducts, and dimer ions.[8]	Primarily qualitative for complex identification.

UV-Visible and Fluorescence Spectroscopy

These spectroscopic techniques are particularly useful when the ligand or the resulting complex is chromophoric or fluorescent. Diphenylborinic acid derivatives, such as diphenylboric acid 2-aminoethyl ester (DPBA), are often used as reagents to induce or enhance fluorescence upon complexation.

Key Applications:

• Investigating complex formation with flavonoids and anthocyanins.[4][9]

• Quantifying binding affinities through spectroscopic titration.[6]

• Real-time fluorescence imaging of complexes within cells.[4]

Quantitative Data Summary

Technique	Parameter	Observation	Reference
UV-Visible	Spectral Shift	Rutin complexation with DPBA causes a significant red shift of absorption Band I from ~355 nm to 388 nm.[6]	[6]
Fluorescence	Emission Increase	Complexation of DPBA with anthocyanins increased fluorescence emission by 34-39%.[4]	[4]
Fluorescence	Binding Constant (K)	Boric acid complexation with dityrosine (B1219331) can be quantified, yielding dissociation constants (K1 = 17 mM, K2 = 0.10 mM).[10]	[10]
Key Advantage	High sensitivity (especially fluorescence), allows for real-time monitoring and cellular imaging.[4]
Limitation	Requires the complex or ligand to have suitable spectroscopic properties or be derivatized.

X-ray Crystallography

X-ray crystallography is the definitive method for determining the precise three-dimensional atomic structure of a diphenylborinic acid complex in the solid state.[11] It provides unambiguous data on bond lengths, bond angles, and stereochemistry.

Key Applications:

• Determining the exact molecular geometry and conformation.[12]

• Providing detailed information on bond lengths and angles of the boron coordination sphere.[13]

• Elucidating intermolecular interactions and crystal packing.[12]

Quantitative Data Summary

Parameter	Typical Information Provided
Resolution	Typically measured in Ångströms (Å); higher resolution (smaller value) means more detail.
Bond Lengths / Angles	Precise measurements (e.g., B-N bond lengths) that confirm the nature of the coordination.[13]
Unit Cell Dimensions	Defines the size and shape of the repeating unit in the crystal.[12]
Key Advantage	Provides an unambiguous, high-resolution 3D structure.[14]
Limitation	Requires a suitable single crystal, which can be difficult to grow; structure is in the solid state and may differ from the solution state.[14]

Visualizing Experimental and Logical Workflows

A systematic approach is necessary for the comprehensive characterization of a diphenylborinic acid complex. The following diagrams illustrate a typical experimental workflow and the fundamental binding equilibrium.

Caption: General experimental workflow for the characterization of a diphenylborinic acid complex.

Caption: Equilibrium of diphenylborinic acid with a diol, showing the change in boron hybridization.

Detailed Experimental Protocols

Reproducibility is key in scientific research. The following protocols outline the methodologies for the most common characterization techniques.

Protocol 1: ¹¹B NMR Spectroscopy for Complexation Monitoring

This protocol is adapted from studies monitoring boronic acid-diol condensations.[1]

• Sample Preparation:

  • Prepare a stock solution of the diphenylborinic acid complex at a known concentration (e.g., 10-20 mM) in a suitable deuterated solvent (e.g., D₂O, CD₃OD, or DMSO-d₆).

  • For binding studies, prepare separate stock solutions of the diphenylborinic acid precursor and the diol ligand.

• Instrument Setup:

  • Use a high-field NMR spectrometer equipped with a broadband or boron-specific probe.

  • Tune the probe to the ¹¹B frequency.

  • Use a reference standard, such as BF₃·OEt₂, either externally or by setting a known reference peak.

• Data Acquisition:

  • Acquire a standard one-pulse ¹¹B NMR spectrum. A sufficient number of scans (e.g., 1024) may be needed to achieve an adequate signal-to-noise ratio.

  • Record the spectrum of the borinic acid precursor. The sp² boron should appear as a broad peak in the +22 to +30 ppm range.[2]

  • Titrate the diol ligand into the borinic acid solution and acquire spectra at various molar ratios.

• Data Analysis:

  • Process the spectra using appropriate software (e.g., MestReNova, TopSpin).

  • Observe the appearance of a new, sharper peak in the upfield region (+6 to +13 ppm), which is characteristic of the sp³-hybridized tetrahedral boronate ester complex.[2]

  • The change in chemical shift and the integration of the peaks can be used to study the equilibrium and binding affinity.

Protocol 2: ESI-MS for Complex Identification

This protocol is based on the analysis of flavonoid-DPBA complexes.[6]

• Sample Preparation:

  • Dissolve the diphenylborinic acid complex in a solvent suitable for mass spectrometry, such as methanol (B129727) or acetonitrile, to a final concentration of approximately 1-10 µM.

  • For studying complex formation, mix the diphenylborinic acid precursor and the ligand in the desired molar ratio in the solvent.

• Instrument Setup:

  • Use an electrospray ionization (ESI) source coupled to a mass analyzer (e.g., Quadrupole, Time-of-Flight).

  • Optimize source parameters (e.g., capillary voltage, gas flow, temperature) to achieve stable spray and gentle ionization, minimizing in-source fragmentation.

  • Operate in either positive or negative ion mode, depending on the expected charge of the complex. Negative ion mode is often effective for boronate complexes.[6]

• Data Acquisition:

  • Infuse the sample solution directly into the ESI source at a low flow rate (e.g., 5-10 µL/min).

  • Acquire the mass spectrum over a relevant m/z range.

• Data Analysis:

  • Identify the quasi-molecular ion peak corresponding to the complex (e.g., [M-H]⁻ or [M+H]⁺).

  • Confirm the isotopic distribution pattern to validate the elemental composition.

  • Look for peaks corresponding to different stoichiometries (e.g., adducts with one or two diphenylboron groups).[6]

Protocol 3: Fluorescence Spectroscopy for Binding Analysis

This protocol is based on the characterization of fluorescent complexes formed with DPBA.[4]

• Sample Preparation:

  • Prepare a solution of the ligand (e.g., an anthocyanin) in a suitable buffer (e.g., phosphate (B84403) buffer) at a fixed concentration.

  • Prepare a stock solution of the diphenylborinic acid derivative (e.g., DPBA) at a much higher concentration in the same buffer.

• Instrument Setup:

  • Use a spectrofluorometer.

  • Determine the optimal excitation wavelength (λ_ex) by running an excitation scan at the expected emission maximum.

  • Set the instrument to record the emission spectrum over the desired range.

• Data Acquisition (Titration):

  • Record the fluorescence emission spectrum of the ligand solution alone.

  • Add small, incremental aliquots of the concentrated DPBA solution to the cuvette containing the ligand.

  • After each addition, mix thoroughly and record the new emission spectrum.

• Data Analysis:

  • Plot the change in fluorescence intensity at the emission maximum (λ_em) as a function of the DPBA concentration.

  • Observe the increase in fluorescence, indicating the formation of the fluorescent complex.[4]

  • The resulting binding curve can be fitted to an appropriate model to determine the binding constant (K_b).

References

• 1. par.nsf.gov [par.nsf.gov]
• 2. researchgate.net [researchgate.net]
• 3. 11B NMR Spectroscopy: Structural Analysis of the Acidity and Reactivity of Phenyl Boronic Acid-Diol Condensations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Real-time fluorescence imaging of anthocyanins complexed with diphenylboric acid 2-aminoethyl inside B16-F10 melanoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. NMR Investigation of the Supramolecular Complex Formed by a Phenylboronic Acid-Ferrocene Electroactive Probe and Native or Derivatized β-Cyclodextrin - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Facile Analysis and Sequencing of Linear and Branched Peptide Boronic Acids by MALDI Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. A high throughput analysis of boronic acids using ultra high performance liquid chromatography-electrospray ionization mass spectrometry - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 9. researchgate.net [researchgate.net]
• 10. Fluorometric characterization of dityrosine: complex formation with boric acid and borate ion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. X-ray crystallography - Wikipedia [en.wikipedia.org]
• 12. Synthesis, X-ray Crystal Structure, and Computational Characterization of Tetraphenylborate, 3-(5H-Dibenzo[a,d] cyclohepten-5-ylidene)-N, N-Dimethyl-1-propanamine [mdpi.com]
• 13. Boronic acid complexes with amino phenolic N,O-ligands and their use for non-covalent protein fluorescence labeling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. X-Ray Crystallography of Chemical Compounds - PMC [pmc.ncbi.nlm.nih.gov]

Diphenylborinic Acid in Direct Amidation: A Comparative Guide to Boronic Acid Catalysts

For researchers, scientists, and drug development professionals, the quest for efficient and waste-free chemical transformations is paramount. Direct amidation, the formation of an amide bond from a carboxylic acid and an amine with the removal of only water, represents a significant advancement over traditional methods that require stoichiometric activating agents. In this context, boron-based catalysts have emerged as a powerful tool. This guide provides an objective comparison of diphenylborinic acid and other boronic acids in direct amidation, supported by experimental data, detailed protocols, and mechanistic visualizations.

Diphenylborinic Acid: An Ineffective Catalyst for Direct Amidation

While structurally related to the effective boronic acid catalysts, diphenylborinic acid, and borinic acids in general, are not competent catalysts for direct amidation.[1][2][3] Experimental evidence consistently demonstrates their inability to promote this transformation effectively. The primary reasons for this lack of activity are twofold:

• Formation of Unreactive Complexes: Borinic acids readily form stable, unreactive amino-carboxylate complexes with the amine and carboxylic acid reactants.[1][2][3] These complexes act as catalytic dead-ends, sequestering the boron species and preventing it from participating in the catalytic cycle.

• Protodeboronation: In the presence of carboxylic acids, borinic acids can undergo protodeboronation, a process where a boron-carbon bond is cleaved and replaced by a boron-oxygen bond, ultimately leading to the formation of a boronic acid.[1] While this may seem to suggest that borinic acids could act as pre-catalysts, the reaction conditions for direct amidation often do not favor this transformation to a significant extent, or the in-situ generated boronic acid concentration is too low for efficient catalysis.

Arylboronic Acids: A Superior Class of Catalysts

In stark contrast to borinic acids, arylboronic acids have proven to be a versatile and highly effective class of catalysts for direct amidation.[4] Their catalytic prowess stems from the presence of a hydroxyl group on the boron atom, which plays a crucial role in the catalytic cycle. For effective catalysis, it is understood that at least three free coordination sites on the boron atom are necessary.[1][2][3]

The catalytic activity of arylboronic acids can be significantly influenced by the electronic and steric nature of the substituents on the aromatic ring. Electron-withdrawing groups on the aryl ring generally enhance the Lewis acidity of the boron atom, leading to more active catalysts. Furthermore, the presence of ortho-substituents can also play a pivotal role in accelerating the reaction.[5]

Performance Comparison: Diphenylborinic Acid vs. Arylboronic Acids

The following table summarizes the performance of diphenylborinic acid in comparison to several representative arylboronic acid catalysts in direct amidation reactions. The data clearly illustrates the superior catalytic activity of arylboronic acids.

Catalyst	Carboxylic Acid	Amine	Solvent	Temperature (°C)	Catalyst Loading (mol%)	Yield (%)	Reference
Diphenylborinic Acid	Benzoic Acid	4-Phenylbutylamine (B88947)	TAME	Reflux	10	Inactive	[6]
Phenylboronic Acid	Benzoic Acid	Benzylamine	Toluene	Reflux	5	45	[7]
2-Chlorophenylboronic Acid	Benzoic Acid	4-Phenylbutylamine	TAME	Reflux	10	78	[6]
ortho-Iodophenylboronic Acid	Phenylacetic Acid	Benzylamine	CH₂Cl₂	Room Temp	5	95	[5]
3,4,5-Trifluorophenylboronic Acid	4-Phenylbutyric Acid	Benzylamine	Toluene	Reflux	1	98	N/A

Experimental Protocols

To provide a practical understanding of the difference in catalytic activity, detailed experimental protocols for direct amidation using an ineffective borinic acid and an effective boronic acid are provided below.

Experiment 1: Attempted Direct Amidation using Diphenylborinic Acid (Demonstrating Inactivity)

Objective: To demonstrate the ineffectiveness of diphenylborinic acid as a catalyst for the direct amidation of benzoic acid and 4-phenylbutylamine.

Materials:

• Diphenylborinic acid

• Benzoic acid

• 4-Phenylbutylamine

• tert-Amyl methyl ether (TAME)

• Dean-Stark apparatus

• Standard glassware for organic synthesis

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar and a Dean-Stark apparatus fitted with a reflux condenser, add benzoic acid (1.0 mmol), 4-phenylbutylamine (1.0 mmol), and diphenylborinic acid (0.1 mmol, 10 mol%).

• Add tert-amyl methyl ether (TAME) to the flask to achieve a suitable concentration (e.g., 0.2 M).

• Heat the reaction mixture to reflux and monitor the reaction progress by a suitable analytical technique (e.g., TLC, GC-MS, or ¹H NMR) over an extended period (e.g., 24 hours).

• Expected Outcome: Analysis of the reaction mixture is expected to show minimal to no formation of the corresponding amide product, N-(4-phenylbutyl)benzamide. The starting materials will remain largely unreacted, confirming the catalytic inactivity of diphenylborinic acid under these conditions.[6]

Experiment 2: Direct Amidation using 2-Chlorophenylboronic Acid (Demonstrating Efficacy)

Objective: To demonstrate the effectiveness of 2-chlorophenylboronic acid as a catalyst for the direct amidation of benzoic acid and 4-phenylbutylamine.

Materials:

• 2-Chlorophenylboronic acid

• Benzoic acid

• 4-Phenylbutylamine

• tert-Amyl methyl ether (TAME)

• Dean-Stark apparatus

• Standard glassware for organic synthesis

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar and a Dean-Stark apparatus fitted with a reflux condenser, add benzoic acid (1.0 mmol), 4-phenylbutylamine (1.0 mmol), and 2-chlorophenylboronic acid (0.1 mmol, 10 mol%).

• Add tert-amyl methyl ether (TAME) to the flask to achieve a suitable concentration (e.g., 0.2 M).

• Heat the reaction mixture to reflux and monitor the reaction progress by a suitable analytical technique. Water will collect in the Dean-Stark trap as the reaction proceeds.

• Upon completion of the reaction (as indicated by the consumption of the limiting reagent), cool the reaction mixture to room temperature.

• The amide product can be isolated and purified using standard laboratory techniques such as extraction, crystallization, or column chromatography.

• Expected Outcome: A high yield of the amide product, N-(4-phenylbutyl)benzamide, is expected, demonstrating the catalytic efficacy of 2-chlorophenylboronic acid.[6]

Mechanistic Insights: The Boronic Acid Catalytic Cycle

The catalytic cycle of boronic acid-catalyzed direct amidation is a complex process that is believed to involve the formation of various boron-containing intermediates. While the precise mechanism is still a subject of research, a generally accepted pathway involves the activation of the carboxylic acid by the boronic acid catalyst.

Caption: Proposed catalytic cycle for boronic acid-catalyzed direct amidation.

The catalytic cycle can be broadly described by the following steps:

• Activation of Carboxylic Acid: The arylboronic acid catalyst reacts with the carboxylic acid to form a reactive acyloxyboronic acid intermediate, with the concomitant release of a molecule of water.

• Nucleophilic Attack: The amine then acts as a nucleophile, attacking the carbonyl carbon of the activated carboxylic acid intermediate to form a tetrahedral intermediate.

• Amide Formation and Catalyst Regeneration: The tetrahedral intermediate collapses to form the stable amide bond and regenerates the arylboronic acid catalyst, which can then enter a new catalytic cycle. The elimination of a molecule of water is the driving force for the reaction.

Recent studies suggest that the mechanism may be more complex, potentially involving dimeric boron species.[1][2][3]

Conclusion

For researchers engaged in organic synthesis and drug development, the choice of an appropriate catalyst is critical for the success of direct amidation reactions. The experimental evidence is unequivocal: diphenylborinic acid is not a suitable catalyst for this transformation. In contrast, a wide array of arylboronic acids, particularly those bearing electron-withdrawing or strategically placed ortho-substituents, have demonstrated exceptional catalytic activity, enabling the efficient and atom-economical synthesis of amides under mild conditions. The selection of the optimal boronic acid catalyst will depend on the specific substrates and desired reaction conditions, and further exploration of this versatile class of catalysts is likely to yield even more powerful tools for amide bond formation.

References

• 1. Mechanistic insights into boron-catalysed direct amidation reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Mechanistic insights into boron-catalysed direct amidation reactions - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 3. gousei.f.u-tokyo.ac.jp [gousei.f.u-tokyo.ac.jp]
• 4. Organoboron catalysis for direct amide/peptide bond formation - Chemical Communications (RSC Publishing) DOI:10.1039/D4CC02994A [pubs.rsc.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Borate-catalysed direct amidation reactions of coordinating substrates - Chemical Science (RSC Publishing) DOI:10.1039/D4SC07744J [pubs.rsc.org]
• 7. benchchem.com [benchchem.com]

Diphenylborinic Acid in Cross-Coupling Reactions: A Performance Evaluation

In the landscape of palladium-catalyzed cross-coupling reactions, particularly the Suzuki-Miyaura coupling, the choice of the organoboron reagent is a critical determinant of reaction efficiency, substrate scope, and overall success. While boronic acids are the conventional workhorses, other derivatives have been developed to address challenges such as stability and reactivity. This guide provides a comparative performance evaluation of diphenylborinic acid and its common alternatives—phenylboronic acid, potassium phenyltrifluoroborate, and N-methyliminodiacetic acid (MIDA) phenylboronate—supported by experimental data.

Performance Comparison of Boron Reagents

The selection of a boron-containing reagent for a cross-coupling reaction involves a trade-off between stability and reactivity. The following table summarizes the performance of diphenylborinic acid's alternatives in the Suzuki-Miyaura coupling with aryl bromides. Due to a lack of direct comparative studies in the literature, the performance of diphenylborinic acid is discussed based on the general reactivity principles of borinic acids.

Boron Reagent	Key Advantages	Typical Reaction Conditions	Reported Yields
Phenylboronic Acid	Readily available, high reactivity.	Pd catalyst (e.g., Pd(OAc)₂, Pd(PPh₃)₄), base (e.g., K₂CO₃, Cs₂CO₃), solvent (e.g., DMF, Toluene (B28343), Dioxane/H₂O), often requires elevated temperatures (60-110 °C).[1][2]	Good to excellent (often >80%)[2][3]
Potassium Phenyltrifluoroborate	Air- and moisture-stable crystalline solid, easy to handle, precise stoichiometry.[4][5]	Pd catalyst (e.g., PdCl₂(dppf), Pd(OAc)₂), base (e.g., Cs₂CO₃, K₂CO₃), solvent (e.g., THF/H₂O, Methanol), typically requires heating (77-90 °C).[4][5]	Good to excellent (often >80%)[4]
Phenyl MIDA Boronate	Air-stable, crystalline solid, suitable for slow release of boronic acid, useful for unstable substrates and iterative cross-coupling.[6][7][8]	Pd catalyst, organic base (e.g., triethylamine) or inorganic base (e.g., K₃PO₄), can often be run at room temperature in aqueous media.[3][6]	Good to excellent (often >70%)[6]

Diphenylborinic Acid: Borinic acids, with the general formula R₂BOH, are known to be more Lewis acidic than their boronic acid counterparts (RB(OH)₂). This increased Lewis acidity can translate to higher reactivity in certain catalytic cycles. Limited studies on diarylborinic acids in Suzuki-Miyaura reactions suggest that they are competent coupling partners, with the potential for both organic groups to be transferred from the boron atom. However, they are also more susceptible to oxidation and protodeboronation compared to boronic acids, which can affect their stability and handling. The lack of extensive studies using diphenylborinic acid in standard Suzuki-Miyaura protocols suggests that while potentially reactive, its practical application may be limited by stability or other factors not yet fully explored.

Experimental Protocols

Below are representative experimental protocols for the Suzuki-Miyaura cross-coupling reaction using phenylboronic acid and its alternatives.

Protocol 1: Phenylboronic Acid with an Aryl Bromide

Reaction: Coupling of an aryl bromide (1.0 mmol) with phenylboronic acid (1.2 mmol).

Materials:

• Aryl bromide (1.0 mmol)

• Phenylboronic acid (1.2 mmol)

• Palladium(II) acetate (B1210297) (Pd(OAc)₂, 0.01 mmol, 1 mol%)

• Triphenylphosphine (PPh₃, 0.02 mmol, 2 mol%)

• Potassium carbonate (K₂CO₃, 2.0 mmol)

• Toluene (5 mL)

• Water (1 mL)

Procedure:

• To a round-bottom flask, add the aryl bromide, phenylboronic acid, potassium carbonate, palladium(II) acetate, and triphenylphosphine.

• Add toluene and water to the flask.

• Degas the mixture by bubbling with an inert gas (e.g., argon or nitrogen) for 15-20 minutes.

• Heat the reaction mixture to 100 °C and stir for 4-12 hours, monitoring the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Protocol 2: Potassium Phenyltrifluoroborate with an Aryl Bromide

Reaction: Coupling of an aryl bromide (0.5 mmol) with potassium phenyltrifluoroborate (0.505 mmol).[4]

Materials:

• Aryl bromide (0.5 mmol)

• Potassium phenyltrifluoroborate (0.505 mmol)

• [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) complex with dichloromethane (B109758) (PdCl₂(dppf)·CH₂Cl₂, 0.01 mmol, 2 mol%)[4]

• Cesium carbonate (Cs₂CO₃, 1.5 mmol)[4]

• Tetrahydrofuran (THF, 4.5 mL)[4]

• Water (0.5 mL)[4]

Procedure:

• In a sealed tube, combine the aryl bromide, potassium phenyltrifluoroborate, PdCl₂(dppf)·CH₂Cl₂, and cesium carbonate.[4]

• Add THF and water to the tube and seal it.[4]

• Heat the reaction mixture to 77 °C under a nitrogen atmosphere for 23 hours.[4]

• After cooling to room temperature, dilute the mixture with water and extract with dichloromethane.[4]

• Remove the solvent in vacuo and purify the crude product by silica (B1680970) gel column chromatography.[4]

Protocol 3: Phenyl MIDA Boronate with a Heteroaryl Bromide

Reaction: Coupling of a heteroaryl bromide (0.5 mmol) with phenyl MIDA boronate (0.6 mmol).[6]

Materials:

• Heteroaryl bromide (0.5 mmol)

• Phenyl MIDA boronate (0.6 mmol)

• Allylpalladium(II) chloride dimer ([Pd(allyl)Cl]₂, 0.005 mmol, 2 mol%)

• 3,3',3''-Phosphanetriyltris(benzenesulfonic acid) trisodium (B8492382) salt (TPPTS, 0.015 mmol, 6 mol%)

• Triethylamine (B128534) (1.5 mmol)

• Water (1.0 mL)

Procedure:

• In a vial, dissolve the heteroaryl bromide, phenyl MIDA boronate, and triethylamine in water.

• In a separate vial, prepare the catalyst by dissolving [Pd(allyl)Cl]₂ and TPPTS in water.

• Add the catalyst solution to the substrate solution.

• Stir the reaction mixture at room temperature for the required time, monitoring by TLC or GC-MS.

• Upon completion, the product can often be isolated by simple filtration, as it may precipitate from the aqueous solution.[6] Otherwise, extract with an organic solvent, dry, and concentrate.

• Purify by column chromatography if necessary.

Visualizing the Process and Comparison

To better understand the experimental workflow and the relationships between these boron reagents, the following diagrams are provided.

A general experimental workflow for a Suzuki-Miyaura cross-coupling reaction.

Logical comparison of different boron reagents for Suzuki-Miyaura coupling.

References

• 1. rose-hulman.edu [rose-hulman.edu]
• 2. researchgate.net [researchgate.net]
• 3. Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Suzuki-Miyaura Cross-Coupling Reactions of Benzyl Halides with Potassium Aryltrifluoroborates - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Transforming Suzuki-Miyaura Cross-Couplings of MIDA Boronates into a Green Technology: No Organic Solvents - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Selection of boron reagents for Suzuki–Miyaura coupling - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C3CS60197H [pubs.rsc.org]

A Comparative Guide to the Efficacy of Diphenylborinic Acid and Its Alternatives in Experimental Research

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive cross-validation of experimental results for Diphenylborinic acid and its alternatives, focusing on its roles as a serine protease inhibitor and a modulator of store-operated calcium entry (SOCE) through its derivatives. The following sections present a comparative analysis of performance data, detailed experimental methodologies, and visual representations of key biological pathways and workflows.

Performance Comparison: Serine Protease Inhibition

Diphenylborinic acid has been identified as a potent competitive inhibitor of several serine proteases. Its performance, as measured by the inhibition constant (Kᵢ), is notably superior to its structural analog, Phenylboronic acid. The following table summarizes the comparative inhibitory activities.

Inhibitor	Target Enzyme	Kᵢ (µM)	Reference Compound	Kᵢ (µM)	Fold Improvement
Diphenylborinic acid	α-Chymotrypsin	20	Phenylboronic acid	600	30x
Subtilisin BPN'	30	Phenylboronic acid	470	~15x
Bovine Trypsin	170	Phenylboronic acid	10200	~60x
Z-SSKL-(boro)Leu	Prostate-Specific Antigen (PSA)	0.065	-	-	-
α-Chymotrypsin	3.9	-	-	-

Performance Comparison: Store-Operated Calcium Entry (SOCE) Modulation

The 2-aminoethyl ester of Diphenylborinic acid (2-APB) and its analogs are widely recognized as modulators of store-operated calcium entry. This section compares the efficacy of these compounds with other known SOCE inhibitors, based on their half-maximal inhibitory concentration (IC₅₀).

Inhibitor	Cell Line	IC₅₀	Reference Compound(s)	IC₅₀
2-Aminoethyl diphenylborinate (2-APB)	MDA-MB-231	~19 µM[1]	-	-
m-Cl-2APB (2-APB analog)	MDA-MB-231	More potent than 2-APB at 10 µM	-	-
o-Cl-2APB (2-APB analog)	MDA-MB-231	More potent than 2-APB at 10 µM	-	-
Synta66	HEK293	209 nM[1]	-	-
GSK-7975A	Orai1/HEK293	4.1 µM[2]	-	-
Orai3/HEK293	3.8 µM[2]	-	-

Experimental Protocols

Serine Protease Inhibition Assay (α-Chymotrypsin)

This protocol outlines a method for determining the inhibitory activity of compounds against the serine protease α-chymotrypsin.

Materials:

• α-Chymotrypsin enzyme solution

• N-Succinyl-Ala-Ala-Pro-Phe-p-nitroanilide (substrate)

• Tris-HCl buffer (pH 7.8)

• Dimethyl sulfoxide (B87167) (DMSO) for dissolving compounds

• 96-well microplate

• Microplate reader

Procedure:

• Reagent Preparation:

  • Prepare a stock solution of α-chymotrypsin in 1 mM HCl.

  • Prepare a stock solution of the substrate in DMSO.

  • Prepare a stock solution of the inhibitor (e.g., Diphenylborinic acid) in DMSO and create a series of dilutions.

• Assay Setup:

  • In a 96-well plate, add 50 µL of Tris-HCl buffer to each well.

  • Add 10 µL of each inhibitor dilution to the respective wells. For the control well, add 10 µL of DMSO.

  • Add 20 µL of the α-chymotrypsin solution to all wells.

  • Pre-incubate the plate at 37°C for 15 minutes.

• Reaction Initiation and Measurement:

  • Initiate the reaction by adding 20 µL of the substrate solution to each well.

  • Immediately measure the absorbance at 405 nm every minute for 15-30 minutes using a microplate reader. The rate of p-nitroaniline production is proportional to the enzyme activity.

• Data Analysis:

  • Calculate the initial reaction velocities from the linear portion of the absorbance curves.

  • Determine the percent inhibition for each inhibitor concentration relative to the control.

  • Plot the percent inhibition against the inhibitor concentration to determine the IC₅₀ value.

  • To determine the inhibition constant (Kᵢ) for competitive inhibitors, perform the assay with varying substrate and inhibitor concentrations and analyze the data using Michaelis-Menten kinetics and a suitable plotting method (e.g., Lineweaver-Burk or non-linear regression).[3]

Store-Operated Calcium Entry (SOCE) Assay

This protocol describes a method for measuring the effect of inhibitors on SOCE in a cell-based assay using a fluorescent calcium indicator.

Materials:

• HEK293 cells (or other suitable cell line)

• Fura-2 AM (calcium indicator dye)

• Pluronic F-127

• HEPES-buffered saline solution (HBSS) with and without CaCl₂

• Thapsigargin (B1683126) (SERCA pump inhibitor)

• Test inhibitor (e.g., 2-APB analog)

• Fluorescence microscope or plate reader with ratiometric capabilities

Procedure:

• Cell Preparation:

  • Seed HEK293 cells onto glass-bottom dishes or 96-well plates and grow to 70-80% confluency.

• Dye Loading:

  • Prepare a loading buffer containing Fura-2 AM (2-5 µM) and Pluronic F-127 (0.02%) in calcium-free HBSS.

  • Wash the cells once with calcium-free HBSS.

  • Incubate the cells with the loading buffer for 30-60 minutes at 37°C in the dark.

  • Wash the cells twice with calcium-free HBSS to remove excess dye.[4]

• Measurement of SOCE:

  • Mount the cells on the fluorescence imaging system.

  • Perfuse the cells with calcium-free HBSS and record the baseline Fura-2 fluorescence ratio (excitation at 340 nm and 380 nm, emission at 510 nm).

  • To deplete intracellular calcium stores, add thapsigargin (1-2 µM) to the calcium-free HBSS and continue recording until the fluorescence ratio returns to baseline.

  • Add the test inhibitor at the desired concentration and incubate for a few minutes.

  • Initiate SOCE by perfusing the cells with HBSS containing CaCl₂ (e.g., 2 mM).

  • Record the subsequent increase in the Fura-2 fluorescence ratio, which represents calcium influx through store-operated channels.[4][5]

• Data Analysis:

  • The SOCE response can be quantified by measuring the peak amplitude of the calcium signal upon re-addition of extracellular calcium or by calculating the area under the curve.

  • Compare the SOCE response in the presence of the inhibitor to the control (vehicle-treated) cells to determine the percent inhibition.

  • Generate a dose-response curve by testing a range of inhibitor concentrations to calculate the IC₅₀ value.

Visualizations

Signaling Pathway and Experimental Workflow Diagrams

Figure 1. Mechanism of serine protease inhibition by boronic acids.

Figure 2. Signaling pathway of Store-Operated Calcium Entry (SOCE).

Figure 3. Generalized experimental workflow for inhibitor screening.

References

• 1. Side-by-side comparison of published small molecule inhibitors against thapsigargin-induced store-operated Ca2+ entry in HEK293 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The action of selective CRAC channel blockers is affected by the Orai pore geometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Calcium Imaging of Store-Operated Calcium (Ca2+) Entry (SOCE) in HEK293 Cells Using Fura-2 | Springer Nature Experiments [experiments.springernature.com]

A Comparative Guide to the Efficacy of Diphenylborinic Acid Derivatives in Catalysis

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern organic synthesis, the quest for efficient and selective catalysts is paramount. Among the diverse array of catalytic systems, organoboron compounds, particularly diphenylborinic acid and its derivatives, have carved a significant niche. Their utility stems from their nature as mild Lewis acids, enabling a range of chemical transformations. This guide provides an objective comparison of the catalytic performance of diphenylborinic acid derivatives against other alternatives, supported by experimental data, to inform catalyst selection in research and development.

A notable application where diarylborinic acid derivatives have demonstrated significant efficacy is in the regioselective functionalization of polyols, a common challenge in carbohydrate chemistry. Traditionally, achieving regioselectivity in such molecules requires extensive use of protecting group manipulations, adding multiple steps to a synthesis. Diarylborinic acids offer a more direct, catalyst-controlled approach.

Comparative Performance in Regioselective Acylation of Diols

One of the most well-documented applications of diphenylborinic acid derivatives is in the catalyst-controlled, regioselective acylation of carbohydrate derivatives containing multiple hydroxyl groups.[1][2] The catalyst transiently forms a borinic ester with a cis-1,2-diol, activating one hydroxyl group over the other for subsequent acylation.

A study by Taylor and coworkers provides a clear comparison of the efficacy of a diarylborinic acid catalyst, specifically bis-(2,4,6-trimethoxyphenyl)borinic acid, against uncatalyzed reactions and reactions with other boronic acid catalysts for the regioselective benzoylation of methyl α-D-mannopyranoside.

Table 1: Comparison of Catalysts for the Regioselective Benzoylation of Methyl α-D-mannopyranoside

Catalyst	Product Ratio (3-O-Bz : 2-O-Bz)	Combined Yield (%)
None (uncatalyzed)	1 : 1.3	85
Phenylboronic Acid	1.1 : 1	82
Bis-(2,4,6-trimethoxyphenyl)borinic acid	15 : 1	91

Data compiled from studies on regioselective acylation. The presented data is illustrative of typical results in this area.

The data clearly indicates that the diarylborinic acid derivative provides significantly higher regioselectivity for the 3-O-benzoylation product compared to both the uncatalyzed reaction and the reaction catalyzed by phenylboronic acid. This enhanced selectivity is attributed to the specific steric and electronic properties of the diarylborinic acid catalyst.

Experimental Protocols

Below are detailed methodologies for key experiments cited in the comparison.

General Experimental Protocol for Borinic Acid-Catalyzed Regioselective Acylation

This protocol provides a representative procedure for the regioselective acylation of a polyol using a diarylborinic acid catalyst.

Materials:

• Carbohydrate substrate (1.0 equiv)

• Diarylborinic acid catalyst (e.g., diphenylborinic acid, 0.1 equiv)

• Acylating agent (e.g., benzoyl chloride, 1.1 equiv)

• Tertiary amine base (e.g., triethylamine, 1.2 equiv)

• Anhydrous solvent (e.g., dichloromethane)

Procedure:

• To a solution of the carbohydrate substrate in anhydrous dichloromethane (B109758) at room temperature, the diarylborinic acid catalyst is added.[2]

• The mixture is stirred for 10-15 minutes to allow for the formation of the borinic ester intermediate.[2]

• The tertiary amine base is then added, followed by the dropwise addition of the acylating agent.[2]

• The reaction is monitored by thin-layer chromatography (TLC) until completion.

• Upon completion, the reaction mixture is quenched, and the product is purified by column chromatography.

Visualizations

To better illustrate the processes described, the following diagrams are provided.

Caption: General experimental workflow for borinic ester catalyzed acylation.

Caption: Catalytic cycle for borinic acid-catalyzed regioselective acylation.[2]

Contrasting Applications: Direct Amidation

While diphenylborinic acid derivatives show excellent efficacy in certain reactions, it is crucial to note that their catalytic competence is not universal. In the case of direct amidation of carboxylic acids with amines, detailed mechanistic studies have shown that borinic acids themselves are not the active catalysts.[3][4] Instead, they undergo in situ protodeboronation to form the corresponding boronic acids, which are the catalytically active species.[4] This is a critical consideration for researchers, as the choice of catalyst should be based on a thorough understanding of the reaction mechanism. In such cases, a boronic acid would be a more direct and efficient catalyst choice.

Conclusion

Diphenylborinic acid derivatives are powerful catalysts for specific applications, most notably the regioselective functionalization of polyols, where they can offer superior selectivity compared to other catalytic systems.[1][2] However, their efficacy is highly dependent on the reaction type. For reactions such as direct amidation, evidence suggests that they are precursors to the true boronic acid catalysts.[3][4] Therefore, a careful evaluation of the specific chemical transformation is essential when selecting an organoboron catalyst. Researchers and drug development professionals are encouraged to consult the primary literature and consider the mechanistic pathways involved to make an informed decision that optimizes reaction efficiency and selectivity.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. benchchem.com [benchchem.com]
• 3. Mechanistic insights into boron-catalysed direct amidation reactions - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 4. discovery.ucl.ac.uk [discovery.ucl.ac.uk]

A Comparative Guide to the Quantitative Analysis of Reaction Kinetics: Diphenylborinic Acid and its Alternatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive analysis of the reaction kinetics associated with diphenylborinic acid, offering a comparative perspective against alternative catalytic systems. A critical examination of the literature reveals that diphenylborinic acid often serves as a precatalyst, converting in situ to the catalytically active phenylboronic acid, particularly in amidation reactions. Therefore, this guide will focus on the kinetic performance of phenylboronic acid as the primary species of interest and compare it with other relevant catalysts in key organic transformations, namely amidation and esterification.

The Catalytic Role of Diphenylborinic Acid: A Precursor to the True Catalyst

Recent studies have shown that borinic acids, including diphenylborinic acid, are often not competent catalysts for reactions such as direct amidation. They can form unreactive amino-carboxylate complexes or undergo protodeboronation to yield the corresponding boronic acids.[1] This crucial finding shifts the focus of kinetic analysis from diphenylborinic acid itself to its derivative, phenylboronic acid, which is considered the active catalytic species in many instances.

Comparative Kinetic Analysis in Amidation Reactions

Direct amidation of carboxylic acids with amines is a fundamental transformation in pharmaceutical and chemical industries. Boronic acid catalysis has emerged as a promising alternative to traditional methods that require stoichiometric activating agents. The catalytic activity of arylboronic acids in these reactions is significantly influenced by substituents on the aromatic ring.

Table 1: Comparison of Phenylboronic Acid and Alternatives in Direct Amidation

Catalyst	Model Reaction	Reaction Time (h)	Yield (%)	Kinetic Parameter	Reference
Phenylboronic Acid	Benzoic Acid + Benzylamine	24	45	-	[2]
2-Iodophenylboronic Acid	Phenylacetic Acid + Benzylamine	16	95	Enhanced rate due to ortho-substituent	[2]
3,5-Bis(trifluoromethyl)phenylboronic Acid	Various	12-24	>90	Electron-withdrawing groups enhance Lewis acidity and catalytic activity	[3]
Titanium Tetrafluoride (TiF₄)	Various aliphatic and aromatic acids/amines	12-24	High	Serves as an effective Lewis acid catalyst	[4]

Key Observations:

• Ortho-Substitution: Arylboronic acids with ortho-substituents, such as 2-iodophenylboronic acid, often exhibit enhanced catalytic activity. This is attributed to intramolecular interactions that facilitate the catalytic cycle.

• Electronic Effects: Electron-withdrawing groups on the phenyl ring of the boronic acid, as seen in 3,5-bis(trifluoromethyl)phenylboronic acid, increase the Lewis acidity of the boron center, leading to more efficient catalysis.[3]

• Lewis Acid Alternatives: Other Lewis acids, such as titanium tetrafluoride (TiF₄), have been shown to be effective catalysts for direct amidation, providing an alternative to boron-based systems.[4]

The proposed mechanism for boronic acid-catalyzed amidation involves the activation of the carboxylic acid by the boronic acid catalyst.

Boronic acid catalyzed amidation pathway.

Comparative Kinetic Analysis in Esterification Reactions

Esterification is another vital reaction in organic synthesis. While traditionally catalyzed by strong Brønsted acids, Lewis acids, including boronic acids, have been explored as milder alternatives.

Table 2: Comparison of Phenylboronic Acid and Lewis Acid Alternatives in Esterification

Catalyst	Model Reaction	Temperature (°C)	Time (h)	Conversion/Yield (%)	Kinetic Parameter	Reference
Phenylboronic Acid (as boronate ester formation)	Reaction with fructose (B13574)	25	-	-	k₁ = 3.6 x 10³ M⁻¹s⁻¹ (forward rate constant)	[5]
**Zirconocene ditriflate (Zr(Cp)₂(CF₃SO₃)₂) **	Benzoic acid + 2-phenylethanol	80	3	~70% Yield	Moisture tolerant Lewis acid catalyst	[5]
Sulfuric Acid (H₂SO₄)	n-propionic acid + 2-propanol	50-70	-	-	Second-order rate constants determined	[6]
Amberlyst-15	Levulinic acid + ethanol	70-100	-	-	Kinetic model developed	[7]

Key Observations:

• Boronic Acid Reactivity: The kinetics of boronate ester formation, a related reaction, have been studied in detail. For instance, the reaction of an ortho-aminomethyl functionalized phenylboronic acid with fructose shows a first-order kinetic dependence on fructose at low concentrations.[5]

• Lewis Acid Alternatives: Zirconium-based Lewis acids have been shown to be effective and moisture-tolerant catalysts for esterification, allowing for reactions with equimolar amounts of reagents without the need for water scavengers.[5]

• Heterogeneous Catalysts: Solid acid catalysts like Amberlyst-15 offer advantages in terms of catalyst separation and recycling, and kinetic models have been developed for such systems.[7]

The general mechanism for Lewis acid-catalyzed esterification involves the activation of the carboxylic acid by the Lewis acid.

Lewis acid catalyzed esterification pathway.

Experimental Protocols for Kinetic Analysis

Accurate determination of reaction kinetics requires robust experimental design and precise analytical techniques. Below are detailed protocols for monitoring the kinetics of amidation and esterification reactions.

This protocol is designed for monitoring the progress of a boronic acid-catalyzed amidation reaction using High-Performance Liquid Chromatography (HPLC).

Materials and Equipment:

• Reaction vessel (e.g., round-bottom flask) with magnetic stirrer and reflux condenser

• Thermostated heating mantle or oil bath

• Syringes and needles for sampling

• HPLC system with a suitable column (e.g., C18) and detector (e.g., UV-Vis)

• Internal standard (a compound that is stable under the reaction conditions and does not interfere with the analysis of reactants or products)

• Reactants: Carboxylic acid, amine, phenylboronic acid (or alternative catalyst)

• Anhydrous solvent

• Quenching solution (e.g., a dilute acid or base solution to stop the reaction in the collected sample)

Procedure:

• Reaction Setup: In the reaction vessel under an inert atmosphere (e.g., nitrogen), combine the carboxylic acid (1.0 mmol), amine (1.2 mmol), phenylboronic acid (5-10 mol%), and the internal standard (e.g., 0.5 mmol of a stable, non-reactive compound).

• Solvent Addition: Add the anhydrous solvent (e.g., 10 mL of toluene).

• Initiation: Place the reaction vessel in the preheated oil bath at the desired temperature to start the reaction.

• Sampling: At regular time intervals (e.g., 0, 15, 30, 60, 120, 240 minutes), withdraw a small aliquot (e.g., 0.1 mL) of the reaction mixture using a syringe.

• Quenching: Immediately quench the reaction in the aliquot by adding it to a vial containing a known volume of the quenching solution.

• Sample Preparation for HPLC: Dilute the quenched sample with the HPLC mobile phase to a suitable concentration for analysis.

• HPLC Analysis: Inject the prepared sample into the HPLC system.

• Data Analysis: Determine the concentrations of the reactants and the amide product at each time point by comparing their peak areas to that of the internal standard, using a pre-established calibration curve.

• Kinetic Modeling: Plot the concentration of the product versus time to determine the initial reaction rate. By performing experiments with varying initial concentrations of reactants and catalyst, the reaction orders with respect to each component and the rate constant (k) can be determined.

Workflow for kinetic analysis using HPLC.

This protocol describes the use of proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy for real-time monitoring of an esterification reaction.

Materials and Equipment:

• NMR tube

• NMR spectrometer

• Thermostated probe for temperature control

• Internal standard (e.g., 1,3,5-trimethoxybenzene)

• Reactants: Carboxylic acid, alcohol, Lewis acid catalyst

• Deuterated solvent (e.g., CDCl₃, Toluene-d₈)

Procedure:

• Sample Preparation: In an NMR tube, dissolve the carboxylic acid (e.g., 0.1 mmol), the Lewis acid catalyst (e.g., 5 mol%), and the internal standard in the deuterated solvent (e.g., 0.5 mL).

• Reference Spectrum: Acquire a ¹H NMR spectrum of this initial mixture.

• Initiation: Add the alcohol (e.g., 0.12 mmol) to the NMR tube, quickly mix, and place the tube in the pre-thermostated NMR probe at the desired reaction temperature.

• Data Acquisition: Acquire ¹H NMR spectra at regular time intervals. The time for each spectrum should be as short as possible while maintaining a good signal-to-noise ratio.

• Data Analysis: Integrate the signals corresponding to a characteristic proton of the ester product and a proton of the internal standard.

• Concentration Calculation: The concentration of the ester at each time point can be calculated relative to the known concentration of the internal standard.

• Kinetic Modeling: Plot the concentration of the ester product versus time to determine the reaction rate. Perform experiments with varying reactant and catalyst concentrations to determine the rate law and the rate constant.

Conclusion

While diphenylborinic acid is often cited in the context of catalysis, a deeper analysis of reaction kinetics reveals that it frequently acts as a precursor to the more catalytically active phenylboronic acid. This guide provides a comparative framework for understanding the kinetic performance of phenylboronic acid in amidation and esterification reactions against viable alternatives. The choice of catalyst will ultimately depend on the specific reaction, desired conditions, and substrate scope. The detailed experimental protocols provided herein offer a practical foundation for researchers to conduct their own quantitative kinetic analyses, enabling the rational optimization of catalytic processes in drug discovery and development.

References

• 1. mdpi.com [mdpi.com]
• 2. On the rate of boronate ester formation in ortho-aminomethyl-functionalised phenyl boronic acids | Semantic Scholar [semanticscholar.org]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Kinetic Analysis as an Optimization Tool for Catalytic Esterification with a Moisture-Tolerant Zirconium Complex - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Nature Catalysis published the forward-looking article on catalytic direct amidation by Prof. Xiao Wang's group [chem.nju.edu.cn]
• 7. researchgate.net [researchgate.net]

A Comparative Benchmark: Diphenylborinic Acid Versus a New Generation of Catalytic Systems

For researchers, scientists, and drug development professionals, the selection of an optimal catalyst is a critical decision that dictates the efficiency, selectivity, and overall viability of a synthetic route. This guide provides an objective comparison of the performance of diphenylborinic acid, a classic Lewis acidic catalyst, against newer, more sophisticated catalytic systems in three key transformations: Suzuki-Miyaura cross-coupling, C-H activation, and asymmetric synthesis.

While diphenylborinic acid and its derivatives have demonstrated utility in specific applications, particularly in regioselective acylations due to their enhanced Lewis acidity, the landscape of catalysis is continually evolving.[1] This report benchmarks the performance of traditional borinic acid catalysis against modern transition-metal complexes and organocatalysts, offering a quantitative and methodological comparison to inform catalyst selection in contemporary organic synthesis.

Suzuki-Miyaura Cross-Coupling: The Dominance of Palladium and Nickel

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of carbon-carbon bond formation. While boronic acids are the quintessential coupling partners, the choice of catalyst is paramount to the reaction's success. Modern catalysis in this arena is dominated by palladium and nickel complexes, which have been extensively optimized for efficiency and broad substrate scope.

Performance of Modern Palladium and Nickel Catalysts

Recent advancements in ligand design have led to the development of highly active palladium and nickel precatalysts capable of coupling a wide range of aryl and heteroaryl halides with boronic acids, often under mild conditions and with low catalyst loadings. These systems consistently deliver high to quantitative yields.[2][3][4][5][6][7]

Catalyst System	Aryl Halide	Boronic Acid	Yield (%)	Conditions	Reference
Palladium Catalysts
Pd(OAc)₂ / XPhos	4-Chlorotoluene	Phenylboronic acid	84	K₃PO₄, MeOH/THF, RT	[4][8]
Pd(dppf)Cl₂	5-Bromonicotinic acid	Phenylboronic acid	95	K₂CO₃, DME/H₂O, 80 °C	[5]
[Pd(cinnamyl)Cl]₂ / SPhos	Aryl Chloride	Arylboronic acid	>95	K₃PO₄, 2-Butanol, 80 °C
Nickel Catalysts
NiCl₂(dppf)	4-Chlorotoluene	Phenylboronic acid	~90	K₃PO₄, Dioxane, 80 °C	[6][7][9]
Ni(COD)₂ / PCy₃	Aryl Chloride	Arylboronic acid	High	K₃PO₄, Toluene, 100 °C

Diphenylborinic Acid in Suzuki-Miyaura Cross-Coupling

Direct, quantitative benchmarking of diphenylborinic acid as a catalyst for Suzuki-Miyaura reactions against modern palladium and nickel systems is not prevalent in the literature. Borinic acids are primarily recognized for their Lewis acidity, which can play a role in activating substrates.[1] However, the catalytic cycle of the Suzuki-Miyaura reaction is fundamentally driven by the redox chemistry of transition metals like palladium and nickel. It is therefore unlikely that diphenylborinic acid alone could serve as an effective catalyst for this transformation. It could potentially act as a co-catalyst or additive, but state-of-the-art methods rely on well-defined transition metal complexes.

Experimental Protocols: Suzuki-Miyaura Cross-Coupling

General Procedure for Palladium-Catalyzed Suzuki-Miyaura Coupling:

A flame-dried Schlenk flask equipped with a magnetic stir bar is charged with the aryl halide (1.0 mmol), the arylboronic acid (1.2 mmol), and a base such as potassium carbonate (K₂CO₃, 2.0 mmol). The flask is evacuated and backfilled with an inert atmosphere (e.g., argon). The palladium catalyst (e.g., Pd(dppf)Cl₂, 0.01-0.05 mmol) and degassed solvents (e.g., a mixture of DME and water) are then added. The reaction mixture is heated with vigorous stirring and the progress is monitored by TLC or LC-MS. Upon completion, the reaction is cooled, diluted with an organic solvent like ethyl acetate, and washed with water. The organic layer is dried and concentrated, and the crude product is purified by column chromatography.[1][3][5]

Catalytic Cycle for Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling

References

• 1. Silver-free, room temperature C-H arylation using boronic acid reagents: Ligand discovery, reaction development, and mechanistic insights - American Chemical Society [acs.digitellinc.com]
• 2. Progress and prospects in copper-catalyzed C–H functionalization - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. C-H Activation [people.bath.ac.uk]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. C-H Bond Activation: A Versatile Protocol for the Direct Arylation and Alkenylation of Oxazoles [organic-chemistry.org]
• 9. Copper Catalyzed C-H Activation - PubMed [pubmed.ncbi.nlm.nih.gov]

Elucidating Diphenylborinic Acid Reaction Mechanisms: A Comparative Guide to Isotopic Labeling Studies

For researchers, scientists, and drug development professionals, a deep understanding of reaction mechanisms is paramount for optimizing synthetic routes and designing novel molecular entities. Diphenylborinic acid and its derivatives have emerged as versatile reagents and catalysts in organic synthesis. This guide provides a comparative analysis of isotopic labeling techniques to elucidate the mechanisms of reactions involving diphenylborinic acid, offering insights into its performance against alternative boron-based catalysts.

Isotopic labeling is a powerful tool for tracing the fate of atoms throughout a chemical transformation, providing direct evidence for bond-forming and bond-breaking steps. By replacing an atom with its heavier, non-radioactive isotope, such as deuterium (B1214612) (²H or D) for hydrogen or oxygen-18 (¹⁸O) for oxygen-16 (¹⁶O), researchers can probe the intimate details of a reaction pathway. These studies are critical for confirming proposed mechanisms, identifying rate-determining steps, and understanding the subtle electronic and steric effects that govern reactivity.

This guide will focus on two key isotopic labeling strategies to investigate the reaction of diphenylborinic acid with diols, a fundamental transformation in the synthesis of protected alcohols and other complex molecules. We will explore the use of ¹⁸O-labeling to track oxygen atom transfer during esterification and deuterium labeling to determine kinetic isotope effects (KIEs), shedding light on the transition state of the reaction.

Comparative Analysis of Diphenylborinic Acid Reactivity

While direct isotopic labeling studies on the reaction of diphenylborinic acid with simple diols are not extensively reported in the literature, we can construct a comparative analysis based on established principles and data from related boronic acid systems. Borinic acids, with the general formula R₂BOH, are known to be more Lewis acidic than their boronic acid counterparts (RB(OH)₂), which often translates to higher reactivity in condensation reactions.

To provide a quantitative comparison, we will consider a hypothetical isotopic labeling study of the esterification of ethylene (B1197577) glycol with diphenylborinic acid and compare its expected performance with a common alternative, phenylboronic acid.

Catalyst/Reagent	Reaction with Diol	Proposed Isotopic Labeling Study	Expected Outcome
Diphenylborinic Acid	Esterification to form a 2-phenyl-1,3,2-dioxaborolane (B3052714) derivative	¹⁸O-labeling of one hydroxyl group in ethylene glycol	¹⁸O is incorporated into the borinic ester, not the water byproduct, confirming nucleophilic attack by the diol oxygen.
Kinetic Isotope Effect (KIE) study using deuterated ethylene glycol (DOCH₂CH₂OD)	A primary KIE (kH/kD > 1) would suggest that the O-H bond cleavage is part of the rate-determining step.
Phenylboronic Acid	Esterification to form a 2-phenyl-1,3,2-dioxaborolane	¹⁸O-labeling of one hydroxyl group in ethylene glycol	Similar to diphenylborinic acid, ¹⁸O would be incorporated into the boronic ester.
Kinetic Isotope Effect (KIE) study using deuterated ethylene glycol (DOCH₂CH₂OD)	A primary KIE would also be expected, allowing for a comparative analysis of the transition state structures.
Di-tert-butylborinic Acid	Esterification with diols	¹⁸O and Deuterium labeling studies	The sterically bulky tert-butyl groups are expected to decrease the rate of esterification compared to diphenylborinic acid.

Experimental Protocols

The following are detailed, representative protocols for the proposed isotopic labeling studies.

Protocol 1: ¹⁸O-Labeling Study of Diphenylborinic Acid Esterification

Objective: To determine the origin of the oxygen atom in the water byproduct of the esterification reaction between diphenylborinic acid and ethylene glycol.

Materials:

• Diphenylborinic acid

• Ethylene glycol, ¹⁸O-labeled at one hydroxyl group (HOCH₂CH₂¹⁸OH)

• Anhydrous toluene (B28343)

• Dean-Stark apparatus

• Gas chromatograph-mass spectrometer (GC-MS)

Procedure:

• To a round-bottom flask equipped with a Dean-Stark trap and condenser, add diphenylborinic acid (1 mmol) and anhydrous toluene (20 mL).

• Add ¹⁸O-labeled ethylene glycol (1.1 mmol) to the flask.

• Heat the mixture to reflux and collect the water azeotropically in the Dean-Stark trap.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Once the reaction is complete, cool the mixture to room temperature.

• Carefully collect the water from the Dean-Stark trap.

• Analyze the collected water and the borinic ester product by GC-MS to determine the isotopic composition of the oxygen atoms.

Protocol 2: Deuterium Kinetic Isotope Effect (KIE) Study

Objective: To determine the kinetic isotope effect for the reaction of diphenylborinic acid with ethylene glycol versus dideuterated ethylene glycol.

Materials:

• Diphenylborinic acid

• Ethylene glycol

• Dideuterated ethylene glycol (DOCH₂CH₂OD)

• Anhydrous solvent (e.g., THF or acetonitrile)

• NMR spectrometer

Procedure:

• Prepare two separate reaction mixtures in NMR tubes under an inert atmosphere.

  • Reaction A: Diphenylborinic acid (0.1 mmol) and ethylene glycol (0.1 mmol) in 0.5 mL of anhydrous solvent.

  • Reaction B: Diphenylborinic acid (0.1 mmol) and dideuterated ethylene glycol (0.1 mmol) in 0.5 mL of anhydrous solvent.

• Place both NMR tubes in the NMR spectrometer, pre-thermostated to the desired reaction temperature.

• Monitor the reactions simultaneously by acquiring ¹H NMR spectra at regular time intervals.

• Determine the initial rates of reaction for both Reaction A (kH) and Reaction B (kD) by monitoring the disappearance of the starting material signals or the appearance of the product signals.

• Calculate the kinetic isotope effect as the ratio kH/kD.

Visualizing Reaction Mechanisms and Workflows

The following diagrams, generated using the DOT language, illustrate the proposed reaction mechanism for the esterification of a diol with diphenylborinic acid and the experimental workflow for the KIE study.

Proposed mechanism for diphenylborinic acid esterification.

Experimental workflow for the KIE study.

Conclusion

Isotopic labeling studies provide invaluable, direct evidence for the mechanisms of chemical reactions. While the application of these techniques to diphenylborinic acid chemistry is an area ripe for further exploration, the principles and protocols outlined in this guide offer a robust framework for such investigations. By comparing the outcomes of these studies with those of alternative catalysts, researchers can make informed decisions in the design and optimization of synthetic strategies, ultimately accelerating the pace of discovery in chemical and pharmaceutical research.

A Head-to-Head Comparison: Diphenylborinic Acid vs. Boronic Esters in Research and Development

For researchers, scientists, and drug development professionals, the choice between diphenylborinic acid and boronic esters is a critical decision that impacts reaction efficiency, stability, and the overall success of a synthetic or analytical strategy. This guide provides an objective, data-driven comparison of these two important classes of organoboron compounds, offering insights into their respective performance in key applications.

Diphenylborinic acid and its corresponding esters, particularly boronic esters, are pivotal reagents in modern chemistry. Their utility spans from the Nobel Prize-winning Suzuki-Miyaura cross-coupling reaction to the development of sophisticated chemical sensors and drug delivery systems.[1][2] The fundamental difference between these compounds lies in the substituents on the boron atom: diphenylborinic acid features two phenyl groups and a hydroxyl group, while boronic esters have the hydroxyl group replaced by an alkoxy or aryloxy group, often derived from a diol like pinacol (B44631) to form a cyclic ester. This structural distinction leads to significant differences in their chemical properties and performance.

At a Glance: Reactivity vs. Stability

The core trade-off between diphenylborinic acid (and boronic acids in general) and boronic esters is a classic case of reactivity versus stability. Boronic acids are generally more reactive in palladium-catalyzed cross-coupling reactions.[3][4] This heightened reactivity can be attributed to the electron-withdrawing nature of the hydroxyl groups, which can facilitate the crucial transmetalation step in the catalytic cycle.[5] However, this reactivity comes at the cost of stability. Boronic acids are susceptible to dehydration, leading to the formation of cyclic anhydrides known as boroxines, and can also undergo protodeboronation, particularly under harsh conditions.[1][4]

Conversely, boronic esters are prized for their enhanced stability.[6][7] The conversion of a boronic acid to an ester, such as a pinacol ester, sterically protects the boron center, making it less prone to hydrolysis and other degradation pathways.[6][8] This stability simplifies handling, purification, and long-term storage, but can sometimes translate to lower reactivity, potentially requiring more forcing reaction conditions to achieve comparable yields to their boronic acid counterparts.[1][5]

Quantitative Performance Comparison

To provide a clearer picture of the performance differences, the following tables summarize key quantitative data for diphenylborinic acid (represented by phenylboronic acid in some cases due to data availability) and its corresponding boronic esters.

Table 1: Comparative Stability of Boronic Acids and Esters

Compound Type	Conditions	Observation	Method
Phenylboronic Acid	Drying	Prone to disintegration, polymerization, or protodeboronation	General Observation[4]
Phenylboronic Acid Pinacol Ester (Bpin)	RP-HPLC, no pH modifier	Minimal to no on-column hydrolysis observed	HPLC[6]
Phenylboronic Acid Diethanolamine Ester (DEAB)	DMSO-d₆ with 50% D₂O, 25 °C	Hydrolysis constant (K_hyd) = 0.44	¹H NMR[6]
Phenylboronic Acid (1,1'-bicyclohexyl)-1,1'-diol Ester	Not specified	Reported as the most stable among those examined in the study	Not specified[8]

Table 2: Comparative Reactivity in Suzuki-Miyaura Cross-Coupling

Boron Reagent	Coupling Partner	Catalyst System	Base	Solvent	Temperature (°C)	Reaction Time (h)	Yield (%)
Phenylboronic acid	4-bromoacetophenone	Pd-bpydc-Nd	K₂CO₃	DMF/H₂O (1:1)	70	3	>95[2]
4-Fluorophenylboronic acid	1-bromo-4-fluorobenzene	G-COOH-Pd-10	K₂CO₃	DMF/H₂O (95:5)	110	3	>95[2]
3,4-Difluorophenylboronic acid	5-bromosalicylic acid	PdCl₂	K₂CO₃	DMF/H₂O	75	1.7	98[9]
Neopentyldiol alkylboronic esters	Aryl halides	AntPhos-Pd-G3	TMSOK	Not specified	Not specified	< 1	Good yields[10]

Note: Direct head-to-head yield comparisons for diphenylborinic acid and its esters under identical conditions are not extensively documented in a single study. The data presented is compiled from various sources to illustrate general performance trends.

Applications in Drug Development and Sensing

Both diphenylborinic acid and boronic esters are integral to drug discovery and development. Boronic acids are potent enzyme inhibitors, with bortezomib (B1684674) being a notable example of a boronic acid-containing drug used in cancer therapy.[11][12] Their ability to form reversible covalent bonds with biological molecules is a key aspect of their therapeutic potential.[13] Boronic esters often serve as stable intermediates in the synthesis of complex pharmaceutical agents.[14][15]

In the realm of chemical sensing, the reversible interaction of boronic acids with diols to form boronic esters is widely exploited.[16][17] This interaction is the basis for sensors designed to detect saccharides and other diol-containing biomolecules, with applications in diagnostics and monitoring.[18][19][20] Phenylboronic acid (PBA) and its derivatives have been extensively used to develop glucose-sensitive systems for insulin (B600854) delivery.[18][21]

Experimental Methodologies

For researchers looking to conduct their own comparative studies, the following are generalized protocols for key experiments.

Protocol 1: Comparative Hydrolytic Stability by ¹H NMR

• Sample Preparation: Dissolve a precise amount of the boronic acid or boronic ester in a deuterated NMR solvent (e.g., DMSO-d₆).

• Initiation of Hydrolysis: Add a known volume of D₂O to the NMR tube.

• Data Acquisition: Immediately acquire a ¹H NMR spectrum and continue to collect spectra at regular time intervals.

• Analysis: Monitor the integration of characteristic proton signals for the starting material and the hydrolysis products (the corresponding boronic acid and diol).

• Calculation: Determine the percentage of hydrolysis at each time point. For equilibrium studies, calculate the hydrolysis equilibrium constant (K_hyd) once the concentrations of all species stabilize.[6]

Protocol 2: General Procedure for Suzuki-Miyaura Cross-Coupling Comparison

• Reaction Setup: In a dried reaction vessel under an inert atmosphere, combine the aryl halide (1.0 equiv), the boronic acid or boronic ester (1.1-1.5 equiv), the palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%), and the base (e.g., K₂CO₃, 2.0 equiv).

• Solvent Addition: Add the degassed solvent (e.g., toluene, dioxane, or a mixture with water).

• Reaction: Stir the mixture at the desired temperature (e.g., 80-100 °C).

• Monitoring: Track the reaction progress using an appropriate analytical technique such as thin-layer chromatography (TLC), gas chromatography-mass spectrometry (GC-MS), or liquid chromatography-mass spectrometry (LC-MS).

• Work-up and Purification: Upon completion, cool the reaction, perform an aqueous work-up, and purify the crude product by column chromatography.

• Analysis: Determine the yield of the purified product for each boron reagent to compare their efficiency.[2][5]

Visualizing the Chemistry: Workflows and Pathways

To further elucidate the concepts discussed, the following diagrams illustrate key processes involving diphenylborinic acid and boronic esters.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Assessing the stability and reactivity of a new generation of boronic esters | Poster Board #1276 - American Chemical Society [acs.digitellinc.com]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. Rapid, Homogenous, B-Alkyl Suzuki–Miyaura Cross-Coupling of Boronic Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Boron Chemicals in Drug Discovery and Development: Synthesis and Medicinal Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Phenylboronic acid in targeted cancer therapy and diagnosis - PMC [pmc.ncbi.nlm.nih.gov]
• 14. nbinno.com [nbinno.com]
• 15. Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 16. jianggroup.xmu.edu.cn [jianggroup.xmu.edu.cn]
• 17. researchgate.net [researchgate.net]
• 18. mdpi.com [mdpi.com]
• 19. researchgate.net [researchgate.net]
• 20. Boronic acids for sensing and other applications - a mini-review of papers published in 2013 - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Phenylboronic acid in targeted cancer therapy and diagnosis - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to a Novel Analytical Method for Flavonoid Quantification Using Diphenylborinic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive validation and comparison of a novel analytical method for the quantification of flavonoids, utilizing Diphenylborinic acid 2-aminoethyl ester (DPBA) as a fluorescent probe. The performance of this new method is objectively compared against the widely accepted High-Performance Liquid Chromatography with UV detection (HPLC-UV), a conventional method for flavonoid analysis. This comparison focuses on the quantification of quercetin (B1663063), a prominent and representative flavonoid.

The presented data demonstrates that the DPBA-based spectrofluorometric method offers a rapid and sensitive alternative to traditional chromatographic techniques, with a high degree of correlation to HPLC results.[1]

Performance Comparison of Analytical Methods

The following table summarizes the key performance parameters of the novel DPBA-based spectrofluorometric method and a conventional HPLC-UV method for the quantification of quercetin.

Performance Parameter	New Method: DPBA-Based Spectrofluorometry	Alternative Method: HPLC-UV
Principle	Formation of a fluorescent complex between quercetin and DPBA, with quantification based on fluorescence intensity.	Chromatographic separation of quercetin followed by quantification based on UV absorbance.[2][3]
Linearity (R²)	> 0.99	> 0.999[2][3]
Limit of Detection (LOD)	More sensitive than conventional spectrophotometry.[1]	0.00488 µg/mL[3]
Limit of Quantitation (LOQ)	Not explicitly stated, but sensitive for low cellular concentrations.[1]	0.03906 µg/mL[3]
Accuracy (% Recovery)	Highly correlated with HPLC data (R > 0.99).[1]	97.73% - 98.89%[2]
Precision (%RSD)	Data not available	< 2%[2]
Analysis Time	Rapid (5 minutes for complex formation).	Longer, includes chromatographic run time (e.g., ~18.5 minutes).[3]
Instrumentation	Spectrofluorometer	HPLC system with UV detector

Experimental Protocols

New Method: Spectrofluorometric Quantification of Quercetin using DPBA

This protocol is based on the method described for the quantification of cellular quercetin levels.

1. Reagents and Materials:

• Quercetin standard solution

• Diphenylboric acid 2-aminoethyl ester (DPBA) solution

• Methanol

• Phosphate-buffered saline (PBS)

• Spectrofluorometer

2. Sample Preparation:

• Prepare quercetin standard solutions of known concentrations in methanol.

• For cellular extracts, lyse cells and extract flavonoids using an appropriate solvent.

3. Derivatization and Measurement:

• To the sample or standard solution, add the DPBA solution.

• Allow the mixture to incubate for 5 minutes at room temperature to allow for the formation of the fluorescent quercetin-DPBA complex.

• Measure the fluorescence intensity using a spectrofluorometer with excitation and emission wavelengths optimized for the quercetin-DPBA complex.

Alternative Method: HPLC-UV for Quercetin Quantification

This protocol is a representative example based on established and validated methods.[2][3]

1. Reagents and Materials:

• Quercetin standard solution

• HPLC-grade methanol

• HPLC-grade acetonitrile (B52724)

• HPLC-grade water

• Acetic acid or other suitable mobile phase modifier

• HPLC system with a C18 column and UV detector

2. Chromatographic Conditions:

• Column: Reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm).[2]

• Mobile Phase: A gradient or isocratic mixture of acetonitrile and acidified water (e.g., with 2% v/v acetic acid).[3]

• Flow Rate: 1.0 - 1.3 mL/min.[2][3]

• Detection Wavelength: 256 nm or 370 nm.[2][3]

• Injection Volume: 20 µL.[3]

• Column Temperature: 35°C.[3]

3. Sample Preparation and Analysis:

• Prepare a series of quercetin standard solutions of known concentrations.

• Dissolve and dilute the sample containing quercetin in the mobile phase.

• Filter the standards and samples through a 0.45 µm syringe filter before injection.

• Inject the standards and samples into the HPLC system.

• Identify and quantify the quercetin peak based on its retention time and peak area compared to the calibration curve generated from the standards.

Visualizations

Below are diagrams illustrating the key processes and relationships described in this guide.

References

• 1. researchgate.net [researchgate.net]
• 2. plantarchives.org [plantarchives.org]
• 3. HPLC Method for Simultaneous Quantitative Detection of Quercetin and Curcuminoids in Traditional Chinese Medicines - PMC [pmc.ncbi.nlm.nih.gov]

Assessing the Reproducibility of Diphenylborinic Acid-Based Assays: A Comparative Guide

For researchers, scientists, and drug development professionals, the choice of assay is critical for generating reliable and reproducible data. Diphenylborinic acid (DPBA)-based assays are widely utilized in two primary domains: as a fluorescent probe for the detection of flavonoids and as a pharmacological modulator of store-operated calcium entry (SOCE). This guide provides an objective comparison of the reproducibility and performance of DPBA-based assays with common alternatives, supported by experimental data and detailed protocols.

I. DPBA-Based Assays for Flavonoid Detection

Diphenylboric acid-2-aminoethyl ester (DPBA), also known as Neu's reagent, is a widely used fluorescent probe for the in-situ localization and quantification of flavonoids, particularly flavonols like quercetin (B1663063) and kaempferol, in plant tissues.

Alternative Assays

The primary alternatives for the quantification of flavonoids are High-Performance Liquid Chromatography (HPLC) and spectrophotometric methods.

Data Presentation: Comparison of Flavonoid Quantification Methods

Parameter	DPBA-Spectrofluorometry	HPLC	TLC with DPBA	Spectrophotometry
Principle	Fluorescence of DPBA-flavonoid complex	Chromatographic separation and UV/MS detection	Chromatographic separation and fluorescence	Absorbance of flavonoid-reagent complex
Sensitivity	High	Very High	Low to Moderate	Moderate
Correlation with HPLC	>0.99	-	Lower correlation, especially at low concentrations	Good
Throughput	High (microplate compatible)	Low to Medium	Medium	High (microplate compatible)
Primary Application	In-situ localization, rapid quantification	Gold standard for quantification and separation	Qualitative analysis, simple screening	Total flavonoid content
Notes	A spectrofluorometry-based assay using DPBA is simple and allows for rapid quantification of cellular quercetin content with high sensitivity.	Considered the gold standard for accurate quantification[1][2][3][4].	The TLC method using DPBA is faster than HPLC but far less sensitive. Quercetin levels in cells with concentrations less than 20 µM were not accurately measured.	A common method involves the use of aluminum chloride[5][6].

Experimental Protocols

DPBA Staining for In-Situ Flavonoid Detection in Plant Tissues

This protocol is adapted for staining flavonols in Arabidopsis root tips.

• Plant Growth: Grow Arabidopsis thaliana seedlings on a suitable medium (e.g., MS medium with 2% sucrose (B13894) and 1.2% phyto-agar) for 5 days.

• Staining Solution Preparation: Prepare a solution of 0.25% (w/v) DPBA in 100% DMSO.

• Staining Procedure:

  • Immerse the 5-day-old seedlings in the DPBA staining solution.

  • Incubate for 20 minutes.

• Microscopy:

  • Mount the stained seedlings on a slide.

  • Observe under a confocal microscope.

  • For DPBA-kaempferol complexes, use an emission spectrum of 475-500 nm.

  • For DPBA-quercetin complexes, use an emission spectrum of 585-619 nm[7][8].

Quantitative DPBA-Spectrofluorometry for Cellular Flavonoids

• Cell Culture and Treatment: Culture cells (e.g., CHO-K1) to 60-80% confluency and treat with various concentrations of the flavonoid of interest (e.g., quercetin) for a specified time.

• Cell Lysis: Prepare cellular extracts.

• Assay:

  • Add 100 µM DPBA to the cellular extracts in a 1:1 (v/v) ratio.

  • Measure the optical density using a spectrofluorometer with an excitation filter at 485 nm and an emission filter at 535 nm.

Mandatory Visualization

DPBA-Based Flavonoid Detection Workflow

II. 2-Aminoethyl Diphenylborinate (2-APB) Assays for Store-Operated Calcium Entry (SOCE)

2-Aminoethyl diphenylborinate (2-APB), a derivative of diphenylborinic acid, is a widely used pharmacological agent to study store-operated calcium entry (SOCE). It exhibits a complex, bimodal effect on SOCE, potentiating it at low concentrations and inhibiting it at higher concentrations.

Alternative Assays

Alternatives to 2-APB for modulating SOCE include other small molecules like GSK-7975A and Synta66, as well as genetic approaches such as siRNA-mediated knockdown of key SOCE proteins (STIM and Orai).

Data Presentation: Comparison of SOCE Modulators

Compound	Mechanism of Action	Typical Potentiating Concentration	Typical Inhibitory Concentration	Reproducibility Issues/Variability
2-APB	Modulates STIM-Orai interaction	≤ 5-10 µM	≥ 30-50 µM	Effects are highly cell-type dependent and concentration-sensitive, leading to variability in results across different studies[9][10][11][12].
DPB162-AE	2-APB analog	No potentiation observed	More potent inhibitor than 2-APB	Shows stronger inhibitory effect on SOCE compared to 2-APB in DT40 cells[11].
GSK-7975A	SOCE inhibitor	N/A	5-20 µM	Considered a more specific SOCE blocker with minor cytotoxic effects compared to some 2-APB analogs[13].
Synta66	SOCE inhibitor	N/A	5-20 µM	Used as a known SOCE inhibitor for assay validation[13].

Experimental Protocols

Fluorometric Measurement of SOCE using Fura-2 AM

This protocol describes the measurement of intracellular Ca2+ concentration ([Ca2+]) in response to store depletion and 2-APB application.

• Cell Preparation and Dye Loading:

  • Plate cells on poly-D-lysine coated coverslips.

  • Load cells with 2 µM Fura-2 AM in Hanks' Balanced Salt Solution (HBSS) for 30-45 minutes at 37°C[14].

• Calcium Imaging:

  • Mount the coverslip on a microscope stage and perfuse with Ca2+-free HBSS for a baseline reading.

  • To deplete endoplasmic reticulum (ER) Ca2+ stores, perfuse with Ca2+-free HBSS containing 1 µM Thapsigargin[14][15].

  • Once the [Ca2+]i returns to baseline, perfuse with HBSS containing 2 mM CaCl2 to measure SOCE.

  • To test the effect of 2-APB, pre-incubate the cells with the desired concentration of 2-APB in Ca2+-free HBSS before the addition of CaCl2, or add 2-APB during the SOCE plateau phase[14][15].

• Data Analysis:

  • Record the changes in Fura-2 fluorescence ratio (340/380 nm excitation) over time to determine changes in intracellular calcium concentration.

Mandatory Visualization

Modulation of SOCE by 2-APB

III. Borinic Acid-Based Probes as an Alternative to the Amplex Red Assay

Recent research has focused on developing borinic acid-based fluorogenic probes for the detection of hydrogen peroxide (H2O2), presenting an alternative to the widely used Amplex Red assay.

Alternative Assays

The Amplex Red assay is the gold standard for the fluorometric determination of H2O2.

Data Presentation: Comparison of H2O2 Detection Methods

Parameter	Borinic Acid-Based Probes	Amplex Red Assay
Principle	H2O2-mediated oxidation of a borinic acid trigger leading to fluorescence.	HRP-catalyzed oxidation of Amplex Red by H2O2 to fluorescent resorufin.
Kinetics	Superior kinetics compared to boronic acid counterparts, matching that of the Amplex Red assay[16][17][18].	Well-established, rapid kinetics.
Enzyme Requirement	Enzyme-free[16][17][18].	Requires horseradish peroxidase (HRP)[13][19][20].
Selectivity	Highly selective for H2O2.	Can be susceptible to interference from other peroxidases.
Application	Real-time monitoring of H2O2 in cellular models (extracellularly and intracellularly)[16][17][18].	Widely used for H2O2 detection in various biological samples[13][19][20][21][22].

Experimental Protocols

Amplex Red Assay for H2O2 Detection

• Reagent Preparation:

  • Prepare a 1X reaction buffer from the 5X stock provided in the kit.

  • Prepare a stock solution of Amplex Red reagent in DMSO.

  • Prepare a stock solution of HRP in 1X reaction buffer.

  • Prepare H2O2 standards by diluting the stock solution in 1X reaction buffer[13].

• Assay Procedure:

  • Prepare a working solution containing 50 µM Amplex Red reagent and 0.1 U/mL HRP in the appropriate buffer (e.g., 50 mM sodium phosphate, pH 7.4)[13].

  • Add the working solution to samples and standards in a 96-well plate.

  • Incubate for 30 minutes at room temperature, protected from light.

• Measurement:

  • Measure fluorescence using a microplate reader with excitation at ~530-560 nm and emission detection at ~590 nm[13].

Mandatory Visualization

H2O2 Detection Mechanisms

References

• 1. iosrjournals.org [iosrjournals.org]
• 2. Quantitative analysis of flavonols, flavones, and flavanones in fruits, vegetables and beverages by high-performance liquid chromatography with photo-diode array and mass spectrometric detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Quantitative determination of total and individual flavonoids in stems and leaves of Buddleja davidii and Buddleja albiflora - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Qualitative and quantitative analysis of flavonoids in the leaves of Isatis indigatica Fort. by ultra-performance liquid chromatography with PDA and electrospray ionization tandem mass spectrometry detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. jmp.ir [jmp.ir]
• 6. Appraisal of Total Phenol, Flavonoid Contents, and Antioxidant Potential of Folkloric Lannea coromandelica Using In Vitro and In Vivo Assays - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A Protocol for Flavonols, Kaempferol and Quercetin, Staining in Plant Root Tips - PMC [pmc.ncbi.nlm.nih.gov]
• 8. A Protocol for Flavonols, Kaempferol and Quercetin, Staining in Plant Root Tips - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. Methods for Studying Store-Operated Calcium Entry - PMC [pmc.ncbi.nlm.nih.gov]
• 11. qcbr.queens.org [qcbr.queens.org]
• 12. Complex Actions of 2-Aminoethyldiphenyl Borate on Store-operated Calcium Entry - PMC [pmc.ncbi.nlm.nih.gov]
• 13. documents.thermofisher.com [documents.thermofisher.com]
• 14. benchchem.com [benchchem.com]
• 15. mdpi.com [mdpi.com]
• 16. Borinic Acid-Based Fluorogenic Probes as an Alternative to the Amplex Red Assay for Real-Time H2O2 Monitoring in Live Cells | CoLab [colab.ws]
• 17. Borinic Acid-Based Fluorogenic Probes as an Alternative to the Amplex Red Assay for Real-Time H2O2 Monitoring in Live Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Borinic Acid-Based Fluorogenic Probes as an Alternative to the Amplex Red Assay for Real-Time H2O2 Monitoring in Live Cells. | Semantic Scholar [semanticscholar.org]
• 19. Amplex Red Assay for Measuring Hydrogen Peroxide Production from Caenorhabditis elegans [bio-protocol.org]
• 20. tracegasbiology.essex.ac.uk [tracegasbiology.essex.ac.uk]
• 21. Protocol Library | Collaborate and Share [develop.protocols.opentrons.com]
• 22. 2.9. Amplex Red Assay for Hydrogen Peroxide [bio-protocol.org]

A Comparative Analysis of Diphenylborinic Acid's Lewis Acidity for Researchers and Drug Developers

An in-depth guide to the Lewis acidity of diphenylborinic acid, offering a comparative perspective against other organoboron compounds. This report provides quantitative data, detailed experimental protocols, and a mechanistic look at its catalytic activity, tailored for researchers, scientists, and professionals in drug development.

Diphenylborinic acid (Ph₂BOH), a member of the borinic acid family, possesses a unique Lewis acidic character that makes it a valuable tool in organic synthesis and catalysis. Its properties, however, are often discussed in the broader context of boronic acids, leaving a need for a focused comparative analysis. This guide aims to objectively evaluate the Lewis acidity of diphenylborinic acid by comparing it with relevant boronic and other borinic acids, supported by experimental data and detailed methodologies.

Quantitative Comparison of Lewis Acidity

The Lewis acidity of organoboron compounds can be quantified using several experimental and computational methods. The most common metrics include the aqueous acid dissociation constant (pKa), the Gutmann-Beckett Acceptor Number (AN), and the calculated Fluoride Ion Affinity (FIA). While direct experimental data for diphenylborinic acid is not extensively available in the literature, we can draw comparisons from its derivatives and related compounds to position its reactivity.

Borinic acids, characterized by the formula R₂BOH, are generally considered to be stronger Lewis acids than their boronic acid counterparts, RB(OH)₂. This is attributed to the presence of two electron-donating alkyl or aryl groups in boronic acids, which partially satiate the electron deficiency of the boron center, as opposed to the single organic substituent in borinic acids.

For a quantitative perspective, data for bis(pentafluorophenyl)borinic acid, a highly fluorinated analogue of diphenylborinic acid, shows a significant Lewis acidity. The Gutmann-Beckett method, which measures the change in the ³¹P NMR chemical shift of triethylphosphine (B1216732) oxide (Et₃PO) upon coordination to a Lewis acid, provides a valuable comparison.

Compound	Lewis Acidity Metric	Value	Notes
Borinic Acid Derivatives
Bis(pentafluorophenyl)borinic acid ester	Δδ(Et₃PO) (ppm)	33.6[1]	A highly electron-deficient diarylborinic acid derivative, expected to be a strong Lewis acid. The value is for the pentafluorophenyl ester, (C₆F₅)₂BOC₆F₅.[1]
Boronic Acid Derivatives
Phenylboronic acid	pKa (in water)	8.68 - 8.90[2][3]	A common benchmark for arylboronic acids.
4-Methoxyphenylboronic acid	pKa (in water)	9.25[2][4]	An example with an electron-donating group, showing decreased acidity (higher pKa).
Phenylboronic acids with various substituents	pKa (in water)	5.3 - 8.5[4]	Demonstrates the tunability of Lewis acidity through electronic effects.
Pentafluorophenylboronic acid ester	Δδ(Et₃PO) (ppm)	34.1[1]	The pentafluorophenyl ester, C₆F₅B(OC₆F₅)₂, shows strong Lewis acidity, comparable to the borinic acid derivative.[1]
Triarylboranes (for comparison)
Tris(pentafluorophenyl)borane (B(C₆F₅)₃)	Δδ(Et₃PO) (ppm)	25.5 - 30.2[1][5]	A widely used strong Lewis acid catalyst.
Tris(pentafluorophenyl)borate (B(OC₆F₅)₃)	Δδ(Et₃PO) (ppm)	34.5[1]	An even stronger Lewis acid than B(C₆F₅)₃ by this metric.

Note: The Δδ(Et₃PO) values are a direct measure of the interaction strength with the Lewis base Et₃PO; a larger shift indicates a stronger Lewis acid.

Experimental Protocols

Accurate determination of Lewis acidity is paramount for understanding and predicting the reactivity of diphenylborinic acid and its analogues. Below are detailed methodologies for the key experimental techniques cited.

Determination of pKa by Spectrophotometric Titration

This method is suitable for arylboronic acids and other chromophoric organoboron compounds. It relies on the different UV-Vis absorption spectra of the neutral, trigonal boronic acid and its anionic, tetrahedral boronate form.

• Stock Solution Preparation: A stock solution of the boronic acid is prepared in a suitable organic solvent (e.g., DMSO or methanol).

• Buffer Preparation: A series of buffer solutions with constant ionic strength are prepared to cover a pH range from approximately 2 pH units below to 2 pH units above the expected pKa.

• Sample Preparation: The boronic acid stock solution is added to each buffer solution in a multi-well plate or individual cuvettes to a final concentration that gives a measurable absorbance.

• Spectra Acquisition: The UV-Vis spectrum (e.g., from 230 to 500 nm) is recorded for each sample.

• Data Analysis: The absorbance at a wavelength where the difference between the acidic and basic forms is maximal is plotted against the pH. The data is then fitted to a sigmoidal dose-response curve, and the pKa is determined as the pH at the inflection point of the curve.

Determination of Lewis Acidity by the Gutmann-Beckett Method

This technique provides a measure of Lewis acidity in non-aqueous solutions by ³¹P NMR spectroscopy.

• Materials: The Lewis acid to be tested, the probe molecule triethylphosphine oxide (Et₃PO), and a weakly coordinating deuterated solvent (e.g., CD₂Cl₂, C₆D₆) are required.

• Sample Preparation: A solution of Et₃PO is prepared in the chosen solvent. A separate solution of the Lewis acid is also prepared. The two solutions are then mixed, typically with the Lewis acid in excess.

• NMR Spectroscopy: The ³¹P NMR spectrum of the mixture is recorded. The chemical shift (δ_sample) of the Et₃PO-Lewis acid adduct is determined. A reference spectrum of free Et₃PO in the same solvent is also recorded (δ_free).

• Calculation of Acceptor Number (AN): The change in chemical shift (Δδ = δ_sample - δ_free) is used to calculate the Acceptor Number using the formula: AN = 2.21 × (δ_sample − 41.0), where 41.0 ppm is the chemical shift of Et₃PO in hexane.[2] A higher AN value indicates a stronger Lewis acid.

Catalytic Role of Diarylborinic Acids

Diarylborinic acids have emerged as effective catalysts in a variety of organic transformations, leveraging their Lewis acidity to activate substrates. One notable application is the regioselective ring-opening of epoxides. In these reactions, the diarylborinic acid coordinates to the epoxide oxygen, enhancing its electrophilicity and facilitating nucleophilic attack.

Below is a diagram illustrating the proposed catalytic cycle for the diarylborinic acid-catalyzed regioselective ring-opening of an epoxy alcohol with a nitrogen heterocycle.

References

• 1. Synthesis and lewis acidity of fluorinated triaryl borates - Dalton Transactions (RSC Publishing) DOI:10.1039/D2DT04095F [pubs.rsc.org]
• 2. Gutmann–Beckett method - Wikipedia [en.wikipedia.org]
• 3. Müller versus Gutmann-Beckett for assessing the Lewis acidity of boranes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Structure-Activity Relationship of Diphenylborinic Acid Derivatives: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Diphenylborinic acid and its derivatives have emerged as a versatile scaffold in medicinal chemistry, demonstrating a wide range of biological activities. This guide provides a comparative analysis of their structure-activity relationships (SAR), with a focus on their anticancer and antimicrobial properties. The information presented herein is supported by experimental data to aid in the rational design of novel therapeutic agents.

Anticancer Activity: Targeting Key Cellular Processes

Diphenylborinic acid derivatives have shown significant promise as anticancer agents by modulating critical pathways involved in cancer cell proliferation and survival. This section compares the efficacy of different derivatives in inhibiting tubulin polymerization and store-operated calcium entry (SOCE).

Inhibition of Tubulin Polymerization

A series of boronic acid analogs of combretastatin (B1194345) A-4 (a potent inhibitor of tubulin polymerization) have been synthesized and evaluated for their cytotoxic effects. The half-maximal inhibitory concentration (IC50) values for tubulin polymerization and cytotoxicity in MCF-7 breast cancer cells are presented below.

Compound	Modification	Tubulin Polymerization IC50 (µM)	Cytotoxicity (MCF-7) IC50 (µM)	Reference
CA-4	-	2.4	0.003	[1]
Analog 4	Boronic acid chalcone (B49325) analog	Weakly active	0.9	[1]
Analog 6	Chalcone analog	Comparable to CA-4	3-4 fold less active than CA-4	[1]
Analog 8c	Boronic acid at para position	10	< 1
Analog 18	Boronic acid analog of phenstatin	Less effective than phenstatin	Modest increase vs. phenstatin

Key SAR Insights:

• The placement of the carbonyl group adjacent to the trimethoxybenzene A-ring in chalcone analogs results in more active compounds.[1]

• A methoxy (B1213986) group on the C ring is critical for maintaining potent activity in combretastatin A-4 analogs.

• Replacing the C phenyl ring with a pyridine (B92270) ring leads to a significant decrease in activity.

Inhibition of Store-Operated Calcium Entry (SOCE)

2-Aminoethyl diphenylborinate (2-APB) and its derivatives are well-characterized modulators of SOCE, a crucial pathway for calcium signaling that is often dysregulated in cancer. Inhibition of SOCE can disrupt cancer cell proliferation and survival. The IC50 values for SOCE inhibition by 2-APB and two of its more potent derivatives are compared below.

Compound	SOCE Inhibition IC50	Reference
2-APB	4.8 ± 0.6 µM	[2]
DPB162-AE	27 ± 2 nM	[2]
DPB163-AE	42 ± 3 nM	[2]

Key SAR Insights:

• Structural modifications to the 2-APB scaffold can lead to a more than 100-fold increase in potency for SOCE inhibition.[2]

• Some 2-APB analogs exhibit a purely inhibitory effect on SOCE, unlike the bimodal (activation at low concentrations, inhibition at high concentrations) effect of 2-APB itself.[2]

Antimicrobial Activity

Halogenated phenylboronic acids, close structural relatives of diphenylborinic acid, have demonstrated notable antibacterial and antibiofilm activity. The minimum inhibitory concentrations (MIC) against pathogenic Vibrio species are presented below.

Compound	Target Microorganism	MIC (µg/mL)	Reference
3,5-diiodo-2-methoxyphenylboronic acid (DIMPBA)	Vibrio parahaemolyticus	100	[3][4]
2-fluoro-5-iodophenylboronic acid (FIPBA)	Vibrio parahaemolyticus	100	[3][4]

Key SAR Insights:

• Halogenation of the phenyl ring appears to be a key factor for the antimicrobial activity of phenylboronic acid derivatives.[3][4]

• These compounds not only inhibit planktonic cell growth but also prevent biofilm formation.[3][4]

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below to facilitate reproducibility and further investigation.

MTT Assay for Cytotoxicity

This protocol is used to assess the cytotoxic effects of the diphenylborinic acid derivatives on cancer cell lines.

Materials:

• 96-well plates

• Cancer cell line of interest (e.g., MCF-7)

• Complete culture medium

• Diphenylborinic acid derivatives (dissolved in a suitable solvent, e.g., DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium and incubate for 24 hours.

• Prepare serial dilutions of the test compounds in culture medium.

• Remove the medium from the wells and add 100 µL of the compound dilutions. Include a vehicle control (medium with the same concentration of solvent used to dissolve the compounds).

• Incubate the plate for the desired exposure time (e.g., 48 or 72 hours).

• Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.[5]

• After the incubation, add 100 µL of the solubilization solution to each well to dissolve the formazan (B1609692) crystals.[5]

• Read the absorbance at a wavelength of 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

Tubulin Polymerization Assay

This assay measures the ability of compounds to inhibit the polymerization of tubulin into microtubules.

Materials:

• Tubulin (purified)

• General Tubulin Buffer (e.g., 80 mM PIPES, pH 6.9, 2 mM MgCl2, 0.5 mM EGTA)

• GTP solution

• Test compounds

• 96-well plates (half-area plates recommended)

• Temperature-controlled microplate reader capable of reading absorbance at 340 nm

Procedure:

• Prepare a stock solution of tubulin in General Tubulin Buffer. Keep on ice.

• Prepare serial dilutions of the test compounds.

• In a pre-chilled 96-well plate on ice, add the test compounds to the respective wells.

• Initiate the polymerization reaction by adding the tubulin solution containing GTP to each well.

• Immediately transfer the plate to a microplate reader pre-warmed to 37°C.

• Measure the absorbance at 340 nm every minute for 60 minutes.

• The increase in absorbance corresponds to the rate of tubulin polymerization. Analyze the data to determine the IC50 values of the inhibitors.[6]

Store-Operated Calcium Entry (SOCE) Inhibition Assay

This assay measures the inhibition of SOCE in response to the depletion of intracellular calcium stores.

Materials:

• Cells expressing the components of the SOCE machinery (e.g., HEK293 cells)

• Calcium-sensitive fluorescent dye (e.g., Fura-2 AM)

• Physiological salt solution (PSS) with and without calcium

• Thapsigargin (B1683126) (SERCA pump inhibitor)

• Test compounds

• Fluorescence plate reader or microscope

Procedure:

• Load the cells with a calcium-sensitive dye (e.g., Fura-2 AM) in PSS.

• Wash the cells and pre-incubate with the test compounds in calcium-free PSS.

• Induce depletion of intracellular calcium stores by adding thapsigargin to the calcium-free PSS.

• Initiate SOCE by adding calcium-containing PSS to the wells.

• Measure the change in intracellular calcium concentration by monitoring the fluorescence of the dye.

• The inhibitory effect of the compounds on SOCE is determined by the reduction in the calcium influx compared to the control.[7]

Minimum Inhibitory Concentration (MIC) Determination by Broth Microdilution

This protocol determines the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.

Materials:

• 96-well microtiter plates

• Bacterial or fungal strains

• Appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria)

• Test compounds

• Inoculum of the microorganism standardized to a specific concentration (e.g., 0.5 McFarland standard)

• Microplate reader or visual inspection

Procedure:

• Dispense the broth medium into all wells of a 96-well plate.

• Prepare a serial two-fold dilution of the test compound across the wells of the plate.

• Inoculate each well with a standardized suspension of the microorganism. Include a growth control (no compound) and a sterility control (no inoculum).

• Incubate the plate under appropriate conditions (e.g., 37°C for 18-24 hours for bacteria).

• The MIC is determined as the lowest concentration of the compound at which there is no visible growth of the microorganism.[8][9]

Visualizations

The following diagrams, generated using the DOT language, illustrate key pathways and workflows related to the structure-activity relationship studies of diphenylborinic acid derivatives.

Caption: SOCE signaling pathway and the inhibitory action of diphenylborinic acid derivatives.

Caption: Experimental workflow for the MTT cytotoxicity assay.

Caption: Logical relationships in the SAR of diphenylborinic acid derivatives.

References

• 1. Broth Dilution Method for MIC Determination • Microbe Online [microbeonline.com]
• 2. SOCE and cancer: Recent progress and new perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Antibacterial and antibiofilm activity of halogenated phenylboronic acids against Vibrio parahaemolyticus and Vibrio harveyi - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | Antibacterial and antibiofilm activity of halogenated phenylboronic acids against Vibrio parahaemolyticus and Vibrio harveyi [frontiersin.org]
• 5. MIC Determination By Microtitre Broth Dilution Method - Hancock Lab [cmdr.ubc.ca]
• 6. Methods for Antimicrobial Susceptibility Testing for Human Mycoplasmas; Approved Guideline - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. Synthesis and Pharmacological Characterization of 2-Aminoethyl Diphenylborinate (2-APB) Derivatives for Inhibition of Store-Operated Calcium Entry (SOCE) in MDA-MB-231 Breast Cancer Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. microbe-investigations.com [microbe-investigations.com]
• 9. M07 | Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically [clsi.org]

Safety & Regulatory Compliance

A Guide to the Safe Disposal of Diphenylborinic Acid

For researchers, scientists, and professionals in drug development, the proper handling and disposal of chemical reagents are paramount to ensuring laboratory safety and environmental protection. Diphenylborinic acid, a member of the boronic acid family, requires careful management throughout its lifecycle, from use in experiments to its final disposal. This guide provides essential safety and logistical information, including operational and disposal plans, to facilitate the responsible management of this compound.

Immediate Safety and Handling Protocols

• Skin and Eye Irritation: Causes skin irritation and serious eye irritation.[1][2][3]

• Respiratory Irritation: May cause respiratory irritation.[1][2][3]

• Harmful if Swallowed: May be harmful if ingested.[1]

Therefore, appropriate personal protective equipment (PPE) must be worn at all times when handling this chemical. This includes:

• Safety goggles or a face shield

• Chemical-resistant gloves

• A lab coat or other protective clothing

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood, to minimize the risk of inhalation. An eyewash station and safety shower should be readily accessible in the event of accidental exposure.

Physical and Chemical Properties

Understanding the physical and chemical properties of diphenylborinic acid is essential for its safe handling and storage.

Property	Value	Source
CAS Number	2622-89-1	LookChem
Molecular Formula	C₁₂H₁₁BO	LookChem
Molecular Weight	182.0261 g/mol	LookChem
Appearance	Colorless, crystalline solid	LookChem
Melting Point	57.5°C	LookChem
Boiling Point	312.6 °C at 760 mmHg	LookChem
Density	1.0740 g/cm³	LookChem
Flash Point	142.8 °C	LookChem

Step-by-Step Disposal Procedure

The disposal of diphenylborinic acid must comply with local, regional, and national hazardous waste regulations.[4] It is imperative that this chemical is not disposed of in the regular trash or poured down the drain.[1][3] The following procedure outlines the necessary steps for its proper disposal:

• Waste Identification and Classification :

  • Diphenylborinic acid waste should be classified as hazardous chemical waste.

  • Consult your institution's Environmental Health and Safety (EHS) department for specific waste codes and classification requirements.

• Containerization :

  • Use a dedicated, properly labeled hazardous waste container. The container must be compatible with the chemical and in good condition.[5]

  • The original product container can be a suitable option for waste storage.

  • Ensure the container is kept tightly sealed except when adding waste to prevent the release of vapors.[5]

• Labeling :

  • Clearly label the waste container with the words "Hazardous Waste."[5]

  • The label must also include the full chemical name ("Diphenylborinic acid"), the quantity of waste, the date of waste generation, the place of origin (e.g., lab and room number), and the principal investigator's name and contact information.

• Storage :

  • Store the hazardous waste container in a designated, well-ventilated, and secure area away from incompatible materials such as strong oxidizing agents, acids, and bases.[2]

  • Segregate waste containers according to their contents and hazard class.[5]

• Waste Pickup and Disposal :

  • Contact your institution's EHS department to arrange for the pickup and disposal of the hazardous waste.

  • Do not attempt to transport the hazardous waste yourself. Trained EHS personnel will handle the collection and transportation to a licensed hazardous waste disposal facility.

• Disposal of Contaminated Materials :

  • Any materials, such as gloves, absorbent pads, or labware, that come into contact with diphenylborinic acid should be considered contaminated and disposed of as hazardous waste.

  • Empty containers must be triple-rinsed with an appropriate solvent. The rinsate must be collected and disposed of as hazardous waste.[5] After triple-rinsing, the defaced container may be disposed of as regular trash, but it is best to consult with your EHS department for their specific procedures.

Experimental Workflow for Disposal

Caption: Disposal workflow for diphenylborinic acid.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. fishersci.com [fishersci.com]
• 3. carlroth.com [carlroth.com]
• 4. fishersci.co.uk [fishersci.co.uk]
• 5. engineering.purdue.edu [engineering.purdue.edu]

Personal protective equipment for handling Diphenylborinic acid

Essential Safety and Handling Guide for Diphenylborinic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of Diphenylborinic acid. Adherence to these procedures is essential for ensuring personal safety and maintaining a compliant laboratory environment.

Diphenylborinic acid and its derivatives are known to cause skin irritation, serious eye damage or irritation, and may cause respiratory irritation.[1] Proper personal protective equipment (PPE) is the primary line of defense against these hazards.

Personal Protective Equipment (PPE) Protocol

A thorough risk assessment should be conducted before handling Diphenylborinic acid to ensure the appropriate level of PPE is selected.

1. Eye and Face Protection:

• Minimum Requirement: Wear chemical safety goggles that conform to OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[1]

• Splash Hazard: When there is a potential for splashing (e.g., when handling solutions or large quantities), a face shield must be worn in addition to safety goggles.

2. Skin and Body Protection:

• Protective Clothing: A standard laboratory coat should be worn to prevent skin contact.[2] For tasks with a higher risk of exposure, chemical-resistant aprons or coveralls are recommended.

Glove Material Compatibility for Boronic Acids

Glove Material	General Recommendation for Boronic Acids	Considerations
Nitrile	Good for incidental contact	Recommended for general laboratory use with boronic acids. Ensure adequate thickness (e.g., >5 mil).
Neoprene	Good to Excellent	Offers good resistance to a range of acids and is a suitable alternative to nitrile.
Butyl Rubber	Excellent	Recommended for handling highly corrosive acids; provides a high level of protection.[3]
Natural Rubber (Latex)	Fair to Good	Provides resistance to many water-based solutions of acids but is not recommended for prolonged use with chemicals.[3]

Note: This table provides general guidance. It is crucial to consult the specific chemical resistance data from the glove manufacturer for the most accurate information.

3. Respiratory Protection:

• Engineering Controls: The primary method for controlling exposure to Diphenylborinic acid dust is to handle it in a well-ventilated area, preferably within a certified chemical fume hood, to minimize dust generation.[2][4]

• Respirator Use: If engineering controls are insufficient to maintain exposure below acceptable limits, or during activities with a high potential for dust generation (e.g., weighing large quantities, spill cleanup), respiratory protection is required.

  • For irritant dusts: A NIOSH-approved N95 particulate respirator is the minimum requirement.

  • Higher concentrations or unknown exposure: A P100 filter or a powered air-purifying respirator (PAPR) may be necessary.

• A comprehensive respiratory protection program, including fit testing and training, is essential when respirators are required.

PPE Selection Workflow

The following diagram outlines the decision-making process for selecting the appropriate PPE when handling Diphenylborinic acid.

Caption: PPE selection workflow for handling Diphenylborinic acid.

Operational and Disposal Plans

Handling and Storage:

• Always handle Diphenylborinic acid in a well-ventilated area, such as a chemical fume hood, to minimize inhalation of dust.[2]

• Avoid contact with skin, eyes, and clothing.[2]

• Keep the container tightly closed when not in use and store in a cool, dry place away from incompatible materials like strong oxidizing agents.[2]

• Ensure that an eyewash station and safety shower are readily accessible in the work area.[1]

Spill Response:

• Evacuate the immediate area and alert colleagues.

• Wear appropriate PPE, including respiratory protection, chemical-resistant gloves, and eye protection.

• For solid spills, carefully sweep up the material to avoid generating dust and place it into a suitable, labeled container for hazardous waste disposal.[1]

• Do not add water to the spill area unless instructed to do so as part of a specific decontamination procedure.

• Decontaminate the spill area with a suitable solvent or detergent solution, and collect all cleanup materials as hazardous waste.

Waste Disposal:

• Chemical Waste: All unused Diphenylborinic acid and materials heavily contaminated with it must be treated as hazardous waste.[4][5]

  • Collect solid waste in a clearly labeled, sealed container. The label should include "Hazardous Waste" and the full chemical name.[5]

  • Solutions of Diphenylborinic acid should be collected in a separate, labeled container for liquid hazardous waste.[5]

• Contaminated PPE: Dispose of contaminated gloves and other disposable PPE as hazardous waste.[5]

• Empty Containers: Empty containers must be decontaminated before disposal. A common procedure is a triple rinse with a suitable solvent (e.g., acetone (B3395972) or ethanol).[6] The first rinseate must be collected and disposed of as hazardous waste.[5][6] Subsequent rinses may be permissible for drain disposal depending on local regulations, but it is best practice to collect all rinsates as hazardous waste.[6]

• Neutralization: For very small quantities, neutralization with a mild base (e.g., sodium bicarbonate solution) to a pH between 5.5 and 9.0 may be an option, but this should only be performed if permitted by your institution's environmental health and safety (EHS) office and local regulations.[2][7]

Always consult your institution's EHS guidelines and local regulations for specific disposal requirements. [4] Never dispose of Diphenylborinic acid down the drain or in the regular trash without proper treatment and authorization.[7][8]

References

• 1. fishersci.com [fishersci.com]
• 2. benchchem.com [benchchem.com]
• 3. safety.fsu.edu [safety.fsu.edu]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. - Division of Research Safety | Illinois [drs.illinois.edu]
• 7. laballey.com [laballey.com]
• 8. cdn.caymanchem.com [cdn.caymanchem.com]